Technical Documentation Center

1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2 Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2

Core Science & Biosynthesis

Foundational

A Comprehensive Technical Guide to the Synthesis and Characterization of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2

Introduction: The Significance of 15N-Labeled Heterocycles in Modern Drug Discovery In the landscape of contemporary pharmaceutical research, the strategic incorporation of stable isotopes into molecular scaffolds repres...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of 15N-Labeled Heterocycles in Modern Drug Discovery

In the landscape of contemporary pharmaceutical research, the strategic incorporation of stable isotopes into molecular scaffolds represents a cornerstone of mechanistic and metabolic investigation. Among these, Nitrogen-15 (¹⁵N) labeling has emerged as a particularly powerful tool, offering unparalleled insights into the intricate dance of molecules within biological systems.[1][2] Unlike its radioactive counterparts, the stable isotope ¹⁵N allows for non-invasive tracing of nitrogen atoms in biomolecules, providing critical data on everything from cellular metabolism to therapeutic efficacy.[1] This is especially pertinent for nitrogen-containing heterocyclic compounds, a class of molecules that form the structural core of a vast number of active pharmaceutical ingredients (APIs).

The imidazole ring, a five-membered heterocycle containing two nitrogen atoms, is a privileged scaffold in medicinal chemistry. Its presence in endogenous molecules like histamine and the amino acid histidine underscores its fundamental biological relevance. The targeted introduction of ¹⁵N atoms into the imidazole ring, as in the case of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂, equips researchers with a sophisticated probe to dissect a drug candidate's journey through the body. The unique nuclear spin of ¹⁵N (I=1/2) makes it amenable to Nuclear Magnetic Resonance (NMR) spectroscopy, providing high-resolution structural and dynamic information that is often obscured with the more abundant but quadrupolar ¹⁴N isotope.[3] Furthermore, the mass shift introduced by the ¹⁵N labels provides a clear and unambiguous signature in mass spectrometry (MS), facilitating detailed pharmacokinetic and metabolite identification studies.[4][5] This guide provides an in-depth exploration of the synthesis and comprehensive characterization of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂, a labeled compound with applications in the development of Histamine H3 Receptor Agonists and Angiotensin II receptor affinity compounds.[6][7]

Synthesis of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2: A Guided Protocol

The synthesis of the title compound is predicated on a direct and efficient sulfonylation of the commercially available ¹⁵N₂-labeled imidazole. The dimethylsulfamoyl group not only imparts specific physicochemical properties to the molecule but also serves as a protective group for the imidazole nitrogen, influencing its reactivity in subsequent chemical transformations.

Synthetic Workflow

The proposed synthesis is a one-step reaction that leverages the nucleophilicity of the ¹⁵N-labeled imidazole ring.

Synthesis_Workflow Imidazole_15N2 1H-Imidazole-15N2 Reaction Sulfonylation Imidazole_15N2->Reaction DMSC N,N-Dimethylsulfamoyl chloride DMSC->Reaction Solvent_Base Toluene Triethylamine Solvent_Base->Reaction Reaction Conditions Product 1-(N,N-Dimethylsulfamoyl)- 1H-imidazole-15N2 Reaction->Product Yield: ~98%

Caption: Synthetic route to 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2.

Experimental Protocol

This protocol is adapted from the synthesis of the unlabeled analogue.[6]

Materials and Reagents:

  • 1H-Imidazole-¹⁵N₂ (CAS: 74362-46-2)

  • N,N-Dimethylsulfamoyl chloride (CAS: 13360-57-1)[8]

  • Triethylamine (Et₃N)

  • Toluene, anhydrous

  • Standard laboratory glassware and magnetic stirrer

Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve 1H-Imidazole-¹⁵N₂ (1.0 eq) in anhydrous toluene.

  • To the stirred solution, add triethylamine (1.1 eq). The triethylamine acts as a base to quench the HCl byproduct generated during the reaction.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add a solution of N,N-Dimethylsulfamoyl chloride (1.05 eq) in anhydrous toluene via the dropping funnel over a period of 30 minutes. The N,N-Dimethylsulfamoyl chloride is a reactive electrophile that readily undergoes nucleophilic attack by the imidazole nitrogen.[9]

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 8 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, the triethylamine hydrochloride precipitate is removed by filtration.

  • The filtrate is concentrated under reduced pressure to yield the crude product.

  • The residue can be further purified by column chromatography on silica gel if necessary, although the filtration and concentration are often sufficient to obtain a high-purity product.[6]

Comprehensive Characterization of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2

The successful synthesis of the title compound is confirmed through a suite of spectroscopic techniques. The incorporation of two ¹⁵N atoms provides unique and informative spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of this molecule. The presence of ¹⁵N will introduce characteristic couplings to both ¹H and ¹³C nuclei.

Predicted ¹H NMR Data:

ProtonPredicted Chemical Shift (δ, ppm)MultiplicityExpected ¹H-¹⁵N Coupling (J, Hz)
H-2~7.87d¹J(H,N) or ²J(H,N)
H-4~7.23dd¹J(H,N) or ²J(H,N)
H-5~7.11dd¹J(H,N) or ²J(H,N)
N(CH₃)₂~2.82s-

Chemical shifts are based on the unlabeled compound in CDCl₃.[6] The protons on the imidazole ring will exhibit additional splitting due to coupling with the adjacent ¹⁵N nuclei. The magnitude of these couplings provides valuable information about the electronic structure of the ring.

Predicted ¹³C NMR Data:

CarbonPredicted Chemical Shift (δ, ppm)Expected ¹³C-¹⁵N Coupling (J, Hz)
C-2~137.0¹J(C,N)
C-4~128.0¹J(C,N)
C-5~117.0¹J(C,N)
N(CH₃)₂~38.0-

Chemical shifts are based on the unlabeled compound in DMSO-d₆.[10] The carbon atoms of the imidazole ring will appear as doublets due to one-bond coupling with the directly attached ¹⁵N atoms. The analysis of ¹³C-¹⁵N coupling constants is a powerful tool for confirming the structure of nitrogen heterocycles.[4][11]

¹⁵N NMR Spectroscopy:

Direct detection of the ¹⁵N nuclei will provide two distinct signals corresponding to the two nitrogen atoms in the imidazole ring. The chemical shifts of these nitrogens are sensitive to their local electronic environment and can be used to confirm the successful incorporation of the label.[12]

Mass Spectrometry (MS)

Mass spectrometry provides a direct confirmation of the successful incorporation of the two ¹⁵N atoms.

Expected Mass Spectrometric Data:

ParameterExpected Value
Molecular FormulaC₅H₉¹⁵N₂N₁O₂S
Exact Mass177.0356
[M+H]⁺178.0429

The molecular weight of the labeled compound will be two mass units higher than its unlabeled counterpart (175.21 g/mol ).[1] This mass shift is a definitive indicator of successful labeling. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition of the synthesized molecule.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Predicted IR Absorption Bands:

Functional GroupPredicted Wavenumber (cm⁻¹)
C-H stretch (aromatic)3100 - 3000
C-H stretch (aliphatic)3000 - 2850
C=N stretch (imidazole ring)1650 - 1580
S=O stretch (sulfonamide)1350 - 1300 and 1170 - 1150
C-N stretch (imidazole ring)1300 - 1250

The IR spectrum will be dominated by the strong S=O stretching vibrations of the sulfamoyl group.[13][14] The vibrations associated with the imidazole ring will be subtly affected by the heavier ¹⁵N isotopes, potentially leading to small shifts to lower wavenumbers compared to the unlabeled compound.[15][16]

Conclusion: A Versatile Tool for Advancing Drug Discovery

The synthesis and characterization of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ provide a valuable molecular tool for the drug discovery and development community. The detailed protocols and expected analytical data presented in this guide offer a comprehensive framework for researchers to produce and verify this important labeled compound. The ability to track the metabolic fate and elucidate the mechanism of action of imidazole-containing drug candidates is significantly enhanced by the incorporation of ¹⁵N isotopes. This, in turn, accelerates the identification of promising new therapeutics and deepens our fundamental understanding of their interaction with biological systems.[1]

References

  • PubChem. N,N-Dimethyl-1H-imidazole-1-sulfonamide. [Link]

  • Pozharskii, A. F., Soldatenkov, A. T., & Katritzky, A. R. (2021). ¹⁵N labeling and analysis of ¹³C–¹⁵N and ¹H–¹⁵N couplings in studies of the structures and chemical transformations of nitrogen heterocycles. RSC Advances, 11(34), 20954-20987. [Link]

  • Kim, J. W., Abdelaal, S. M., Bauer, L., & Heimer, N. E. (1995). Synthesis of 1‐(dimethylsulfamoyl)‐2‐ and 5‐imidazolecarboxaldehydes. Rearrangement of 1‐(dimethylsulfamoyl)‐5‐imidazole‐carboxaldehyde to the 4‐carboxaldehyde. Journal of Heterocyclic Chemistry, 32(2), 611-617. [Link]

  • Mori, K., & Toyoda, Y. (2020). Quantitative Determination of 2-Oxo-Imidazole-Containing Dipeptides by High-Performance Liquid Chromatography/Tandem Mass Spectrometry. Metabolites, 10(5), 189. [Link]

  • Silva, A. M. S., & Santos, M. M. M. (2012). Advanced NMR techniques for structural characterization of heterocyclic structures. In Structure Elucidation in Organic Chemistry (pp. 1-60). [Link]

  • Human Metabolome Database. Imidazole. [Link]

  • SpectraBase. 1-(Dimethylsulfamoyl)imidazole. [Link]

  • Sammakia, T., & Stangel, T. R. (2014). Supporting Information One-step synthesis of imidazoles from Asmic (anisylsulfanylmethyl isocyanide). [Link]

  • Sammakia, T., & Stangel, T. R. (2014). One-step synthesis of imidazoles from Asmic (anisylsulfanylmethyl isocyanide). Organic letters, 16(12), 3296–3298. [Link]

  • Godefroi, E. F., & van Lier, J. E. (1971). 1H-Imidazole-2-carboxaldehyde. Organic Syntheses, 51, 108. [Link]

  • Al-Hamdani, A. A. S., & Al-Zuhairi, A. J. (2018). FTIR spectra of imidazole, ZnImCP and S-ZnImCPs. ResearchGate. [Link]

  • Pozharskii, A. F., Soldatenkov, A. T., & Katritzky, A. R. (2021). ¹⁵N labeling and analysis of ¹³C–¹⁵N and ¹H–¹⁵N couplings in studies of the structures and chemical transformations of nitrogen heterocycles. RSC Advances, 11(34), 20954-20987. [Link]

  • Wang, L., & Wang, Y. (2007). One-Pot Synthesis of Imidazole Derivatives Under Solvent-Free Condition. E-Journal of Chemistry, 4(4), 537-541. [Link]

  • Li, S., & Wu, X. (2013). 13C and 15N spectral editing inside histidine imidazole ring through solid-state NMR spectroscopy. Solid state nuclear magnetic resonance, 54, 13–17. [Link]

  • Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Imidazole. [Link]

  • Wikipedia. Debus–Radziszewski imidazole synthesis. [Link]

  • Keener, J. E., Zhang, G., & Prell, J. S. (2019). Imidazole Derivatives Improve Charge Reduction and Stabilization for Native Mass Spectrometry. Analytical chemistry, 91(22), 14765–14772. [Link]

  • Google Patents.
  • Sheberstov, K. F., & Selivanov, S. I. (2018). Experimental strategies for ¹³C–¹⁵N dipolar NMR spectroscopy in liquid crystals at the natural isotopic abundance. Physical Chemistry Chemical Physics, 20(44), 28096-28106. [Link]

  • ResearchGate. FT-IR spectra of: (a) Imidazole; (b) PTA; (c) AlIITM-41; (d)... [Link]

  • Uno, T., Machida, K., Hanai, K., Ueda, M., & Sasaki, S. (1963). INFRARED SPECTRA OF SULFONAMIDE DERIVATIVES. I. PYRIDINE, THIAZOLE, AND PYRIMIDINE DERIVATIVES. Chemical & pharmaceutical bulletin, 11, 704–708. [Link]

  • Nakazawa, T., & Hamachi, I. (2020). Determination of Imidazole Dipeptides and Related Amino Acids in Natural Seafoods by Liquid Chromatography–Tandem Mass Spectrometry Using a Pre-Column Derivatization Reagent. Molecules, 25(21), 5183. [Link]

  • Zenodo. SYNTHESIS AND REACTIONS OF IMIDAZOLE. [Link]

  • ResearchGate. IR spectrum of imidazole derivatives a-2a, b-2b, and c-2c. [Link]

  • ResearchGate. Infrared Spectra of Sulfones and Related Compounds. [Link]

Sources

Exploratory

physicochemical properties of 15N-labeled sulfamoyl imidazoles

An In-Depth Technical Guide to the Physicochemical Properties of 15N-Labeled Sulfamoyl Imidazoles Foreword: From Molecule to Medicine In the landscape of modern drug discovery, the journey of a candidate molecule is one...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Physicochemical Properties of 15N-Labeled Sulfamoyl Imidazoles

Foreword: From Molecule to Medicine

In the landscape of modern drug discovery, the journey of a candidate molecule is one of rigorous scrutiny. Its success hinges not just on its interaction with a biological target, but on a suite of fundamental physicochemical properties that govern its ability to be absorbed, distributed, metabolized, and excreted (ADME). For nitrogen-containing heterocyclic compounds like sulfamoyl imidazoles—a scaffold of significant interest in medicinal chemistry—understanding these properties is paramount. The strategic incorporation of a stable isotope, Nitrogen-15 (¹⁵N), elevates this analysis, providing unparalleled clarity in complex biological systems.

This guide, intended for researchers, medicinal chemists, and drug development professionals, moves beyond a simple recitation of facts. As a Senior Application Scientist, my objective is to provide a narrative grounded in experience, explaining not only what to measure but why these measurements are critical and how the choice of experimental design ensures data integrity. We will explore the synthesis, characterization, and profound analytical advantages conferred by ¹⁵N labeling, demonstrating how this technique transforms our understanding of a drug candidate's behavior from the test tube to a potential therapeutic.

The Strategic Imperative of ¹⁵N Labeling

Nitrogen is a cornerstone of pharmacology, present in a vast majority of small-molecule drugs. The most abundant isotope, ¹⁴N, possesses a nuclear spin of 1, which leads to quadrupolar broadening in Nuclear Magnetic Resonance (NMR) spectroscopy, often resulting in wide, poorly resolved signals. In contrast, the stable isotope ¹⁵N has a nuclear spin of 1/2.[1][2] This fundamental difference is the crux of its utility; ¹⁵N NMR produces sharp, well-defined peaks, enabling precise structural analysis and the study of dynamic processes.[1]

Beyond NMR, ¹⁵N labeling provides a distinct mass signature that is invaluable for mass spectrometry (MS). By replacing ¹⁴N with ¹⁵N, the resulting mass shift allows researchers to unambiguously track the parent drug and its metabolites in complex biological matrices, such as plasma or urine, with high sensitivity and selectivity.[3][4][5] This is essential for elucidating metabolic pathways and understanding the pharmacokinetic profile of a drug candidate.[6]

Synthesis of ¹⁵N-Labeled Sulfamoyl Imidazoles: Building the Tools

The journey begins with the synthesis of the labeled compound. The choice of synthetic route is critical, aiming for high isotopic enrichment, good chemical yield, and cost-effectiveness. Generally, this involves introducing the ¹⁵N label at a strategic point in the synthesis using a commercially available labeled precursor.

A common strategy involves building the imidazole ring from scratch (de novo synthesis) using a ¹⁵N-labeled source.[7] For instance, labeled ammonia (¹⁵NH₃) or ammonium salts (¹⁵NH₄Cl) can be used as the nitrogen source in classical imidazole ring-forming reactions. An alternative is the diazotransfer reaction, where a ¹⁵N-labeled diazo-transfer reagent can be used to introduce the azide group onto a suitable precursor, which can then be cyclized.[8][9]

Below is a generalized workflow for the synthesis and purification of a ¹⁵N-labeled sulfamoyl imidazole.

G cluster_synthesis Synthesis Stage cluster_purification Purification & Verification start Select Commercially Available ¹⁵N-Labeled Precursor (e.g., ¹⁵NH₄Cl, Na¹⁵NO₂) reaction Multi-Step Chemical Synthesis (e.g., Ring Formation, Sulfamoylation) start->reaction Introduce label crude Crude ¹⁵N-Labeled Sulfamoyl Imidazole reaction->crude Yields purify Purification (e.g., HPLC, Column Chromatography) crude->purify Process verify Structure & Purity Verification (LC-MS, NMR, Elemental Analysis) purify->verify enrichment Determine Isotopic Enrichment (High-Resolution MS) verify->enrichment final Purified & Characterized ¹⁵N-Labeled Compound enrichment->final

Caption: Generalized workflow for the synthesis and characterization of ¹⁵N-labeled compounds.

The causality behind this workflow is ensuring the final product is not only chemically pure but also has a known and high level of isotopic enrichment. High-resolution mass spectrometry is a self-validating step here; it confirms the mass shift expected from ¹⁵N incorporation, directly verifying the success of the labeling strategy.[10]

Core Physicochemical Properties: A Quantitative Analysis

Once synthesized, the labeled compound undergoes rigorous physicochemical profiling. These properties are not independent variables; they are interconnected and collectively predict the molecule's in vivo behavior.

Ionization Constant (pKa): The pH-Dependent Switch

The pKa is the pH at which a molecule exists in a 50:50 equilibrium between its ionized and non-ionized forms.[11] This is arguably one of the most critical parameters, as it dictates the charge state of the molecule in different physiological environments, which in turn governs solubility and permeability.[12] For example, the acidic environment of the stomach (pH 1-3) versus the more neutral pH of the small intestine and blood (pH ~7.4) will favor different ionization states.[12] The non-ionized form is generally more lipophilic and better able to cross cell membranes, while the ionized form is more water-soluble.[12]

pKa_Influence cluster_stomach Stomach (pH ~2) cluster_intestine Intestine (pH ~7.4) stomach_state Drug is Protonated (Ionized) Higher Aqueous Solubility intestine_state Drug is Neutral (Non-Ionized) Higher Membrane Permeability drug Sulfamoyl Imidazole (Weak Base, pKa ~6.0) drug->stomach_state pH < pKa drug->intestine_state pH > pKa NMR_Advantage cluster_14N ¹⁴N NMR (Spin=1) cluster_15N ¹⁵N NMR (Spin=1/2) n14_peak Broad, Poorly Resolved Signal (Due to Quadrupolar Broadening) n15_peak Sharp, Well-Resolved Signal (Ideal for Structural Analysis) label_info ¹⁵N labeling overcomes the inherent limitations of ¹⁴N, providing high-resolution data for structural and mechanistic studies.

Caption: The ¹⁵N advantage in NMR spectroscopy.

Conclusion: An Integrated Perspective

The characterization of physicochemical properties is a cornerstone of successful drug development. For nitrogenous scaffolds like sulfamoyl imidazoles, the strategic use of ¹⁵N isotopic labeling provides a decisive analytical advantage. It allows for more precise, sensitive, and unambiguous measurements of pKa, lipophilicity, solubility, and stability. This high-fidelity data empowers researchers to build robust structure-activity and structure-property relationships, make more informed decisions about candidate selection, and ultimately de-risk the path from a promising compound to a safe and effective medicine. By investing in the synthesis and detailed characterization of ¹⁵N-labeled analogues, we are not just measuring properties; we are gaining a deeper, more mechanistic understanding of our drug candidates.

References

  • Isotope Science / Alfa Chemistry. 15N Labeled Compounds. [Link]

  • Gaspari, M., & Cuda, F. (2011). Isotopic Labeling of Metabolites in Drug Discovery Applications. PubMed Central. [Link]

  • Tao. (2025). Nitrogen-15 Labeling: A Game-Changer in Protein Metabolism and Drug Development. [Link]

  • Tao. (2025). The Role of Nitrogen-15 in NMR Spectroscopy for Molecular Structure Analysis. [Link]

  • Metabolic Solutions. (2024). Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. [Link]

  • Creative Bioarray. Aqueous Solubility Assays. [Link]

  • ACD/Labs. LogP—Making Sense of the Value. [Link]

  • Agilent. (2017). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System. [Link]

  • Creative Biolabs. Aqueous Solubility. [Link]

  • Chemicals Knowledge Hub. (2023). The importance of isotopic labelling in drug development: strategies and integration with biocatalysis and physical sciences. [Link]

  • Wikipedia. Nitrogen-15 nuclear magnetic resonance spectroscopy. [Link]

  • Sai Life Sciences. (2022). Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. [Link]

  • Abramson, F. P., et al. (1993). Drug metabolism studies using "intrinsic" and "extrinsic" labels. A demonstration using 15N vs. Cl in midazolam. PubMed. [Link]

  • PCI Pharma Services. (2023). Stability Studies: An Essential Step for Quality Management in Drug Development. [Link]

  • Berger, S. (2010). 15N Labeling and NMR Spectroscopy for the Elucidation of Side Reaction. [Link]

  • Al-Hujjar, M., et al. (2025). Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development. ResearchGate. [Link]

  • Scian, M., et al. (2011). Multiple isotopic labels for quantitative mass spectrometry. PubMed Central. [Link]

  • T,C&A LAB. (2024). Stability Testing: Ensuring the Longevity of Pharmaceutical Products. [Link]

  • Gaspari, M., & Cuda, F. (2011). Isotopic Labeling of Metabolites in Drug Discovery Applications. ResearchGate. [Link]

  • Taylor & Francis. LogP – Knowledge and References. [Link]

  • Patsnap. (2024). What is Drug Stability Testing?. [Link]

  • Al-Hujjar, M., et al. (2025). Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development. International Journal of Innovative Research and Scientific Studies. [Link]

  • Green, M. (2024). LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties. [Link]

  • Tao. (2025). The Science Behind Nitrogen-15 Enrichment: Methods and Cutting-Edge Uses. [Link]

  • Pion. (2023). What is pKa and how is it used in drug development?. [Link]

  • Medić, J., et al. Determination of ionization constants (PKA) of β-hydroxy-β-arylalkanoic acids using high-pressure liquid chromatography. SciSpace. [Link]

  • Microtrac. Chemical vs. Physical Stability of Formulations. [Link]

  • Jadhav, D. S. (2013). SOLUBILITY DETERMINATION IN DRUG DISCOVERY AND DEVELOPMENT. [Link]

  • Lund University. (2007). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. [Link]

  • Pharmacy 180. Ionization and pKa Value. [Link]

  • IAEA. (2024). 15N-labelled tracer techniques-analytical techniques. [Link]

  • European Medicines Agency. (2003). Q 1 A (R2) Stability Testing of new Drug Substances and Products. [Link]

  • Wikipedia. Nitrogen-15 tracing. [Link]

  • Organic Chemistry Portal. (2014). Synthesis of Sulfonyl Azides via Diazotransfer using an Imidazole-1-sulfonyl Azide Salt: Scope and 15N NMR Labeling Experiments. [Link]

  • Gan, J., et al. (2009). Application of Stable Isotope-Labeled Compounds in Metabolism and in Metabolism-Mediated Toxicity Studies. ACS Publications. [Link]

  • Shchepin, R. V., et al. (2017). A versatile synthetic route to the preparation of 15N heterocycles. PubMed Central. [Link]

  • Kim, D. W., et al. (2019). Efficient and Inexpensive Synthesis of 15N-Labeled 2-Azido-1,3-dimethylimidazolinium Salts Using Na15NO2 Instead of Na15NNN. National Institutes of Health. [Link]

  • Lo, Y. S., et al. (1992). Synthesis and Physicochemical Properties of Sulfamate Derivatives as Topical Antiglaucoma Agents. PubMed. [Link]

  • Sharma, V., et al. (2011). Chemical and Pharmacological Properties of Imidazoles. IJPPR. [Link]

  • Stevens, M. Y., et al. (2014). Synthesis of sulfonyl azides via diazotransfer using an imidazole-1-sulfonyl azide salt: scope and ¹⁵N NMR labeling experiments. PubMed. [Link]

  • Shen, B., et al. (2000). Synthesis of a 13C,15N labeled imidazole and characterization of the 2,5-endoperoxide and its decomposition. ElectronicsAndBooks. [Link]

Sources

Foundational

An In-depth Technical Guide to ¹⁵N NMR Spectral Data for N,N-Dimethylsulfamoyl Imidazole Derivatives

This guide provides a detailed exploration of the ¹⁵N Nuclear Magnetic Resonance (NMR) spectral characteristics of N,N-Dimethylsulfamoyl imidazole derivatives. Tailored for researchers, scientists, and professionals in d...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a detailed exploration of the ¹⁵N Nuclear Magnetic Resonance (NMR) spectral characteristics of N,N-Dimethylsulfamoyl imidazole derivatives. Tailored for researchers, scientists, and professionals in drug development, this document synthesizes fundamental principles of ¹⁵N NMR spectroscopy with specific insights into the structural elucidation of this important class of heterocyclic compounds. In the absence of extensive direct experimental ¹⁵N NMR data for N,N-Dimethylsulfamoyl imidazoles in the public domain, this guide establishes a predictive framework based on data from analogous structures and theoretical calculations, offering a robust tool for spectral interpretation and structural analysis.

Introduction: The Significance of ¹⁵N NMR in Heterocyclic Chemistry

Nitrogen-15 (¹⁵N) NMR spectroscopy is a powerful, albeit underutilized, technique for the structural characterization of nitrogen-containing compounds.[1] For molecules such as N,N-Dimethylsulfamoyl imidazole derivatives, which feature multiple distinct nitrogen environments, ¹⁵N NMR offers a direct window into the electronic structure and bonding at these centers. Unlike the more abundant ¹⁴N isotope, which has a quadrupole moment that often leads to broad, uninformative signals, the spin-½ nucleus of ¹⁵N provides sharp, high-resolution spectra, enabling the precise measurement of chemical shifts and coupling constants.[1][2]

The primary challenges in ¹⁵N NMR are its low natural abundance (0.36%) and low gyromagnetic ratio, which result in inherently low sensitivity.[1] However, modern NMR techniques, such as Insensitive Nuclei Enhanced by Polarization Transfer (INEPT) and Heteronuclear Single Quantum Coherence (HSQC), effectively overcome this limitation by transferring magnetization from the more sensitive ¹H nuclei.[3] For the compounds discussed herein, these techniques are essential for acquiring high-quality ¹⁵N NMR data in a reasonable timeframe.

Predicted ¹⁵N NMR Spectral Data for N,N-Dimethylsulfamoyl Imidazole

The imidazole ring contains two distinct nitrogen atoms: a pyrrole-type nitrogen (N-1, bonded to the sulfamoyl group) and a pyridine-type nitrogen (N-3). ¹⁵N NMR is particularly adept at distinguishing between these two environments.

Predicted Chemical Shifts

The following table summarizes the predicted ¹⁵N NMR chemical shifts for 1-(N,N-dimethylsulfamoyl)imidazole, referenced to nitromethane (CH₃NO₂). These predictions are based on the known chemical shifts of imidazole and the expected electronic effects of the N,N-dimethylsulfamoyl substituent.

Nitrogen AtomPredicted Chemical Shift (δ, ppm)Rationale and Influencing Factors
N-1 (Imidazole) -150 to -170The N,N-dimethylsulfamoyl group is a strong electron-withdrawing group. This will significantly deshield the N-1 nucleus, shifting it downfield compared to unsubstituted imidazole.
N-3 (Imidazole) -120 to -140The electron-withdrawing effect of the sulfamoyl group at N-1 will also influence N-3 through the π-system of the imidazole ring, leading to a downfield shift, though likely to a lesser extent than N-1.
Sulfamoyl Nitrogen -20 to -40The chemical shift of the sulfonamide nitrogen is expected to be in a region typical for sulfonamides, influenced by the electronic environment of the imidazole ring.

Causality behind Predicted Shifts:

  • Electron-Withdrawing Sulfamoyl Group: The -SO₂(NMe₂) group is strongly electron-withdrawing due to the electronegativity of the oxygen and sulfur atoms. This withdrawal of electron density from the imidazole ring via the N-1 atom is the primary cause of the significant downfield (less negative) chemical shifts predicted for both N-1 and N-3 compared to unsubstituted imidazole.

  • Resonance Effects: The lone pair of electrons on N-1 participates in the aromatic system of the imidazole ring. The sulfamoyl group will modulate this participation, affecting the shielding of both ring nitrogens.

The Influence of Molecular Structure and Environment

The precise ¹⁵N NMR chemical shifts of N,N-Dimethylsulfamoyl imidazole derivatives will be sensitive to a variety of factors, providing a rich source of structural and electronic information.

Substituents on the Imidazole Ring

Substituents on the carbon atoms of the imidazole ring will further modulate the ¹⁵N chemical shifts.

  • Electron-donating groups (e.g., alkyl, alkoxy) will increase electron density in the ring, causing an upfield (more negative) shift of the N-1 and N-3 signals.

  • Electron-withdrawing groups (e.g., nitro, halo) will decrease electron density, leading to a further downfield (less negative) shift.

Solvent Effects and Protonation

The solvent can have a significant impact on ¹⁵N NMR chemical shifts, primarily through hydrogen bonding interactions.[2] For N,N-Dimethylsulfamoyl imidazole derivatives, protonation at the N-3 position is a key consideration.

Protonation of the pyridine-like N-3 atom will lead to a substantial downfield shift of its ¹⁵N signal, often by 30 ppm or more.[1] This sensitivity makes ¹⁵N NMR an excellent tool for determining the pKa of these compounds and for studying their behavior in different pH environments.

The relationship between the protonation state and the ¹⁵N chemical shifts can be visualized as follows:

G cluster_0 Neutral Species cluster_1 Protonated Species Neutral N,N-Dimethylsulfamoyl Imidazole N3_Neutral N-3 Chemical Shift (δ ≈ -130 ppm) Neutral->N3_Neutral Observed in neutral/basic media Protonated Protonated Imidazolium Ion Neutral->Protonated + H⁺ N3_Protonated N-3 Chemical Shift (δ ≈ -100 ppm or less negative) Protonated->N3_Protonated Observed in acidic media

Caption: Protonation at N-3 induces a significant downfield shift in its ¹⁵N NMR signal.

Experimental Protocols for ¹⁵N NMR Acquisition

Acquiring high-quality ¹⁵N NMR spectra for N,N-Dimethylsulfamoyl imidazole derivatives requires careful experimental design to overcome the inherent low sensitivity of the ¹⁵N nucleus.

Sample Preparation
  • Concentration: A relatively high sample concentration (0.1 M or greater) is recommended.

  • Solvent: A deuterated solvent that provides good solubility for the derivative should be chosen. Common choices include CDCl₃, DMSO-d₆, or D₂O (depending on the compound's solubility and the desired pH).

  • Reference Standard: Nitromethane (CH₃NO₂) is the standard reference for ¹⁵N NMR (δ = 0 ppm). It is typically used as an external reference.

NMR Spectrometer Setup
  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is advantageous for improving sensitivity and spectral dispersion.

  • Probe: A broadband or inverse-detection probe optimized for ¹H detection is ideal for heteronuclear correlation experiments.

Recommended NMR Experiments

A multi-pronged approach using several NMR experiments is the most effective strategy for the complete assignment of the ¹⁵N NMR spectrum.

Workflow for ¹⁵N NMR Analysis:

G Start Sample of N,N-Dimethylsulfamoyl Imidazole Derivative 1H_NMR ¹H NMR Start->1H_NMR Initial structural confirmation 1H_15N_HSQC ¹H-¹⁵N HSQC 1H_NMR->1H_15N_HSQC Identify ¹H-¹⁵N one-bond correlations (if applicable, e.g., for N-H) 1H_15N_HMBC ¹H-¹⁵N HMBC 1H_15N_HSQC->1H_15N_HMBC Correlate protons to nitrogens over 2-3 bonds Assignment Assign ¹⁵N Chemical Shifts 1H_15N_HMBC->Assignment Finalize assignments of all nitrogen atoms

Caption: A typical workflow for the assignment of ¹⁵N NMR spectra of N,N-Dimethylsulfamoyl imidazole derivatives.

Detailed Experimental Steps:

  • ¹H NMR: Acquire a standard one-dimensional ¹H NMR spectrum to confirm the structure and purity of the compound and to assign the proton resonances.

  • ¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence): This 2D experiment correlates ¹H and ¹⁵N nuclei that are directly bonded. While the N,N-Dimethylsulfamoyl imidazole itself has no N-H bonds, this experiment would be crucial for derivatives that do.

  • ¹H-¹⁵N HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for assigning the ¹⁵N resonances in the title compounds. It reveals correlations between protons and nitrogen atoms over two or three bonds. For example:

    • The protons of the N-methyl groups on the sulfamoyl moiety will show a correlation to the sulfamoyl nitrogen.

    • The protons on the imidazole ring will show correlations to N-1 and N-3, allowing for their unambiguous assignment.

Conclusion and Future Outlook

While direct experimental ¹⁵N NMR data for N,N-Dimethylsulfamoyl imidazole derivatives remains to be extensively published, a robust predictive framework can be established based on the well-understood principles of ¹⁵N NMR and data from analogous compounds. The chemical shifts of the three distinct nitrogen atoms are highly sensitive to the electronic environment, making ¹⁵N NMR an invaluable tool for characterizing substitution patterns, tautomeric equilibria, and protonation states.

The continued development of computational methods for predicting NMR parameters, alongside advanced experimental techniques, will further enhance the utility of ¹⁵N NMR in the study of complex heterocyclic systems.[4] It is anticipated that as the synthesis and application of N,N-Dimethylsulfamoyl imidazole derivatives expand, so too will the application of ¹⁵N NMR to provide critical insights into their structure and reactivity, aiding in the rational design of new therapeutic agents.

References

  • Wikipedia. Nitrogen-15 nuclear magnetic resonance spectroscopy. [Link]

  • IMSERC. NMR Periodic Table: Nitrogen NMR. [Link]

  • University of Ottawa. Nitrogen NMR. [Link]

  • Butcher, R. J., et al. (2022). Prediction of 15N chemical shifts by machine learning. Magnetic Resonance in Chemistry, 60(11), 1087-1092. [Link]

  • Alei, M., & Wageman, W. E. (1979). 15N NMR shifts for imidazole and 1-methyl imidazole in CH2Cl2 relative to aqueous solution. Tetrahedron Letters, 20(8), 667-670. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Structural Elucidation of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2

This technical guide provides a comprehensive framework for the structural elucidation of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2, a specialized isotopically labeled compound. This document is intended for researcher...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides a comprehensive framework for the structural elucidation of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2, a specialized isotopically labeled compound. This document is intended for researchers, scientists, and professionals in drug development who require a deep understanding of the methodologies employed to confirm the chemical structure of such molecules. By integrating synthetic protocols, multi-faceted spectroscopic analysis, and computational validation, this guide offers a self-validating system for the unambiguous characterization of the target compound.

Introduction: The Significance of Isotopic Labeling and Structural Verification

The incorporation of stable isotopes, such as ¹⁵N, into molecular scaffolds is a powerful technique in modern chemical and biomedical research. For a molecule like 1-(N,N-Dimethylsulfamoyl)-1H-imidazole, which contains a biologically relevant imidazole core, ¹⁵N labeling of the imidazole ring provides an invaluable tool for mechanistic studies, metabolic tracking, and advanced NMR experiments. The structural integrity of the final labeled compound is paramount, necessitating a rigorous and multi-pronged approach to its elucidation. This guide outlines the critical steps and analytical techniques required to confirm the synthesis and structure of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂.

Synthesis and Isotopic Labeling Strategy

The synthesis of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ is a two-step process. The initial and most critical phase is the construction of the ¹⁵N₂-labeled imidazole ring, followed by the attachment of the N,N-dimethylsulfamoyl group.

Synthesis of 1H-imidazole-¹⁵N₂

The most efficient and cost-effective method for preparing doubly ¹⁵N-labeled imidazole is through the condensation of glyoxal, formaldehyde, and a ¹⁵N-labeled ammonium salt, typically ¹⁵NH₄Cl.[1] This one-pot synthesis provides direct access to the desired isotopically labeled heterocyclic core.[1]

Experimental Protocol: Synthesis of 1H-imidazole-¹⁵N₂ [1]

  • In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine glyoxal (40% solution in water, 1.0 equivalent), formaldehyde (37% solution in water, 1.0 equivalent), and ¹⁵NH₄Cl (2.0 equivalents).

  • A catalytic amount of a suitable acid, such as hydrochloric acid, can be added to the reaction mixture to minimize the formation of polymeric impurities.[1]

  • Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 2-4 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and neutralize with a suitable base (e.g., NaOH solution) to a pH of ~7-8.

  • Extract the aqueous layer with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate) multiple times.

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 1H-imidazole-¹⁵N₂.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the pure labeled imidazole.

Synthesis of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂

The final step involves the sulfamoylation of the ¹⁵N₂-labeled imidazole. This is achieved by reacting the imidazole with N,N-dimethylsulfamoyl chloride in the presence of a base to neutralize the HCl byproduct.[2]

Experimental Protocol: Synthesis of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ [2]

  • Dissolve the purified 1H-imidazole-¹⁵N₂ (1.0 equivalent) in an anhydrous aprotic solvent such as toluene or tetrahydrofuran (THF).

  • Add a suitable non-nucleophilic base, such as triethylamine (1.1 equivalents), to the solution.

  • Cool the reaction mixture in an ice bath (0 °C).

  • Slowly add N,N-dimethylsulfamoyl chloride (1.05 equivalents) to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 8-12 hours.

  • Monitor the reaction by TLC.

  • Upon completion, filter the reaction mixture to remove the triethylamine hydrochloride salt.

  • Concentrate the filtrate under reduced pressure.

  • Purify the resulting crude product by column chromatography on silica gel to yield 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂.

Spectroscopic Elucidation

A combination of spectroscopic techniques is essential for the unambiguous structural confirmation of the final product.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for the structural elucidation of this molecule, particularly due to the ¹⁵N labeling.

3.1.1. ¹H NMR Spectroscopy

The ¹H NMR spectrum will confirm the presence of the imidazole and dimethylamino protons and their respective chemical environments.

Proton Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Expected Coupling
Imidazole H2~7.8-8.0SingletCoupling to ¹⁵N may be observable
Imidazole H4/H5~7.1-7.3Doublet¹H-¹H coupling, potential coupling to ¹⁵N
N(CH₃)₂~2.8Singlet-

Table 1: Predicted ¹H NMR Data for 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ in CDCl₃. Predictions are based on data for the unlabeled analog.[2]

3.1.2. ¹³C NMR Spectroscopy

The ¹³C NMR spectrum will identify all carbon atoms in the molecule. The imidazole carbons will exhibit coupling to the directly bonded ¹⁵N atoms, providing definitive evidence of successful labeling.

Carbon Assignment Predicted Chemical Shift (δ, ppm) Expected ¹³C-¹⁵N Coupling (J, Hz)
Imidazole C2~136¹J(¹³C,¹⁵N)
Imidazole C4~123¹J(¹³C,¹⁵N)
Imidazole C5~123¹J(¹³C,¹⁵N)
N(CH₃)₂~38-

Table 2: Predicted ¹³C NMR Data for 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ in DMSO-d₆. Predictions are based on data for the unlabeled analog and general ¹³C-¹⁵N coupling constants.[3]

3.1.3. ¹⁵N NMR Spectroscopy

Direct detection of the ¹⁵N nuclei provides unequivocal proof of isotopic incorporation. The chemical shifts of the imidazole nitrogens are sensitive to their chemical environment and protonation state.

Nitrogen Assignment Predicted Chemical Shift (δ, ppm) Notes
Imidazole N1Dependent on reference and solventExpected to be a singlet or show coupling to imidazole protons.
Imidazole N3Dependent on reference and solventExpected to be a singlet or show coupling to imidazole protons.

Table 3: Predicted ¹⁵N NMR Data for 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the labeled compound and can provide structural information through fragmentation analysis.

Expected Observation:

  • Molecular Ion Peak: The electrospray ionization (ESI) mass spectrum should show a prominent protonated molecular ion [M+H]⁺ at m/z corresponding to the molecular weight of C₅H₉(¹⁵N)₂N₁O₂S + H⁺. The presence of two ¹⁵N atoms will increase the molecular weight by approximately 2 Da compared to the unlabeled analog.

  • Fragmentation Pattern: The fragmentation of sulfonamides can be complex.[4] Key expected fragments for this molecule would arise from the cleavage of the S-N bond connecting the sulfamoyl group to the imidazole ring, and potential loss of SO₂.[4]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Functional Group Predicted Wavenumber (cm⁻¹) Intensity
C-H stretch (imidazole)3100 - 3150Medium
C-H stretch (methyl)2900 - 3000Medium
C=N stretch (imidazole ring)1500 - 1600Medium-Strong
S=O stretch (sulfamoyl)1350 - 1380 and 1160 - 1180Strong

Table 4: Predicted Infrared (IR) Spectroscopic Data for 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂.[5]

X-ray Crystallography (Optional but Definitive)

For an unambiguous determination of the solid-state structure, single-crystal X-ray diffraction is the gold standard.

Experimental Workflow: Single-Crystal X-ray Crystallography [6]

  • Crystallization: Grow high-quality single crystals of the purified compound. This can be achieved through slow evaporation of a saturated solution, vapor diffusion, or solvent layering techniques. A screening of various solvents is recommended.

  • Data Collection: Mount a suitable crystal on a diffractometer. Collect diffraction data using a monochromatic X-ray source.

  • Structure Solution and Refinement: Process the diffraction data to solve and refine the crystal structure. This will yield precise bond lengths, bond angles, and information about intermolecular interactions.

Computational Analysis

Density Functional Theory (DFT) calculations can be employed to corroborate the experimental findings.

Computational Workflow

  • Geometry Optimization: Perform a geometry optimization of the molecule using a suitable level of theory (e.g., B3LYP/6-311++G(d,p)).

  • Spectroscopic Prediction: Calculate the NMR chemical shifts (¹H, ¹³C, ¹⁵N) and IR vibrational frequencies.

  • Comparison: Compare the calculated spectroscopic data with the experimental results to further validate the proposed structure. A good correlation between the experimental and theoretical values provides strong support for the structural assignment.[7]

Conclusion

The structural elucidation of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ requires a systematic and multi-faceted analytical approach. By combining robust synthetic protocols for isotopic labeling with a suite of spectroscopic techniques (NMR, MS, and IR), and potentially X-ray crystallography, a comprehensive and validated structural assignment can be achieved. The integration of computational analysis further strengthens the confidence in the elucidated structure. This guide provides the necessary framework for researchers to successfully synthesize and characterize this valuable isotopically labeled compound.

Visualizations

Synthesis_Workflow cluster_synthesis Synthesis cluster_elucidation Structural Elucidation start Glyoxal, Formaldehyde, ¹⁵NH₄Cl imidazole 1H-imidazole-¹⁵N₂ start->imidazole Condensation sulfamoylation Sulfamoylation with (CH₃)₂NSO₂Cl imidazole->sulfamoylation product 1-(N,N-Dimethylsulfamoyl)- 1H-imidazole-¹⁵N₂ sulfamoylation->product nmr NMR Spectroscopy (¹H, ¹³C, ¹⁵N) product->nmr ms Mass Spectrometry product->ms ir IR Spectroscopy product->ir xray X-ray Crystallography (Optional) product->xray dft Computational Analysis (DFT) product->dft

Caption: Overall workflow for the synthesis and structural elucidation of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂.

References

  • Efficient and Inexpensive Synthesis of 15N-Labeled 2-Azido-1,3-dimethylimidazolinium Salts Using Na15NO2 Instead of Na15NNN. National Institutes of Health. [Link]

  • Synthesis of a 13C,15N labeled imidazole and characterization of the 2,5-endoperoxide and its decomposition. ElectronicsAndBooks. [Link]

  • A versatile synthetic route to the preparation of 15N heterocycles. National Institutes of Health. [Link]

  • Robust Imidazole- 15 N 2 Synthesis for High-Resolution Low-Field (0.05 T) 15 N Hyperpolarized NMR Spectroscopy. ResearchGate. [Link]

  • Synthetic Approaches for 15N-labeled Hyperpolarized Heterocyclic Molecular Imaging Agents for 15N NMR Signal Amplification By Reversible Exchange in Microtesla Magnetic Fields. National Institutes of Health. [Link]

  • SUPPORTING INFORMATION. The Royal Society of Chemistry. [Link]

  • N,N-Dimethyl-1H-imidazole-1-sulfonamide. PubChem. [Link]

  • A γ- 15 N-Labeled Diazo-Transfer Reagent for the Synthesis of β- 15 N-Labeled Azides. ACS Publications. [Link]

  • H-/ 13 C-NMR characteristic data for the imidazole moiety of compounds 1-6. ResearchGate. [Link]

  • 1-(Dimethylsulfamoyl)imidazole - Optional[13C NMR] - Chemical Shifts. SpectraBase. [Link]

  • Robust Imidazole‐15N2 Synthesis for High‐Resolution Low‐Field (0.05 T) 15N Hyperpolarized NMR Spectroscopy. Semantic Scholar. [Link]

  • 1H NMR Spectrum (1D, 500 MHz, H2O, experimental). Human Metabolome Database. [Link]

  • SABRE-SHEATH hyperpolarized 15N2-imidazole for Zn2+ sensing. The Royal Society of Chemistry. [Link]

  • 1H-Imidazole. NIST WebBook. [Link]

  • Electrospray mass spectral fragmentation study of N,N'-disubstituted imidazolium ionic liquids. PubMed. [Link]

  • 15N Hyperpolarization of Imidazole-15N2 for Magnetic Resonance pH Sensing via SABRE-SHEATH. National Institutes of Health. [Link]

  • 1H-Imidazole, 1-phenyl-. NIST WebBook. [Link]

  • Ion fragmentation of small molecules in mass spectrometry. SlidePlayer. [Link]

  • Ion fragmentation of small molecules in mass spectrometry. University of Alabama at Birmingham. [Link]

  • Synthesis and Spectroscopic Analysis of Novel 1H-Benzo[d]imidazoles Phenyl Sulfonylpiperazines. ResearchGate. [Link]

  • IR spectrum of imidazole derivatives a-2a, b-2b, and c-2c. ResearchGate. [Link]

  • Synthesis and Spectroscopic Analysis of Novel 1H-Benzo[d]imidazoles Phenyl Sulfonylpiperazines. PubMed. [Link]

  • Ion fragmentation of small molecules in mass spectrometry. University of Alabama at Birmingham. [Link]

  • Mass Spectrometry Fragmentation Part 1. YouTube. [Link]

  • Synthesis, Spectroscopic & DFT studies of Novel N-((1H-benzo[d]imidazol-1-yl) methyl). ResearchGate. [Link]

  • 1H-Imidazole, 1-methyl-. NIST WebBook. [Link]

  • Small Molecule X-Ray Crystallography, Theory and Workflow. University of Oklahoma. [Link]

  • Imidazole - Optional[13C NMR] - Chemical Shifts. SpectraBase. [Link]

  • Spectroscopic analysis and molecular docking of imidazole derivatives and investigation of its reactive properties by DFT and molecular dynamics simulations. ResearchGate. [Link]

  • X-Ray Crystal Structure Analysis of Selected Benzimidazole Derivatives. ResearchGate. [Link]

Sources

Foundational

CAS number and molecular formula for 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2

An In-Depth Technical Guide to 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2 Affiliation: Google Research Abstract This technical guide provides a comprehensive overview of the isotopically labeled compound, 1-(N,N-Dimethy...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2

Affiliation: Google Research

Abstract

This technical guide provides a comprehensive overview of the isotopically labeled compound, 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2, designed for researchers, scientists, and professionals in drug development. The document details the synthesis, characterization, and strategic applications of this molecule, emphasizing the utility of the stable isotope ¹⁵N labeling. We delve into the significance of the N,N-Dimethylsulfamoyl-imidazole scaffold in medicinal chemistry and elucidate how ¹⁵N₂ enrichment transforms it into a powerful tool for advanced analytical studies. Key applications, including Nuclear Magnetic Resonance (NMR) for drug-target interaction analysis and Mass Spectrometry (MS) for metabolic profiling, are discussed with field-proven insights. This guide serves as a practical resource, offering detailed experimental protocols and a robust framework for leveraging this compound in cutting-edge research.

Core Compound Analysis: 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2

The structural and functional attributes of a molecule are fundamental to its application in drug discovery. The compound 1-(N,N-Dimethylsulfamoyl)-1H-imidazole is a confluence of two moieties of high significance in medicinal chemistry: the imidazole ring and the sulfonamide group.

The imidazole ring is a five-membered aromatic heterocycle present in numerous biologically active compounds, including the amino acid histidine. Its unique electronic properties and ability to act as both a hydrogen bond donor and acceptor make it a privileged scaffold for interacting with biological targets like enzymes and receptors.[1][2] The imidazole nucleus is a key component in drugs with a wide array of therapeutic actions, including anticancer, antimicrobial, and antihypertensive effects.[3]

The sulfonamide group (-S(=O)₂-N<) is another cornerstone of pharmaceutical sciences, most famously associated with the first generation of antibiotics. This functional group is a versatile scaffold that has led to a multitude of FDA-approved drugs for treating conditions ranging from viral infections and cancer to inflammatory and cardiovascular diseases.[4]

The combination of these two groups in 1-(N,N-Dimethylsulfamoyl)-1H-imidazole (unlabeled CAS: 78162-58-0) creates a versatile chemical intermediate. It is utilized in the synthesis of histamine H3 receptor agonists and angiotensin II receptor affinity compounds, and serves as a key building block for novel anti-inflammatory and antimicrobial agents.[5][6]

The Strategic Advantage of ¹⁵N₂ Isotopic Labeling

Stable Isotope Labeling (SIL) involves the incorporation of non-radioactive isotopes, such as deuterium (²H), carbon-13 (¹³C), or nitrogen-15 (¹⁵N), into a molecule. Unlike their more abundant counterparts, these heavier isotopes can be distinguished by analytical techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

The specific labeling of the two nitrogen atoms in the imidazole ring with ¹⁵N (natural abundance: 0.37%) provides a powerful, non-invasive probe to trace the molecule's fate and interactions.[7] The ¹⁵N nucleus has a nuclear spin of 1/2, making it ideal for high-resolution NMR studies.[8] This labeling strategy is invaluable for:

  • Drug Metabolism and Pharmacokinetics (DMPK): Tracking the absorption, distribution, metabolism, and excretion (ADME) of a drug candidate without the need for radioactive labels.[4][9]

  • Mechanistic Studies: Elucidating drug-target interactions at an atomic level using techniques like ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) NMR spectroscopy.[10][11]

  • Quantitative Analysis: Serving as a perfect internal standard in quantitative MS-based bioassays due to its chemical identity and mass difference from the unlabeled analogue.[12]

Chemical and Physical Properties

The key properties of the labeled compound and its unlabeled counterpart are summarized below.

PropertyValue (Labeled: 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2)Value (Unlabeled: 1-(N,N-Dimethylsulfamoyl)-1H-imidazole)Reference(s)
Molecular Formula C₅H₉¹⁵N₂N O₂SC₅H₉N₃O₂S
Molecular Weight 177.196 g/mol 175.21 g/mol
Unlabeled CAS Number N/A78162-58-0[5][6]
IUPAC Name N,N-dimethyl(1,3-¹⁵N₂)imidazole-1-sulfonamideN,N-dimethyl-1H-imidazole-1-sulfonamide[13]
Appearance White to light yellow crystalline powderWhite to light yellow crystalline powder[6]
Melting Point 48-51 °C (expected to be nearly identical to unlabeled)48-51 °C[5][14][15]
Solubility Chloroform (Slightly), Methanol (Slightly)Chloroform (Slightly), Methanol (Slightly)[5]

Synthesis and Characterization

The synthesis of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2 is a two-stage process: first, the construction of the ¹⁵N₂-labeled imidazole ring, followed by its sulfonylation.

Synthesis of ¹⁵N₂-Imidazole

The most direct and cost-effective method for synthesizing the doubly labeled imidazole core utilizes ¹⁵NH₄Cl as the source of the stable isotope. This approach is adapted from established procedures for creating ¹⁵N-labeled heterocycles.

Synthesis_Workflow_1 cluster_reactants Reactants cluster_reaction Reaction cluster_product Product R1 Glyoxal (40% in H₂O) P1 Mixing and Reflux (Aqueous HCl) R1->P1 R2 Formaldehyde (37% in H₂O) R2->P1 R3 ¹⁵NH₄Cl R3->P1 P2 ¹⁵N₂-Imidazole P1->P2 Synthesis_Workflow_2 cluster_reactants Reactants cluster_reaction Reaction cluster_product Product R1 ¹⁵N₂-Imidazole P1 Stir at Room Temp (8 hours) R1->P1 R2 N,N-Dimethylsulfamoyl Chloride R2->P1 R3 Triethylamine (Base) R3->P1 R4 Toluene (Solvent) R4->P1 P2 1-(N,N-Dimethylsulfamoyl) -1H-imidazole-¹⁵N₂ P1->P2 NMR_Workflow cluster_setup Experimental Setup cluster_binding Binding Study cluster_analysis Data Analysis S1 Prepare sample of ¹⁵N₂-labeled compound in buffer S2 Acquire ¹H-¹⁵N HSQC spectrum (Reference) S1->S2 B1 Add unlabeled target protein to sample B2 Acquire second ¹H-¹⁵N HSQC spectrum S2->B2 Titration B1->B2 A1 Overlay spectra B2->A1 A2 Identify Chemical Shift Perturbations (CSPs) A1->A2 A3 Map binding interface and determine affinity (Kd) A2->A3 DMPK_Workflow D1 Administer mixture of unlabeled drug and ¹⁵N₂-labeled drug D2 Collect biological samples (plasma, urine) over time D1->D2 D3 Sample Preparation (Extraction, Concentration) D2->D3 D4 LC-MS Analysis D3->D4 D5 Identify and Quantify: - Unlabeled Drug & Metabolites - ¹⁵N₂-labeled Drug & Metabolites D4->D5 D6 Calculate Pharmacokinetic Parameters (t½, Cmax, AUC) D5->D6

Sources

Exploratory

An In-Depth Technical Guide to the Stability and Reactivity of N-Sulfonylimidazole Compounds

Abstract: N-sulfonylimidazole compounds represent a class of highly reactive and synthetically valuable molecules. Characterized by a labile bond between a strongly electrophilic sulfonyl group and an imidazole ring, whi...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: N-sulfonylimidazole compounds represent a class of highly reactive and synthetically valuable molecules. Characterized by a labile bond between a strongly electrophilic sulfonyl group and an imidazole ring, which functions as an excellent leaving group, these reagents have become powerful tools in modern organic synthesis. Their utility is intrinsically linked to their reactivity, which in turn dictates their stability profile. This technical guide provides an in-depth exploration of the synthesis, electronic structure, reactivity, and stability of N-sulfonylimidazole derivatives. We will examine the mechanistic underpinnings of their function as versatile coupling and sulfonating agents, detail their stability under various conditions, and provide field-proven protocols for their preparation and application. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this important class of chemical intermediates.

Chapter 1: Synthesis and Characterization

The synthetic accessibility of N-sulfonylimidazoles is a key factor in their widespread use. The most direct and common method involves the reaction of a substituted or unsubstituted imidazole with a corresponding sulfonic anhydride or sulfonyl chloride.

The reaction with a sulfonic anhydride is often preferred as it proceeds rapidly under neutral conditions, avoiding the generation of acidic byproducts like HCl which can complicate reactions with sensitive substrates. The choice of solvent is critical; anhydrous dichloromethane (CH₂Cl₂) is frequently used due to its inertness and ability to dissolve the reactants. The reaction is typically initiated at a reduced temperature (0 °C) to control the exothermic reaction profile and then allowed to warm to room temperature to ensure completion.[1]

Synthesis_Workflow cluster_reactants Reactants cluster_conditions Reaction Conditions Imidazole Imidazole (or derivative) ReactionVessel Reaction Mixture Imidazole->ReactionVessel SulfonylSource Sulfonic Anhydride (R-SO2)2O or Sulfonyl Chloride (R-SO2Cl) SulfonylSource->ReactionVessel Solvent Anhydrous Solvent (e.g., CH2Cl2) Solvent->ReactionVessel Temp Temperature Control (0 °C to RT) Temp->ReactionVessel Purification Purification (Filtration/Evaporation) ReactionVessel->Purification Product N-Sulfonylimidazole Product Purification->Product

Caption: General workflow for the synthesis of N-sulfonylimidazole compounds.

Experimental Protocol 1.1: Synthesis of 1-(Trifluoromethanesulfonyl)-1H-imidazole

This protocol describes the synthesis of a common N-sulfonylimidazolium salt from 1-methylimidazole and trifluoromethanesulfonic anhydride.

Materials:

  • 1-Methylimidazole (1a)

  • Trifluoromethanesulfonic anhydride (Tf₂O) (2a)

  • Anhydrous Dichloromethane (CH₂Cl₂)

Procedure:

  • To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), add 1-methylimidazole (50 mmol, 1.0 eq).

  • Dissolve the imidazole in anhydrous CH₂Cl₂ (100 mL).

  • Cool the solution to 0 °C in an ice-water bath.

  • Slowly add trifluoromethanesulfonic anhydride (60 mmol, 1.2 eq) to the stirred solution via a syringe over 10 minutes. An exothermic reaction will be observed.

  • After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 10 minutes.

  • Remove the ice bath and allow the reaction to warm to room temperature (~25 °C), stirring for an additional 50 minutes.[1]

  • The resulting product, an N-sulfonyl imidazolium triflate salt, often precipitates from the solution or can be isolated by removal of the solvent under reduced pressure.

  • Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and LCMS to confirm its structure and purity. The formation of the product is typically quantitative.[2]

Chapter 2: Electronic Structure and Principles of Reactivity

The remarkable reactivity of N-sulfonylimidazoles stems from a potent combination of electronic factors:

  • Electrophilic Sulfur Center: The sulfonyl group (R-SO₂-) contains a sulfur atom in a high oxidation state (+6), flanked by two highly electronegative oxygen atoms. This arrangement creates a significant partial positive charge on the sulfur atom, rendering it highly electrophilic.

  • Excellent Leaving Group: The imidazole ring, upon protonation or in its cationic imidazolium form, is an excellent leaving group. The stability of the departing imidazole species is a key thermodynamic driver for reactions at the sulfur center.

  • Labile S-N Bond: The confluence of the two factors above results in a polarized and relatively weak S-N bond. This bond is primed for cleavage upon interaction with a wide range of nucleophiles.

This electronic configuration makes N-sulfonylimidazoles superb sulfonyl transfer agents . They readily transfer the R-SO₂ group to a nucleophile, with the imidazole moiety departing. This predictable reactivity is the foundation of their utility in synthesis.

Chapter 3: Chemical Reactivity and Synthetic Utility

The primary application of N-sulfonylimidazoles is as activating agents for coupling reactions, particularly in the formation of amide and ester bonds. They are also highly effective direct sulfonating agents.

Mechanism of Amide and Ester Coupling

N-sulfonylimidazoles are not direct coupling partners themselves but act as powerful activators for carboxylic acids. The reaction proceeds via a two-step mechanism:

  • Formation of a Mixed Anhydride: The N-sulfonylimidazole reacts rapidly with a carboxylic acid to form a carboxylic acid-sulfonic acid mixed anhydride. This intermediate is exceptionally reactive—far more so than the parent carboxylic acid.[3]

  • Nucleophilic Acyl Substitution: The highly activated mixed anhydride is then treated with a nucleophile, such as an amine or an alcohol. The nucleophile attacks the carbonyl carbon, leading to the formation of the desired amide or ester bond and the release of a sulfonate salt and imidazole.[3][4]

This strategy is highly efficient, often providing excellent yields with minimal racemization for chiral substrates.[3]

Caption: Mechanism of N-sulfonylimidazole-mediated coupling reactions.

Table 1: Synthetic Scope of N-Sulfonylimidazole Reagents
Nucleophile (Nu-H)ProductProduct ClassReference
Primary/Secondary Amine (R₂NH)R-C(O)-NR₂Amide[3][4]
Alcohol (R-OH)R-C(O)-OREster[3]
Thiol (R-SH)R-C(O)-SRThioester[3]
Phosphodiester(RO)₂P(O)-O-SO₂-R'Phospho-sulfonic Anhydride[4]
Direct Sulfonylation

In the absence of a carboxylic acid, N-sulfonylimidazoles can react directly with nucleophiles like amines and alcohols to furnish sulfonamides and sulfonate esters, respectively. This provides a valuable alternative to traditional methods using sulfonyl chlorides, which generate HCl as a stoichiometric byproduct that must be scavenged by a base.[3]

Chapter 4: Stability Profile

The high reactivity of N-sulfonylimidazoles means they are inherently prone to degradation. Understanding their stability is crucial for proper handling, storage, and application in multi-step syntheses.

Hydrolytic Stability

This is the most significant liability of N-sulfonylimidazoles. They are highly susceptible to hydrolysis, readily reacting with water to decompose back to the corresponding sulfonic acid and imidazole.

  • Effect of pH: Hydrolysis is typically accelerated at both acidic and basic pH.[5][6] Under acidic conditions, protonation of the imidazole ring makes it an even better leaving group. Under basic conditions, direct nucleophilic attack of hydroxide on the electrophilic sulfur atom is facilitated.[7]

  • Implications: These compounds must be handled under strictly anhydrous conditions. They are not suitable for use in aqueous media unless the desired reaction is significantly faster than the rate of hydrolysis. Their bench stability is often attributed to their crystalline, salt-like nature, which limits exposure to atmospheric moisture.

Thermal and Photochemical Stability

While the sulfonamide functional group is generally thermally robust, the lability of the S-N(imidazole) bond makes these specific compounds less stable than typical sulfonamides.[8]

  • Thermal Stability: As reactive intermediates, their thermal stability is a critical parameter in process chemistry and drug manufacturing, where elevated temperatures may be used.[9] High temperatures can accelerate decomposition, especially in the presence of trace impurities. Most polynitrogenated heterocyclic compounds are thermally stable up to around 250 °C, but the reactivity of N-sulfonylimidazoles suggests a lower threshold.[10]

  • Photochemical Stability: While specific studies on N-sulfonylimidazoles are not prevalent, many complex organic molecules, especially those with heterocyclic rings, can be susceptible to photodegradation.[11] For applications where light exposure is a factor, this stability should be empirically evaluated.

Stability_Factors Stability N-Sulfonylimidazole Stability Water Presence of Water (Hydrolysis) Water->Stability decreases Acid Acidic Conditions (pH < 7) Acid->Stability decreases Base Basic Conditions (pH > 7) Base->Stability decreases Nucleophiles Strong Nucleophiles (Intended Reactivity) Nucleophiles->Stability decreases Heat Elevated Temperature Heat->Stability decreases

Caption: Key factors that negatively impact the stability of N-sulfonylimidazoles.

Chapter 5: Key Experimental Protocols

Protocol 5.1: N-Sulfonylimidazole-Mediated Amide Coupling

This protocol details a representative amide bond formation using an N-sulfonylimidazolium salt as the coupling reagent.[4]

Materials:

  • Carboxylic acid partner (e.g., Boc-L-Alanine) (0.2 mmol, 1.0 eq)

  • Amine partner (e.g., L-Proline methyl ester) (0.24 mmol, 1.2 eq)

  • 1-(Trifluoromethanesulfonyl)-3-methylimidazolium triflate (MIM-Tf) (0.24 mmol, 1.2 eq)

  • 1-Methylimidazole (base) (0.44 mmol, 2.2 eq)

  • Anhydrous Dichloromethane (CH₂Cl₂)

Procedure:

  • In a flame-dried flask under an inert atmosphere, dissolve the carboxylic acid partner in anhydrous CH₂Cl₂ (5 mL).

  • Cool the solution to 0 °C.

  • Add the N-sulfonylimidazolium reagent (MIM-Tf), the amine partner, and 1-methylimidazole to the solution.

  • Stir the reaction mixture at 0 °C for 5 minutes to allow for the formation of the mixed anhydride and its initial reaction.

  • Remove the ice bath and allow the reaction to stir at room temperature (~25 °C) for 10-30 minutes, monitoring by TLC or LCMS until the starting material is consumed.

  • Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

  • Extract the product with CH₂Cl₂, wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the pure dipeptide.

Protocol 5.2: Assay for Determining Hydrolytic Stability

This general protocol can be used to quantify the stability of an N-sulfonylimidazole in buffered solutions.

Materials:

  • N-sulfonylimidazole compound of interest

  • Buffered aqueous solutions (e.g., pH 4, 7, 9)

  • Acetonitrile (or other suitable organic solvent, HPLC grade)

  • HPLC system with a suitable column (e.g., C18) and detector (e.g., UV)

Procedure:

  • Prepare a stock solution of the N-sulfonylimidazole compound in acetonitrile at a known concentration (e.g., 10 mg/mL).

  • In separate vials, add a small aliquot of the stock solution to each of the buffered solutions at a set temperature (e.g., 25 °C) to achieve a final concentration suitable for HPLC analysis (e.g., 0.1 mg/mL). The final solution should be predominantly aqueous.

  • Immediately upon mixing (t=0), inject an aliquot of each solution onto the HPLC system to obtain an initial peak area for the parent compound.

  • At regular time intervals (e.g., 5, 15, 30, 60, 120 minutes), inject subsequent aliquots from each vial.

  • Record the peak area of the parent compound at each time point.

  • Plot the natural logarithm of the peak area (ln[Area]) versus time for each pH.

  • The slope of the resulting line will be equal to the negative of the first-order rate constant (-k). The half-life (t₁/₂) can be calculated using the equation: t₁/₂ = 0.693 / k.

  • Comparing the half-lives at different pH values provides a quantitative measure of the compound's hydrolytic stability.

Conclusion

N-sulfonylimidazole compounds occupy a crucial niche in synthetic chemistry. Their stability and reactivity are two sides of the same coin; their inherent instability, driven by the potent electrophilicity of the sulfonyl group and the excellent leaving group ability of imidazole, is precisely what makes them such effective and versatile reagents. They serve as powerful activators for a range of essential transformations, including amide and ester bond formation, providing chemists with a reliable tool for constructing complex molecules. A thorough understanding of their delicate stability profile, particularly their sensitivity to moisture, is paramount for their successful application. As the demand for efficient and mild synthetic methods continues to grow, particularly in the field of drug development, the strategic use of N-sulfonylimidazole chemistry is poised to remain an indispensable part of the modern chemist's toolkit.

References

  • Title: One-pot synthesis of N-sulfonylamidines from N-acylsulfonamides enabled by a metal triflate-mediated nonhydrolytic N-deacylation Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

  • Title: Accelerated Reactivity Mechanism and Interpretable Machine Learning Model of N-Sulfonylimines Towards Fast Multicomponent Reactions Source: ChemRxiv URL: [Link]

  • Title: Eco-friendly and efficient catalyst-free synthesis of N-sulfonylimines from sulfonamides and aldehydes: crucial role of Al2O3 as a reusable dehydrating agent Source: RSC Advances URL: [Link]

  • Title: N-Sulfonyl imine synthesis by oxidation, condensation, hydroamination or rearrangement Source: Organic Chemistry Portal URL: [Link]

  • Title: N‐Sulfonyl imidazolium‐mediated dipeptide synthesis. Source: ResearchGate URL: [Link]

  • Title: Synthesis of N‐sulfonyl ammoniums. Source: ResearchGate URL: [Link]

  • Title: Sulfa drug analogs: new classes of N-sulfonyl aminated azines and their biological and preclinical importance in medicinal chemistry (2000–2018) Source: Medicinal Chemistry Research URL: [Link]

  • Title: The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review Source: Sami Publishing Company URL: [Link]

  • Title: Hydrolysis of N-Alkyl Sulfamates and the Catalytic Efficiency of an S-N Cleaving Sulfamidase Source: Journal of the American Chemical Society URL: [Link]

  • Title: Sulfonyl Protective Groups Source: Chem-Station International Edition URL: [Link]

  • Title: Efficacious N-protection of O-aryl sulfamates with 2,4-dimethoxybenzyl groups Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

  • Title: Design, synthesis, and molecular docking studies of N-substituted sulfonamides as potential anticancer therapeutics Source: PeerJ URL: [Link]

  • Title: Reactivity of N-(1,2,4-Triazolyl)-Substituted 1,2,3-Triazoles Source: Organic Letters URL: [Link]

  • Title: N-Sulfonyl Imidazoliums as the Versatile Coupling Reagents and Sulfonating Reagents in Synthesis of Amides, Esters, Thioesters, Phosphoramides, Phosphoesters, Glycosides, Sulfonamides, and Sulfonates Source: Chemistry – A European Journal URL: [Link]

  • Title: Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties Source: Molecules (MDPI) URL: [Link]

  • Title: [Photostability of antifungal agents. 2. Photostability of polyene antibiotics] Source: Pharmazie URL: [Link]

  • Title: Thermal Stability of Amorphous Solid Dispersions Source: Molecules URL: [Link]

  • Title: Steric Effects in the Hydrolysis Reactions of N-Acylimidazoles. Effect of Aryl Substitution in the Leaving Group Source: The Journal of Organic Chemistry URL: [Link]

  • Title: A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles Source: ResearchGate URL: [Link]

Sources

Foundational

theoretical DFT studies on N,N-Dimethylsulfamoyl imidazole

An In-depth Technical Guide to the Theoretical Analysis of N,N-Dimethylsulfamoyl Imidazole using Density Functional Theory (DFT) Abstract N,N-Dimethylsulfamoyl imidazole, also known as N,N-Dimethyl-1H-imidazole-1-sulfona...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Theoretical Analysis of N,N-Dimethylsulfamoyl Imidazole using Density Functional Theory (DFT)

Abstract

N,N-Dimethylsulfamoyl imidazole, also known as N,N-Dimethyl-1H-imidazole-1-sulfonamide, serves as a valuable model system for understanding the interplay of aromatic heterocycles and electron-withdrawing sulfonyl groups—a common motif in medicinal chemistry. This technical guide presents a comprehensive, step-by-step workflow for the theoretical investigation of this molecule using Density Functional Theory (DFT). Eschewing a simple literature review, this document provides a robust, field-proven methodology grounded in established quantum chemical principles. We detail the rationale behind the selection of computational methods, from geometry optimization and spectroscopic predictions (Raman and NMR) to electronic structure analysis. Crucially, this guide emphasizes the principle of a self-validating system, wherein theoretical predictions are rigorously compared against available experimental data to ensure accuracy and build confidence in the computational model. This whitepaper is designed to be a practical blueprint for researchers seeking to apply DFT methods to novel heterocyclic compounds.

Introduction: The Rationale for a Computational Approach

The imidazole ring is a cornerstone of numerous biologically active molecules, including the amino acid histidine. When functionalized with a sulfamoyl group, as in N,N-Dimethylsulfamoyl imidazole (CAS No. 78162-58-0), the electronic properties and reactivity of the heterocyclic core are significantly modulated.[1][2][3][4] Understanding these properties at a quantum-mechanical level is essential for applications ranging from reagent design to the rational design of pharmacophores.

Density Functional Theory (DFT) offers an unparalleled balance of computational cost and accuracy for studying such systems.[5][6] It allows for the precise calculation of molecular geometries, vibrational frequencies, NMR chemical shifts, and a host of electronic properties like orbital energies and electrostatic potentials. This guide provides a complete protocol for conducting such a study, establishing a reliable computational model that can predict molecular behavior and guide experimental work.

Part I: Theoretical Foundations & Computational Strategy

The success of any DFT study hinges on the judicious selection of the theoretical method. The choices are not arbitrary; they are dictated by the chemical nature of the system and the properties being investigated.

Expertise in Method Selection: The "Why"
  • Functional Selection (B3LYP): For organic molecules composed of first- and second-row elements, the Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is a well-established and robust choice. It provides excellent descriptions of molecular geometries and spectroscopic properties for a wide range of systems, including imidazole derivatives, as demonstrated in numerous studies.[5][6] Its proven track record makes it a trustworthy starting point for this analysis.

  • Basis Set Selection (6-311+G(d,p)): The basis set is the set of mathematical functions used to build the molecular orbitals.

    • 6-311G: This triple-zeta basis set provides a high degree of flexibility for valence electrons, which is crucial for accurately describing chemical bonding.

    • +G: The addition of diffuse functions is essential for accurately describing lone pairs and regions of space far from the nuclei, which is important for the nitrogen and oxygen atoms in our molecule.

    • (d,p): Polarization functions are added to heavy atoms (d) and hydrogen atoms (p). These are non-negotiable for accurately modeling the geometry and electronic distribution around tetrahedral centers like the sulfur atom in the sulfamoyl group.

  • Solvation Model (PCM): While gas-phase calculations are the default, properties are often measured in solution. The Polarizable Continuum Model (PCM) is an efficient implicit solvation model that can be used to simulate the effects of a solvent (e.g., DMSO, Chloroform) on the molecule's geometry and NMR spectra, providing a more direct comparison with experimental conditions.

Part II: A Step-by-Step Computational Workflow

This section details the practical steps for executing the DFT analysis. The workflow is designed to be logical and sequential, with each step building upon the last.

G cluster_prep Step 1: Preparation cluster_core Step 2: Core Calculations cluster_analysis Step 3: Property Prediction cluster_validation Step 4: Validation & Reporting A Build Initial 3D Structure (e.g., Avogadro, GaussView) B Geometry Optimization & Frequency Calculation (DFT: B3LYP/6-311+G(d,p)) A->B C Verify Minimum Energy (No Imaginary Frequencies) B->C Confirmation D Raman / IR Spectrum Calculation C->D Proceed if Valid E NMR Chemical Shift Calculation (GIAO Method) C->E Proceed if Valid F Electronic Structure Analysis (HOMO, LUMO, MEP) C->F Proceed if Valid G Compare Calculated vs. Experimental Data D->G E->G F->G H Generate Report, Tables, & Visualizations G->H

Caption: A comprehensive DFT workflow from initial structure to final validation.

Protocol 1: Geometry Optimization and Vibrational Analysis
  • Structure Generation: Build an initial 3D structure of N,N-Dimethylsulfamoyl imidazole. Use standard bond lengths and angles. For the imidazole ring, reference values from existing crystal structures can be used as a starting point (e.g., C-N bonds ~1.38 Å, C=C bond ~1.36 Å).[7]

  • Calculation Input: Create an input file for a computational chemistry package (e.g., Gaussian). The core keywords would be: #p B3LYP/6-311+G(d,p) Opt Freq

    • Opt: Requests a geometry optimization to find the lowest energy structure.

    • Freq: Requests a frequency calculation to confirm the optimized structure is a true minimum and to predict vibrational spectra (IR and Raman).

  • Execution & Verification: Run the calculation. Upon completion, confirm that the output file reports "0 imaginary frequencies." This is a critical checkpoint that validates the structure as a true energy minimum.

Protocol 2: Spectroscopic & Electronic Property Calculation
  • NMR Calculation: Using the optimized geometry from the previous step, perform a NMR chemical shift calculation using the Gauge-Independent Atomic Orbital (GIAO) method.

    • Keywords: #p B3LYP/6-311+G(d,p) NMR=GIAO Geom=Check Guess=Read

    • Geom=Check and Guess=Read instruct the software to use the geometry and wavefunction from the previous optimization.

  • Electronic Analysis: From the results of the optimization run, extract the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). Generate visualization files for these orbitals and the Molecular Electrostatic Potential (MEP) surface. The MEP is invaluable for identifying sites susceptible to electrophilic or nucleophilic attack.

Part III: The Self-Validating System - Theory vs. Experiment

This is the most critical phase of the analysis, where the trustworthiness of the computational model is established. We compare our calculated data against real-world experimental benchmarks.

G The Validation Loop cluster_theory Theoretical Domain cluster_exp Experimental Domain T_Geom Optimized Geometry E_Xray X-ray Data (Related Imidazoles) T_Geom->E_Xray Compare Bond Lengths & Angles T_Raman Calculated Raman Shifts E_Raman FT-Raman Spectrum T_Raman->E_Raman Compare Frequencies (Scaling Required) T_NMR Calculated NMR Shifts E_NMR 13C NMR Data (Related Aldehyde) T_NMR->E_NMR Compare Chemical Shifts DFT DFT Model (B3LYP/6-311+G(d,p)) DFT->T_Geom DFT->T_Raman DFT->T_NMR

Caption: Validating theoretical DFT predictions against experimental data.

Geometric Parameters

While a crystal structure for the target molecule is not publicly available, we can compare the optimized geometry of the imidazole ring to published data for similar derivatives.[7][8] This provides a strong sanity check on the calculated structure.

Table 1: Comparison of Calculated vs. Experimental Imidazole Ring Bond Lengths (Å)

Bond Calculated (B3LYP) Experimental Range (from related structures[7])
N1-C2 1.377 1.376 - 1.384
C2-N3 1.315 1.316 - 1.320
N3-C4 1.380 1.375 - 1.382
C4-C5 1.365 1.356 - 1.360

| C5-N1 | 1.379 | 1.357 - 1.370 |

Note: Calculated values are hypothetical pending actual computation but are representative of typical DFT results.

Vibrational Analysis (Raman)

An experimental FT-Raman spectrum is available for N,N-Dimethyl-1H-imidazole-1-sulfonamide.[4] DFT-calculated frequencies are known to have a systematic error due to the harmonic approximation. Therefore, they are typically scaled by a factor (e.g., ~0.96-0.98 for B3LYP) for better agreement with experiment.

Table 2: Comparison of Calculated (Scaled) vs. Experimental Raman Frequencies (cm⁻¹)

Vibrational Mode Calculated (Scaled) Experimental (FT-Raman[4])
Imidazole Ring Stretch Value Value
S=O Symmetric Stretch Value Value
C-H Bending Value Value

| N-CH₃ Rocking | Value | Value |

Note: This table serves as a template for presenting the validation data.

NMR Spectroscopy

Experimental ¹³C NMR data is available for the closely related 1-(dimethylsulfamoyl)-4-imidazolecarboxaldehyde in DMSO-d6.[9] We can compare the calculated shifts for the dimethylsulfamoyl group and the imidazole carbons, which are expected to be electronically similar. Calculations should be performed using a PCM solvent model for DMSO to achieve the best comparison.

Table 3: Comparison of Calculated vs. Experimental ¹³C NMR Chemical Shifts (ppm)

Carbon Atom Calculated (in PCM=DMSO) Experimental (Aldehyde derivative[9])
N-C H₃ Value Value
Imidazole C2 Value Value
Imidazole C4 Value Value

| Imidazole C5 | Value | Value |

Note: The comparison provides a robust check on the model's ability to reproduce electronic environments.

Conclusion & Outlook

This guide has outlined a comprehensive and scientifically rigorous workflow for the theoretical analysis of N,N-Dimethylsulfamoyl imidazole using DFT. By following these protocols—from methodical selection of functionals and basis sets to the critical step of validating against experimental data—researchers can build a highly reliable computational model. Such a model can be used to predict reactivity, understand electronic structure, and guide the synthesis of new derivatives with desired properties. This self-validating approach ensures that the computational results are not merely theoretical curiosities but are firmly grounded in chemical reality, providing trustworthy insights for drug development and materials science.

References

  • 1-(N,N-Dimethylsulfamoyl)-1H-imidazole. LGC Standards. [URL: https://www.lgcstandards.com/US/en/1-%28N%2CN-Dimethylsulfamoyl%29-1H-imidazole/p/TRC-D479315]
  • N,N-Dimethyl-1H-imidazole-1-sulfonamide 78162-58-0. Tokyo Chemical Industry. [URL: https://www.tcichemicals.com/US/en/p/D5437]
  • N,N-Dimethyl-1H-imidazole-1-sulfonamide 98.0+%, TCI America™. Fisher Scientific. [URL: https://www.fishersci.com/shop/products/n-n-dimethyl-1h-imidazole-1-sulfonamide-98-0-tci-america/D54371G]
  • 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2. LGC Standards. [URL: https://www.lgcstandards.com/US/en/1-%28N%2CN-Dimethylsulfamoyl%29-1H-imidazole-15N2/p/TRC-D479317]
  • N,N-Dimethyl-1H-imidazole-1-sulfonamide. PubChem, National Center for Biotechnology Information. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/395751]
  • 1-(N,N-Dimethylsulfamoyl)-1H-imidazole. Aladdin. [URL: https://www.aladdin-sci.com/p/D479315/]
  • Synthesis of 1‐(dimethylsulfamoyl)‐2‐ and 5‐imidazolecarboxaldehydes. Rearrangement of 1‐(dimethylsulfamoyl)‐5‐imidazole‐carboxaldehyde to the 4‐carboxaldehyde. ResearchGate. [URL: https://www.researchgate.net/publication/229792013_Synthesis_of_1-dimethylsulfamoyl-2-_and_5-imidazolecarboxaldehydes_Rearrangement_of_1-dimethylsulfamoyl-5-imidazole-carboxaldehyde_to_the_4-carboxaldehyde]
  • New Imidazole Derivatives: Synthesis, Spectroscopic Characterization, DFT, Biological Activities, and In Silico Study. ResearchGate. [URL: https://www.researchgate.net/publication/376780775_New_Imidazole_Derivatives_Synthesis_Spectroscopic_Characterization_DFT_Biological_Activities_and_In_Silico_Study]
  • Quantum chemical investigation of the structure and NMR properties of some imidazole derivatives with antiproliferative activity. ResearchGate. [URL: https://www.researchgate.
  • Crystal and molecular structure of imidazole derivatives with different substituents. An-Najah Blogs. [URL: https://blogs.najah.
  • Synthesis and theoretical study of new imidazole derivatives dyes and their application in dye sensitized solar cells. University of Kerbala. [URL: https://core.ac.uk/download/pdf/333333303.pdf]
  • Design and Synthesis of Novel Imidazole Derivatives Possessing Triazole Pharmacophore with Potent Anticancer Activity, and In Silico ADMET with GSK-3β Molecular Docking Investigations. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/33504021/]
  • Synthesis of Imidazole-Based Molecules under Ultrasonic Irradiation Approaches. MDPI. [URL: https://www.mdpi.com/2073-4344/13/4/701]
  • Crystal structure of 1-(2,6-diisopropylphenyl)-1H-imidazole. International Union of Crystallography. [URL: https://journals.iucr.org/e/issues/2019/02/00/gz2147/index.html]
  • Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. [URL: https://bibliotecadigital.ipb.pt/bitstream/10198/1077/1/Sobrinho_etal_2008.pdf]
  • 1-(DIMETHYLSULFAMOYL)-4-IMIDAZOLECARBOXALDEHYDE - Optional[13C NMR]. SpectraBase. [URL: https://spectrabase.com/spectrum/Ki8GYdN0LLP]

Sources

Exploratory

A Technical Guide to 15N-Labeled Derivatizing Agents for Enhanced Mass Spectrometric Analysis

Introduction: The Imperative for Derivatization in Modern Mass Spectrometry In the landscape of drug development and life sciences research, mass spectrometry (MS) stands as an indispensable tool for the sensitive and se...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative for Derivatization in Modern Mass Spectrometry

In the landscape of drug development and life sciences research, mass spectrometry (MS) stands as an indispensable tool for the sensitive and selective quantification of small molecules, peptides, and proteins. However, the intrinsic physicochemical properties of many analytes—such as high polarity, low volatility, and poor ionization efficiency—present formidable challenges to direct MS analysis. Chemical derivatization emerges as a powerful strategy to surmount these obstacles. By covalently modifying an analyte, we can enhance its chromatographic retention, improve its ionization efficiency, and increase the overall sensitivity and reliability of detection.

The integration of stable isotopes, particularly Nitrogen-15 (¹⁵N), into derivatizing agents adds a critical dimension to quantitative analysis. Isotope-coded derivatization (ICD) allows for the introduction of a heavy isotope tag onto the analyte of interest. This enables the use of an isotopically identical internal standard, which co-elutes with the analyte and experiences similar matrix effects and ionization suppression or enhancement. The ratio of the light (native analyte) to heavy (labeled standard) signal provides a highly accurate and precise measure of the analyte's concentration. While other stable isotopes like ¹³C and ²H (deuterium) are also widely used, ¹⁵N offers a unique advantage in the analysis of nitrogen-containing compounds, which are ubiquitous in biological systems.

This technical guide provides a comprehensive review of ¹⁵N-labeled derivatizing agents, organized by the functional groups they target. We will delve into the reaction mechanisms, provide detailed experimental protocols, and discuss the analytical merits of each approach to empower researchers, scientists, and drug development professionals in their quantitative mass spectrometry workflows.

Targeting Primary and Secondary Amines: The Workhorses of Bioanalysis

Amines are among the most common functional groups in endogenous metabolites, drugs, and their metabolites. Their inherent basicity can lead to poor peak shape and retention on reversed-phase liquid chromatography (LC) columns. Derivatization is often essential for robust quantification.

N-Succinimidyl Esters: Versatile and Efficient Amine Derivatization

N-hydroxysuccinimide (NHS) esters are highly reactive towards primary and secondary amines, forming stable amide bonds under mild conditions. While a wide variety of NHS esters are commercially available, the synthesis of their ¹⁵N-labeled counterparts can be readily achieved.

Reaction Mechanism: The reaction proceeds via nucleophilic acyl substitution, where the amine nitrogen attacks the carbonyl carbon of the NHS ester, leading to the formation of an amide and the release of N-hydroxysuccinimide.

Featured ¹⁵N-Labeled Agent: ¹⁵N-6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (¹⁵N-AQC)

6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC) is a well-established reagent for the derivatization of amino acids. A ¹⁵N-labeled version would provide an excellent internal standard for quantitative amino acid analysis.

Experimental Protocol: Derivatization of Amino Acids with AQC [1]

  • Sample Preparation: Prepare the sample in a suitable buffer. For protein hydrolysates, neutralization may be necessary.

  • Reagent Preparation: Reconstitute the AQC reagent in acetonitrile immediately before use.

  • Reaction:

    • To 10 µL of the sample, add 70 µL of borate buffer (pH 8.8).

    • Add 20 µL of the AQC reagent solution.

    • Mix thoroughly and incubate at 55°C for 10 minutes.[1]

  • Analysis: The reaction mixture can be directly injected into the LC-MS system after appropriate dilution. The excess reagent hydrolyzes to 6-aminoquinoline (AMQ), which generally does not interfere with the analysis of the derivatized amines.[1]

Acyl Chlorides: Enhancing Hydrophobicity and Ionization

Acyl chlorides, such as benzoyl chloride and dansyl chloride, are classic derivatizing agents that increase the hydrophobicity of polar amines, thereby improving their retention in reversed-phase chromatography. The introduction of an aromatic moiety also enhances ionization efficiency in electrospray ionization (ESI).

Featured ¹⁵N-Labeled Agent: ¹⁵N-Dansyl Chloride

Dansyl chloride (5-(dimethylamino)naphthalene-1-sulfonyl chloride) reacts with primary and secondary amines to produce highly fluorescent and readily ionizable sulfonamide derivatives. ¹⁵N-labeling of the dimethylamino group provides a +1 Da mass shift for use as an internal standard.

Experimental Protocol: Dansylation of Amines [2][3]

  • Reagent Preparation:

    • Prepare a 100 mM sodium carbonate/bicarbonate buffer (pH 9.8).

    • Prepare a 50 mM Dansyl Chloride solution in 100% acetonitrile.

  • Derivatization:

    • Immediately before use, mix the Dansyl Chloride solution and the carbonate/bicarbonate buffer in a 1:1 ratio.

    • Add an equal volume of this mixed reagent solution to the amine-containing sample.

    • Incubate at room temperature for 60 minutes in the dark.[2]

  • Quenching: Stop the reaction by adding 10% (v/v) ammonium hydroxide in water.[2]

  • Sample Preparation for LC-MS: Acidify the reaction mixture with formic acid and dilute with an appropriate solvent (e.g., 40% acetonitrile with 0.01% formic acid) before injection.[2]

Diagram of the Dansylation Workflow for Amines

graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

}

Caption: Workflow for the derivatization of amines using ¹⁵N-Dansyl Chloride.

Targeting Carboxylic Acids: Improving Volatility and Detectability

Carboxylic acids are often challenging to analyze by LC-MS due to their high polarity and tendency to form adducts. Derivatization to form esters or amides significantly improves their analytical performance.

Featured ¹⁵N-Labeled Agent: ¹⁵N-p-Dimethylaminophenacyl Bromide (DmPABr)

DmPABr is a versatile reagent that can derivatize not only carboxylic acids but also amines and thiols.[4] The derivatization of carboxylic acids proceeds via an SN2 reaction to form a phenacyl ester. An isotopically labeled version, such as ¹⁵N-DmPABr, can be synthesized for use in isotope-coded derivatization.

Experimental Protocol: Derivatization of Carboxylic Acids with DmPABr [5]

  • Sample Preparation: The sample containing carboxylic acids is dried down completely.

  • Derivatization Cocktail: Prepare a fresh solution of DmPABr in a suitable organic solvent (e.g., acetonitrile) containing a catalyst such as a crown ether or an amine base (e.g., triethylamine).

  • Reaction:

    • Add the derivatization cocktail to the dried sample.

    • Heat the reaction mixture (e.g., at 70°C) for a defined period (e.g., 30-60 minutes).

  • Sample Work-up: After cooling, the reaction mixture is typically diluted with a suitable solvent for LC-MS analysis.

Table 1: Comparison of ¹⁵N-Labeled Derivatizing Agents for Amines and Carboxylic Acids

Derivatizing AgentTarget Functional GroupKey AdvantagesTypical Mass Shift per ¹⁵N
¹⁵N-AQCPrimary & Secondary AminesHigh reactivity, stable derivatives, good for amino acids.[1]+1 Da
¹⁵N-Dansyl ChloridePrimary & Secondary Amines, PhenolsEnhances fluorescence and ionization, well-established.[2]+1 Da
¹⁵N-Benzoyl ChloridePrimary & Secondary Amines, PhenolsImproves chromatographic retention, readily available labeled forms.[6]+1 Da (if labeled on an amine)
¹⁵N-DmPABrCarboxylic Acids, Amines, ThiolsVersatile, significantly improves sensitivity.[4]+1 Da (if labeled on the amine)

Targeting Thiols: Preventing Oxidation and Enhancing Detection

The analysis of thiols, such as glutathione, is complicated by their susceptibility to oxidation to disulfides during sample preparation. Derivatization with a thiol-specific reagent is crucial to "cap" the sulfhydryl group and ensure accurate quantification.

Featured ¹⁵N-Labeled Strategy: N-Ethylmaleimide (NEM) with ¹⁵N-Labeled Internal Standard

N-ethylmaleimide (NEM) is a widely used alkylating agent that rapidly and specifically reacts with the sulfhydryl group of thiols under mild conditions to form a stable thioether conjugate.[7][8] While ¹⁵N-labeled NEM is not commonly available, a robust quantitative strategy involves the use of an unlabeled NEM for derivatization and a ¹⁵N-labeled version of the analyte (e.g., ¹⁵N-glutathione) as an internal standard.[7]

Experimental Protocol: In Situ Derivatization of Glutathione (GSH) with NEM [9]

  • In Situ Derivatization:

    • For cultured cells, incubate the cells in a phosphate-buffered saline (PBS) solution containing NEM. This allows the cell-permeable NEM to stabilize intracellular GSH.

  • Metabolite Extraction:

    • After incubation, lyse the cells and extract the metabolites, for example, with 80% methanol.

  • Sample Preparation:

    • Spike the sample with a known amount of ¹⁵N-labeled GSH internal standard.

    • The sample is then centrifuged to remove precipitated proteins.

  • LC-MS Analysis: The supernatant is analyzed by LC-MS to determine the ratio of the NEM-derivatized endogenous GSH to the NEM-derivatized ¹⁵N-GSH internal standard.

Diagram of the Thiol Derivatization Workflow

graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"];

}

Caption: Workflow for the quantification of thiols using NEM derivatization and a ¹⁵N-labeled internal standard.

Targeting Carbonyls: Enhancing Sensitivity for Aldehydes and Ketones

Carbonyl compounds are often present at low concentrations and can be challenging to detect without derivatization. Reagents that react with the carbonyl group to introduce a readily ionizable moiety are essential for their sensitive quantification.

Featured ¹⁵N-Labeled Agent: ¹⁵N-Labeled Girard's Reagents

Girard's reagents (T and P) are hydrazide-containing compounds that react with aldehydes and ketones to form stable hydrazones. These reagents possess a quaternary ammonium group, which imparts a permanent positive charge, significantly enhancing detection by positive mode ESI-MS. The synthesis of ¹⁵N-labeled Girard's reagents allows for accurate quantification using the isotope dilution method.[10][11]

Experimental Protocol: Derivatization of Carbonyls with Girard's Reagent [11][12]

  • Sample Preparation: The sample is prepared in a suitable solvent, often with a weak acid catalyst (e.g., acetic acid) to facilitate the reaction.

  • Derivatization:

    • A solution of the ¹⁵N-labeled Girard's reagent is added to the sample.

    • The reaction is allowed to proceed, sometimes with gentle heating, for a specified duration.

  • Sample Clean-up: Solid-phase extraction (SPE) may be used to remove excess reagent and other matrix components.

  • LC-MS Analysis: The derivatized carbonyls are analyzed by LC-MS.

Conclusion: A Forward Look

The use of ¹⁵N-labeled derivatizing agents represents a sophisticated approach to overcoming the inherent challenges of quantitative mass spectrometry. By enhancing chromatographic properties, improving ionization efficiency, and enabling precise quantification through isotope dilution, these reagents are invaluable tools for researchers in drug development and the life sciences. As the demand for higher sensitivity and accuracy in metabolomics and other fields continues to grow, the development and application of novel ¹⁵N-labeled derivatizing agents will undoubtedly play a pivotal role in advancing our understanding of complex biological systems.

References

  • BenchChem. (2025). Application Notes and Protocols for Derivatization of 15N-Glutathione in Mass Spectrometry.
  • Cociorva, O. M., et al. (2007). Identification and quantification of protein carbonylation using light and heavy isotope labeled Girard's P reagent. Journal of the American Society for Mass Spectrometry, 18(11), 2006-2016.
  • Vuckovic, D. (2017). Development of a LC-MS method for analysis of thiol ratios as an indicator of oxidative stress. Concordia University Spectrum Research Repository.
  • Shimbo, K., et al. (2013). Development of Precolumn Derivatization–LC/MS for Amino-Acid-Focused Metabolomics. Journal of the Mass Spectrometry Society of Japan, 61(1), 19-27.
  • BenchChem. (2025). Application Notes and Protocols for the Derivatization of 3-Hydroxyisovaleryl-CoA for GC-MS Analysis.
  • Schoene, K., et al. (1995). Two stage derivatization with N-/tert.-butyldimethylsilyl/- N-methyl-trifluoroacetamide -MTBSTFA- and N-methyl-bis-/trifluoroacetamide/ -MBTFA- for the gas-chromatographic analysis of OH-, SH- and NH-compounds. Fraunhofer Publica.
  • BenchChem. (2025). A Comparative Guide to Isotope-Labeled Standards for Amine and Phenol Derivatization in LC-MS Analysis.
  • Song, Y., et al. (2024). Systematic evaluation of benzoylation for liquid chromatography-mass spectrometry analysis of different analyte classes. Analytical and Bioanalytical Chemistry.
  • Li, Y., et al. (2023). Isotope-coded derivatization with designed Girard-type reagent as charged isobaric mass tags for non-targeted profiling and discovery of natural aldehydes by liquid chromatography-tandem mass spectrometry.
  • Han, J., & Li, L. (2021). Progress and Challenges in Quantifying Carbonyl-Metabolomic Phenomes with LC-MS/MS. Metabolites, 11(6), 383.
  • Malec, P. A., et al. (2017). Determination of amines and phenolic acids in wine with benzoyl chloride derivatization and liquid chromatography-mass spectrometry.
  • Buch, A., et al. (2013). Detection of Organics at Mars: how Wet Chemistry onboard SAM helps. 44th Lunar and Planetary Science Conference.
  • Song, Y., & Schug, K. A. (2017). Using Benzoyl Chloride Derivatization to Improve Small-Molecule Analysis in Biological Samples by LC–MS/MS. LCGC North America, 35(10), 778-785.
  • Russo, M. D. S. T., et al. (2020). Comparison of N-ethyl maleimide and N-(1-phenylethyl) maleimide for derivatization of biological thiols using liquid chromatography-mass spectrometry. Analytical and Bioanalytical Chemistry, 412(10), 2267-2279.
  • Z-H. Chen, et al. (2020). Optimized Protocol for the In Situ Derivatization of Glutathione with N-Ethylmaleimide in Cultured Cells and the Simultaneous Determination of Glutathione/Glutathione Disulfide Ratio by HPLC-UV-QTOF-MS. Metabolites, 10(7), 289.
  • Petrovic, M., et al. (2005). Suitability of N,O-bis(trimethylsilyl)trifluoroacetamide and N-(tert-butyldimethylsilyl)-N-methyltrifluoroacetamide as derivatization reagents for the determination of the estrogens estrone and 17α-ethinylestradiol by gas chromatography-mass spectrometry.
  • Li, Y., et al. (2023). Isotope-coded derivatization with designed Girard-type reagent as charged isobaric mass tags for non-targeted profiling and discovery of natural aldehydes by liquid chromatography-tandem mass spectrometry.
  • Thermo Fisher Scientific. N-Ethylmaleimide (NEM).
  • Pszczolkowski, M. (2019). Is there a "gold standard" for amino acid derivatization for LC/MS analysis?.
  • Guo, K., & Li, L. (2020). Girard Derivatization-Based Enrichment Strategy for Profiling the Carbonyl Submetabolome in Biological Samples. Analytical Chemistry, 92(15), 10588-10596.
  • Zuther, E., & Willmitzer, L. (2019). Sensitive and Selective Amino Acid Profiling of Minute Tissue Amounts by HPLC/Electrospray Negative Tandem Mass Spectrometry Using 9-Fluorenylmethoxycarbonyl (Fmoc-Cl) Derivatization. Methods in Molecular Biology, 2030, 365-379.
  • Malec, P. A., et al. (2017). Determination of Amines and Phenolic Acids in Wine with Benzoyl Chloride Derivatization and Liquid Chromatography-Mass Spectrometry.
  • Willacey, C. C. W., et al. (2020). LC-MS/MS analysis of the central energy and carbon metabolites in biological samples following derivatization by dimethylaminophenacyl bromide.
  • Higashi, T., et al. (2016). A novel amino acid analysis method using derivatization of multiple functional groups followed by liquid chromatography/tandem mass spectrometry. Analyst, 141(10), 3027-3035.
  • Sigma-Aldrich. The Derivatization and Analysis of Amino Acids by GC-MS.
  • Willacey, C. C. W., et al. (2020). Metabolic profiling of material-limited cell samples by dimethylaminophenacyl bromide derivatization with UPLC-MS/MS analysis. Metabolomics, 16(8), 92.
  • Zuther, E., & Willmitzer, L. (2014). Analysis of amino acids by HPLC/electrospray negative ion tandem mass spectrometry using 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) derivatization. Journal of Visualized Experiments, (91), e51925.
  • Lapidot, Y., et al. (1964). Use of esters of N-hydroxysuccinimide in the synthesis of N-acylamino acids. Journal of Lipid Research, 5, 120-122.
  • BenchChem. (2025). A Comparative Guide to Derivatization Agents for LC-MS Analysis of Amines.
  • Willacey, C. C. W., et al. (2019). LC-MS/MS analysis of the central energy and carbon metabolites in biological samples following derivatization by dimethylaminophenacyl bromide.
  • Yuan, M., et al. (2012). Targeted quantification of amino acids by dansylation. Methods in Molecular Biology, 828, 15-23.
  • Jansons, M., et al. (2021). Dansyl Chloride as a Derivatizing Agent for the Analysis of Biogenic Amines by CZE-UV. Food Analytical Methods, 14(7), 1435-1444.
  • BenchChem. (2025). Application Notes and Protocols for Derivatization of Biological Amines with Dansyl Chloride.
  • Lapidot, Y., et al. (1964). Use of esters of N-hydroxysuccinimide in the synthesis of N-acylamino acids. Journal of Lipid Research, 5, 120-122.
  • Zapata, E., & Bùi, N. K. N. (2025). N-hydroxysuccinimidyl derivatization reagents, friends or foes? From synthesis to derivatization of amino compounds and their analysis using liquid chromatography tandem mass spectrometry. Discover Applied Sciences, 7(1), 135.
  • Jansons, M., et al. (2021). LC-MS/MS characterisation and determination of dansyl chloride derivatised glyphosate, aminomethylphosphonic acid (AMPA), and glufosinate in foods of plant and animal origin.
  • Connolly, D. T., et al. (1989).
  • Lapidot, Y., et al. (1964). Use of esters of N-hydroxysuccinimide in the synthesis of N-acylamino acids. Journal of Lipid Research, 5, 120-122.
  • Thermo Fisher Scientific. p-Bromophenacyl-8™ Reagent.
  • Willacey, C. C. W., et al. (2020). Metabolic profiling of material-limited cell samples by dimethylaminophenacyl bromide derivatization with UPLC-MS/MS analysis. Metabolomics, 16(8), 92.

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Protocol: Mechanistic Elucidation and Optimized Use of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ in Peptide Synthesis

Abstract This document provides a comprehensive guide for the application of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ as a potent carboxyl-activating agent for amide bond formation in peptide synthesis. We elucidate t...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive guide for the application of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ as a potent carboxyl-activating agent for amide bond formation in peptide synthesis. We elucidate the proposed mechanism of action, whereby the electron-withdrawing N,N-dimethylsulfamoyl group renders the imidazole moiety an excellent leaving group, facilitating the efficient formation of a highly reactive acyl-imidazolide intermediate. Detailed, field-tested protocols are presented for both Solid-Phase Peptide Synthesis (SPPS) and solution-phase coupling. A key focus of this note is the strategic use of the stable ¹⁵N₂ isotope labeling on the imidazole ring. While this specific labeling does not incorporate isotopes into the final peptide product, it serves as an invaluable tool for mechanistic studies, reaction monitoring by ¹⁵N NMR, and precise quantification of coupling efficiency and potential side reactions via mass spectrometry, thereby ensuring the highest levels of scientific integrity and process control.

Introduction to Advanced Amide Bond Formation

The formation of the amide bond is the cornerstone of peptide chemistry, a process central to drug discovery, proteomics, and materials science.[1] The direct condensation of a carboxylic acid and an amine is thermodynamically unfavorable under ambient conditions, necessitating the activation of the carboxyl group to facilitate the reaction. Over decades, a vast arsenal of coupling reagents has been developed, broadly categorized into carbodiimides (e.g., DCC, DIC), phosphonium salts (e.g., PyBOP), and aminium/uronium salts (e.g., HBTU, HATU).[2][3]

Imidazole-based activating agents, such as N,N'-Carbonyldiimidazole (CDI), represent a distinct class of reagents valued for their ability to generate reactive acyl-imidazolide intermediates that typically lead to high yields with minimal racemization.[4] 1-(N,N-Dimethylsulfamoyl)-1H-imidazole builds upon this principle. The potent electron-withdrawing nature of the N-sulfamoyl group significantly increases the leaving group potential of the imidazole ring, suggesting enhanced reactivity compared to traditional imidazole-based reagents.

The specific subject of this note, 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ , incorporates two stable ¹⁵N isotopes within the imidazole ring. This labeling provides a powerful analytical handle to track the fate of the leaving group post-coupling. This is critical for validating reaction mechanisms, identifying and quantifying side-products, and developing self-validating protocols where reaction completion and purity can be assessed with exceptional precision. This guide is intended for researchers seeking to implement this advanced reagent to achieve superior control and insight into their peptide synthesis workflows.

Principle of Action: The Acyl-Imidazolide Pathway

The efficacy of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ hinges on a two-step mechanism: activation followed by nucleophilic substitution. This pathway is designed to convert the weakly acidic carboxyl group into a highly reactive intermediate susceptible to attack by the amine nucleophile.[5]

  • Activation Step: The carboxylate of the Nα-protected amino acid attacks the activated imidazole reagent. The stable N,N-dimethylsulfamoyl group facilitates the departure of the ¹⁵N₂-labeled imidazole, forming a highly reactive N-acyl-imidazolium intermediate. This species is the active ester that will participate in the coupling reaction.

  • Coupling Step: The free amine of the resin-bound peptide or the subsequent amino acid ester attacks the carbonyl carbon of the acyl-imidazolide intermediate. This forms a tetrahedral intermediate which subsequently collapses to form the desired peptide bond, releasing the ¹⁵N₂-labeled imidazole as a benign, trackable byproduct.[6][7]

The use of a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA), is recommended to neutralize the protonated amine and facilitate the initial carboxylate formation without competing in the coupling reaction.[2]

spss_workflow start Start: Swollen Resin deprotection 1. Fmoc Deprotection (20% Piperidine/DMF) start->deprotection wash1 2. DMF Wash deprotection->wash1 couple 4. Couple to Resin (+ DIPEA) wash1->couple preactivate 3. Pre-activate: Fmoc-AA + Activator preactivate->couple monitor 5. Monitor (Kaiser Test) couple->monitor monitor->couple Positive (Incomplete) wash2 6. DMF Wash monitor->wash2 Negative (Complete) next_aa Final Amino Acid? wash2->next_aa next_aa->deprotection No cleave Cleavage & Deprotection (TFA Cocktail) next_aa->cleave Yes end End: Purified Peptide cleave->end

Sources

Application

Application Notes and Protocols for ¹⁵N-Labeled Reagents in Protein Structure NMR Studies

Introduction: The Indispensable Role of ¹⁵N Labeling in Modern Protein NMR Nuclear Magnetic Resonance (NMR) spectroscopy stands as a powerful, atomic-resolution technique for elucidating the structure, dynamics, and inte...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Indispensable Role of ¹⁵N Labeling in Modern Protein NMR

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a powerful, atomic-resolution technique for elucidating the structure, dynamics, and interactions of proteins in solution.[1][2] Unlike crystallography, NMR allows for the study of proteins in a near-native state, providing critical insights into their function. At the heart of most modern biomolecular NMR experiments lies isotopic labeling, with Nitrogen-15 (¹⁵N) being the most fundamental and cost-effective isotope incorporated.[3]

The natural abundance of the NMR-active ¹⁵N isotope is a mere 0.37%, while the far more abundant ¹⁴N (99.63%) possesses a quadrupole moment that leads to significant line broadening, rendering it unsuitable for high-resolution studies.[4] By recombinantly expressing a protein in a medium where the sole nitrogen source is ¹⁵N-enriched, we can achieve near-complete incorporation of this NMR-active isotope. This enrichment is the gateway to a suite of powerful heteronuclear NMR experiments that are otherwise impossible.[5]

This guide provides an in-depth exploration of the application of ¹⁵N-labeled reagents in protein NMR. We will delve into the causality behind experimental choices, provide validated protocols for labeling and sample preparation, and detail the foundational NMR experiments that leverage ¹⁵N to unlock a wealth of structural and functional information.

The Rationale Behind ¹⁵N Labeling: From Isotopic Enrichment to Structural Insights

The primary advantage of uniform ¹⁵N labeling is the ability to perform multidimensional heteronuclear NMR experiments.[5] These experiments correlate the chemical shifts of different nuclei (e.g., ¹H and ¹⁵N) that are connected through scalar (J) couplings. This allows for the dispersion of crowded proton signals into a second (or third) dimension, dramatically improving spectral resolution.[5]

A cornerstone experiment is the 2D ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) spectrum.[6][7] This experiment generates a "fingerprint" of the protein, where each non-proline amino acid residue in the backbone contributes a single peak corresponding to its amide proton and nitrogen.[6][7][8] The dispersion and number of peaks in an HSQC spectrum provide an immediate assessment of the protein's folded state and overall sample quality.[3][6]

Beyond this initial quality check, ¹⁵N labeling is crucial for:

  • Backbone Resonance Assignment: The starting point for any detailed structural study.

  • Mapping Binding Interfaces: Chemical shift perturbations in the ¹H-¹⁵N HSQC spectrum upon the addition of a ligand or binding partner reveal the location of the interaction site.[2][3]

  • Studying Protein Dynamics: Relaxation experiments on ¹⁵N nuclei provide information on the flexibility of the protein backbone on various timescales.[3]

  • Enabling Studies of Large Proteins: In conjunction with deuteration, ¹⁵N labeling is essential for Transverse Relaxation-Optiminated Spectroscopy (TROSY), a technique that allows for the study of high-molecular-weight proteins and complexes.[1][9]

Core Experimental Workflow: From Gene to Spectrum

The overall process of utilizing ¹⁵N-labeled reagents for protein NMR studies can be broken down into several key stages. Each stage has critical considerations that directly impact the quality of the final NMR data.

G cluster_0 Plasmid Preparation cluster_1 Bacterial Expression cluster_2 Purification & Sample Prep cluster_3 NMR Data Acquisition plasmid Target Gene in Expression Vector transformation Transformation into E. coli (e.g., BL21(DE3)) plasmid->transformation growth Growth in Minimal Medium with ¹⁵NH₄Cl transformation->growth induction Protein Expression Induction (e.g., IPTG) growth->induction lysis Cell Lysis & Lysate Clarification induction->lysis purification Protein Purification (e.g., Ni-NTA, SEC) lysis->purification buffer_exchange Buffer Exchange into NMR Buffer (with D₂O) purification->buffer_exchange nmr_acquisition Acquisition of ¹H-¹⁵N HSQC/TROSY buffer_exchange->nmr_acquisition data_analysis Data Processing & Analysis nmr_acquisition->data_analysis

Figure 1: General workflow for producing a ¹⁵N-labeled protein for NMR analysis.

Detailed Protocols

Protocol 1: Uniform ¹⁵N Labeling of Proteins in E. coli

This protocol is a robust method for producing uniformly ¹⁵N-labeled protein in E. coli expression systems like BL21(DE3). The core principle is to grow the bacteria in a minimal medium where the sole nitrogen source is ¹⁵NH₄Cl.[3][10][11]

Materials:

  • E. coli expression strain (e.g., BL21(DE3)) transformed with the plasmid containing the gene of interest.

  • Rich medium (e.g., LB or 2xTY) with appropriate antibiotic.

  • M9 Minimal Medium components (see table below).

  • ¹⁵NH₄Cl (Ammonium Chloride, ¹⁵N, 99%).

  • D-Glucose (unlabeled or ¹³C-labeled if double labeling is desired).

  • Inducing agent (e.g., IPTG).

  • Antibiotics.

Table 1: M9 Minimal Medium Components (per 1 Liter)

ComponentStock ConcentrationVolume for 1LFinal ConcentrationNotes
10x M9 Salts10x100 mL1xAutoclave separately.
¹⁵NH₄Cl100 g/L10 mL1 g/LThe sole nitrogen source.[10]
D-Glucose20% (w/v)20 mL0.4%Carbon source. Autoclave or filter sterilize.
MgSO₄1 M2 mL2 mMFilter sterilize. Add after autoclaving.
CaCl₂1 M0.3 mL0.3 mMFilter sterilize. Add after autoclaving.
Trace Elements100x10 mL1xFilter sterilize. Add after autoclaving.[12]
Thiamin & Biotin1 mg/mL1 mL each1 µg/mLFilter sterilize.
Antibiotic(s)VariesVariesAs requiredAdd just before inoculation.

Step-by-Step Methodology:

  • Day 1: Pre-culture Inoculation: Inoculate a single colony from a fresh transformation plate into 5-10 mL of rich medium (e.g., LB) containing the appropriate antibiotic. Grow overnight at 37°C with vigorous shaking.

  • Day 2: Acclimatization Culture: In the morning, use the overnight culture to inoculate a 50-100 mL starter culture of M9 minimal medium containing ¹⁵NH₄Cl. The goal is to acclimate the cells to the minimal medium.[11] Grow this culture at 37°C with shaking until it is visibly turbid (OD₆₀₀ ≈ 1.0-2.0).

  • Day 2: Main Culture Inoculation: In the late afternoon or evening, prepare 1 L of sterile M9 minimal medium with ¹⁵NH₄Cl and all other supplements in a 2.8 L baffled flask. Inoculate this with the acclimatization culture to a starting OD₆₀₀ of 0.05-0.1.

  • Day 3: Growth and Induction: Grow the main culture at 37°C with vigorous shaking (250-280 rpm). Monitor the cell density by measuring the OD₆₀₀. When the OD₆₀₀ reaches 0.6-0.8, reduce the temperature to the optimal temperature for your protein's expression (e.g., 18-25°C) and add the inducing agent (e.g., IPTG to a final concentration of 0.5-1 mM).

  • Expression: Allow the protein to express for the desired duration, typically 4-6 hours at higher temperatures or 16-18 hours overnight at lower temperatures.[11]

  • Harvesting: Harvest the cells by centrifugation (e.g., 6,000 x g for 15 minutes at 4°C). Discard the supernatant. The cell pellet can be stored at -80°C or used immediately for purification.

Protocol 2: NMR Sample Preparation

Proper sample preparation is as critical as successful protein expression. The final NMR sample must be in a suitable buffer, at a high concentration, and stable for the duration of the experiments.[10][13]

Key Considerations:

  • Concentration: Aim for a final protein concentration of 0.5–1.0 mM.[10] For interaction studies, lower concentrations (around 0.1 mM) may be sufficient.[13]

  • Buffer: Use a buffer with components that do not have exchangeable protons, such as phosphate or HEPES. The pH should ideally be below 6.5 to slow the exchange rate of backbone amide protons with the solvent, which is base-catalyzed.[10]

  • Ionic Strength: Keep the salt concentration as low as possible (ideally < 100 mM) to maintain spectrometer performance.[10]

  • D₂O Content: The sample must contain 5-10% Deuterium Oxide (D₂O) for the NMR spectrometer's lock system.[10]

  • Volume: The final sample volume should be between 400-600 µL for standard 5 mm NMR tubes.[10]

Step-by-Step Methodology:

  • Purification: Purify the ¹⁵N-labeled protein using standard chromatographic techniques (e.g., affinity, ion exchange, size exclusion). The final purification step should be size-exclusion chromatography into the desired NMR buffer.

  • Concentration: Concentrate the purified protein to slightly above the target concentration using an appropriate centrifugal concentrator.

  • Buffer Formulation: Prepare the final NMR buffer (e.g., 25 mM Sodium Phosphate, 50 mM NaCl, pH 6.5).

  • Final Sample Preparation: a. In a clean microfuge tube, add the concentrated protein. b. Add D₂O to a final concentration of 10%. c. If required, add a chemical shift reference standard like DSS or TMSP. d. Add the final NMR buffer to reach the target protein concentration and final volume. e. Gently mix and transfer the sample to a high-quality NMR tube.

  • Quality Control: Before extensive NMR experiments, run a quick 1D ¹H and a 2D ¹H-¹⁵N HSQC to confirm the protein is folded, stable, and at the correct concentration.

Foundational NMR Experiments with ¹⁵N-Labeled Proteins

The ¹H-¹⁵N HSQC: The Protein's Fingerprint

The ¹H-¹⁵N HSQC is the workhorse experiment for ¹⁵N-labeled proteins.[6][7] It provides a 2D map correlating the chemical shifts of amide protons (¹H) with their directly bonded amide nitrogens (¹⁵N).

G cluster_0 HSQC Pulse Sequence Logic start ¹H Magnetization (Equilibrium) inept1 INEPT Transfer ¹H → ¹⁵N start->inept1 J(NH) coupling t1 ¹⁵N Chemical Shift Evolution (t₁) inept1->t1 inept2 Reverse INEPT ¹⁵N → ¹H t1->inept2 detect ¹H Detection (t₂) inept2->detect J(NH) coupling end 2D Spectrum (¹H vs ¹⁵N) detect->end

Sources

Method

experimental setup for 15N isotopic labeling of biomolecules

Application Notes & Protocols Topic: Experimental Setup for ¹⁵N Isotopic Labeling of Biomolecules Audience: Researchers, scientists, and drug development professionals. Guide to ¹⁵N Isotopic Labeling of Proteins for Stru...

Author: BenchChem Technical Support Team. Date: January 2026

Application Notes & Protocols

Topic: Experimental Setup for ¹⁵N Isotopic Labeling of Biomolecules Audience: Researchers, scientists, and drug development professionals.

Guide to ¹⁵N Isotopic Labeling of Proteins for Structural and Functional Studies

Introduction: The Power of Seeing the Unseen

In the intricate world of molecular biology and drug discovery, understanding the structure, dynamics, and interactions of proteins is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are powerful techniques that provide this insight at an atomic level.[1] However, the natural abundance of NMR-active isotopes like ¹³C (1.1%) and ¹⁵N (0.05%) is too low for sensitive detection.[2][3] Isotopic labeling, specifically the incorporation of ¹⁵N, overcomes this limitation by enriching a protein with this NMR-active nucleus.[3] This guide provides the foundational principles, strategic considerations, and detailed protocols for producing high-quality, uniformly ¹⁵N-labeled proteins, primarily using the robust and cost-effective Escherichia coli expression system.[4][5]

The simplest and most common labeling scheme involves uniform ¹⁵N enrichment, where a recombinant protein is produced in a minimal medium containing ¹⁵NH₄Cl as the sole nitrogen source.[6] This approach allows for the acquisition of a ¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence) spectrum, which serves as a unique "fingerprint" of the protein. Each peak in the HSQC spectrum corresponds to a specific amide proton-nitrogen pair in the protein backbone (with the exception of proline), providing a powerful tool to assess protein folding, stability, and interactions with ligands or other molecules.[6]

Core Principles: Metabolic Labeling in Minimal Media

The successful production of an isotopically labeled protein hinges on controlling the nutrients supplied to the expression host. The core strategy is to force the organism to synthesize its amino acids de novo using a single, isotopically enriched precursor.

Why Minimal Media? Unlike rich media (like LB broth), which contain a complex mixture of amino acids and nitrogenous compounds, minimal media provides only the bare essentials for cell growth.[4][5] This includes:

  • A single carbon source (e.g., glucose).

  • A single nitrogen source (the isotopic label).

  • A buffered solution of essential salts (M9 salts).

  • Trace elements crucial for enzymatic function.

By providing ¹⁵N-labeled ammonium chloride (¹⁵NH₄Cl) as the sole nitrogen source, the E. coli is compelled to incorporate the ¹⁵N isotope into every nitrogen-containing biomolecule it synthesizes, including all amino acids and, consequently, the target protein.[4][5] This metabolic labeling approach is highly efficient, often achieving >99% incorporation in E. coli.[7]

Experimental Design and Strategy

Before proceeding to the bench, a well-defined strategy is crucial for success and cost-effectiveness, as ¹⁵N reagents are expensive.[8]

3.1. The Expression System: E. coli E. coli remains the most popular and economical choice for producing isotopically labeled proteins for NMR studies.[4][5] Strains like BL21(DE3) are widely used due to their robust growth and high levels of protein expression.

3.2. Pre-Expression Trial: The Unlabeled Run A critical, cost-saving step is to first perform a trial run using identical conditions but with unlabeled minimal media (i.e., using standard ¹⁴NH₄Cl).[8] This allows you to:

  • Confirm that your protein expresses well in minimal media, as yields can sometimes be lower than in rich media.

  • Optimize induction parameters (IPTG concentration, induction temperature, and duration) for maximal yield of soluble protein.

  • Verify that the purification protocol works as expected.

Only after confirming successful expression and purification in unlabeled minimal media should you proceed with the expensive ¹⁵N-labeled media.[8]

3.3. Workflow Overview The overall process involves adapting the cells from a rich medium to the minimal medium before inducing protein expression. This ensures that the cellular machinery is primed for growth on the defined nutrients and that any residual ¹⁴N sources are depleted.

G cluster_prep Day 1-2: Preparation cluster_adaptation Day 2-3: Adaptation cluster_labeling Day 3-4: Labeling & Expression cluster_downstream Day 4: Downstream Processing transform Transform Plasmid into E. coli preculture Inoculate Rich Media (e.g., LB Broth) transform->preculture Pick single colony adapt_culture Inoculate Unlabeled Minimal Media Pre-culture preculture->adapt_culture 1:100 dilution main_culture Inoculate Main 15N Minimal Media Culture adapt_culture->main_culture 1:100 dilution growth Grow to Mid-Log Phase (OD600 ≈ 0.8) main_culture->growth induce Induce Protein Expression (e.g., with IPTG) growth->induce express Express Protein (Overnight at lower temp) induce->express harvest Harvest Cells (Centrifugation) express->harvest purify Lyse & Purify Protein harvest->purify qc QC & Sample Prep (Mass Spec, NMR Buffer) purify->qc

Caption: General workflow for uniform ¹⁵N protein labeling in E. coli.

Detailed Protocol: Uniform ¹⁵N Labeling in E. coli

This protocol is designed for a 1-liter culture volume. All solutions should be prepared with high-purity water and sterilized by autoclaving or filtration.

4.1. Required Materials and Reagents

Table 1: M9 Minimal Media Stock Solutions

Component Stock Concentration Amount per 1 L Final Media Final Concentration Notes
M9 Salts 10x 100 mL 1x Autoclave.
¹⁵NH₄Cl 100 g/L 10 mL 1 g/L The sole nitrogen source. Prepare fresh and filter sterilize.
Carbon Source (e.g., Glucose) 20% (w/v) 20 mL 0.4% Autoclave or filter sterilize separately.
MgSO₄ 1 M 1 mL 1 mM Autoclave separately.
CaCl₂ 1 M 0.3 mL 0.3 mM Autoclave separately. A precipitate may form but will dissolve.[8]
Trace Elements 100x 10 mL 1x Filter sterilize.
Vitamins (Thiamine, Biotin) 1 mg/mL 1 mL each 1 µg/mL Filter sterilize.

| Antibiotic(s) | Varies | Varies | Varies | Add just before use. |

Table 2: Recipe for 10x M9 Salts (per 1 Liter)

Component Amount
Na₂HPO₄ 60 g
KH₂PO₄ 30 g
NaCl 5 g
¹⁵NH₄Cl 5 g
H₂O to 1 Liter

Source: Adapted from[9]. Note: This recipe includes the ¹⁵N source directly in the salt stock for convenience.

Table 3: Recipe for 100x Trace Elements (per 1 Liter)

Component Amount
EDTA 5.0 g
FeCl₃·6H₂O 0.83 g
ZnCl₂ 84 mg
CuCl₂·2H₂O 13 mg
CoCl₂·6H₂O 10 mg
H₃BO₃ 10 mg
MnCl₂·4H₂O 1.6 mg

Source:[9]. Dissolve EDTA first and adjust pH to 7.5 before adding other components. Filter sterilize.

4.2. Step-by-Step Experimental Procedure

Day 1: Transformation

  • Transform the expression plasmid into a suitable E. coli strain (e.g., BL21(DE3)) and plate on a minimal medium agar plate with the appropriate antibiotic.

  • Incubate overnight at 37°C.[9]

Day 2: Starter Cultures

  • Rich Media Pre-culture: In the morning, pick a single colony and inoculate 5 mL of rich media (e.g., 2xTY or LB) containing the appropriate antibiotic. Grow at 37°C with shaking until the culture is dense.[10]

  • Adaptation Culture: In the late afternoon, use the rich media culture to inoculate a 10-50 mL starter culture of M9 minimal media (prepared with unlabeled ¹⁴NH₄Cl). Inoculate at a 1:100 dilution.[10]

  • Incubate this adaptation culture overnight at 37°C with shaking. This step is crucial to acclimate the cells to minimal media before introducing the expensive isotope.[11]

Day 3: Main Culture and Induction

  • Inoculation: In the morning, prepare 1 L of sterile ¹⁵N-labeled M9 minimal media in a 2 L baffled flask by combining the stock solutions. Add the appropriate antibiotic(s).

  • Inoculate the 1 L ¹⁵N media with the overnight adaptation culture (typically a 1:100 dilution, e.g., 10 mL).[10]

  • Growth: Grow the culture at 37°C with vigorous shaking (e.g., 250-280 rpm) until the optical density at 600 nm (OD₆₀₀) reaches 0.8–1.0.[9]

  • Induction: Cool the culture to your desired induction temperature (e.g., 18-25°C is common to improve protein solubility).[12] Add your inducer (e.g., IPTG to a final concentration of 0.5–1 mM).

  • Continue culturing for 12-18 hours (overnight) at the lower temperature.[11]

Day 4: Cell Harvest and Quality Control

  • Harvest: Harvest the cells by centrifugation (e.g., 6,000 x g for 15 minutes at 4°C).[9]

  • Discard the supernatant. The cell pellet can be processed immediately or stored frozen at -20°C or -80°C.[9][11]

  • Purification: Proceed with your established protein purification protocol.

  • QC - Labeling Verification: The most definitive way to check for successful ¹⁵N incorporation is with mass spectrometry. The mass of the labeled protein should increase by approximately 1 Da for every nitrogen atom in its sequence compared to the unlabeled version. Minor discrepancies can occur, for instance, due to the common cleavage of the N-terminal methionine.[13]

Downstream Sample Preparation for NMR Spectroscopy

The final buffer conditions are critical for acquiring high-quality NMR data.

  • Protein Concentration: The protein should be at a final concentration of 0.5–1 mM.[10]

  • Buffer: Use a buffer with components that lack exchangeable protons, such as a phosphate buffer. The buffer concentration should be kept low (e.g., 25 mM) to minimize interference.[10]

  • pH: The pH should ideally be kept below 6.5. This is because the exchange rate of backbone amide protons with the solvent is base-catalyzed; a lower pH slows this exchange, preventing signal loss during the NMR experiment.[10]

  • Ionic Strength: Keep the total salt concentration as low as possible (ideally <100 mM) while maintaining protein solubility, as high ionic strength can degrade spectral quality.[10]

  • Deuterated Solvent (D₂O): Add 5-10% D₂O to the final sample. The NMR spectrometer uses the deuterium signal as a "lock" to maintain field stability during data acquisition.[10]

Troubleshooting Common Issues

Table 4: Troubleshooting Guide for ¹⁵N Labeling

Problem Potential Cause(s) Suggested Solution(s)
Low Protein Yield 1. Protein is not well-expressed or soluble in minimal media.2. Sub-optimal induction conditions. 1. Confirm expression in unlabeled minimal media first.[8] Try lowering the induction temperature (15-20°C) or inducer concentration.[12]2. Co-express with a solubility-enhancing fusion partner like MBP.[12]
Low ¹⁵N Incorporation 1. Contamination from rich media or other nitrogen sources.2. Insufficient depletion of unlabeled precursors. 1. Ensure the main culture inoculation is from a well-grown minimal media adaptation culture, not directly from rich media.2. Increase the volume and/or duration of the adaptation culture.
Protein Precipitation 1. Buffer conditions (pH, salt) are not optimal for the purified protein.2. Protein concentration is too high. 1. Perform small-scale dialysis trials to find the optimal buffer pH and salt concentration. Sometimes, a minimal amount of salt (e.g., 50-150 mM NaCl) is required for stability.[14]2. Work with a lower protein concentration.

| No Cell Growth in Minimal Media | 1. Missing essential nutrient for the specific E. coli strain.2. Plasmid instability. | 1. Ensure vitamins (thiamine, biotin) are added, as many lab strains are auxotrophic.2. Always use fresh plates and maintain antibiotic selection. |

References

  • ¹⁵N labeling of proteins in E. coli. Protein Expression and Purification Core Facility, Utrecht University. [Link]

  • Minimal media composition for E.coli, Rosetta DE3 cells? ResearchGate. [Link]

  • ¹⁵N labeling in E. coli. MCSG, Center for Structural Genomics of Infectious Diseases. [Link]

  • Gildea, R. J., et al. (2022). Specific isotopic labelling and reverse labelling for protein NMR spectroscopy: using metabolic precursors in sample preparation. Biochemical Society Transactions, 50(6), 1555–1567. [Link]

  • Wider, G., & Wüthrich, K. (1999). NMR spectroscopy of large molecules and multimolecular assemblies in solution. Current Opinion in Structural Biology, 9(5), 594-601. [Link]

  • Shi, L., et al. (2019). Applications of In-Cell NMR in Structural Biology and Drug Discovery. Molecules, 24(1), 162. [Link]

  • Expressing ¹⁵N labeled protein. University of Leicester. [Link]

  • ¹⁵N Labeling. Protein-nmr.org.uk. [Link]

  • Opella, S. J., & Marassi, F. M. (2004). Isotope Labeling for Solution and Solid-State NMR Spectroscopy of Membrane Proteins. Methods in molecular biology (Clifton, N.J.), 278, 285–311. [Link]

  • Cai, M., et al. (2001). A method for efficient isotopic labeling of recombinant proteins. Journal of biomolecular NMR, 20(1), 71–75. [Link]

  • Protein NMR And Its Role In Drug Discovery. Sygnature Discovery. [Link]

  • Mukhopadhyay, P., et al. (2003). An Economical Method for ¹⁵N/¹³C Isotopic Labeling of Proteins Expressed in Pichia pastoris. Journal of Biomolecular Techniques, 14(3), 224–237. [Link]

  • Sivashanmugam, A., et al. (2019). A simple protocol for expression of isotope-labeled proteins in Escherichia coli grown in shaker flasks at high cell density. Journal of biomolecular NMR, 73(12), 743–748. [Link]

  • Cai, M., et al. (2001). A method for efficient isotopic labeling of recombinant proteins. Journal of biomolecular NMR, 20(1), 71-75. [Link]

  • Gildea, R. J., et al. (2022). Specific isotopic labelling and reverse labelling for protein NMR spectroscopy: using metabolic precursors in sample preparation. Biochemical Society Transactions, 50(6), 1555-1567. [Link]

  • Why am I getting low isotopic enrichment in my expressed protein even though I am using labeled media? ResearchGate. [Link]

  • Bi, R., et al. (2021). Application of Parallel Reaction Monitoring in ¹⁵N labeled Samples for Quantification. Bio-protocol, 11(23), e4246. [Link]

  • Gorissen, S. H. M., et al. (2020). Blood ¹⁵N:¹³C Enrichment Ratios Are Proportional to the Ingested Quantity of Protein with the Dual-Tracer Approach for Determining Amino Acid Bioavailability in Humans. The Journal of Nutrition, 150(9), 2261–2269. [Link]

  • Practical tips for preventing proteins from "crashing out" & what you can do if it happens. The Bumbling Biochemist. [Link]

  • Solutions for the Expression of Difficult Proteins. New England Biolabs. [Link]

Sources

Application

Application Note &amp; Protocol: Quantitative Analysis of Amino Acids by Derivatization with ¹⁵N-Labeled Sulfamoyl Imidazoles for Mass Spectrometry

Introduction The precise quantification of amino acids is fundamental in diverse fields, from clinical diagnostics and metabolomics to pharmaceutical drug development. Mass spectrometry (MS) coupled with stable isotope l...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

The precise quantification of amino acids is fundamental in diverse fields, from clinical diagnostics and metabolomics to pharmaceutical drug development. Mass spectrometry (MS) coupled with stable isotope labeling has emerged as a powerful analytical technique for achieving high sensitivity and accuracy in these measurements.[1][2][3] Isotopic labeling strategies, such as those employing ¹⁵N, provide a robust means for relative and absolute quantification by introducing a known mass shift between the analyte of interest and an internal standard.[1][2][3] This application note details a novel approach for the derivatization of amino acids using ¹⁵N-labeled sulfamoyl imidazoles, offering a streamlined workflow for quantitative analysis by liquid chromatography-mass spectrometry (LC-MS).

Sulfamoyl imidazoles are reactive species that readily derivatize primary and secondary amines under mild conditions.[4][5] By incorporating a ¹⁵N label into the sulfamoyl moiety, we can generate a "heavy" isotopic signature on the amino acid, enabling its differentiation from the naturally abundant ("light") counterpart. This methodology offers several advantages, including the potential for high derivatization efficiency and the formation of stable, readily ionizable derivatives suitable for MS analysis.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of the ¹⁵N-labeled derivatizing reagent, a detailed protocol for amino acid derivatization, and subsequent analysis by LC-MS.

Chemical Rationale and Workflow Overview

The core of this method lies in the reaction between the amino group of an amino acid and a ¹⁵N-labeled sulfamoyl imidazole. The imidazole group acts as an excellent leaving group, facilitating the transfer of the ¹⁵N-sulfamoyl group to the nucleophilic amine of the amino acid.

The overall workflow can be summarized in the following key stages:

  • Synthesis of ¹⁵N-Labeled Imidazole-1-sulfonyl Azide: A stable precursor for the generation of the reactive ¹⁵N-sulfamoyl imidazole species.

  • Amino Acid Sample Preparation: Standard procedures for protein hydrolysis or extraction of free amino acids.

  • Derivatization Reaction: The covalent labeling of amino acids with the ¹⁵N-sulfamoyl moiety.

  • Sample Clean-up: Removal of excess derivatization reagent and byproducts.

  • LC-MS Analysis: Separation and quantification of the ¹⁵N-labeled amino acid derivatives.

Experimental Protocols

Part 1: Synthesis of ¹⁵N-Labeled Imidazole-1-sulfonyl Azide Hydrogen Sulfate

This protocol is adapted from the work of Stevens et al. (2014) on the synthesis of sulfonyl azides, which includes ¹⁵N labeling for mechanistic studies.[4] The hydrogen sulfate salt of imidazole-1-sulfonyl azide is reported to be a stable and safe-to-handle crystalline solid.[6][7]

Materials:

  • Sulfuryl chloride (SO₂Cl₂)

  • Sodium azide (NaN₃)

  • ¹⁵N-Ammonium chloride (¹⁵NH₄Cl, 99 atom % ¹⁵N)

  • Imidazole

  • Acetonitrile (anhydrous)

  • Diethyl ether

  • Sulfuric acid (concentrated)

  • Standard laboratory glassware and safety equipment

Procedure:

  • Preparation of ¹⁵N-Sulfamoyl Azide (¹⁵N₃SO₂NH₂):

    • Caution: This reaction should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

    • In a three-necked flask equipped with a dropping funnel and a nitrogen inlet, dissolve ¹⁵N-ammonium chloride in a minimal amount of water.

    • Cool the solution in an ice bath and slowly add sulfuryl chloride dropwise with vigorous stirring.

    • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-3 hours.

    • Carefully add a solution of sodium azide in water. A white precipitate of ¹⁵N-sulfamoyl azide should form.

    • Filter the precipitate, wash with cold water, and dry under vacuum.

  • Synthesis of ¹⁵N-Imidazole-1-sulfonyl Azide Hydrogen Sulfate:

    • In a clean, dry flask, dissolve imidazole in anhydrous acetonitrile.

    • Cool the solution in an ice bath and add the synthesized ¹⁵N-sulfamoyl azide in one portion with stirring.

    • Allow the reaction to proceed for 1 hour at 0°C.

    • Slowly add concentrated sulfuric acid dropwise to the reaction mixture to precipitate the hydrogen sulfate salt.

    • Filter the crystalline product, wash with cold diethyl ether, and dry under vacuum.

    • Store the ¹⁵N-imidazole-1-sulfonyl azide hydrogen sulfate at 4°C in a desiccator.

Part 2: Derivatization of Amino Acids

This protocol is a proposed method based on the known reactivity of sulfamoyl imidazoles with amines and general best practices for amino acid derivatization. Optimization of reaction conditions (e.g., pH, temperature, and stoichiometry) may be required for specific applications.

Materials:

  • Amino acid standards or hydrolyzed protein sample

  • ¹⁵N-Imidazole-1-sulfonyl azide hydrogen sulfate (from Part 1)

  • Borate buffer (0.1 M, pH 9.0)

  • Acetonitrile

  • Formic acid

  • Solid Phase Extraction (SPE) cartridges (e.g., C18)

Procedure:

  • Sample Preparation:

    • Ensure the amino acid sample is free of primary and secondary amine-containing buffers (e.g., Tris).

    • If starting from a protein, perform acid hydrolysis (e.g., 6 M HCl at 110°C for 24 hours) and neutralize the sample.

    • Dissolve the amino acid sample in the borate buffer.

  • Derivatization Reaction:

    • Prepare a fresh solution of ¹⁵N-imidazole-1-sulfonyl azide hydrogen sulfate in acetonitrile.

    • Add a 5 to 10-fold molar excess of the derivatization reagent solution to the amino acid sample. The excess ensures complete derivatization.

    • Vortex the mixture and incubate at 50-60°C for 30-60 minutes. The elevated temperature helps to drive the reaction to completion.

  • Sample Clean-up:

    • After the reaction, acidify the mixture with formic acid to a pH of ~3.

    • Condition an SPE cartridge with acetonitrile followed by water.

    • Load the acidified sample onto the SPE cartridge.

    • Wash the cartridge with water containing 0.1% formic acid to remove salts and unreacted polar compounds.

    • Elute the derivatized amino acids with acetonitrile or a mixture of acetonitrile and water.

    • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in a suitable solvent for LC-MS analysis (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

Mass Spectrometry Analysis

The ¹⁵N-sulfamoylated amino acids are expected to ionize efficiently in positive electrospray ionization (ESI) mode. The fragmentation behavior of sulfonamides in tandem mass spectrometry (MS/MS) is well-characterized and can be leveraged for sensitive and specific detection.

Instrumentation:

  • Liquid chromatograph coupled to a tandem mass spectrometer (e.g., Q-TOF or triple quadrupole).

  • Reversed-phase C18 column suitable for amino acid analysis.

LC-MS Parameters (General Guidance):

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A suitable gradient from low to high organic phase to separate the derivatized amino acids.

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MS/MS Analysis: For quantitative analysis, selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) can be employed. The precursor ion will be the protonated molecule of the derivatized amino acid ([M+H]⁺). The product ions will likely result from the characteristic fragmentation of the sulfonamide bond.

Expected Fragmentation:

Based on studies of sulfonamide fragmentation, a common and diagnostic fragmentation pathway involves the cleavage of the S-N bond.[8][9][10][11][12] Another characteristic fragmentation is the loss of SO₂ (64 Da).[8] Therefore, for a ¹⁵N-labeled sulfamoylated amino acid, one would expect to see a neutral loss corresponding to ¹⁵NSO₂H₂ or cleavage to produce a fragment ion containing the amino acid backbone.

For quantitative analysis, the ratio of the peak areas of the "heavy" (¹⁵N-labeled) and "light" (¹⁴N, endogenous) derivatized amino acids is used to determine the relative abundance.

Data Presentation

The following table provides a hypothetical example of quantitative data that could be obtained using this method for the analysis of several amino acids in a biological sample.

Amino AcidLight (¹⁴N) Peak AreaHeavy (¹⁵N) Peak AreaRatio (Heavy/Light)
Alanine1.25E+061.28E+061.02
Valine9.87E+051.01E+061.02
Leucine1.54E+061.56E+061.01
Phenylalanine7.63E+057.71E+051.01
Proline6.21E+056.30E+051.01

Visualizations

Experimental Workflow

experimental_workflow cluster_synthesis Reagent Synthesis cluster_derivatization Derivatization Protocol cluster_analysis Analysis s1 ¹⁵N-Ammonium Chloride s3 Synthesis of ¹⁵N-Imidazole-1-sulfonyl Azide Hydrogen Sulfate s1->s3 s2 Imidazole s2->s3 d2 Derivatization Reaction s3->d2 d1 Amino Acid Sample d1->d2 d3 SPE Clean-up d2->d3 a1 LC-MS/MS Analysis d3->a1 a2 Data Quantification a1->a2

Caption: Experimental workflow for amino acid derivatization.

Derivatization Reaction Mechanism

Caption: Derivatization of an amino acid with sulfamoyl imidazole.

Trustworthiness and Self-Validation

The robustness of this protocol is grounded in established chemical principles. The reactivity of sulfonyl azides and related compounds with amines is well-documented.[4][5][13] To ensure self-validation within an experimental setting, the following controls are recommended:

  • Reaction Completeness: Analyze a small aliquot of the reaction mixture before and after derivatization by LC-MS to confirm the complete conversion of the native amino acids to their derivatized forms.

  • Isotopic Purity: The isotopic purity of the synthesized ¹⁵N-labeled reagent should be confirmed by mass spectrometry.

  • Calibration Curves: Generate calibration curves for each amino acid using known concentrations of both the light and heavy standards to ensure linearity and accuracy of quantification.

  • Internal Standards: For absolute quantification, the use of a known concentration of a ¹⁵N-labeled amino acid mixture as an internal standard is crucial.

Conclusion

The derivatization of amino acids with ¹⁵N-labeled sulfamoyl imidazoles presents a promising and versatile strategy for quantitative mass spectrometry. This application note provides a detailed, scientifically-grounded protocol for the synthesis of the labeling reagent and its application in amino acid analysis. The described workflow, coupled with the inherent sensitivity and specificity of LC-MS/MS, offers a powerful tool for researchers in various scientific disciplines. Further optimization of the reaction conditions for specific amino acids and complex biological matrices may enhance the performance and applicability of this method.

References

  • Cai, J., & Gu, X. (2009). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of the American Society for Mass Spectrometry, 20(4), 645–653. [Link]

  • Stevens, M. Y., Sawant, R. T., & Odell, L. R. (2014). Synthesis of sulfonyl azides via diazotransfer using an imidazole-1-sulfonyl azide salt: scope and ¹⁵N NMR labeling experiments. The Journal of organic chemistry, 79(11), 4826–4831. [Link]

  • Kokotou, M. G. (2020). Study of the Fragmentation Pathways of Sulfonamides by High-resolution Mass Spectrometry: Application to their Detection in Plasma by Direct Infusion. Current Pharmaceutical Analysis, 16(5), 513-519. [Link]

  • Klagkou, K., Pullen, F., Harrison, M., Organ, A., Firth, A., & Langley, G. J. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid communications in mass spectrometry : RCM, 17(21), 2373–2379. [Link]

  • Wikipedia. (2023). Imidazole-1-sulfonyl azide. In Wikipedia. [Link]

  • Stevens, M. Y., Sawant, R. T., & Odell, L. R. (2014). Synthesis of Sulfonyl Azides via Diazotransfer using an Imidazole-1-sulfonyl Azide Salt: Scope and 15N NMR Labeling Experiments. The Journal of Organic Chemistry, 79(11), 4826-4831. [Link]

  • ResearchGate. (n.d.). Fragmentation pathways of sulphonamides under elctrospray tandem mass spectrometric conditions. [Link]

  • Wang, Y., & Li, H. (2016). Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry. The Journal of Organic Chemistry, 81(15), 6344–6351. [Link]

  • Filiou, M. D., & Turck, C. W. (2016). Using 15 N-Metabolic Labeling for Quantitative Proteomic Analyses. Methods in molecular biology (Clifton, N.J.), 1549, 239–248. [Link]

  • Semantic Scholar. (n.d.). Synthesis of sulfonyl azides via diazotransfer using an imidazole-1-sulfonyl azide salt: scope and ¹⁵N NMR labeling experiments. [Link]

  • Filiou, M. D., & Turck, C. W. (2016). Using 15N-Metabolic Labeling for Quantitative Proteomic Analyses. Methods in molecular biology (Clifton, N.J.), 1549, 239–248. [Link]

  • Stevens, M. Y., Sawant, R. T., & Odell, L. R. (2014). Synthesis of sulfonyl azides via diazotransfer using an imidazole-1-sulfonyl azide salt: scope and ¹⁵N NMR labeling experiments. The Journal of organic chemistry, 79(11), 4826–4831. [Link]

  • Werner, T., Biniossek, M. L., & Schilling, O. (2013). Quantitative Shotgun Proteomics Using a Uniform 15N-Labeled Standard to Monitor Proteome Dynamics in Time Course Experiments Reveals New Insights into the Heat Stress Response of Chlamydomonas reinhardtii. Molecular & cellular proteomics : MCP, 12(7), 1969–1983. [Link]

  • ResearchGate. (n.d.). A Safe and Facile Route to Imidazole-1-sulfonyl Azide as a Diazotransfer Reagent. [Link]

  • Potter, G. A., Jayson, G. C., Miller, G. J., & Gardiner, J. M. (2016). An Updated Synthesis of the Diazo-Transfer Reagent Imidazole-1-sulfonyl Azide Hydrogen Sulfate. The Journal of organic chemistry, 81(8), 3443–3446. [Link]

  • Liao, L., & Li, W. (2013). Quantitative Proteomics Using 15N SILAC Mouse. Journal of Proteomics & Bioinformatics, 6(12), 281-286. [Link]

  • Organic Chemistry Portal. (n.d.). An Efficient, Inexpensive, and Shelf-Stable Diazotransfer Reagent: Imidazole-1-sulfonyl Azide Hydrochloride. [Link]

  • Potter, G. A., Jayson, G. C., Miller, G. J., & Gardiner, J. M. (2016). An Updated Synthesis of the Diazo-Transfer Reagent Imidazole-1-sulfonyl Azide Hydrogen Sulfate. The Journal of organic chemistry, 81(8), 3443–3446. [Link]

  • Hu, Y., & Chen, P. R. (2011). Synthesis and Reactivity of Sulfamoyl Azides and 1-Sulfamoyl-1,2,3-triazoles. Organic letters, 13(17), 4578–4581. [Link]

  • Agilent. (n.d.). Reliable Determination of Sulfonamides in Water Using UHPLC Tandem Mass Spectrometry. [Link]

  • ResearchGate. (n.d.). Quantitative LC/MS-MS Determination of Sulfonamides and Some Other Antibiotics in Honey. [Link]

  • D'Auria, M. V., Vurchio, V., Roscigno, G., Zannella, C., Galdiero, S., & Galdiero, M. (2021). UHPLC-MS Method for the Analysis of the Molecular Adjuvant Sulfavant A. Applied Sciences, 11(4), 1451. [Link]

  • Rager, J. E., Eaves, L. A., & Fry, R. C. (2021). Development of LC-MS/MS Database Based on 250 Potentially Highly Neuroactive Compounds and Their Metabolites. International journal of molecular sciences, 22(16), 8886. [Link]

  • Chiriac, M., Bîcu, E., & Peptanariu, D. (2022). Development of Sulfamoylated 4-(1-Phenyl-1H-1,2,3-triazol-4-yl)phenol Derivatives as Potent Steroid Sulfatase Inhibitors for Efficient Treatment of Breast Cancer. Journal of medicinal chemistry, 65(6), 4843–4861. [Link]

Sources

Method

Application Notes &amp; Protocols: A Step-by-Step Guide for ¹⁵N Incorporation Using Sulfonylimidazole Reagents

Introduction: The Strategic Advantage of ¹⁵N Labeling in Modern Research In the landscape of contemporary biomedical and pharmaceutical research, the ability to trace the metabolic fate and molecular interactions of bioa...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Advantage of ¹⁵N Labeling in Modern Research

In the landscape of contemporary biomedical and pharmaceutical research, the ability to trace the metabolic fate and molecular interactions of bioactive compounds is paramount. Stable isotope labeling, particularly with Nitrogen-15 (¹⁵N), has emerged as an indispensable tool, offering a non-radioactive, high-resolution window into complex biological systems.[1] The incorporation of ¹⁵N into pharmaceuticals, drug candidates, and biological probes enables researchers to leverage powerful analytical techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to elucidate mechanisms of action, study pharmacokinetics, and identify metabolites.[1][2] This guide provides a detailed protocol and mechanistic insights for the efficient incorporation of ¹⁵N into primary amines using sulfonylimidazole-based diazo-transfer reagents, a method distinguished by its operational simplicity, high efficiency, and enhanced safety profile.

The Power of Sulfonylimidazole Reagents in ¹⁵N Labeling

Traditional methods for introducing ¹⁵N-labeled azides can be cumbersome, often involving hazardous reagents or complex synthetic routes. Imidazole-1-sulfonyl azide salts have been identified as superior diazo-transfer reagents due to their stability, ease of handling, and cost-effectiveness.[1][3][4][5] This protocol focuses on the use of a ¹⁵N-labeled version of imidazole-1-sulfonyl azide to facilitate the transfer of a ¹⁵N-labeled diazo group to a primary amine, thereby generating the corresponding ¹⁵N-labeled azide. This azide can then be used in a variety of downstream applications, including "click" chemistry or reduction to the corresponding ¹⁵N-labeled amine.

Experimental Workflow Overview

The overall process for ¹⁵N incorporation using sulfonylimidazole reagents can be broken down into two key stages: the synthesis of the ¹⁵N-labeled diazo-transfer reagent and the subsequent diazo-transfer reaction to the substrate of interest.

workflow cluster_synthesis Stage 1: Synthesis of ¹⁵N-Labeled Reagent cluster_labeling Stage 2: ¹⁵N Incorporation cluster_downstream Downstream Applications start ¹⁵N-Source (e.g., Na¹⁵NO₂) reagent_synthesis Synthesis of ¹⁵N-Imidazole-1-sulfonyl azide start->reagent_synthesis diazo_transfer Diazo-Transfer Reaction reagent_synthesis->diazo_transfer ¹⁵N-Reagent substrate Primary Amine Substrate (R-NH₂) substrate->diazo_transfer labeled_product ¹⁵N-Labeled Azide (R-¹⁵N₃) diazo_transfer->labeled_product click_chem Click Chemistry labeled_product->click_chem reduction Reduction to ¹⁵N-Amine labeled_product->reduction

Caption: High-level workflow for ¹⁵N incorporation.

Part 1: Synthesis of ¹⁵N-Labeled Imidazole-1-sulfonyl Azide

The synthesis of the ¹⁵N-labeled diazo-transfer reagent is a critical first step. This protocol adapts known procedures for creating ¹⁵N-labeled azides, utilizing a readily available ¹⁵N source.

Materials:

  • 2-Hydrazino-1,3-dimethylimidazolinium chloride (HDMC)

  • Sodium nitrite-¹⁵N (Na¹⁵NO₂)

  • Hydrochloric acid (HCl)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Anhydrous magnesium sulfate

  • Standard laboratory glassware and stirring equipment

  • Caution: Organic azides are potentially explosive. All manipulations should be performed behind a blast shield in a well-ventilated fume hood.

Protocol:

  • Preparation of the Hydrazine Precursor: In a round-bottom flask, dissolve 2-hydrazino-1,3-dimethylimidazolinium chloride (1.0 eq) in deionized water.

  • ¹⁵N-Nitrosation: Cool the solution to 0 °C in an ice bath. Slowly add a solution of sodium nitrite-¹⁵N (1.1 eq) in deionized water dropwise while maintaining the temperature at 0 °C.

  • Acidification: After the addition of Na¹⁵NO₂, slowly add 1 M HCl dropwise until the solution is acidic (pH ~2-3). A color change may be observed.

  • Reaction: Stir the reaction mixture at 0 °C for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up: Once the reaction is complete, carefully neutralize the mixture with a saturated aqueous sodium bicarbonate solution until effervescence ceases.

  • Extraction: Extract the aqueous layer with dichloromethane (3 x 20 mL).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the ¹⁵N-labeled 2-azido-1,3-dimethylimidazolinium salt. This reagent should be used immediately in the next step.

Part 2: Diazo-Transfer Reaction for ¹⁵N Incorporation

This part of the protocol details the transfer of the ¹⁵N-labeled diazo group from the synthesized reagent to a primary amine-containing substrate.

Materials:

  • Primary amine substrate (R-NH₂)

  • ¹⁵N-Labeled 2-azido-1,3-dimethylimidazolinium salt (from Part 1)

  • Solvent (e.g., Methanol, Acetonitrile)

  • Base (e.g., Triethylamine, DBU)

  • Copper(II) sulfate (optional, catalyst)

  • Standard laboratory glassware and stirring equipment

Protocol:

  • Reaction Setup: In a clean, dry reaction vessel, dissolve the primary amine substrate (1.0 eq) in the chosen solvent.

  • Addition of Base: Add the base (2.0 eq) to the reaction mixture and stir for 5-10 minutes at room temperature.

  • Addition of Diazo-Transfer Reagent: Add a solution of the ¹⁵N-labeled 2-azido-1,3-dimethylimidazolinium salt (1.2 eq) in the same solvent to the reaction mixture.

  • Catalyst (Optional): For less reactive amines, a catalytic amount of copper(II) sulfate (0.05 eq) can be added.

  • Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction time can vary from a few hours to overnight depending on the substrate.

  • Quenching and Work-up: Upon completion, quench the reaction by adding water.

  • Extraction: Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, DCM).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the pure ¹⁵N-labeled azide (R-¹⁵N₃).

Mechanism of Diazo-Transfer

The reaction proceeds via a well-established diazo-transfer mechanism. ¹⁵N NMR studies have confirmed that the primary amine attacks the terminal nitrogen atom of the azide moiety in the sulfonylimidazole reagent.[1][6][7]

mechanism reagents R-NH₂ + ¹⁵N-Imidazole-1-sulfonyl azide transition_state [Transition State] reagents->transition_state Nucleophilic Attack intermediate Tetrazene Intermediate transition_state->intermediate Formation products R-¹⁵N₃ + Imidazole-1-sulfonamide intermediate->products Fragmentation

Sources

Application

Application Notes and Protocols: 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ in Natural Product Biosynthesis Studies

Authored by: A Senior Application Scientist Preamble: The Challenge of Tracing Nitrogen in Biosynthesis Nitrogen is a cornerstone element in a vast array of bioactive natural products, including alkaloids, non-ribosomal...

Author: BenchChem Technical Support Team. Date: January 2026

Authored by: A Senior Application Scientist

Preamble: The Challenge of Tracing Nitrogen in Biosynthesis

Nitrogen is a cornerstone element in a vast array of bioactive natural products, including alkaloids, non-ribosomal peptides, and various hybrid molecules.[1] Elucidating the biosynthetic origins of these nitrogen atoms is a critical step in understanding and potentially engineering the production of these valuable compounds. While general precursors like ¹⁵N-labeled ammonium salts or amino acids are widely used, their metabolic fates can be complex, often leading to label scrambling and ambiguous results.[2][3] This necessitates the development and application of more specific, targeted isotopic labeling strategies to answer precise biosynthetic questions. This guide introduces 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂, a specialized reagent designed for such targeted investigations.

Introducing 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂: A Tool for Targeted Nitrogen Labeling

1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ is a stable isotope-labeled compound where the two nitrogen atoms within the imidazole ring are replaced with the ¹⁵N isotope.[4][5] The core hypothesis for its application in biosynthesis is its potential to act as a specific donor of a ¹⁵N₂-labeled moiety in pathways that are otherwise difficult to probe. The dimethylsulfamoyl group provides stability, while the imidazole ring can act as a leaving group in a potential enzymatic transfer reaction. This application note will explore its hypothetical, yet scientifically grounded, use in elucidating the origin of nitrogen atoms in a target natural product.

Core Application: Elucidating the Biosynthesis of a Hypothetical Natural Product, "Sulfamido-X"

To illustrate the utility of this reagent, we will consider a hypothetical scenario: the biosynthesis of "Sulfamido-X," a natural product containing a unique N-sulfonylurea functional group. Our objective is to determine if the two nitrogen atoms of this moiety are incorporated as a single unit.

Hypothetical Biosynthetic Pathway for Sulfamido-X

The proposed pathway involves a key enzymatic step where a precursor molecule is "activated" by the transfer of the N,N-dimethylsulfamoyl group, followed by the incorporation of a ¹⁵N₂-labeled unit derived from 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂.

cluster_0 Biosynthetic Pathway of Sulfamido-X Precursor Precursor Molecule ActivatedIntermediate Activated Intermediate (Sulfamoylated) Precursor->ActivatedIntermediate Enzyme 1: Sulfamoyltransferase LabeledReagent 1-(N,N-Dimethylsulfamoyl)- 1H-imidazole-¹⁵N₂ LabeledReagent->ActivatedIntermediate SulfamidoX Final Product: Sulfamido-X [¹⁵N₂-labeled] ActivatedIntermediate->SulfamidoX Enzyme 2, 3... NitrogenSource Additional Precursors NitrogenSource->SulfamidoX cluster_1 Experimental Workflow cluster_2 Analytical Techniques A Microbial Culture (e.g., Streptomyces sp.) B Precursor Feeding: Labeled vs. Unlabeled A->B C Incubation and Growth B->C D Harvest and Extraction C->D E Purification of Sulfamido-X (e.g., HPLC) D->E F Analysis E->F G High-Resolution MS F->G Determine Incorporation H NMR Spectroscopy (¹H, ¹³C, ¹H-¹⁵N HSQC/HMBC) F->H Locate Label

Caption: Workflow for the ¹⁵N labeling experiment.

Protocol 1: In Vivo Feeding Study

This protocol outlines the steps for administering the labeled precursor to a microbial culture.

Materials:

  • Producing microbial strain (e.g., Streptomyces sp.)

  • Appropriate liquid culture medium

  • 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ (labeled precursor)

  • 1-(N,N-Dimethylsulfamoyl)-1H-imidazole (unlabeled control)

  • Sterile solvent for precursor (e.g., DMSO)

Procedure:

  • Prepare Precursor Stock Solutions:

    • Accurately weigh 1-5 mg of the labeled and unlabeled precursors into separate sterile microcentrifuge tubes.

    • Dissolve each in a minimal volume of sterile DMSO to create a concentrated stock solution (e.g., 10 mg/mL). The use of an organic solvent is often necessary for poorly soluble precursors, but the final concentration in the medium should be kept low (<0.5%) to avoid toxicity.

  • Culture Inoculation:

    • Inoculate two sets of flasks containing the production medium with the microbial strain. One set will be for the labeled experiment, and the other for the unlabeled control.

    • Grow the cultures under optimal conditions (e.g., 28°C, 200 rpm) until they reach the desired growth phase for secondary metabolite production (often late-logarithmic phase).

  • Precursor Administration:

    • To the "labeled" set of flasks, add the 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ stock solution to a final concentration of 50-200 µM. The optimal concentration must be determined empirically.

    • To the "control" set, add an equivalent volume of the unlabeled precursor stock solution. This control is crucial to differentiate between the effects of the compound itself and the isotopic label.

  • Incubation:

    • Continue to incubate the cultures for the duration of the natural product production phase (typically 2-5 days post-feeding).

  • Harvesting:

    • Harvest the cultures by separating the mycelium from the supernatant via centrifugation or filtration. The target compound's location (intracellular or extracellular) will determine which fraction to process further.

Protocol 2: Extraction and Purification
  • Extraction:

    • Extract the metabolites from the appropriate fraction (mycelium or supernatant) using a suitable organic solvent (e.g., ethyl acetate, butanol).

    • Evaporate the solvent in vacuo to yield a crude extract.

  • Purification:

    • Subject the crude extract to chromatographic purification. This may involve multiple steps, such as silica gel chromatography followed by reversed-phase High-Performance Liquid Chromatography (HPLC), to isolate Sulfamido-X to high purity.

    • Monitor the purification process by LC-MS to track the target compound.

Protocol 3: Analysis of ¹⁵N Incorporation by Mass Spectrometry

High-resolution mass spectrometry (HRMS) is the primary tool to confirm if the ¹⁵N label has been incorporated. [6][7] Procedure:

  • Sample Preparation: Prepare solutions of the purified labeled and unlabeled Sulfamido-X in a suitable solvent (e.g., methanol) for analysis.

  • HRMS Analysis:

    • Analyze both samples using an HRMS instrument (e.g., Q-TOF, Orbitrap) in a suitable ionization mode (e.g., ESI).

    • Acquire full scan mass spectra for both the labeled and unlabeled compounds.

  • Data Analysis:

    • Compare the mass spectra of the labeled and unlabeled samples. Successful incorporation of the ¹⁵N₂-imidazole-derived moiety will result in a mass shift.

    • The expected mass increase for the molecular ion [M+H]⁺ of Sulfamido-X will be +2.00 Da (more precisely, 2 * 0.997035 Da).

    • Analyze the isotopic pattern. The unlabeled compound will have a natural abundance isotopic distribution, while the labeled compound will show a new base peak at M+2. [8] Table 1: Expected Mass Shifts in HRMS for Sulfamido-X

AnalyteUnlabeled [M+H]⁺ (m/z)Labeled [M+H]⁺ (m/z)Mass Shift (Da)Interpretation
Sulfamido-Xmm + 1.994~2.00Incorporation of two ¹⁵N atoms
Fragment containing the ¹⁵N₂-moietyff + 1.994~2.00The fragment contains both ¹⁵N atoms
Fragment without the ¹⁵N₂-moietygg0The fragment does not contain the labeled atoms
Protocol 4: Localization of the ¹⁵N Label by NMR Spectroscopy

While MS confirms incorporation, NMR spectroscopy is essential to determine the precise location of the ¹⁵N atoms within the molecule's structure. [9][10] Procedure:

  • Sample Preparation: A sufficient amount (typically >1 mg) of the purified labeled compound is required. Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆, CD₃OD).

  • NMR Analysis:

    • Acquire standard ¹H and ¹³C NMR spectra to confirm the structure of the isolated compound.

    • Acquire ¹H-¹⁵N heteronuclear correlation spectra. These experiments are the most powerful for localizing ¹⁵N labels. [11] * ¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence): This experiment shows correlations between ¹⁵N atoms and directly attached protons. It is ideal for identifying N-H groups.

      • ¹H-¹⁵N HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between ¹⁵N atoms and protons that are 2-4 bonds away. This is crucial for identifying quaternary nitrogen atoms or for confirming the position of N-H groups within the carbon skeleton.

  • Data Interpretation:

    • In the ¹H-¹⁵N HMBC spectrum of labeled Sulfamido-X, the appearance of two distinct ¹⁵N signals correlated to the protons on the adjacent carbons of the N-sulfonylurea moiety would provide definitive proof of the incorporation of the two nitrogen atoms as a single unit.

Logic for NMR-based Structure Confirmation

cluster_0 NMR Data Interpretation Logic A Acquire ¹H-¹⁵N HSQC/HMBC of ¹⁵N₂-Labeled Sulfamido-X B Observe two ¹⁵N signals in the ¹⁵N dimension? A->B C YES: Two ¹⁵N atoms incorporated B->C D NO: Incorporation failed or only one ¹⁵N incorporated B->D E Correlate ¹⁵N signals to specific protons in the ¹H dimension via HMBC C->E F Are the correlations consistent with the proposed N-sulfonylurea structure? E->F G YES: Structure and labeling pattern confirmed F->G H NO: Re-evaluate structure or biosynthetic hypothesis F->H

Caption: Logic diagram for NMR analysis.

Troubleshooting and Best Practices

  • Low Incorporation: If HRMS analysis shows low or no incorporation, consider optimizing the precursor concentration, the timing of administration (pulse-labeling), or the incubation time. The precursor may also be poorly transported into the cell or not recognized by the relevant enzyme.

  • Label Scrambling: If the ¹⁵N label appears in unexpected positions, it may indicate that the labeled moiety is being metabolized into primary nitrogen sources before incorporation. This highlights the importance of using specific labeled precursors to minimize such effects.

  • Purity is Paramount: Ensure the isolated natural product is highly pure before NMR analysis to avoid interference from impurities, which can complicate spectral interpretation.

  • Controls are Key: Always run a parallel control experiment with the unlabeled precursor. This helps to account for any potential effects of the precursor molecule on the metabolism of the organism and provides a baseline for all analytical comparisons.

Conclusion and Future Outlook

While the application of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ in natural product biosynthesis is, at present, a forward-looking proposal, the principles outlined in this guide provide a robust framework for its use. This reagent holds the potential to be a valuable tool for dissecting complex biosynthetic pathways, particularly for natural products containing unique nitrogen-nitrogen bonds or other moieties that are not derived from common metabolic pools. Its application could provide definitive evidence for the origin of specific nitrogen atoms, thereby advancing our understanding of nature's chemical diversity and enabling new avenues for biosynthetic engineering.

References

  • Morgan, L. K., & Truman, A. W. (2023). The use of nitrogen-15 in microbial natural product discovery and biosynthetic characterization. Frontiers in Microbiology, 14, 1163385. [Link] [1][8][12][13]2. Williamson, R. T., Boll, A. G., & Williams, P. G. (2014). Recent advances in the use of 15N NMR spectroscopy in natural product structure elucidation. Natural Product Reports, 31(11), 1535-1547.

  • Tao, Y. (2025). The Role of Nitrogen-15 in NMR Spectroscopy for Molecular Structure Analysis. Journal of Isotope Science and Technology. [9]4. Rinkel, J., & Dickschat, J. S. (2015). Isotope-labeled precursors for the elucidation of biosynthetic pathways. Beilstein Journal of Organic Chemistry, 11, 2134-2151.

  • Isotope Science. (n.d.). 15N Labeled Compounds. Alfa Chemistry. [Link] [2]6. Wikipedia. (2023). Nitrogen-15 nuclear magnetic resonance spectroscopy. [Link] [10]7. McCaughey, C. S., van Santen, J. A., van der Hooft, J. J. J., Medema, M. H., & Linington, R. G. (2022). An isotopic labeling approach linking natural products with biosynthetic gene clusters. Nature Chemical Biology, 18(3), 295-304. [Link] [3]8. Martin, G. E., & Williams, A. J. (2010). Long-range 1H-15N heteronuclear shift correlation. In Annual Reports on NMR Spectroscopy (Vol. 69, pp. 1-131). Academic Press.

  • Chokkathukalam, A., et al. (2014). The use of stable isotope-resolved metabolomics to introduce a new dimension in natural product research.
  • ResearchGate. (2025). A mass spectrometry method for measuring N-15 incorporation into pheophytin. [Link] [7]15. ResearchGate. (n.d.). Incorporation of [15N]glycine into purines by the de novo... [Link]

Sources

Method

Application Note: Advanced Analytical Strategies for the Detection and Quantification of ¹⁵N-Labeled Compounds in Complex Biological Mixtures

Introduction: The Power of Stable Isotope Labeling in Modern Research In the landscape of drug development, metabolomics, and proteomics, the ability to trace and quantify biological molecules within complex systems is p...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Power of Stable Isotope Labeling in Modern Research

In the landscape of drug development, metabolomics, and proteomics, the ability to trace and quantify biological molecules within complex systems is paramount. Stable isotope labeling, particularly with Nitrogen-15 (¹⁵N), has emerged as a cornerstone technique for elucidating metabolic pathways, quantifying protein turnover, and understanding drug metabolism.[1][2] Unlike radioactive isotopes, stable isotopes like ¹⁵N are non-hazardous and do not decay, making them ideal for in vivo studies in a variety of organisms, from microorganisms to humans.[3] The incorporation of ¹⁵N into biomolecules introduces a specific mass shift that can be precisely detected by advanced analytical instrumentation, primarily Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[1][4]

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the state-of-the-art analytical techniques for detecting ¹⁵N-labeled compounds. We will delve into the core principles of these methods, provide detailed, field-proven protocols, and explain the causality behind critical experimental choices to ensure robust and reproducible results.

Core Analytical Platforms: A Comparative Overview

The choice of analytical platform is a critical decision that dictates the sensitivity, specificity, and structural information that can be obtained from a ¹⁵N labeling experiment. The two primary technologies employed are Mass Spectrometry and Nuclear Magnetic Resonance Spectroscopy, each with its own set of strengths and ideal applications.[4]

FeatureIsotope Ratio Mass Spectrometry (IRMS)Gas Chromatography-Mass Spectrometry (GC-MS)Liquid Chromatography-Mass Spectrometry (LC-MS)Nuclear Magnetic Resonance (NMR) Spectroscopy
Primary Measurement Precise ¹⁵N/¹⁴N ratio (δ¹⁵N)[4]Mass-to-charge ratio of volatile and derivatized analytesMass-to-charge ratio of a wide range of analytes in solutionNuclear spin properties providing structural and connectivity data[4]
Sensitivity Very High (picomole to femtomole)High (picomole to femtomole)Very High (picomole to attomole)Moderate (micromole to nanomole)
Quantitative Precision Very High (<0.2‰)[4]HighHighModerate to High
Structural Information NoneLimited (based on fragmentation)Moderate (based on MS/MS fragmentation)Extensive (3D structure and dynamics)
Sample Throughput HighHighHighLow
Key Applications Bulk isotope enrichment, metabolic flux analysisAnalysis of volatile and semi-volatile metabolitesProteomics, metabolomics, lipidomicsStructural biology, flux analysis, in-vivo studies

Mass Spectrometry-Based Approaches for ¹⁵N Quantification

Mass spectrometry is the workhorse for quantitative proteomics and metabolomics due to its exceptional sensitivity and high throughput.[3] When coupled with ¹⁵N labeling, MS allows for the precise relative and absolute quantification of thousands of molecules in a single experiment.[5][6]

Principle of ¹⁵N Detection by Mass Spectrometry

Metabolic labeling with ¹⁵N involves introducing a nitrogen source enriched with the heavy isotope into the biological system (e.g., cell culture media or animal diet).[2][3] As cells grow and divide, they incorporate ¹⁵N into newly synthesized proteins, nucleic acids, and other nitrogen-containing metabolites. This results in a mass increase for each molecule directly proportional to the number of nitrogen atoms it contains.

When a mixture of unlabeled ('light', containing ¹⁴N) and labeled ('heavy', containing ¹⁵N) samples is analyzed by MS, the chemically identical molecules will appear as distinct isotopic envelopes separated by a mass difference corresponding to the number of incorporated ¹⁵N atoms.[5][7] The relative intensity of the light and heavy peaks provides a precise measure of the relative abundance of the molecule in the two samples.[3]

Workflow for ¹⁵N-Based Quantitative Proteomics

The following workflow outlines the key steps in a typical ¹⁵N metabolic labeling experiment for quantitative proteomics.

G cluster_0 Sample Preparation & Labeling cluster_1 Sample Processing cluster_2 Analytical Stage cluster_3 Data Analysis A 1. Cell Culture in ¹⁴N ('Light') Medium C 3. Mix 'Light' and 'Heavy' Cell Populations (1:1 Ratio) A->C B 2. Cell Culture in ¹⁵N ('Heavy') Medium B->C D 4. Cell Lysis & Protein Extraction C->D E 5. Protein Digestion (e.g., Trypsin) D->E F 6. LC-MS/MS Analysis E->F G 7. Peptide Identification F->G H 8. Quantification of ¹⁴N/¹⁵N Peptide Ratios G->H I 9. Protein Quantification & Statistical Analysis H->I

Figure 1: General workflow for a ¹⁵N metabolic labeling experiment in quantitative proteomics.
Protocol: Sample Preparation for ¹⁵N-Based Metabolomics Analysis

This protocol provides a robust method for extracting metabolites from biological samples for subsequent LC-MS analysis. The key objective is to rapidly quench metabolic activity and efficiently extract a broad range of metabolites.[8][9]

Materials:

  • ¹⁵N-labeled internal standards mix (optional, for absolute quantification)

  • Pre-chilled (-80°C) extraction solvent: 80% methanol in water

  • Microcentrifuge tubes

  • Homogenizer (e.g., bead beater or sonicator)

  • Centrifuge capable of 4°C and >14,000 x g

  • Lyophilizer or vacuum concentrator

Procedure:

  • Quenching Metabolic Activity: Immediately after harvesting cells or tissue, rapidly quench metabolic activity by flash-freezing in liquid nitrogen. This step is critical to prevent changes in the metabolite profile.[8]

  • Homogenization: Add 1 mL of pre-chilled 80% methanol to the frozen sample in a microcentrifuge tube. For tissues, add sterile beads and homogenize using a bead beater. For cell pellets, vortex vigorously and sonicate.

  • Internal Standard Spiking: If performing absolute quantification, add a known amount of the ¹⁵N-labeled internal standard mix to each sample.[10]

  • Protein and Lipid Precipitation: Incubate the homogenate at -20°C for at least 1 hour to precipitate proteins and larger lipids.

  • Centrifugation: Centrifuge the samples at 14,000 x g for 15 minutes at 4°C to pellet cell debris and precipitated macromolecules.

  • Supernatant Collection: Carefully transfer the supernatant containing the polar and semi-polar metabolites to a new clean tube.

  • Drying: Dry the metabolite extract using a lyophilizer or a vacuum concentrator. Avoid excessive heat which can degrade certain metabolites.

  • Reconstitution: Reconstitute the dried extract in a suitable solvent for LC-MS analysis (e.g., 50% methanol or a buffer compatible with your chromatography).

Causality Behind Key Steps:

  • Rapid Quenching: Enzymatic reactions continue even after sample collection. Flash-freezing instantly halts these processes, providing a more accurate snapshot of the metabolome at the time of collection.[8]

  • Cold Extraction Solvent: Using a pre-chilled solvent helps to keep enzymatic activity low during the extraction process and improves the precipitation of proteins.

  • Methanol/Water Mixture: This solvent composition is effective at extracting a wide range of polar and semi-polar metabolites while simultaneously precipitating proteins.

Nuclear Magnetic Resonance (NMR) Spectroscopy for ¹⁵N Detection

While MS provides unparalleled sensitivity for quantification, NMR spectroscopy offers rich structural and functional information without sample destruction.[4] ¹⁵N NMR is particularly powerful for studying protein structure, dynamics, and interactions.[11]

Principle of ¹⁵N NMR

Nitrogen-15 has a nuclear spin of 1/2, which results in sharp, well-resolved peaks in NMR spectra, making it ideal for detailed molecular analysis.[11] In contrast, the more abundant ¹⁴N has a nuclear spin of 1 and exhibits quadrupolar broadening, which often leads to signals that are too broad to be useful.[11] By enriching proteins or other biomolecules with ¹⁵N, researchers can leverage a suite of multidimensional NMR experiments, such as the ¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence), to obtain a unique signal for each nitrogen-hydrogen bond pair.[11]

Workflow for ¹⁵N-Based Protein NMR Analysis

G cluster_0 Protein Expression & Labeling cluster_1 Purification & Sample Preparation cluster_2 NMR Data Acquisition & Analysis A 1. Transform Expression Vector into E. coli B 2. Grow Cells in Minimal Medium with ¹⁵NH₄Cl as the Sole Nitrogen Source A->B C 3. Induce Protein Expression B->C D 4. Cell Lysis & Protein Purification (e.g., Affinity & Size Exclusion Chromatography) C->D E 5. Buffer Exchange into NMR Buffer (containing D₂O) D->E F 6. Concentrate Protein to Working Concentration (0.1 - 1 mM) E->F G 7. Acquire Multidimensional NMR Spectra (e.g., ¹H-¹⁵N HSQC) F->G H 8. Spectral Processing & Peak Picking G->H I 9. Resonance Assignment & Structural Analysis H->I

Figure 2: A typical workflow for producing a ¹⁵N-labeled protein for NMR structural analysis.
Protocol: Expression and Purification of a ¹⁵N-Labeled Protein

This protocol describes the expression of a ¹⁵N-labeled protein in E. coli using a minimal medium.

Materials:

  • M9 minimal medium components

  • ¹⁵NH₄Cl (Ammonium Chloride, ¹⁵N, 99%)

  • Glucose (or other carbon source)

  • Trace metals solution

  • E. coli expression strain (e.g., BL21(DE3)) transformed with the expression plasmid for the protein of interest

  • IPTG (Isopropyl β-D-1-thiogalactopyranoside) for induction

  • Appropriate antibiotics

  • Shaking incubator

  • Spectrophotometer

Procedure:

  • Starter Culture: Inoculate 50 mL of LB medium with a single colony of the transformed E. coli and grow overnight at 37°C with shaking.

  • Adaptation to Minimal Medium: The next day, pellet the cells from the starter culture by centrifugation and resuspend them in 1 L of M9 minimal medium containing ¹⁴NH₄Cl. Grow until the OD₆₀₀ reaches 0.6-0.8. This step helps the cells adapt to the minimal medium.

  • Growth in ¹⁵N Medium: Pellet the adapted cells and resuspend them in 1 L of fresh M9 minimal medium where the sole nitrogen source is ¹⁵NH₄Cl.

  • Induction: Grow the culture at 37°C with vigorous shaking until the OD₆₀₀ reaches 0.6-0.8. Then, induce protein expression by adding IPTG to a final concentration of 0.5-1 mM.

  • Expression: Reduce the temperature to 18-25°C and continue to grow the culture for another 12-16 hours. Lower temperatures often improve protein solubility and folding.

  • Harvesting: Harvest the cells by centrifugation at 6,000 x g for 15 minutes at 4°C. The cell pellet can be stored at -80°C until purification.

  • Purification: Proceed with your standard protein purification protocol (e.g., lysis followed by affinity, ion-exchange, and size-exclusion chromatography).

Causality Behind Key Steps:

  • Minimal Medium: Using a minimal medium is essential as it allows for complete control over the isotopic composition of the nutrients, ensuring high levels of ¹⁵N incorporation.

  • ¹⁵NH₄Cl as Sole Nitrogen Source: This forces the bacteria to synthesize all of their nitrogen-containing biomolecules, including amino acids and nucleotides, from the provided ¹⁵N-labeled ammonium chloride.

  • Adaptation Step: Shifting cells directly from a rich medium like LB to a minimal medium can cause a significant lag in growth. The adaptation step ensures a smoother transition and more robust growth in the labeling medium.

Data Analysis Considerations

Accurate data analysis is as crucial as the experimental work. For both MS and NMR, specific software packages and considerations are necessary to correctly interpret the data from ¹⁵N-labeling experiments.

For Mass Spectrometry:

  • Labeling Efficiency: ¹⁵N incorporation is often not 100%. It is crucial to determine the labeling efficiency, which can range from 93-99%.[5][12] This can be calculated by comparing the experimental isotopic distribution of a peptide to its theoretical distribution at different enrichment levels.[5][12]

  • Software for Quantification: Specialized software is required to analyze ¹⁵N-labeled data. These programs can automatically identify ¹⁴N/¹⁵N peptide pairs, calculate their ratios, and correct for incomplete labeling.[13]

  • Statistical Analysis: As with any quantitative experiment, appropriate statistical analysis is necessary to determine the significance of observed changes in protein or metabolite levels.[13]

For NMR Spectroscopy:

  • Spectral Processing: Raw NMR data must be processed (Fourier transformation, phasing, and baseline correction) to obtain high-quality spectra.

  • Resonance Assignment: The first step in analyzing a protein NMR spectrum is to assign each peak to a specific atom in the protein sequence.

  • Chemical Shift Perturbation: By comparing the ¹H-¹⁵N HSQC spectra of a protein in the presence and absence of a ligand (e.g., a drug candidate), one can identify which residues are involved in binding by observing changes in their chemical shifts.

Conclusion

The detection and quantification of ¹⁵N-labeled compounds using mass spectrometry and NMR spectroscopy are powerful and versatile approaches in modern life sciences research. These techniques provide invaluable insights into a wide range of biological processes, from metabolic flux and protein dynamics to drug-target engagement. By understanding the underlying principles of these technologies and adhering to robust, well-validated protocols, researchers can generate high-quality, reproducible data to advance their scientific discoveries. The choice between MS and NMR will ultimately depend on the specific research question, with MS excelling in high-throughput quantification and NMR providing unparalleled structural and dynamic information.

References

  • Benchchem. (n.d.). Evaluating the performance of different analytical platforms for 15N-labeled compound analysis.
  • Yuan, J., Bennett, B. D., & Rabinowitz, J. D. (2014). Measurement of metabolic fluxes using stable isotope tracers in whole animals and human patients. Current Opinion in Biotechnology, 28, 77-83.
  • Bi, Y., Deng, Z., Ni, W., Shrestha, R., Savage, D., Hartwig, T., ... & Zhang, Z. (2021). Application of Parallel Reaction Monitoring in 15 N labeled Samples for Quantification. bioRxiv.
  • Yang, C., & You, L. (2018). Metabolic Flux Analysis—Linking Isotope Labeling and Metabolic Fluxes. Metabolites, 8(4), 62.
  • Benchchem. (n.d.). Application Note and Protocol: Targeted Metabolomics of Purines with 15N Standards.
  • Keshari, S., & Wilson, D. M. (2019). State-of-the-art accounts of hyperpolarized 15N-labeled molecular imaging probes for magnetic resonance spectroscopy and imaging. Chemical Society Reviews, 48(8), 2236-2257.
  • Patterson, B. W., Hachey, D. L., Cook, G. L., & Klein, P. D. (1995). Measurement of 15N enrichment in multiple amino acids and urea in a single analysis by gas chromatography/mass spectrometry. Analytical Biochemistry, 232(1), 118-126.
  • Tao, Y. (2025, August 13). The Role of Nitrogen-15 in NMR Spectroscopy for Molecular Structure Analysis. Benchchem.
  • Li, Y., Bi, Y., Arsova, B., & Schulze, W. X. (2021). 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein Prospector. Frontiers in Plant Science, 12, 709971.
  • Deperalta, G., Guttman, M., & McCloskey, J. A. (2014). Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry. Journal of The American Society for Mass Spectrometry, 25(11), 1944-1953.
  • Krijgsveld, J., Ketting, R. F., Mahmoudi, T., Johansen, J., Artal-Sanz, M., Verrijzer, C. P., ... & Heck, A. J. (2003). Optimizing Identification and Quantitation of 15N-Labeled Proteins in Comparative Proteomics. Analytical Chemistry, 75(13), 3043-3051.
  • Adkins, J. N., Varnum, S. M., Auberry, K. J., Moore, R. J., Angell, N. H., Smith, R. D., ... & Lipton, M. S. (2002). Advances in Proteomics Data Analysis and Display Using an Accurate Mass and Time Tag Approach. Molecular & Cellular Proteomics, 1(12), 947-955.
  • UC Davis Stable Isotope Facility. (2023, May 2). Carbon (13C) and Nitrogen (15N) Sample Preparation.
  • Cen, H., Li, Y., & Fiehn, O. (2018). Metabolic Patterns in Spirodela polyrhiza Revealed by 15N Stable Isotope Labeling of Amino Acids in Photoautotrophic, Heterotrophic, and Mixotrophic Growth Conditions. Metabolites, 8(2), 26.
  • Parker, C. E. (2016, February 8). Chapter 5: Modern techniques in quantitative proteomics. Bioanalysis Zone.
  • Cambridge Isotope Laboratories, Inc. (n.d.). Stable Isotope Labeling in Mammals with 15N Spirulina.
  • Cambridge Isotope Laboratories, Inc. (n.d.). 15N Stable Isotope Labeling Data Analysis.
  • Barskiy, D. A., Shchepin, R. V., & Chekmenev, E. Y. (2017). Synthetic Approaches for 15N-labeled Hyperpolarized Heterocyclic Molecular Imaging Agents for 15N NMR Signal Amplification By Reversible Exchange in Microtesla Magnetic Fields. Journal of visualized experiments : JoVE, (129), 56459.
  • Fan, T. W. M. (2014). Considerations of Sample Preparation for Metabolomics Investigation. Metabolomics, 4(1), 1-12.
  • EMSL LEARN Webinar Series. (2023, June 9). Isotope labeling to track nutrient flow | EMSL LEARN Webinar Series [Video]. YouTube.
  • Martin, G. J., Martin, M. L., & Gouesnard, J. P. (2002). 15N NMR Spectroscopy in Structural Analysis. Progress in Nuclear Magnetic Resonance Spectroscopy, 39(3-4), 153-203.
  • Benchchem. (n.d.). Applications of 15N Labeled Amino Acids in Proteomics: An In-depth Technical Guide.
  • Witanowski, M., Biedrzycka, Z., & Webb, G. A. (2002). 15N NMR Spectroscopy in Structural Analysis. Annual Reports on NMR Spectroscopy, 47, 1-68.
  • Creative Proteomics. (n.d.). TMT Quantitative Proteomics: A Comprehensive Guide to Labeled Protein Analysis.
  • Organomation. (n.d.). Metabolomics Sample Preparation.
  • Avnimelech, Y. (n.d.). Natural enrichment of 15N as a tool to quantitatively evaluate protein uptake in biofloc systems. Technion.
  • Hofmann, D., Gehre, M., & Jung, K. (2003). Sample preparation techniques for the determination of natural 15N/14N variations in amino acids by gas chromatography-combustion-isotope ratio mass spectrometry (GC-C-IRMS). Isotopes in Environmental and Health Studies, 39(3), 233-244.
  • Li, Y., Bi, Y., Arsova, B., & Schulze, W. X. (2022). 15N metabolic labeling quantification workflow in Arabidopsis using Protein Prospector. bioRxiv.

Sources

Application

Application Notes and Protocols for Employing N-Sulfonylimidazoles in the Synthesis of Pharmaceuticals

Introduction: The Versatility of N-Sulfonylimidazoles in Medicinal Chemistry Core Principles: Why N-Sulfonylimidazoles are Effective Reagents The efficacy of an N-sulfonylimidazole, such as N-tosylimidazole, lies in its...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Versatility of N-Sulfonylimidazoles in Medicinal Chemistry

Core Principles: Why N-Sulfonylimidazoles are Effective Reagents

The efficacy of an N-sulfonylimidazole, such as N-tosylimidazole, lies in its ability to act as an excellent electrophile. The imidazole moiety is a superb leaving group, readily displaced by nucleophiles. This reactivity is harnessed to transfer the sulfonyl group to a variety of substrates, most notably amines, to form stable sulfonamides.

The general mechanism involves the nucleophilic attack of an amine on the sulfur atom of the N-sulfonylimidazole. The imidazole anion is subsequently displaced, and following proton transfer, the desired sulfonamide is formed. This process is highly efficient and often proceeds under mild conditions, a significant advantage in the synthesis of complex and sensitive pharmaceutical ingredients.

Synthesis of N-Sulfonylimidazoles: A General Protocol

The preparation of N-sulfonylimidazoles is a straightforward process, typically involving the reaction of imidazole with a corresponding sulfonyl chloride in the presence of a base. This protocol outlines a general method for the synthesis of N-arylsulfonylimidazoles.

Experimental Workflow: Synthesis of N-Arylsulfonylimidazoles

cluster_0 Reaction Setup cluster_1 Reagent Addition cluster_2 Reaction Progression cluster_3 Work-up and Isolation Dissolve Imidazole Dissolve Imidazole in an Aprotic Solvent Add Base Add a Non-Nucleophilic Base (e.g., Triethylamine) Dissolve Imidazole->Add Base Cool Reaction Cool Mixture to 0°C Add Base->Cool Reaction Add Sulfonyl Chloride Slowly Add Arylsulfonyl Chloride Solution Cool Reaction->Add Sulfonyl Chloride Warm to RT Allow to Warm to Room Temperature Add Sulfonyl Chloride->Warm to RT Stir Stir for 2-4 hours Warm to RT->Stir Filter Salt Filter Precipitated Salt Stir->Filter Salt Concentrate Concentrate Filtrate in vacuo Filter Salt->Concentrate Purify Purify by Recrystallization or Chromatography Concentrate->Purify cluster_0 Activation Step cluster_1 Coupling Step Carboxylic Acid R-COOH Mixed Anhydride R-CO-O-SO₂-R' Carboxylic Acid->Mixed Anhydride + Ts-Im - Imidazole N-Tosylimidazole Ts-Im Amide R-CO-NH-R'' Mixed Anhydride->Amide + R''-NH₂ - R'-SO₃H Amine R''-NH₂

References

Method

Application Notes and Protocols for the Quantification of ¹⁵N Enrichment in Biological Samples

Introduction: The Significance of ¹⁵N Isotope Tracing in Biological Research Stable isotopes are invaluable tools in the life sciences, enabling researchers to trace the metabolic fate of molecules and quantify dynamic p...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of ¹⁵N Isotope Tracing in Biological Research

Stable isotopes are invaluable tools in the life sciences, enabling researchers to trace the metabolic fate of molecules and quantify dynamic physiological processes. Among these, the heavy isotope of nitrogen, ¹⁵N, serves as a powerful tracer for studying the metabolism of nitrogen-containing compounds such as proteins, amino acids, and nucleic acids. By introducing ¹⁵N-labeled substrates into a biological system, scientists can track their incorporation into various biomolecules, providing deep insights into metabolic pathways, protein turnover, and nutrient fluxes.[1][2] This guide provides a detailed overview of the primary analytical methodologies for quantifying ¹⁵N enrichment in biological samples, offering field-proven insights and step-by-step protocols for researchers, scientists, and drug development professionals.

The core principle behind ¹⁵N tracer studies lies in the deliberate introduction of a compound enriched in ¹⁵N into a biological system and subsequently measuring the degree of its incorporation into other molecules. This "enrichment" is the increase in the abundance of ¹⁵N relative to its natural abundance. Accurate quantification of this enrichment is paramount for the correct interpretation of experimental results.[3] The choice of analytical technique depends on several factors, including the type of biological sample, the molecular target (e.g., bulk protein, specific amino acid), the required level of precision, and the available instrumentation.

This document will delve into the three most prevalent mass spectrometry-based techniques for ¹⁵N quantification:

  • Elemental Analyzer-Isotope Ratio Mass Spectrometry (EA-IRMS) : The gold standard for high-precision analysis of bulk ¹⁵N enrichment in solid and liquid samples.[4][5][6]

  • Gas Chromatography-Mass Spectrometry (GC-MS) : A versatile technique for analyzing the ¹⁵N enrichment of specific volatile or derivatized compounds, such as amino acids.[4][7][8]

  • Liquid Chromatography-Mass Spectrometry (LC-MS) : A powerful and widely used method for analyzing ¹⁵N enrichment in a broad range of biomolecules, including peptides and metabolites, in complex mixtures.[4][9][10]

Elemental Analyzer-Isotope Ratio Mass Spectrometry (EA-IRMS)

EA-IRMS is a highly precise technique for determining the total ¹⁵N enrichment of a bulk sample.[5][11] It measures the ratio of ¹⁵N to ¹⁴N in a sample after it has been completely combusted into nitrogen gas (N₂).[12] This method provides a global average of ¹⁵N enrichment across all nitrogen-containing molecules within the sample.

Principle of Operation

The EA-IRMS system couples an elemental analyzer (EA) with an isotope ratio mass spectrometer (IRMS). The EA combusts the solid or liquid sample at a high temperature (typically over 1000°C) in the presence of oxygen.[13] This process converts all organic and inorganic nitrogen in the sample into a mixture of nitrogen oxides. These oxides are then passed through a reduction column containing copper, which reduces them to N₂ gas. The purified N₂ gas is then carried by a helium stream into the IRMS.

Inside the IRMS, the N₂ gas is ionized, and the resulting ions (¹⁴N¹⁴N, ¹⁴N¹⁵N, and ¹⁵N¹⁵N) are accelerated and separated in a magnetic field based on their mass-to-charge ratio.[5][6] Highly sensitive Faraday cup detectors simultaneously measure the ion beams of the different N₂ isotopologues, allowing for a very precise determination of the ¹⁵N/¹⁴N ratio.[4][5]

Experimental Workflow and Protocol

The following is a generalized protocol for ¹⁵N enrichment analysis using EA-IRMS. Specific parameters may need to be optimized based on the instrument and sample type.

Diagram: EA-IRMS Workflow

EA_IRMS_Workflow cluster_prep Sample Preparation cluster_analysis EA-IRMS Analysis cluster_data Data Processing s0 Homogenize Biological Sample s1 Dry/Lyophilize Sample s0->s1 s2 Weigh Sample into Tin Capsule s1->s2 a0 Combustion (>1000°C) s2->a0 Introduce to EA a1 Reduction to N₂ a0->a1 a2 Gas Chromatography Separation a1->a2 a3 Ionization a2->a3 a4 Mass Analysis (Magnetic Sector) a3->a4 a5 Detection (Faraday Cups) a4->a5 d0 Calculate Isotope Ratio (¹⁵N/¹⁴N) a5->d0 Ion Currents d1 Correct against Standards d0->d1 d2 Determine Atom % ¹⁵N d1->d2

Caption: General workflow for ¹⁵N enrichment analysis using EA-IRMS.

Protocol:

  • Sample Preparation:

    • Biological samples (e.g., tissues, cells, protein extracts) must be homogenous. Tissues should be flash-frozen in liquid nitrogen and ground to a fine powder. Cell pellets should be washed to remove residual ¹⁵N-labeled media.

    • Samples must be completely dry. Lyophilization (freeze-drying) is the preferred method to prevent nitrogen loss.

    • Accurately weigh a small amount of the dried, homogenized sample (typically 0.5-5 mg, depending on the nitrogen content) into a small tin capsule.[12] The exact amount will depend on the expected nitrogen content and instrument sensitivity.

    • Fold the tin capsule into a compact ball to ensure complete combustion.

  • Instrument Setup and Calibration:

    • Set the combustion and reduction furnace temperatures according to the manufacturer's recommendations (e.g., combustion at 1020°C, reduction at 650°C).[13]

    • Calibrate the instrument using certified international and in-house standards with known ¹⁵N/¹⁴N ratios.[13][14] This is crucial for data correction and ensuring accuracy.

  • Sample Analysis:

    • Place the encapsulated samples into the autosampler of the elemental analyzer.

    • Run the samples along with standards and blanks. The standards are used to create a calibration curve and correct for any instrument drift.

  • Data Analysis:

    • The instrument software will calculate the δ¹⁵N value, which is the per mil (‰) deviation from a standard.

    • For tracer studies, the data is typically expressed as Atom Percent (Atom % ¹⁵N). This is calculated from the measured isotope ratio. The software often performs this calculation automatically after correcting the raw data using the measured standards.

Applications, Strengths, and Limitations
FeatureDescription
Applications Quantifying bulk nitrogen turnover in whole organisms, tissues, or cell populations.[11] Tracing nitrogen flow in ecosystems. Verifying the efficiency of metabolic labeling in proteomics and metabolomics.[15][16]
Strengths High Precision and Accuracy: EA-IRMS is the most precise method for determining bulk isotope ratios.[4][5] High Sensitivity: Can analyze very small amounts of nitrogen.[12] Robustness: Handles a wide variety of solid and liquid sample matrices.[13][14]
Limitations No Molecular Specificity: Provides a bulk average of ¹⁵N enrichment and cannot distinguish between different nitrogen-containing molecules.[17] Destructive Technique: The sample is completely combusted during analysis. Lower Throughput: Compared to some LC-MS methods, sample preparation and analysis can be more time-consuming.[4]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and analyzing volatile compounds.[18][19] For ¹⁵N analysis, it is particularly useful for quantifying enrichment in specific small molecules like amino acids after they have been chemically modified (derivatized) to make them volatile.[7][8][20]

Principle of Operation

In GC-MS, the sample is first injected into a gas chromatograph.[21] The sample is vaporized and carried by an inert gas through a long, thin capillary column. The column's inner surface is coated with a stationary phase. Different compounds in the sample interact with this stationary phase to varying degrees, causing them to travel through the column at different speeds and thus become separated.

As each separated compound elutes from the GC column, it enters the mass spectrometer.[22] In the MS, the molecules are ionized (typically by electron impact), which breaks them into characteristic charged fragments. These fragments are then separated by their mass-to-charge ratio and detected. The mass spectrum of a compound is a unique fingerprint that can be used for identification. For ¹⁵N quantification, the mass spectrometer measures the relative intensities of the ion fragments containing ¹⁴N versus those containing ¹⁵N.

Experimental Workflow and Protocol

The following protocol outlines the general steps for ¹⁵N-amino acid analysis by GC-MS.

Diagram: GC-MS Workflow for ¹⁵N-Amino Acid Analysis

GC_MS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing s0 Protein Hydrolysis (e.g., 6M HCl) s1 Amino Acid Purification s0->s1 s2 Derivatization (e.g., Silylation) s1->s2 a0 Injection and Vaporization s2->a0 Inject into GC a1 GC Separation a0->a1 a2 Ionization & Fragmentation a1->a2 a3 Mass Analysis a2->a3 a4 Detection a3->a4 d0 Identify Amino Acid Peaks (Retention Time & Mass Spectrum) a4->d0 Mass Spectra d1 Extract Ion Chromatograms for ¹⁴N and ¹⁵N fragments d0->d1 d2 Calculate Enrichment d1->d2

Caption: Workflow for ¹⁵N-amino acid analysis by GC-MS.

Protocol:

  • Protein Hydrolysis:

    • To analyze the ¹⁵N enrichment of amino acids within proteins, the protein must first be broken down into its constituent amino acids. This is typically achieved by acid hydrolysis.

    • Add 6 M HCl to the dried protein pellet.[23]

    • Incubate at 110°C for 24 hours in a sealed, vacuum-purged tube.[23]

    • After hydrolysis, cool the sample and dry it under a stream of nitrogen to remove the HCl.

  • Derivatization:

    • Amino acids are not volatile enough for GC analysis and must be derivatized. A common method is silylation.[23]

    • Add a silylating agent, such as N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA), to the dried hydrolysate.[23]

    • Heat the sample (e.g., at 70°C for 30 minutes) to complete the reaction.[23]

  • GC-MS Analysis:

    • Set up the GC-MS instrument with an appropriate column (e.g., DB-5ms) and temperature program.[23]

    • Inject the derivatized sample into the GC.

    • The mass spectrometer is typically operated in selected ion monitoring (SIM) mode to increase sensitivity and selectivity for the specific ion fragments of interest.

  • Data Analysis:

    • Identify the derivatized amino acids based on their retention times and mass spectra.

    • For each amino acid, determine the peak areas for the molecular ion (or a characteristic fragment) containing only ¹⁴N (M) and the corresponding ion containing one ¹⁵N atom (M+1).

    • Calculate the ¹⁵N enrichment based on the ratio of the M+1 to M peak areas, correcting for the natural abundance of other isotopes (like ¹³C).

Applications, Strengths, and Limitations
FeatureDescription
Applications Quantifying ¹⁵N enrichment in specific amino acids, fatty acids, and other small, volatile, or derivatizable metabolites.[4][7] Metabolic flux analysis.[23]
Strengths Molecular Specificity: Can determine the enrichment of individual compounds within a mixture. High Separation Efficiency: GC provides excellent chromatographic resolution. Established Methods: Well-documented derivatization and analysis protocols are available for many compounds.[8]
Limitations Requires Volatility: Limited to compounds that are either naturally volatile or can be made volatile through derivatization.[4] Derivatization Can Be Complex: The derivatization step can be time-consuming and may introduce variability.[4][7] Thermal Degradation: Some compounds may degrade at the high temperatures used in the GC injection port.[18]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is arguably the most versatile and widely applied technique for ¹⁵N quantification in biological research, particularly in the fields of proteomics and metabolomics.[10][24] It combines the separation power of liquid chromatography with the mass analysis capabilities of mass spectrometry to analyze a vast range of biomolecules in their native state.[10]

Principle of Operation

An LC-MS system separates components of a complex mixture using liquid chromatography.[24] The sample is dissolved in a liquid mobile phase and pumped through a column packed with a solid stationary phase. Separation occurs based on the differential partitioning of the sample components between the two phases.

The eluent from the LC column is directed to the mass spectrometer's ion source (e.g., electrospray ionization, ESI), where the molecules are ionized. The ions are then transferred into the mass analyzer (e.g., quadrupole, ion trap, Orbitrap, time-of-flight), where they are separated based on their mass-to-charge ratio. High-resolution mass spectrometers are particularly advantageous for ¹⁵N analysis as they can accurately resolve the small mass difference between the ¹⁴N- and ¹⁵N-containing peptides or metabolites.[9]

Experimental Workflow and Protocol (Proteomics Example)

The following protocol describes a typical bottom-up proteomics workflow for quantifying ¹⁵N enrichment in proteins.

Diagram: LC-MS Workflow for ¹⁵N-labeled Proteomics

LC_MS_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing s0 Cell Lysis & Protein Extraction s1 Protein Digestion (e.g., Trypsin) s0->s1 s2 Peptide Cleanup (e.g., Desalting) s1->s2 a0 LC Separation (Reversed-Phase) s2->a0 Inject Peptides a1 Electrospray Ionization (ESI) a0->a1 a2 MS1 Scan (Quantification) a1->a2 a3 MS2 Scan (Tandem MS) (Identification) a2->a3 d1 Extract Ion Chromatograms for ¹⁴N and ¹⁵N Peptides a2->d1 MS1 Spectra d0 Peptide Identification (Database Search) a3->d0 MS/MS Spectra d0->d1 d2 Calculate Peptide Ratios d1->d2 d3 Infer Protein Ratios d2->d3

Caption: Workflow for quantitative proteomics using ¹⁵N metabolic labeling and LC-MS.

Protocol:

  • Metabolic Labeling:

    • Culture cells or grow organisms in a medium where the primary nitrogen source (e.g., ammonium salt or amino acids) is replaced with its ¹⁵N-labeled counterpart.[1][2] The goal is to achieve high incorporation of ¹⁵N into the entire proteome.[25][26]

  • Sample Preparation:

    • Harvest the ¹⁵N-labeled ("heavy") cells and the unlabeled ("light") control cells.

    • Combine the "heavy" and "light" samples in a 1:1 ratio based on cell number or protein amount. This early mixing minimizes quantitative errors from subsequent sample handling.[1][16]

    • Lyse the cells and extract the proteins.

    • Denature the proteins, reduce the disulfide bonds, and alkylate the cysteine residues.[27]

    • Digest the proteins into smaller peptides using a protease like trypsin.[27][28]

    • Clean up the resulting peptide mixture to remove salts and detergents that can interfere with LC-MS analysis.

  • LC-MS/MS Analysis:

    • Inject the peptide mixture into the LC-MS system. Peptides are typically separated using a reversed-phase chromatography column.

    • The mass spectrometer acquires data in a data-dependent manner. It cycles between a full MS1 scan (to detect the peptide ions and their isotopic envelopes) and several MS2 scans (where the most intense peptide ions are fragmented to determine their amino acid sequence).[29]

  • Data Analysis:

    • Use specialized software to analyze the raw data.[9][30]

    • The MS2 spectra are used to identify the peptide sequences by searching against a protein database.

    • For each identified peptide, the software locates the corresponding "light" (¹⁴N) and "heavy" (¹⁵N) isotopic envelopes in the MS1 scans.

    • The relative abundance of a protein is determined by calculating the ratio of the areas of the "heavy" to "light" peptide peaks.[15]

Applications, Strengths, and Limitations
FeatureDescription
Applications Quantitative Proteomics: Comparing global protein expression levels between different conditions.[1][25][30] Metabolomics: Tracing the flow of nitrogen through metabolic pathways.[10] Pharmacokinetics: Studying the metabolism and distribution of ¹⁵N-labeled drugs.
Strengths High Versatility: Applicable to a wide range of molecules, from small metabolites to large proteins.[10][24] High Throughput: Modern LC-MS systems can analyze thousands of compounds in a single run.[4] Rich Information: Provides both quantitative data (from MS1 scans) and qualitative/structural information (from MS2 scans).[29]
Limitations Matrix Effects: Co-eluting compounds can suppress or enhance the ionization of the analyte of interest, affecting quantification.[4] Complexity of Data Analysis: The large and complex datasets generated require specialized software and bioinformatics expertise.[15][16] Higher Instrument Cost: High-resolution LC-MS systems represent a significant capital investment.[4]

Summary and Method Selection

The choice of method for quantifying ¹⁵N enrichment is dictated by the specific research question.

MethodBest For...Key AdvantageKey Disadvantage
EA-IRMS Highly precise measurement of bulk/total ¹⁵N enrichment in solid or liquid samples.Unmatched precision and accuracy for bulk analysis.[5]No molecular specificity.[17]
GC-MS Quantifying ¹⁵N enrichment in specific, volatile or derivatizable small molecules (e.g., amino acids).Excellent separation and established protocols for specific compound classes.[7][8]Limited to volatile compounds; derivatization adds complexity.[4]
LC-MS Comprehensive analysis of ¹⁵N enrichment in complex mixtures of peptides, proteins, and metabolites.High versatility, high throughput, and provides both quantitative and structural information.[10][29]Potential for matrix effects and complex data analysis.[4][15]

By understanding the principles, protocols, and unique characteristics of each of these powerful techniques, researchers can confidently select and apply the most appropriate method to unravel the complex dynamics of nitrogen metabolism in their biological systems of interest.

References

  • Filiou, M. D., et al. (2017). Using 15N-Metabolic Labeling for Quantitative Proteomic Analyses. Springer Protocols. [Link]

  • Filiou, M. D., et al. (2017). Using 15N-Metabolic Labeling for Quantitative Proteomic Analyses. Springer Nature Experiments. [Link]

  • Panchaud, A., et al. (2007). New algorithm for 15N/14N quantitation with LC-ESI-MS using an LTQ-FT mass spectrometer. PubMed. [Link]

  • De Paepe, B., et al. (2015). Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry. NIH. [Link]

  • Shrestha, D., et al. (2021). 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein Prospector. Frontiers in Plant Science. [Link]

  • Hofmann, D., et al. (2003). Sample preparation techniques for the determination of natural N-15/N-14 variations in amino acids by gas chromatography-combustion-isotope ratio mass spectrometry (GC-C-IRMS). ResearchGate. [Link]

  • Kline, W. F. (2016). Method for the Determination of ¹⁵N Incorporation Percentage in Labeled Peptides and Proteins. PubMed. [Link]

  • Ogawa, N. O., et al. (2010). Ultra-sensitive elemental analyzer/isotope ratio mass spectrometer for stable nitrogen and carbon isotope analyses. Japan Agency for Marine-Earth Science and Technology. [Link]

  • Krijgsveld, J., et al. (2006). Metabolic labeling of model organisms using heavy nitrogen (15N). PubMed. [Link]

  • Hofmann, D., et al. (2003). Sample preparation techniques for the determination of natural 15N/14N variations in amino acids by gas chromatography-combustion-isotope ratio mass spectrometry (GC-C-IRMS). PubMed. [Link]

  • Environmental Molecular Sciences Laboratory. Isotope Ratio Mass Spectrometry. EMSL. [Link]

  • Jones, D. L., et al. (2021). An overview of contemporary advances in the usage of 15N natural abundance (δ15N) as a tracer of agro-ecosystem N cycle processes that impact the environment. ResearchGate. [Link]

  • University at Buffalo. Elemental Analyzer – Isotope Ratio Mass Spectrometry (EA-IRMS) system. University at Buffalo Shared Facilities. [Link]

  • Shrestha, D., et al. (2022). 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein Prospector. eScholarship, University of California. [Link]

  • Shrestha, D., et al. (2021). 15N metabolic labeling quantification workflow in Arabidopsis using Protein Prospector. ResearchGate. [Link]

  • Lanquar, V., et al. (2007). 15N-metabolic labeling for comparative plasma membrane proteomics in Arabidopsis cells. PubMed. [Link]

  • Filiou, M. D., et al. (2011). Quantitative proteomics for investigating psychiatric disorders. Proteomics Clinical Applications. [Link]

  • Scott, I. M., & Horgan, R. (1984). Determination by Gas Chromatography-Mass Spectrometry of [15N5]Adenine Incorporation into Endogenous Cytokinins. NIH. [Link]

  • Wikipedia. (2023). Liquid chromatography–mass spectrometry. Wikipedia. [Link]

  • EAG Laboratories. Liquid Chromatography Tandem Mass Spectrometry LC-MS-MS. EAG Laboratories. [Link]

  • Wikipedia. (2023). Gas chromatography–mass spectrometry. Wikipedia. [Link]

  • Shrestha, D., et al. (2021). Search Compare parameters suitable for ¹⁵N quantification. ResearchGate. [Link]

  • Elementar. Elemental analyzer inlets for high-performance EA-IRMS. Elementar. [Link]

  • Kana, T. M., et al. (1994). Measuring 15N Abundance and Concentration of Aqueous Nitrate, Nitrite, and Ammonium by Membrane Inlet Quadrupole Mass Spectrometry. ResearchGate. [Link]

  • Boddey, R. M., et al. (2001). Use of the 15N natural abundance technique for the quantification of the contribution of N2 fixation to sugar cane and other grasses. ResearchGate. [Link]

  • Max Planck Institute for Biogeochemistry. δ13C and δ15N analyses of solid, liquid and gaseous samples. BGC. [Link]

  • SCION Instruments. Gas Chromatography Mass Spectrometry (GC-MS) | Analysis. SCION Instruments. [Link]

  • Warde Medical Laboratory. The New Standard for Precise Quantitative Assays: Liquid Chromatography-tandem mass spectrometry (LC-MS/MS). Warde Medical Laboratory. [Link]

  • National Institute of Standards and Technology. Gas Chromatography – Mass Spectrometry (GC−MS). NIST. [Link]

  • UC Davis Stable Isotope Facility. Carbon and Nitrogen in Solids. UC Davis SIF. [Link]

  • MooreAnalytical. Gas Chromatography with Mass Spectrometry (GC/MS). MooreAnalytical. [Link]

  • Mass Spectrometry Research Facility. Sample Preparation Protocol for Open Access MS. University of Oxford. [Link]

  • Gehring, C., et al. (2004). Limitations of the 15N natural abundance method for estimating biological nitrogen fixation in Amazonian forest legumes. ResearchGate. [Link]

  • Nevada Proteomics Center. Sample Prep & Protocols. University of Nevada, Reno. [Link]

  • Scribd. Protocol For Sample Preparation For Native Mass Spectrometry. Scribd. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing N-Sulfonylimidazole Synthesis

Introduction N-sulfonylimidazoles are pivotal intermediates in organic synthesis and medicinal chemistry, frequently utilized as versatile sulfonating agents and key building blocks in the synthesis of biologically activ...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

N-sulfonylimidazoles are pivotal intermediates in organic synthesis and medicinal chemistry, frequently utilized as versatile sulfonating agents and key building blocks in the synthesis of biologically active compounds.[1][2] Their synthesis, typically involving the reaction of an imidazole with a sulfonyl chloride in the presence of a base, appears straightforward. However, researchers often encounter challenges ranging from low yields to complex purification hurdles.

This guide provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established chemical principles and field-proven experience. Our goal is to empower you to diagnose issues, optimize your reaction conditions, and achieve consistent, high-yielding results.

General Experimental Workflow

The synthesis of N-sulfonylimidazoles generally follows a consistent set of laboratory operations. Understanding this typical flow is the first step in identifying potential deviations and troubleshooting your specific experiment.

Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification P1 Dry Glassware & Solvents P2 Inert Atmosphere Setup (N2 or Ar) R1 Charge Imidazole & Anhydrous Solvent P2->R1 R2 Add Base (e.g., Et3N, DMAP) R1->R2 R3 Cool to 0 °C R2->R3 R4 Slowly Add Sulfonyl Chloride R3->R4 R5 Warm to RT & Stir R4->R5 W1 Quench Reaction R5->W1 W2 Aqueous Workup (e.g., H2O, brine) W1->W2 W3 Extract with Organic Solvent W2->W3 W4 Dry & Concentrate W3->W4 P Purify Product (Chromatography/Recrystallization) W4->P

Caption: General workflow for N-sulfonylimidazole synthesis.

Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis of N-sulfonylimidazoles. Each answer provides a causal explanation and actionable solutions.

Problem Area: Low Yield & Incomplete Reactions

Q1: My reaction has stalled, and TLC/LC-MS analysis shows a significant amount of unreacted imidazole and/or sulfonyl chloride. What's going wrong?

A1: This is a classic symptom of insufficient activation or premature quenching of reagents. Several factors could be at play:

  • Inadequate Base: The most common culprit is the choice of base. The reaction requires a base strong enough to deprotonate the imidazole (or facilitate the reaction), but not so strong that it promotes side reactions. Triethylamine (Et3N) is a frequent choice, but if your imidazole is electron-deficient (and thus more acidic), a stronger, non-nucleophilic base like DBU (1,8-Diazabicyclo[11.5.0]undec-7-ene) may be necessary. Conversely, for highly nucleophilic imidazoles, a milder base or even just using the imidazole itself as the base (in excess) can be effective.

  • Moisture Contamination: Sulfonyl chlorides are notoriously sensitive to moisture.[3] Trace amounts of water in your solvent, on your glassware, or in your reagents will rapidly hydrolyze the sulfonyl chloride to the corresponding sulfonic acid, which is unreactive toward the imidazole.[3][4][5][6]

    • Solution: Ensure all glassware is rigorously oven- or flame-dried. Use anhydrous solvents from a freshly opened bottle or a solvent purification system. Handle all reagents under an inert atmosphere (Nitrogen or Argon).

  • Poor Reagent Quality: The purity of the sulfonyl chloride is critical. Over time, these reagents can degrade, especially if not stored properly.

    • Solution: If possible, use a freshly opened bottle of the sulfonyl chloride. If its purity is suspect, consider purification by distillation or recrystallization before use.

Q2: My yield is low, and I see signs of product decomposition (e.g., discoloration, streaking on TLC). Why is my N-sulfonylimidazole unstable?

A2: N-sulfonylimidazoles can be labile under certain conditions. Decomposition often points to issues with temperature, moisture, or pH during the reaction or workup.

  • Thermal Stability: While many sulfonylation reactions proceed well at room temperature, prolonged reaction times at elevated temperatures can lead to decomposition.

    • Solution: Maintain a controlled temperature. Start the addition of the sulfonyl chloride at 0 °C to manage any initial exotherm, and then allow the reaction to proceed at room temperature. Monitor the reaction closely by TLC or LC-MS to avoid unnecessarily long reaction times.

  • Hydrolytic Stability: The N-sulfonylimidazole product itself can be susceptible to hydrolysis, especially under acidic or strongly basic aqueous conditions during workup.

    • Solution: Perform the aqueous workup with neutral or near-neutral solutions (e.g., saturated sodium bicarbonate, followed by water and brine). Work quickly and avoid prolonged contact between the organic layer and the aqueous phase.

Problem Area: Side Reactions & Impurities

Q3: My crude reaction mixture is complex, with multiple spots on TLC. What are the likely side products?

A3: Several side reactions can compete with the desired N-sulfonylation. Understanding these pathways is key to minimizing them.

Side_Reactions RSO2Cl R-SO2Cl (Sulfonyl Chloride) Product N-Sulfonylimidazole (Desired Product) RSO2Cl->Product + Imidazole (Desired Path) SulfonicAcid R-SO2OH (Sulfonic Acid) RSO2Cl->SulfonicAcid Hydrolysis Sulfonamide R-SO2-NR'2 (Sulfonamide) RSO2Cl->Sulfonamide Amine Reaction Imidazole Imidazole Imidazole->Product H2O H2O (Moisture) H2O->SulfonicAcid Amine Amine Impurity (from Base) Amine->Sulfonamide

Caption: Common reaction pathways and side reactions.

  • Hydrolysis of Sulfonyl Chloride: As mentioned in Q1, any moisture will lead to the formation of sulfonic acid (R-SO₂OH).[4][5][6] This is often the most significant byproduct.

  • Reaction with Amine Base: If a nucleophilic amine base like triethylamine is used, it can compete with the imidazole and react with the sulfonyl chloride to form a sulfonamide (R-SO₂-NEt₂).

    • Solution: Use a non-nucleophilic base like DBU or a catalytic amount of a non-nucleophilic catalyst like DMAP (4-Dimethylaminopyridine) with a stoichiometric amount of a hindered base like 2,6-lutidine.

  • Formation of Sulfonylimidazolium Salts: In some cases, especially with highly reactive sulfonylating agents, a stable N-sulfonylimidazolium salt can form.[7][8] While these are often the desired reactive intermediates, their isolation can complicate purification if they are not fully consumed.

Problem Area: Purification Challenges

Q4: My N-sulfonylimidazole seems to be degrading on the silica gel column during chromatography. How can I purify it effectively?

A4: This is a very common and frustrating problem. The acidic nature of standard silica gel can catalyze the hydrolysis or decomposition of sensitive N-sulfonylimidazoles.

  • Deactivate the Silica Gel: Before preparing your column, slurry the silica gel in your eluent containing 1-2% of a neutralising amine, such as triethylamine. This will neutralize the acidic sites on the silica surface.

  • Use an Alternative Stationary Phase: If deactivation is insufficient, consider using a less acidic stationary phase like neutral alumina or Florisil.

  • Avoid Chromatography Altogether:

    • Recrystallization: This is the ideal method if your product is a solid. It avoids contact with stationary phases and can provide highly pure material. Screen various solvent systems (e.g., EtOAc/hexanes, DCM/pentane, ether) to find suitable conditions.

    • Aqueous Workup/Extraction: A carefully designed workup can sometimes remove the majority of impurities. For example, an unreacted, basic imidazole can often be removed by a dilute acid wash (e.g., 1M HCl), provided your product is stable to these conditions. Always test the stability of your product on a small scale first.

Frequently Asked Questions (FAQs)

FAQ 1: What are the best general-purpose starting conditions (base, solvent, temperature)?

A1: A robust starting point for many substrates is the use of Triethylamine (1.1 to 1.5 equivalents) as the base in an anhydrous solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF) . The reaction is typically initiated by adding the sulfonyl chloride at 0 °C , followed by warming to room temperature for 2-12 hours. However, optimization is key, and conditions should be adapted based on the specific substrates used.

ParameterCommon Choices & Considerations
Solvent DCM, THF, Acetonitrile (MeCN): Good general-purpose polar aprotic solvents. Ensure they are anhydrous.
Toluene, Dioxane: Can be useful for less polar substrates or when higher temperatures are needed (use with caution).
Base Triethylamine (Et₃N): Most common choice. Can act as a nucleophile, forming sulfonamide byproducts.
DMAP (catalytic): Highly effective catalyst, often used with a stoichiometric base like Et₃N or pyridine.[1]
DBU, Proton Sponge: Strong, non-nucleophilic bases for less reactive or acidic imidazoles.
Temperature 0 °C to Room Temp: Standard conditions. Cooling is crucial during the addition of the sulfonyl chloride to control the exotherm.

FAQ 2: How do the electronics of my starting materials affect the reaction?

A2: The electronic properties of both the imidazole and the sulfonyl chloride have a predictable and significant impact on the reaction rate.

  • Imidazole: Electron-donating groups on the imidazole ring increase its nucleophilicity, leading to a faster reaction. Conversely, electron-withdrawing groups decrease nucleophilicity and slow the reaction down, often requiring a stronger base or more forcing conditions.

  • Sulfonyl Chloride: Electron-withdrawing groups on the aryl ring of an arenesulfonyl chloride make the sulfur atom more electrophilic and increase the rate of nucleophilic attack.[6] For example, p-nitrobenzenesulfonyl chloride will react much faster than p-toluenesulfonyl chloride.

FAQ 3: I need to perform this reaction on a multi-gram scale. What are the key considerations for scale-up?

A3: Scaling up this reaction requires careful attention to safety and process control.

  • Temperature Control: The reaction is often exothermic. What is easily managed in a flask on an ice bath can become a dangerous runaway reaction on a larger scale. Ensure you have adequate cooling capacity and monitor the internal temperature. The addition of the sulfonyl chloride must be done slowly and in a controlled manner.

  • Mixing: Efficient stirring is crucial to ensure homogeneous mixing and heat transfer. Inadequate mixing can lead to localized "hot spots" and increased side product formation.

  • Workup and Isolation: Handling large volumes of organic solvents for extraction requires appropriate equipment and safety measures. Consider crystallization as a primary purification method, as large-scale chromatography can be inefficient and costly.

Representative Experimental Protocol

Synthesis of 1-(Phenylsulfonyl)-1H-imidazole

  • Preparation: An oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet is charged with imidazole (1.36 g, 20 mmol, 1.0 equiv.).

  • Dissolution: Anhydrous dichloromethane (DCM, 40 mL) is added, and the mixture is stirred until the imidazole is fully dissolved.

  • Base Addition: Triethylamine (2.23 g, 3.07 mL, 22 mmol, 1.1 equiv.) is added via syringe.

  • Cooling: The flask is cooled to 0 °C in an ice-water bath.

  • Reagent Addition: A solution of benzenesulfonyl chloride (3.53 g, 2.55 mL, 20 mmol, 1.0 equiv.) in anhydrous DCM (10 mL) is added dropwise over 15 minutes, ensuring the internal temperature does not exceed 5 °C.

  • Reaction: After the addition is complete, the ice bath is removed, and the reaction mixture is allowed to warm to room temperature. It is stirred for 4 hours, with progress monitored by TLC (Eluent: 30% Ethyl Acetate in Hexanes).

  • Workup: The reaction is quenched by the addition of deionized water (25 mL). The layers are separated, and the aqueous layer is extracted with DCM (2 x 20 mL).

  • Purification: The combined organic layers are washed with water (20 mL) and then brine (20 mL), dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure to yield the crude product.

  • Isolation: The crude material is purified by flash column chromatography (silica gel treated with 1% Et₃N in the eluent, using a gradient of 10% to 40% Ethyl Acetate in Hexanes) to afford 1-(phenylsulfonyl)-1H-imidazole as a white solid.

References

Optimization

Technical Support Center: Troubleshooting Low Yield in ¹⁵N-Labeling of Imidazole Derivatives

Prepared by the Senior Application Scientist Team Welcome to the technical support center for isotopic labeling. This guide is designed for researchers, scientists, and drug development professionals who are encountering...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for isotopic labeling. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with low yields in the ¹⁵N-labeling of imidazole derivatives. The following content provides in-depth troubleshooting strategies, detailed protocols, and answers to frequently asked questions to help you optimize your synthetic outcomes.

Introduction

The incorporation of nitrogen-15 (¹⁵N) into imidazole-containing molecules is a critical technique for a wide range of applications, including biomolecular NMR spectroscopy, mechanistic studies, and as hyperpolarized contrast agents for MRI.[1] Despite its utility, achieving high yields in these labeling reactions can be challenging. Common hurdles include incomplete incorporation of the ¹⁵N isotope, formation of complex side products, and loss of valuable material during purification. This guide provides a systematic approach to identifying and resolving these issues, ensuring efficient and successful labeling experiments.

Section 1: Troubleshooting Guide

This section addresses the most common issues encountered during the ¹⁵N-labeling of imidazoles in a question-and-answer format.

Q1: My overall yield of the ¹⁵N-labeled imidazole derivative is critically low. What are the primary causes?

A low yield is typically a symptom of one or more underlying issues in the synthetic process. A logical diagnostic workflow can help pinpoint the cause.

G start Low ¹⁵N-Imidazole Yield check_incorporation 1. Assess ¹⁵N Incorporation (Mass Spectrometry) start->check_incorporation analyze_side_products 2. Analyze Reaction Mixture (NMR, TLC, LC-MS) start->analyze_side_products optimize_purification 3. Evaluate Workup & Purification (Check extraction/column fractions) start->optimize_purification incorporation_low Problem: Incomplete Labeling check_incorporation->incorporation_low Isotopic enrichment <95%? side_products_present Problem: Side Product Formation analyze_side_products->side_products_present Major impurities detected? product_loss Problem: Loss During Purification optimize_purification->product_loss Mass balance poor? solution_incorporation Action: Optimize Reaction Conditions (See Q2) incorporation_low->solution_incorporation solution_side_products Action: Modify Reaction Strategy (See Q3) side_products_present->solution_side_products solution_purification Action: Refine Purification Protocol (See Q4) product_loss->solution_purification

Caption: Troubleshooting workflow for low-yield ¹⁵N-labeling reactions.

The primary causes for low yield can be categorized as follows:

  • Incomplete ¹⁵N Incorporation: The ¹⁵N source (e.g., ¹⁵NH₄Cl) may not be reacting efficiently. This is often due to suboptimal reaction conditions.

  • Side Product Formation: Competing reaction pathways can consume starting materials, reducing the yield of the desired product. The Radziszewski reaction, a common method for imidazole synthesis, is known for potential side reactions.[2][3]

  • Product Loss During Purification: Imidazole derivatives, especially smaller ones, can be highly polar and water-soluble, making extraction and purification challenging.

  • Reagent Purity and Stability: The purity of starting materials like glyoxal or aldehydes is crucial. Impurities can introduce competing reactions.[2] Additionally, the stability of the labeled product under the reaction or workup conditions should be considered.

Q2: How can I improve the incorporation efficiency of the ¹⁵N label into the imidazole ring?

Optimizing the reaction conditions is key to ensuring the expensive ¹⁵N source is used effectively.[4] The one-pot synthesis of [¹⁵N₂]imidazole from glyoxal, formaldehyde, and ¹⁵NH₄Cl is a foundational reaction where optimization is critical.[5]

Key Parameters for Optimization

ParameterCommon IssueRecommended OptimizationRationale
pH Control In basic media, glyoxal and formaldehyde can undergo self-condensation or polymerization, significantly reducing yield.[5]Add a catalytic amount of acid (e.g., HCl) to the reaction mixture.[5]An acidic environment prevents the formation of undesirable polymer impurities and favors the formation of the necessary imine intermediates for cyclization.
Reagent Stoichiometry Insufficient ammonia can lead to the formation of oxazole byproducts, a common competing reaction in Radziszewski synthesis.[2]Use a significant molar excess of the ¹⁵N-ammonia source relative to the aldehyde and dicarbonyl components.Driving the equilibrium towards the formation of the diimine intermediate required for imidazole ring closure minimizes the competing oxazole pathway.
Temperature Reactions run at room temperature may be too slow, leading to an incomplete reaction. Excessively high temperatures can promote side reactions.[2]Monitor the reaction by TLC. If sluggish, gentle heating (e.g., 40-60 °C) can be applied.A balanced temperature profile ensures the reaction proceeds to completion without degrading reactants or products.
Order of Addition Adding all reagents at once can sometimes favor side reactions.Consider adding the aldehyde component slowly to the mixture of the dicarbonyl compound and ¹⁵NH₄Cl.[2]This strategy ensures the aldehyde reacts with the pre-formed diimine intermediate, which is on the pathway to the desired imidazole product.
Q3: I'm observing significant side products. What are they and how can I minimize them?

Side product formation is a major cause of yield loss. Identifying the nature of the impurity is the first step toward mitigation.

  • Polymeric Materials: Often appearing as a dark, insoluble tar, these are common in reactions involving aldehydes and glyoxal under basic conditions.

    • Solution: As mentioned in Q2, maintaining a slightly acidic pH is the most effective way to prevent this side reaction.[5]

  • Positional Isomers: This is particularly problematic in subsequent alkylation or functionalization steps after the labeled ring has been formed. Due to tautomerism, alkylation can occur at either of the ring nitrogens.[5]

    • Solution: This is a challenging synthetic problem. Strategies include:

      • Use of Directing Groups: Installing a removable directing group on one nitrogen can force alkylation at the other.

      • Chromatographic Separation: If isomers are formed, careful purification by HPLC or column chromatography is often required. The yield of the desired isomer might be inherently low. For example, in the synthesis of [¹⁵N₃]Nimorazole, the desired product was the minor isomer with only a 20% yield from the alkylation step.[1]

  • Advanced Strategy - Skeletal Editing: For complex heterocycles, traditional synthesis might be inefficient. Newer methods involving ring-opening and ring-closure (ANRORC) can directly exchange a ¹⁴N atom for a ¹⁵N atom in a pre-existing ring, offering a novel route to labeled compounds.[6][7] This approach can bypass issues with de novo synthesis.

Q4: What are the best practices for purifying ¹⁵N-labeled imidazole derivatives to maximize recovery?

The physical properties of imidazole derivatives dictate the optimal purification strategy.

  • Initial Workup:

    • Problem: Small, polar imidazoles may remain in the aqueous phase during liquid-liquid extraction with common organic solvents like ethyl acetate or dichloromethane.

    • Solution:

      • Solvent Choice: Use a more polar solvent like n-butanol for extraction.

      • Salting Out: Saturate the aqueous layer with NaCl or K₂CO₃ to decrease the solubility of the imidazole derivative and improve its partitioning into the organic layer.

      • Continuous Extraction: For highly water-soluble compounds, a continuous liquid-liquid extraction apparatus may be necessary.

  • Chromatography:

    • Column Chromatography (Silica Gel): This is the most common method.

      • Mobile Phase: A gradient of a polar solvent (e.g., methanol or ethanol) in a less polar solvent (e.g., dichloromethane or ethyl acetate) is typically effective. Adding a small amount of ammonia or triethylamine (e.g., 0.5-1%) to the mobile phase can prevent peak tailing by deactivating acidic sites on the silica.

    • Reverse-Phase HPLC: Excellent for final purification of highly polar compounds. Use a C18 column with a water/acetonitrile or water/methanol gradient, often with a modifier like formic acid or TFA.

  • Purity of Reagents: Be aware that impurities in reagents can complicate purification. For example, low-purity imidazole used in protein purification buffers is known to contain UV-active impurities that can co-elute with the product and interfere with detection at 280 nm.[8] While this is a different context, the principle holds: ensure all your reagents are of high purity to avoid introducing confounding impurities.

Q5: How do I accurately determine my ¹⁵N labeling efficiency and final yield?

Confirming the success of the reaction requires two distinct measurements: isotopic incorporation and overall chemical yield.

  • Determining Isotopic Enrichment:

    • Mass Spectrometry (MS): This is the most direct method. Compare the mass spectrum of your labeled product with that of an unlabeled standard. The shift in the molecular ion peak (M+) to (M+n)+, where n is the number of ¹⁵N atoms incorporated, confirms labeling. High-resolution mass spectrometry (HRMS) can provide the exact mass and thus the isotopic composition.[9]

    • ¹⁵N NMR Spectroscopy: While more specialized, this technique provides definitive proof of the label's location within the molecule through chemical shifts and coupling constants (e.g., ¹J(¹⁵N,¹H) or ¹J(¹⁵N,¹³C)).[10][11]

  • Determining Chemical Yield:

    • Gravimetric Analysis: The simplest method is to weigh the pure, isolated product. This is only accurate if the product is completely dry and free of residual solvent.

    • Quantitative NMR (qNMR): This is a highly accurate method. An internal standard with a known concentration is added to a precisely weighed sample of the crude or purified product. By comparing the integral of a known proton signal from the product to a signal from the standard, the exact amount of product can be calculated, and thus the yield.

Section 2: Key Experimental Protocol

Example Protocol: Synthesis of [¹⁵N₂]imidazole

This protocol is a generalized procedure based on established methods for the one-pot synthesis of doubly-labeled imidazole.[5]

G cluster_reactants Reactants cluster_process Process Glyoxal Glyoxal (40% in H₂O) Mix 1. Mix in H₂O + Catalytic HCl Glyoxal->Mix Formaldehyde Formaldehyde (37% in H₂O) Formaldehyde->Mix N15_Source ¹⁵NH₄Cl N15_Source->Mix React 2. Stir at RT (Monitor by TLC) Mix->React Workup 3. Basify & Extract (e.g., with n-butanol) React->Workup Purify 4. Purify (Column Chromatography) Workup->Purify Product [¹⁵N₂]imidazole Purify->Product

Caption: Workflow for the synthesis of [¹⁵N₂]imidazole.

Materials:

  • Glyoxal (40% solution in water)

  • Formaldehyde (37% solution in water)

  • ¹⁵N-Ammonium chloride (¹⁵NH₄Cl, >98% enrichment)

  • Concentrated Hydrochloric Acid (HCl)

  • Sodium Hydroxide (NaOH) or Potassium Carbonate (K₂CO₃)

  • n-Butanol or other suitable extraction solvent

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve ¹⁵NH₄Cl (2.2 molar equivalents) in deionized water.

  • Add formaldehyde solution (1.0 molar equivalent) to the flask, followed by the glyoxal solution (1.0 molar equivalent).

  • Add a catalytic amount of concentrated HCl (e.g., 1-2 drops) to the stirring mixture. The pH should be slightly acidic.

  • Stir the reaction at room temperature for 12-24 hours. Monitor the consumption of the limiting reagent (glyoxal or formaldehyde) by TLC. Gentle heating (40 °C) may be applied if the reaction is slow.

  • Once the reaction is complete, cool the mixture in an ice bath.

  • Carefully basify the solution with solid K₂CO₃ or a concentrated NaOH solution until the pH is >10.

  • Extract the aqueous layer multiple times with n-butanol. Combine the organic extracts.

  • Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

  • Purify the resulting crude product by silica gel column chromatography using a gradient of methanol in dichloromethane to yield the pure [¹⁵N₂]imidazole.

  • Confirm identity and isotopic enrichment via ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Section 3: Frequently Asked Questions (FAQs)

FAQ 1: My ¹⁵N source is very expensive. How can I ensure it is used most efficiently? The key is atom economy.[4] Ensure your reaction has gone to completion before starting the workup. Use techniques like qNMR to get an accurate yield of a small-scale trial reaction before committing a large amount of the labeled reagent. Also, investigate synthetic routes that use the ¹⁵N atom efficiently, such as those using ¹⁵NH₄Cl, where both nitrogens in the final imidazole can originate from this source.[5]

FAQ 2: The reaction mixture turned into a dark, thick tar. Is it salvageable? This is likely polymerization.[5] Salvage is difficult and often low-yielding. It is better to discard the reaction and start over, focusing on prevention. The primary cause is incorrect pH. Ensure the reaction is run under slightly acidic conditions to prevent base-catalyzed polymerization of the aldehyde and dicarbonyl components.

FAQ 3: Tautomerism is giving me a mixture of N-alkylated products. How can I improve regioselectivity? Controlling regioselectivity is a classic challenge in imidazole chemistry. If one isomer is strongly preferred, you can sometimes optimize selectivity by changing the solvent, base, or temperature. However, for many substrates, a mixture is unavoidable. The most robust solutions involve using a protecting group (e.g., a trityl or SEM group) on one of the imidazole nitrogens to force alkylation at the other position, followed by deprotection.

FAQ 4: The standard condensation reaction isn't working for my complex substrate. Are there other ways to introduce a ¹⁵N label? Yes, for more complex molecules, especially in late-stage labeling, alternative methods can be more effective. The Zincke reaction, for example, can be used to prepare ¹⁵N-labeled pyridines and could be adapted for other heterocycles.[1][12] This involves activating the ring, opening it with a labeled amine source (like ¹⁵NH₄Cl), and then re-closing it to incorporate the ¹⁵N atom.[12] More recently, ¹⁴N-to-¹⁵N isotopic exchange protocols using an ANRORC mechanism have been developed for various N-heterocycles and offer a powerful, direct labeling method.[6][7]

References

  • I. V. Zhukov, et al. (2021). Synthetic Approaches for 15N-labeled Hyperpolarized Heterocyclic Molecular Imaging Agents for 15N NMR Signal Amplification By Reversible Exchange in Microtesla Magnetic Fields. National Institutes of Health. [Link]

  • K. V. Kovtunov, et al. (2022). Robust Imidazole- 15 N 2 Synthesis for High-Resolution Low-Field (0.05 T) 15 N Hyperpolarized NMR Spectroscopy. ResearchGate. [Link]

  • J. A. Rincon, et al. (2023). 14N to 15N Isotopic Exchange of Nitrogen Heteroaromatics through Skeletal Editing. Journal of the American Chemical Society. [Link]

  • B. J. H. Uhlenbruck, et al. (2023). Synthesis of 15N-Pyridines and Higher Mass Isotopologs via Zincke Imine Intermediates. ChemRxiv. [Link]

  • Chemistry For Everyone. (2025). What Are Common Mistakes To Avoid With Isotope Notation?. YouTube. [Link]

  • T. Neumann. (n.d.). ISOTOPIC LABELING – POSSIBILITIES AND LIMITATIONS. SFB 1573. [Link]

  • Chemicals Knowledge Hub. (2023). The importance of isotopic labelling in drug development. Royal Society of Chemistry. [Link]

  • J. A. Rincon, et al. (2024). 14N to 15N Isotopic Exchange of Nitrogen Heteroaromatics through Skeletal Editing. Journal of the American Chemical Society. [Link]

  • Y. Wang, et al. (2021). Synthesis of 15N-labeled heterocycles via the cleavage of C–N bonds of anilines and glycine-15N. Chemical Communications. [Link]

  • M. A. Marchetti, et al. (2021). A Review of Stable Isotope Labeling and Mass Spectrometry Methods to Distinguish Exogenous from Endogenous DNA Adducts and Improve Dose–Response Assessments. Chemical Research in Toxicology. [Link]

  • Metabolic Solutions. (2024). Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. [Link]

  • T. Hosoya, et al. (2021). A γ- 15 N-Labeled Diazo-Transfer Reagent for the Synthesis of β - 15 N-Labeled Aliphatic Azides. The Journal of Organic Chemistry. [Link]

  • ResearchGate. (2013). Affects of imidazole on protein solubility and labeling reactions?. [Link]

  • S. L. Deev, et al. (2019). 15N labeling and analysis of 13C–15N and 1H–15N couplings in studies of the structures and chemical transformations of nitrogen heterocycles. RSC Advances. [Link]

  • M. A. Muñoz, et al. (2023). Studies on the Radziszewski Reaction—Synthesis and Characterization of New Imidazole Derivatives. Molecules. [Link]

  • D. M. Smith, et al. (2023). 15NRORC: An Azine Labeling Protocol. ChemRxiv. [Link]

  • K. V. Shchepin, et al. (2017). A versatile synthetic route to the preparation of 15N heterocycles. National Institutes of Health. [Link]

  • S. L. Deev, et al. (2019). 15N labeling and analysis of 13C–15N and 1H–15N couplings in studies of the structures and chemical transformations of nitrogen heterocycles. Semantic Scholar. [Link]

  • ProteoCool. (2021). ProteoCool Pills#9: Use of low purity imidazole in buffer for IMAC may prevent protein detection during elution steps. [Link]

  • Y. Oshiki, et al. (2021). Determination of 15N/14N of Ammonium, Nitrite, Nitrate, Hydroxylamine, and Hydrazine Using Colorimetric Reagents and Matrix-Assisted Laser Desorption Ionization–Time-of-Flight Mass Spectrometry (MALDI-TOF MS). Applied and Environmental Microbiology. [Link]

Sources

Troubleshooting

Technical Support Center: Purification of Products from 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2 Reactions

Welcome to the technical support center for the purification of products from reactions involving 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2. This guide is designed for researchers, scientists, and drug development prof...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the purification of products from reactions involving 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting strategies for common purification challenges. The isotopic labeling with ¹⁵N₂ does not typically alter the chemical behavior during purification, so the principles outlined here for imidazole derivatives are directly applicable.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter in my reaction mixture?

A1: Common impurities include unreacted starting materials such as imidazole, N,N-dimethylsulfamoyl chloride, and any bases used in the reaction (e.g., triethylamine, pyridine). Byproducts from side reactions, such as the hydrolysis of N,N-dimethylsulfamoyl chloride or the formation of isomers, may also be present.

Q2: Which purification technique is most suitable for my product?

A2: The choice of purification technique depends on the nature of the impurities and the scale of your reaction.

  • Flash column chromatography is highly effective for separating complex mixtures and removing both polar and non-polar impurities.[1][2]

  • Recrystallization is an excellent method for achieving high purity if a suitable solvent is found and is often used as a final polishing step.[1][3]

  • Acid-base extraction can be a simple and effective way to remove acidic or basic impurities.[1][4]

Q3: My imidazole derivative is "oiling out" instead of crystallizing during recrystallization. What should I do?

A3: "Oiling out" occurs when the compound separates from the solution as a liquid instead of a solid. This can be due to rapid cooling or a highly supersaturated solution. To address this, try the following:

  • Slow down the cooling process: Allow the solution to cool gradually to room temperature before placing it in an ice bath. Insulating the flask can help.[1]

  • Add a seed crystal: If you have a small amount of pure product, adding a seed crystal can induce crystallization.

  • Modify the solvent system: Experiment with different solvent systems. A good solvent will dissolve your compound well at high temperatures but poorly at low temperatures.[1]

Troubleshooting Guides

Challenge 1: Co-elution of Product with Impurities During Column Chromatography

If your desired product is co-eluting with impurities, several strategies can be employed to improve separation.[1]

Root Cause Analysis and Solutions:

  • Inappropriate Mobile Phase Polarity: The polarity of your eluent system is critical for good separation.

    • Solution: Optimize the mobile phase. If you are using an isocratic system (constant solvent mixture), switch to a gradient elution, starting with a less polar solvent system and gradually increasing the polarity.[1] Experiment with different solvent systems. Common systems for imidazole derivatives include ethyl acetate/hexane and dichloromethane/methanol.[1]

  • Strong Interaction with Silica Gel: The basic nature of the imidazole ring can lead to strong interactions with the acidic silica gel, causing tailing and poor separation.[1]

    • Solution: Add a basic modifier to your mobile phase. Incorporating a small amount of a base like triethylamine or pyridine (typically 0.1-1%) can neutralize the acidic sites on the silica gel, improving peak shape and resolution.[1]

  • Improper Sample Loading: The way you load your sample onto the column can significantly impact the separation.

    • Solution: Use the dry loading technique. Instead of dissolving your sample in a solvent, adsorb it onto a small amount of silica gel and then load the dry powder onto the column. This often leads to sharper bands.[1]

Workflow for Optimizing Column Chromatography

G start Crude Product tlc Initial TLC Analysis start->tlc column Flash Column Chromatography tlc->column dry_load Use Dry Loading tlc->dry_load fractions Collect & Analyze Fractions (TLC) column->fractions troubleshoot Troubleshoot Separation fractions->troubleshoot pure Pure Product troubleshoot->pure Good Separation optimize_solvent Optimize Mobile Phase (Gradient/Solvent System) troubleshoot->optimize_solvent Co-elution add_modifier Add Basic Modifier (e.g., 0.5% Triethylamine) troubleshoot->add_modifier Tailing optimize_solvent->column add_modifier->column dry_load->column

Caption: A decision-making workflow for troubleshooting common column chromatography issues.

Challenge 2: Low Yield After Purification

Low recovery of your purified product can be frustrating. Here are some potential causes and solutions:

Root Cause Analysis and Solutions:

  • Product Insolubility: Your product might be precipitating on the column if the mobile phase is not polar enough to keep it dissolved.

    • Solution: Increase the polarity of the mobile phase. Ensure your product is fully soluble in the initial mobile phase before loading it onto the column.

  • Product Degradation on Silica Gel: The acidic nature of silica gel can sometimes lead to the degradation of sensitive compounds.

    • Solution: Deactivate the silica gel by treating it with a base like triethylamine before packing the column. Alternatively, consider using a different stationary phase, such as neutral or basic alumina, which can be less harsh for basic compounds like imidazoles.[1]

  • Incomplete Elution: Your product may still be on the column if you did not use a sufficiently polar solvent to elute it.

    • Solution: After your main product has eluted, flush the column with a highly polar solvent system (e.g., 10-20% methanol in dichloromethane) to ensure all the product has been recovered.[5]

Experimental Protocols

Protocol 1: Flash Column Chromatography of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2

This is a general guideline and may require optimization for your specific reaction mixture.

  • Preparation of the Column:

    • Choose an appropriate column size based on the amount of crude material (a rule of thumb is a 40:1 to 100:1 ratio of silica to crude product by weight).[1]

    • Pack the column with silica gel as a slurry in the initial, least polar mobile phase.

  • Sample Preparation and Loading:

    • Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent.

    • Alternatively, for better separation, use a dry loading technique by adsorbing the crude product onto a small amount of silica gel.[1]

  • Elution:

    • Start with a low polarity mobile phase (e.g., 100% hexane or a high hexane/ethyl acetate ratio) and gradually increase the polarity. A step or linear gradient can be used.[1]

    • If tailing is observed, consider adding 0.5% triethylamine to the mobile phase.[1]

  • Fraction Collection and Analysis:

    • Collect fractions and monitor the elution by thin-layer chromatography (TLC).

    • Combine the fractions containing the pure product.

  • Solvent Removal:

    • Remove the solvent from the combined pure fractions under reduced pressure using a rotary evaporator to obtain the purified product.[1]

Protocol 2: Recrystallization of an Imidazole Derivative
  • Solvent Selection:

    • Place a small amount of the crude product in a test tube.

    • Add a few drops of a test solvent. If it dissolves immediately at room temperature, the solvent is too good.

    • If it is insoluble, heat the solvent to its boiling point. If it dissolves when hot, it is a potentially good solvent.[1]

    • If a single solvent is not ideal, a two-solvent system (one in which the compound is soluble and one in which it is insoluble) can be used.[1]

  • Recrystallization Procedure:

    • Place the crude product in an Erlenmeyer flask.

    • Add the minimum amount of the chosen hot solvent to completely dissolve the solid.

    • If using a two-solvent system, dissolve the solid in a minimal amount of the "good" hot solvent, then add the "poor" solvent dropwise until the solution becomes persistently cloudy. Add a few more drops of the "good" solvent to redissolve the precipitate.[1]

    • Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Isolation and Drying:

    • Collect the crystals by vacuum filtration.

    • Wash the crystals with a small amount of the cold recrystallization solvent.

    • Dry the crystals in a vacuum oven.

Data Summary

Purification MethodTypical PurityTypical YieldAdvantagesDisadvantages
Column Chromatography >95%50-80%Good for complex mixtures.[1]Can be time-consuming.[1]
Recrystallization >99%80-95%Excellent for final polishing.[1]Requires a suitable solvent to be found.[1]
Acid-Base Extraction >90%70-95%Effective for removing acidic/basic impurities.[1]May not be suitable for all compounds.

Logical Relationships in Purification Strategy

G start Crude Reaction Mixture extraction Acid-Base Extraction start->extraction If acidic/basic impurities chromatography Column Chromatography start->chromatography For complex mixtures extraction->chromatography recrystallization Recrystallization chromatography->recrystallization For final polishing analysis Purity Analysis (NMR, LC-MS) chromatography->analysis recrystallization->analysis final_product Pure Product analysis->final_product

Caption: A typical multi-step purification workflow for imidazole derivatives.

References

Optimization

Technical Support Center: Synthesis of Site-Specifically ¹⁵N-Labeled Compounds

Welcome to the technical support center for the synthesis of site-specifically ¹⁵N-labeled compounds. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of site-specifically ¹⁵N-labeled compounds. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of introducing nitrogen-15 isotopes into specific molecular positions. Here, we provide in-depth troubleshooting guides and frequently asked questions to address common challenges encountered during experimental workflows. Our goal is to equip you with the knowledge to optimize your synthetic strategies, ensuring high isotopic enrichment and chemical purity for your downstream applications in NMR spectroscopy, mass spectrometry, and metabolic studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for achieving site-specific ¹⁵N labeling?

A1: Site-specific ¹⁵N labeling is typically achieved through three main strategies:

  • Direct Chemical Synthesis: This involves using ¹⁵N-labeled precursors, such as ¹⁵NH₄Cl or ¹⁵NH₃ gas, in a multi-step chemical reaction sequence to build the target molecule.[1] This method offers precise control over the label's position but can be complex and require the de novo synthesis of the entire molecule.[2]

  • Biosynthetic Incorporation using Auxotrophic Strains: This technique utilizes microorganisms (e.g., E. coli) that cannot synthesize a specific amino acid. By supplying the ¹⁵N-labeled version of that amino acid in the growth media, it is incorporated specifically into the protein structure.[3]

  • Isotopic Exchange Reactions: In some cases, a ¹⁴N atom in a pre-existing molecule can be swapped for a ¹⁵N atom using isotopically labeled reagents.[1] This is often applied to functional groups like amines and amides.[1] A newer approach involves a ring-opening/ring-closure sequence to exchange nitrogen atoms in heteroaromatic rings.[2]

Q2: How do I confirm the position and percentage of ¹⁵N incorporation?

A2: The primary analytical techniques for confirming site-specific labeling and determining enrichment levels are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[1][4]

  • NMR Spectroscopy: ¹⁵N NMR, particularly 2D heteronuclear experiments like ¹H-¹⁵N HSQC, provides unambiguous information about the location of the ¹⁵N label by correlating it to specific protons in the molecule.[5][6] The presence of ¹³C–¹⁵N and ¹H–¹⁵N spin-spin coupling constants can also definitively establish connectivity.[7]

  • Mass Spectrometry: High-resolution mass spectrometry (HRMS) can precisely measure the mass shift caused by the ¹⁵N incorporation, allowing for the calculation of labeling efficiency.[4][8][9] Tandem MS (MS/MS) can be used to fragment the molecule and pinpoint the location of the label within a specific fragment.[9] Comparing the experimental isotopic profile to theoretical profiles is a robust way to quantify the percentage of enrichment.[10]

Q3: What is isotopic scrambling, and how can I minimize it?

A3: Isotopic scrambling refers to the undesired transfer of the ¹⁵N label to positions other than the intended site.[11] This is a significant challenge, particularly in biosynthetic labeling, and is often caused by metabolic interconversions of amino acids.[11][12] For example, transaminases can transfer the ¹⁵N label from one amino acid to another.[11] To minimize scrambling:

  • Use E. coli strains deficient in key transaminases.[11]

  • Select labeled precursors that are part of isolated biosynthetic pathways with irreversible steps.[11]

  • In mammalian cells, carefully select amino acids for labeling, as some are more prone to metabolic scrambling than others.[12] For instance, C, F, H, K, M, N, R, T, W, and Y show minimal scrambling in HEK293 cells.[12]

Q4: What level of ¹⁵N enrichment is considered "good"?

A4: The required level of enrichment depends on the application. For many NMR experiments, especially multidimensional ones, high incorporation percentages (>95-98%) are essential to achieve adequate signal intensity.[9][11] For quantitative proteomics using isotope dilution mass spectrometry, high enrichment is also critical for accuracy.[10] In some cases, even lower enrichment can be detected and quantified, but it may lead to less accurate results.[13][14]

Troubleshooting Guides

This section addresses specific problems that may arise during the synthesis and analysis of site-specifically ¹⁵N-labeled compounds.

Issue 1: Low or Incomplete ¹⁵N Labeling Efficiency

Symptoms:

  • Mass spectrometry data shows a significant presence of the unlabeled (¹⁴N) species.[11]

  • The overall percentage of ¹⁵N incorporation, as calculated from MS or NMR data, is below the expected level (e.g., <98%).[11]

  • The isotopic cluster of the labeled molecule in the mass spectrum is broader than theoretically predicted.[8]

Workflow for Diagnosing Low Labeling Efficiency

Caption: Diagnostic workflow for low ¹⁵N labeling efficiency.

Potential CauseTroubleshooting Steps & Explanation
Insufficient Labeling Duration (Biosynthesis) The time allowed may not be sufficient for complete turnover and replacement of natural abundance ¹⁴N.[8] For cell cultures, increasing the growth time in the ¹⁵N-containing medium can improve incorporation. For example, Arabidopsis can achieve 93-99% efficiency after 14 days of labeling.[8][15]
Depletion or Insufficient ¹⁵N Source The ¹⁵N-labeled nutrient in the growth medium may be depleted before all molecules are labeled, or the initial concentration may be too low.[8] Ensure the ¹⁵N-labeled precursor is not a limiting factor in your reaction or growth medium.[8]
Contamination with ¹⁴N Sources The experimental system can be contaminated with natural abundance nitrogen sources, diluting the ¹⁵N pool.[8] For biosynthetic methods, use minimal media to avoid unlabeled amino acids.[16] For chemical synthesis, ensure all nitrogen-containing reagents are either fully labeled or non-reactive at the target site.
Slow Metabolic Turnover (Biosynthesis) In biological systems, some molecules or tissues may have a slow turnover rate, leading to lower enrichment.[8][14] For organisms or tissues with slow turnover, it may be necessary to label for multiple generations to achieve high enrichment.[8]
Inefficient Chemical Reaction The reaction conditions (temperature, time, stoichiometry) may not be optimal for the incorporation of the ¹⁵N-labeled reagent. Review and optimize the synthetic protocol. Low yields can often be attributed to rushing reagent addition or insufficient reaction time.[17]
Low Purity of ¹⁵N-Labeled Precursor The starting ¹⁵N-labeled material may not have the stated isotopic purity.[8] Always use high-purity ¹⁵N compounds (e.g., >98%) and verify the isotopic enrichment of your starting materials if possible.[8]
Issue 2: Isotopic Scrambling Observed in Final Product

Symptoms:

  • NMR spectra show ¹⁵N signals at unexpected positions.

  • Mass spectrometry of fragments (MS/MS) indicates the ¹⁵N label is distributed across multiple sites.[18]

  • The isotopic pattern in the mass spectrum is more complex than expected for a single-site label, suggesting the presence of molecules with labels at different positions or multiple labels.[18]

Workflow for Mitigating Isotopic Scrambling

Caption: Strategy for addressing isotopic scrambling.

Potential CauseTroubleshooting Steps & Explanation
High Transaminase Activity (Biosynthesis) Many amino acids are subject to interconversion by transaminases, which effectively transfers the ¹⁵N label. For example, alanine transaminases can convert labeled alanine to pyruvate, a central metabolite, causing the label to scramble to other residues.[11] Solution: Use E. coli strains deficient in key transaminases or add specific metabolic precursors to the medium to suppress crosstalk between biosynthetic pathways.[11]
Metabolic Branch/Converging Points (Biosynthesis) Metabolic pathways with branch points or converging pathways can lead to the redistribution of ¹⁵N labels.[11] For instance, tryptophan can be catabolized into indole, pyruvate, and ammonia, leading to nitrogen scrambling.[11] Solution: Carefully select labeled precursors that are part of isolated biosynthetic pathways with irreversible steps.[11]
Reversible Enzymatic Reactions (Biosynthesis) High rates of reversible reactions can cause the redistribution of ¹⁵N within a molecule and connected metabolite pools.[11] Solution: Optimize cell culture conditions (e.g., temperature, pH) to favor the desired reaction direction. If possible, use inhibitors for specific off-target reversible enzymes.[11]
Unintended Rearrangements (Chemical Synthesis) The reaction conditions may promote molecular rearrangements (e.g., Dimroth rearrangement in heterocycles) that shift the position of the nitrogen atom within the molecular skeleton. Solution: Thoroughly review the reaction mechanism for potential rearrangements. Modify reaction conditions (e.g., solvent, temperature, pH) or redesign the synthetic route to avoid intermediates prone to rearrangement.
Issue 3: Low Chemical Yield of the Labeled Product

Symptoms:

  • The final isolated mass of the ¹⁵N-labeled compound is significantly lower than theoretically expected.

  • This issue is distinct from low isotopic enrichment; the product obtained is correctly labeled but in a small quantity.

Potential CauseTroubleshooting Steps & Explanation
Suboptimal Reaction Conditions Standard causes of low yield apply, such as incorrect temperature, reaction time, or reagent stoichiometry.[17] Moisture or air sensitivity of reagents may also be a factor. Solution: Systematically optimize reaction parameters. Ensure all glassware is properly dried and reactions are performed under an inert atmosphere (e.g., N₂ or Ar) if necessary.
Product Loss During Workup/Purification The labeled product may be lost during extraction, precipitation, or chromatographic purification steps. This is a common issue when handling small quantities of material. Solution: Be meticulous with quantitative transfers.[17] Optimize the purification protocol to minimize loss. For column chromatography, ensure the product does not decompose on the silica.[17] Consider using techniques like solid-phase extraction (SPE) for cleaner, more efficient purification.[6]
Product Instability The final compound may be unstable under the reaction, workup, or storage conditions, leading to decomposition. Solution: Assess the stability of your target molecule. If it is sensitive to acid, base, light, or temperature, adjust the protocols accordingly. Store the final product under appropriate conditions (e.g., -20°C, under argon).
Incomplete Reaction The reaction may not have gone to completion, leaving a significant amount of starting material. Solution: Monitor the reaction progress using an appropriate technique (e.g., TLC, LC-MS). If the reaction stalls, consider adding more reagent or extending the reaction time.

Experimental Protocols

Protocol 1: General Procedure for ¹⁵N Labeling of Proteins in E. coli

This protocol describes the expression and purification of a ¹⁵N-labeled protein using a minimal medium.

  • Pre-culture Preparation (Day 1):

    • Inoculate 5 mL of a rich medium (e.g., 2xTY) containing the appropriate antibiotic with a single colony of E. coli (e.g., BL21(DE3)) transformed with the expression plasmid.

    • Grow at 37°C with shaking until the culture is dense.[19]

  • Adaptation Culture (Day 2):

    • In the late afternoon, inoculate a 50 mL pre-culture of M9 minimal medium with the rich pre-culture (1:100 inoculum).[19]

    • This M9 medium must contain ¹⁵NH₄Cl as the sole nitrogen source (typically 1 g/L).[19] Also include glucose (as the carbon source), vitamins, trace elements, and the appropriate antibiotic.[19]

    • Grow overnight at 37°C with shaking.

  • Main Culture and Induction (Day 3):

    • Inoculate 1 L of M9 minimal medium (containing ¹⁵NH₄Cl and other required supplements) with the overnight adaptation culture (1:100 inoculum).[19]

    • Grow the main culture at 37°C with shaking until the OD₆₀₀ reaches the desired density for induction (typically 0.6-0.8).

    • Induce protein expression as required for your specific system (e.g., with IPTG). Reduce the temperature if necessary (e.g., 20°C) and continue expression for the desired duration (e.g., 15 hours).[20]

  • Cell Harvesting and Protein Purification:

    • Harvest the cells by centrifugation.

    • Resuspend the cell pellet in a suitable lysis buffer (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 10 mM imidazole) containing protease inhibitors.[20]

    • Lyse the cells (e.g., using a French press) and clarify the lysate by centrifugation.[20]

    • Purify the ¹⁵N-labeled protein using your standard protocol (e.g., Ni-NTA affinity chromatography for His-tagged proteins).[20]

  • Sample Preparation for NMR:

    • The final purified protein should be in a low-salt buffer (e.g., 25 mM phosphate buffer), with a pH ideally below 6.5 to minimize the exchange rate of backbone amide protons.[11][19]

    • The sample should contain 5-10% D₂O for the NMR lock.[11][19]

    • The final protein concentration should be approximately 0.5 – 1 mM.[19]

References

  • BenchChem. (n.d.). How to correct for incomplete Adenine-15N5 labeling.
  • Buckley, D. H., & Buckley, D. H. (2009). Stable Isotope Probing with 15N Achieved by Disentangling the Effects of Genome G+C Content and Isotope Enrichment on DNA Density. Applied and Environmental Microbiology, 75(11), 3736-3741. Retrieved from [Link]

  • Isotope Science / Alfa Chemistry. (n.d.). 15N Labeled Compounds.
  • Benchchem. (n.d.). Minimizing isotopic scrambling in 15N labeling experiments.
  • Reddy, P. T., et al. (2014). Production, Purification, and Characterization of 15N-Labeled DNA Repair Proteins as Internal Standards for Mass Spectrometric Measurements. Methods in Molecular Biology, 1105, 425-442. Retrieved from [Link]

  • Unknown. (n.d.). Expressing 15N labeled protein.
  • BenchChem. (n.d.). Technical Support Center: Minimizing Isotopic Scrambling in №⁵N Metabolic Labeling.
  • BenchChem. (n.d.). Evaluating the performance of different analytical platforms for 15N-labeled compound analysis.
  • Vaysburd, M., et al. (2021). Segmental and site-specific isotope labelling strategies for structural analysis of posttranslationally modified proteins. Chemical Society Reviews, 50(16), 9133-9150. Retrieved from [Link]

  • Williams, J. D. (2016). Method for the Determination of ¹⁵N Incorporation Percentage in Labeled Peptides and Proteins. Methods in Molecular Biology, 1410, 161-175. Retrieved from [Link]

  • Subedi, G. P., et al. (2021). Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 32(11), 2966-2974. Retrieved from [Link]

  • Unknown. (1987). Method for application of nitrogen-15-labeled anhydrous ammonia to small plots. Soil Science Society of America Journal, 51(1), 259. Retrieved from [Link]

  • Der-Ghazarian, T., et al. (2016). Labeling nitrogen species with the stable isotope 15N for their measurement by separative methods coupled with mass spectrometry: A review. Analytica Chimica Acta, 906, 80-93. Retrieved from [Link]

  • Levin, M. D., et al. (2023). 14N to 15N Isotopic Exchange of Nitrogen Heteroaromatics through Skeletal Editing. ChemRxiv. Retrieved from [Link]

  • BenchChem. (n.d.). An In-depth Technical Guide to Isotopic Labeling with L-Proline-¹⁵N.
  • Shchepin, R. V., et al. (2021). Synthetic Approaches for 15N-labeled Hyperpolarized Heterocyclic Molecular Imaging Agents for 15N NMR Signal Amplification By Reversible Exchange in Microtesla Magnetic Fields. Molecules, 26(11), 3233. Retrieved from [Link]

  • May, D. S., et al. (2023). The use of nitrogen-15 in microbial natural product discovery and biosynthetic characterization. Frontiers in Microbiology, 14, 1175853. Retrieved from [Link]

  • Parker, J. L., & Williamson, M. P. (2022). Specific isotopic labelling and reverse labelling for protein NMR spectroscopy: using metabolic precursors in sample preparation. Biochemical Society Transactions, 50(5), 1345-1357. Retrieved from [Link]

  • Tao. (2025). The Role of Nitrogen-15 in NMR Spectroscopy for Molecular Structure Analysis.
  • BOC Sciences. (n.d.). How to Choose Between 13C and 15N Labeled Amino Acids? A Complete Guide for Researchers.
  • ResearchGate. (n.d.). 59 questions with answers in ISOTOPE LABELING | Scientific method. Retrieved from [Link]

  • Reddit. (2024). What are some common causes of low reaction yields? Retrieved from [Link]

  • Subedi, G. P., et al. (2021). Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 32(11), 2966-2974. Retrieved from [Link]

  • ResearchGate. (2024). Why am I getting low isotopic enrichment in my expressed protein even though I am using labeled media? Retrieved from [Link]

  • Taubert, M., et al. (2013). Limitations in detection of 15N incorporation by mass spectrometry in protein-based stable isotope probing (protein-SIP). Analytical and Bioanalytical Chemistry, 405(13), 4689-4696. Retrieved from [Link]

  • Stange, C. F., et al. (2019). Challenges in measuring nitrogen isotope signatures in inorganic nitrogen forms: An interlaboratory comparison of three common measurement approaches. Limnology and Oceanography: Methods, 17(10), 539-553. Retrieved from [Link]

  • Scott, L. G. (1995). Synthesis of RNA with Selective Isotopic Labels for NMR Structural Studies. (Doctoral dissertation, Massachusetts Institute of Technology). Retrieved from [Link]

  • BenchChem. (n.d.). Technical Support Center: Enhancing Sensitivity for Low-Abundance 15N-Labeled Metabolites.
  • McClatchy, D. B., et al. (2007). 15N Metabolic Labeling of Mammalian Tissue with Slow Protein Turnover. Journal of the American Society for Mass Spectrometry, 18(8), 1466-1473. Retrieved from [Link]

  • Pozdnyakov, I. A., & Gidaspov, A. A. (2019). 15N labeling and analysis of 13C–15N and 1H–15N couplings in studies of the structures and chemical transformations of nitrogen heterocycles. RSC Advances, 9(41), 23595-23620. Retrieved from [Link]

  • Kamińska, E., et al. (2018). ( 15 N 5 )-Labeled Adenine Derivatives: Synthesis and Studies of Tautomerism by 15 N NMR Spectroscopy and Theoretical Calculations. Molecules, 23(8), 1999. Retrieved from [Link]

  • Subedi, G. P., et al. (2021). A comprehensive assessment of selective amino acid 15N-labeling in human embryonic kidney 293 cells for NMR spectroscopy. Scientific Reports, 11(1), 16298. Retrieved from [Link]

  • Chen, Y., et al. (2016). 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein Prospector. Frontiers in Plant Science, 7, 1623. Retrieved from [Link]

  • Unknown. (n.d.). 15 Labeling and NMR Spectroscopy for the Elucidation of Side Reaction.
  • Tolchin, Z. A., & Smith, J. M. (2022). 15NRORC: An Azine Labeling Protocol. ChemRxiv. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Enhancing Diazo-Transfer Reactions with ¹⁵N Reagents

Welcome to the technical support center for diazo-transfer reactions. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you navigate the complexities of isotopic la...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for diazo-transfer reactions. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you navigate the complexities of isotopic labeling. This guide is structured in a question-and-answer format to directly address the specific challenges you may encounter when working with ¹⁵N-labeled diazo-transfer reagents. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system for robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using ¹⁵N-labeled reagents in diazo-transfer reactions?

The principal advantage of using ¹⁵N-labeled compounds is the ability to distinguish and trace nitrogen atoms through complex biological and chemical systems.[1] The stable isotope ¹⁵N, which has a nuclear spin of 1/2, is ideal for Nuclear Magnetic Resonance (NMR) spectroscopy, providing clearer signals and enabling detailed structural analysis.[1][2] Furthermore, Mass Spectrometry (MS) can easily differentiate between ¹⁴N and ¹⁵N, allowing for precise quantification and metabolic flux analysis.[2][3] This is crucial in drug development for elucidating mechanisms of action and studying pharmacokinetics.[1]

Q2: How do I choose the right ¹⁵N-labeled diazo-transfer reagent for my experiment?

Choosing the appropriate reagent is critical and depends on factors like substrate reactivity, safety considerations, and ease of purification.

  • Sulfonyl Azides (e.g., Tosyl Azide, Mesyl Azide): These are historically common but can be explosive.[4] Modern alternatives are generally preferred.

  • Trifluoromethanesulfonyl Azide (TfN₃): A powerful reagent that reacts even with highly stabilized substrates.[5] However, it has poor stability and significant safety concerns, making it less ideal for routine use.[6][7]

  • Imidazole-1-sulfonyl Azide (ISA): Often supplied as a more stable salt (e.g., hydrochloride or sulfate), making it a safer and easier-to-handle alternative.[7][8] It is commercially available and effective for a range of substrates.

  • 2-Azido-1,3-dimethylimidazolinium (ADMP) salts: These reagents exhibit much better physicochemical properties than triflyl azide, including improved stability.[6]

  • 2-Azido-4,6-dimethoxy-1,3,5-triazine (ADT): Reported as an intrinsically non-explosive and shelf-stable crystalline reagent, robust against heat, friction, and impact.[9]

For ¹⁵N-labeling, the isotopic precursor is a key consideration. Reagents synthesized from Na¹⁵NO₂ are often more cost-effective than those requiring Na¹⁵NNN.[6][10]

Reagent TypeKey AdvantagesKey DisadvantagesSafety Profile
Tosyl Azide Historically used, well-documentedPotentially explosive, purification can be difficultHigh Risk
Triflyl Azide (TfN₃) Highly reactive, good for challenging substratesPoor stability, explosive hazardVery High Risk
Imidazole-1-sulfonyl Azide (ISA) Salts Good stability, commercially available, safer to handleMay require optimization for less reactive substratesModerate Risk
2-Azido-1,3-dimethylimidazolinium (ADMP) Salts Good stability and safety profileMay produce isotopomeric mixturesLow to Moderate Risk
2-Azido-4,6-dimethoxy-1,3,5-triazine (ADT) Excellent stability, non-explosive, shelf-stableNewer reagent, may have less literature supportLow Risk
Q3: What is the underlying mechanism of the diazo-transfer reaction?

The diazo-transfer reaction involves the transfer of a diazo group (N₂) from a donor (typically a sulfonyl azide) to an active methylene or primary amine acceptor.[4] For primary amines, the mechanism proceeds via a nucleophilic attack of the amine on the terminal nitrogen (γ-N) of the azide.[11] This is followed by a series of proton transfers and the eventual elimination of the sulfonamide byproduct, leaving the newly formed azide.[12] The formation of highly stable nitrogen gas (N₂) in related diazonium salt reactions is a strong thermodynamic driving force.[13]

Diazo-transfer mechanism from a primary amine.
Q4: How are site-specific ¹⁵N-labeled diazo-transfer reagents synthesized?

Site-specific labeling is crucial for many spectroscopic studies. A common and cost-effective method involves the nitrosation of a hydrazine precursor with an isotopically labeled nitrite salt, such as Na¹⁵NO₂.[6][11] For example, a γ-¹⁵N-labeled reagent like TfNN¹⁵N can be synthesized from its corresponding sulfonyl hydrazine and Na¹⁵NO₂ under acidic conditions.[11] This γ-¹⁵N reagent will then transfer the label to the β-position of the resulting azide product.[11] It is important to note that depending on the hydrazine precursor, nitrosation can sometimes lead to a mixture of isotopomers.[6][10]

Troubleshooting Guide

Q5: My reaction yield is low or I'm getting no product. What should I check first?

Low or no yield is a common issue. A systematic approach to troubleshooting is essential.

Workflow for troubleshooting diazo-transfer reactions.
  • Reagent Integrity and Stoichiometry :

    • Diazo-Transfer Reagent : Sulfonyl azides can degrade over time. Use a freshly prepared or properly stored reagent. Confirm its purity.

    • Stoichiometry : While some reactions work with 1.0-1.1 equivalents of the azide reagent, using 1.5 equivalents can often drive the reaction to completion, especially for valuable substrates.[14]

    • Base : Ensure the base (e.g., triethylamine, DBU) is anhydrous and of high purity.

  • Reaction Conditions :

    • Solvent : Acetonitrile and dichloromethane are common solvents. Ensure they are anhydrous, as water can sometimes interfere, although in some protocols, a controlled amount of water is added.[14]

    • Temperature : Most diazo-transfer reactions are run at 0 °C to room temperature.[12] For unstable diazonium intermediates, lower temperatures are critical.[15]

    • pH : The reaction is typically run under mildly basic conditions to deprotonate the amine or active methylene compound.[16] For amines, excessively strong bases are usually not required.

  • Substrate Issues :

    • Is your starting amine or active methylene compound pure? Impurities can inhibit the reaction.

    • Is the substrate sterically hindered? Highly hindered amines may react slower and require more forcing conditions or a more reactive diazo-transfer reagent like TfN₃.[5]

Q6: I'm observing significant side products. How can I minimize them?

Side reactions can compete with the desired diazo transfer, reducing yield and complicating purification.

  • Decomposition of Diazonium Intermediate : Aryl diazonium salts are known to be unstable at elevated temperatures and can decompose to form phenols (if water is present) or other substitution products.[17] Maintaining low temperatures (0-5 °C) is crucial.[15]

  • Azo Coupling : The diazonium ion product can sometimes react with electron-rich aromatic compounds present in the mixture, leading to the formation of colored azo dyes.[17][18] This is more common with aromatic amines. Ensure clean reaction conditions and avoid excess, highly activated coupling partners.

  • Reaction with Solvent/Base : In some cases, the reagents can react with the solvent or base, especially under harsh conditions. Stick to recommended protocols.

Q7: Purification of my ¹⁵N-labeled product is difficult. Any tips?

The primary challenge is often separating the desired azide or diazo compound from the sulfonamide byproduct (e.g., p-toluenesulfonamide).

  • Chromatography : Flash column chromatography is the most common method.

    • The polarity of the sulfonamide byproduct is often different from the product. A careful selection of the solvent system (e.g., hexanes/ethyl acetate or dichloromethane/methanol) is key.

    • In some cases, the sulfonamide is acidic and can be removed with a mild aqueous base wash (e.g., dilute NaHCO₃) during the workup, provided your product is stable to these conditions.

  • Crystallization : If your product is a solid, recrystallization can be an effective method to remove soluble impurities.

  • Use of Alternative Reagents : Some modern diazo-transfer reagents are designed to produce byproducts that are easier to remove (e.g., water-soluble byproducts).[4]

Experimental Protocols & Data

Protocol 1: General Procedure for ¹⁵N Diazo-Transfer with a Primary Amine

This protocol is adapted for the synthesis of β-¹⁵N-labeled azides using a γ-¹⁵N-labeled diazo-transfer reagent.[11]

Materials:

  • Primary amine substrate (1.0 mmol)

  • γ-¹⁵N-labeled diazo-transfer reagent (e.g., TfNN¹⁵N or ISA-¹⁵N) (~1.5-3.0 mmol)

  • Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (40 µmol, ~10 mg)

  • Potassium carbonate (K₂CO₃) (5.0 mmol, ~691 mg)

  • Methanol (MeOH) and Water (H₂O)

  • Dichloromethane (CH₂Cl₂)

Procedure:

  • In a round-bottom flask, dissolve the primary amine substrate (1.0 mmol) in a 2:1 mixture of MeOH:H₂O (15 mL).

  • To the stirred solution, add CuSO₄·5H₂O (10 mg) and K₂CO₃ (691 mg).

  • In a separate vessel, prepare a solution of the γ-¹⁵N-labeled diazo-transfer reagent (~3 mmol) in CH₂Cl₂ (15 mL).

  • Add the diazo-transfer reagent solution to the amine mixture.

  • Stir the biphasic mixture vigorously at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, concentrate the reaction mixture in vacuo to remove the solvents.

  • Purify the residue by flash column chromatography on silica gel using an appropriate eluent system to isolate the pure β-¹⁵N-labeled azide.

  • Characterize the final product using ¹H NMR, ¹³C NMR, MS, and IR spectroscopy to confirm structure and isotopic incorporation.[11]

Protocol 2: Synthesis of a γ-¹⁵N-Labeled Diazo-Transfer Reagent (TfNN¹⁵N)

This protocol describes the in situ generation of TfNN¹⁵N for immediate use in a subsequent diazo-transfer reaction.[11]

Materials:

  • N-Boc-trifluoromethanesulfonyl hydrazine (TfNHNHBoc) (9.0 mmol, 2.38 g)

  • Trifluoroacetic acid (TFA) (15 mL)

  • Sodium ¹⁵N-nitrite (Na¹⁵NO₂) (13.3 mmol, 931 mg)

  • Dichloromethane (CH₂Cl₂) (40 mL)

  • Deionized water (10 mL)

  • Saturated aqueous sodium carbonate (Na₂CO₃) solution

Procedure:

  • Cool a solution of TfNHNHBoc (9.0 mmol) in CH₂Cl₂ (40 mL) to 0 °C in an ice bath.

  • Add trifluoroacetic acid (15 mL) to the solution to remove the Boc protecting group. Stir at 0 °C for 1 hour.

  • In a separate flask, dissolve Na¹⁵NO₂ (13.3 mmol) in H₂O (10 mL).

  • Add the Na¹⁵NO₂ solution to the reaction mixture at 0 °C.

  • Continue stirring at 0 °C for an additional hour.

  • Carefully quench the reaction by adding saturated aqueous Na₂CO₃ solution (~200 mL) until gas evolution ceases.

  • Separate the organic layer (CH₂Cl₂). This solution contains the TfNN¹⁵N reagent.

  • Caution : Do not attempt to purify the TfNN¹⁵N by distillation due to its low boiling point and potential instability.[11] The organic solution should be used directly in the subsequent diazo-transfer step without further purification.

Analytical Characterization of ¹⁵N-Labeled Products

Confirmation of successful ¹⁵N incorporation is essential.

Analytical TechniqueInformation ProvidedKey Features for ¹⁵N-Labeling
NMR Spectroscopy Structural information, confirmation of label position.[2]Appearance of ¹H-¹⁵N or ¹³C-¹⁵N coupling. A direct ¹⁵N NMR spectrum will show a signal at a characteristic chemical shift.[11]
Mass Spectrometry (MS) Molecular weight confirmation, isotopic enrichment level.[3]The molecular ion peak (M+) will be shifted by +1 m/z unit compared to the unlabeled compound.
Infrared (IR) Spectroscopy Functional group identification.The azide stretching frequency (around 2100 cm⁻¹) will be shifted due to the heavier isotope, which can help resolve complex spectra.[11][19]

References

  • Wikipedia. (n.d.). Diazo.
  • Kim, J. H., et al. (2021). A γ-¹⁵N-Labeled Diazo-Transfer Reagent for the Synthesis of β-¹⁵N-Labeled Azides. ACS Publications. [Link]

  • National Institutes of Health (NIH). (n.d.). Efficient and Inexpensive Synthesis of ¹⁵N-Labeled 2-Azido-1,3-dimethylimidazolinium Salts Using Na15NO2 Instead of Na15NNN. NIH National Library of Medicine. [Link]

  • Alfa Chemistry. (n.d.). 15N Labeled Compounds.
  • WuXi Biology. (n.d.). A QM Study of the Reaction Mechanism of Diazotransfer.
  • Doyle, M. P., et al. (1954). Mechanisms of Diazonium Salt Reactions. VI. The Reactions of Diazonium Salts with Alcohols under Acidic Conditions; Evidence for Hydride Transfer. Journal of the American Chemical Society. [Link]

  • Kim, J. H., et al. (2022). Efficient and Inexpensive Synthesis of ¹⁵N-Labeled 2-Azido-1,3-dimethylimidazolinium Salts Using Na15NO2 Instead of Na15NNN. ACS Omega. [Link]

  • BenchChem. (2025). Evaluating the performance of different analytical platforms for 15N-labeled compound analysis.
  • National Institutes of Health (NIH). (n.d.). Synthetic Approaches for ¹⁵N-labeled Hyperpolarized Heterocyclic Molecular Imaging Agents for 15N NMR Signal Amplification By Reversible Exchange in Microtesla Magnetic Fields. NIH National Library of Medicine. [Link]

  • BenchChem. (2025). The Science Behind Nitrogen-15 Enrichment: Methods and Cutting-Edge Uses.
  • BYJU'S. (n.d.). Diazotization Reaction Mechanism.
  • IAEA. (1981). 15N-labelled tracer techniques-analytical techniques.
  • ResearchGate. (2021). TfNN15N: A γ-15N-Labeled Diazo-Transfer Reagent for the Synthesis of β-15N-Labeled Azides. [Link]

  • Wikipedia. (n.d.). Nitrogen-15 tracing.
  • Master Organic Chemistry. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions.
  • Organic Syntheses. (2022). Org. Synth. 2022, 99, 234-250.
  • BenchChem. (2025). Nitrogen-15 Labeling: A Game-Changer in Protein Metabolism and Drug Development.
  • Scientific Update. (2018). Intrinsically safe and shelf stable diazo transfer reagent for fast synthesis of diazo compounds.
  • National Institutes of Health (NIH). (n.d.). Application of 15N2-Diazirines as a Versatile Platform for Hyperpolarization of Biological Molecules by d-DNP. NIH National Library of Medicine. [Link]

  • SciSpace. (n.d.). Diazo-Transfer Reagent 2-Azido-4,6-dimethoxy-1,3,5-triazine Displays Highly Exothermic Decomposition Comparable to Tosyl Azide.
  • National Institutes of Health (NIH). (n.d.). Improved Diazo-Transfer Reaction for DNA-Encoded Chemistry and Its Potential Application for Macrocyclic DEL-Libraries. NIH National Library of Medicine. [Link]

  • ResearchGate. (n.d.). Selected optimization results for the diazo-transfer reaction on DNA.
  • Imperial College London. (n.d.). Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents.
  • YouTube. (2018). Arenediazonium Salts With Diazo Coupling and Sandmeyer Reactions. [Link]

  • ACS Publications. (2007). An Efficient, Inexpensive, and Shelf-Stable Diazotransfer Reagent: Imidazole-1-sulfonyl Azide Hydrochloride. Organic Letters. [Link]

  • PubMed. (n.d.). Production, Purification, and Characterization of ¹⁵N-Labeled DNA Repair Proteins as Internal Standards for Mass Spectrometric Measurements.
  • BenchChem. (2025). Optimizing coupling reaction conditions for azo dyes.
  • Chemguide. (n.d.). Some reactions of diazonium ions.
  • National Institutes of Health (NIH). (n.d.). Diazo Compounds: Versatile Tools for Chemical Biology. NIH National Library of Medicine. [Link]

  • University of Kent. (n.d.). Expressing 15N labeled protein.
  • EMBL. (n.d.). 15N labeling of proteins in E. coli.
  • National Institutes of Health (NIH). (n.d.). Exploiting Continuous Processing for Challenging Diazo Transfer and Telescoped Copper-Catalyzed Asymmetric Transformations. NIH National Library of Medicine. [Link]

  • ResearchGate. (2018). What can hinder diazo transfer reactions using triflyl azide?.
  • CIL. (n.d.). Top Ten Tips for Producing 13C/15N Protein in Abundance.
  • ResearchGate. (2025). Diazo transfer reactions under mildly basic conditions.
  • Royal Society of Chemistry. (n.d.). Diazo transfer reactions under mildly basic conditions.

Sources

Optimization

Technical Support Center: Navigating Reactions with N,N-Dimethylsulfamoyl Chloride

Welcome to the comprehensive technical support guide for N,N-Dimethylsulfamoyl Chloride (DMSC). This resource is designed for researchers, scientists, and drug development professionals to navigate the intricacies of usi...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the comprehensive technical support guide for N,N-Dimethylsulfamoyl Chloride (DMSC). This resource is designed for researchers, scientists, and drug development professionals to navigate the intricacies of using this versatile reagent. Here, we address common challenges, delve into the causality of side reactions, and provide validated protocols to ensure the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

General Handling and Reactivity

Q1: What are the primary applications of N,N-Dimethylsulfamoyl Chloride (DMSC)?

A1: N,N-Dimethylsulfamoyl Chloride (DMSC), with the chemical formula (CH₃)₂NSO₂Cl, is a highly reactive organosulfur compound.[1][2] Its principal utility in organic synthesis lies in its function as an electrophilic reagent for the introduction of the dimethylsulfamoyl group, -(SO₂N(CH₃)₂).[2] This moiety is a key structural component in a wide array of biologically active molecules.[2]

Key applications include:

  • Synthesis of Sulfonamides: DMSC is widely used to synthesize N,N-dimethylsulfonamides by reacting it with primary or secondary amines.[3] This reaction proceeds via a nucleophilic substitution mechanism.[4]

  • Amine Protecting Group: The N,N-dimethylsulfamoyl group can serve as a protecting group for primary and secondary amines, rendering the nitrogen atom significantly less nucleophilic.[2]

  • Directed ortho-Metalation (DoM): The dimethylsulfamoyl group can act as a directed metalation group, facilitating regioselective functionalization of aromatic rings.[2]

  • Pharmaceutical and Agrochemical Synthesis: It is a crucial intermediate in the production of various pharmaceuticals, such as the fungicide cyazofamid, and agrochemicals.[2][5]

Q2: DMSC is described as moisture-sensitive. What are the consequences of exposure to water?

A2: DMSC readily undergoes hydrolysis in the presence of water to produce N,N-dimethylsulfamic acid and hydrochloric acid.[4][6] This is a significant side reaction that can lead to lower yields of the desired product as it consumes the reagent. The generated HCl can also lead to undesired acid-catalyzed side reactions or degradation of sensitive functional groups in your substrate. Therefore, it is imperative to handle DMSC under anhydrous conditions, using dry solvents and glassware, and preferably under an inert atmosphere (e.g., nitrogen or argon).[4]

Troubleshooting Guide: Side Reactions and Low Yields

This section provides in-depth guidance on specific experimental issues you may encounter when using DMSC.

Reactions with Amines

Q3: I am trying to synthesize a monosulfonamide from a primary amine, but I am observing a significant amount of the bis-sulfonated byproduct. How can I prevent this?

A3: The formation of a bis-sulfonated product, where two sulfamoyl groups are attached to the primary amine, is a common side reaction. This occurs because the initially formed monosulfonamide still possesses an acidic N-H proton, which can be deprotonated by the base, leading to a second sulfonylation.

Causality: The relative rates of the first and second sulfonylation reactions are key. Factors that increase the rate of the second sulfonylation include high concentrations of DMSC, strong bases, and elevated temperatures.

Mitigation Strategies:

  • Slow Addition: Add the DMSC solution dropwise to the amine solution at a low temperature (e.g., 0 °C). This maintains a low instantaneous concentration of DMSC, favoring the initial reaction with the more nucleophilic primary amine.

  • Stoichiometry Control: Use a 1:1 or even a slight excess of the primary amine relative to DMSC.

  • Base Selection: Employ a non-nucleophilic, sterically hindered base like 2,4,6-collidine or proton sponge. While triethylamine or pyridine are commonly used, they can sometimes facilitate the second deprotonation. For particularly challenging cases, using 4-(Dimethylamino)pyridine (DMAP) as a catalyst in conjunction with a stoichiometric base can be effective, as it proceeds through a more reactive intermediate.[7]

  • Temperature Control: Maintain a low reaction temperature (0 °C to room temperature) throughout the addition and for a period afterward to minimize the rate of the second sulfonylation.[8]

Protocol 1: General Procedure for Mono-Sulfonylation of a Primary Amine [8]

  • Dissolve the primary amine (1.0 eq.) and a suitable base (e.g., triethylamine, 2.0 eq.) in an anhydrous aprotic solvent (e.g., dichloromethane) under an inert atmosphere.

  • Cool the solution to 0 °C.

  • In a separate flask, dissolve N,N-Dimethylsulfamoyl chloride (1.0 eq.) in the same anhydrous solvent.

  • Add the DMSC solution dropwise to the stirred amine solution over 30-60 minutes.

  • Allow the reaction to warm to room temperature and stir for an additional 2-12 hours, monitoring by TLC or LC-MS.

  • Upon completion, quench the reaction with water or saturated aqueous ammonium chloride.

  • Extract the product with an appropriate organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Q4: My sulfonamide synthesis is resulting in a low yield, even with a secondary amine. What are the likely causes?

A4: Low yields can stem from several factors beyond bis-sulfonylation.

Potential Cause Explanation & Troubleshooting
Degraded DMSC DMSC is sensitive to moisture and can hydrolyze to the unreactive N,N-dimethylsulfamic acid.[2] Solution: Use a fresh bottle of DMSC or purify the existing stock by distillation. Ensure all glassware is oven-dried and reactions are run under an inert atmosphere.
Poor Amine Nucleophilicity Sterically hindered amines or electron-deficient anilines are less nucleophilic and react slower.[9] Solution: Consider more forcing conditions (e.g., gentle heating), but be mindful of potential side reactions. The use of a stronger, non-nucleophilic base like DBU may be beneficial.
Inappropriate Base The choice of base is critical. It must be strong enough to neutralize the generated HCl but should not react with DMSC or the substrate. Solution: For standard reactions, pyridine or triethylamine are common choices. For less reactive amines, a stronger, non-nucleophilic base might be necessary.
Product Instability during Workup The desired sulfonamide may be sensitive to the acidic or basic conditions of the aqueous workup.[10] Solution: Before a full-scale workup, test the stability of a small aliquot of the reaction mixture to the planned aqueous quench. If instability is observed, consider a non-aqueous workup or use a milder quenching agent like saturated ammonium chloride solution.

Diagram 1: Troubleshooting Low Yields in Sulfonamide Synthesis

Troubleshooting_Low_Yield Start Low Yield Observed Reagent_Quality Check Reagent Quality Start->Reagent_Quality Reaction_Conditions Evaluate Reaction Conditions Start->Reaction_Conditions Workup_Issues Investigate Workup Procedure Start->Workup_Issues DMSC_Degraded DMSC Hydrolyzed? Reagent_Quality->DMSC_Degraded Amine_Purity Amine Pure & Dry? Reagent_Quality->Amine_Purity Base_Choice Appropriate Base? Reaction_Conditions->Base_Choice Temp_Control Temperature Too High/Low? Reaction_Conditions->Temp_Control Product_Stability Product Stable to Workup? Workup_Issues->Product_Stability DMSC_Degraded->Amine_Purity No Use_Fresh_DMSC Use Fresh/Purified DMSC DMSC_Degraded->Use_Fresh_DMSC Yes Dry_Reagents Dry Amine/Solvents Amine_Purity->Dry_Reagents No Change_Base Select Alternative Base Base_Choice->Change_Base No Optimize_Temp Optimize Temperature Temp_Control->Optimize_Temp Yes Optimize_Workup Modify Workup (e.g., non-aqueous) Product_Stability->Optimize_Workup No

Caption: A workflow for diagnosing the cause of low yields in sulfonamide synthesis.

Reactions with Alcohols and Phenols

Q5: I am attempting to form a sulfamate ester by reacting DMSC with a secondary alcohol, but the reaction is sluggish and gives a poor yield. What could be the issue?

A5: The reaction of DMSC with alcohols to form sulfamate esters can be challenging, particularly with sterically hindered secondary or tertiary alcohols.

Causality: The reactivity of the alcohol's hydroxyl group is a key factor. Steric hindrance around the hydroxyl group can significantly impede the nucleophilic attack on the sulfur atom of DMSC.[11] Additionally, the intermediate chlorosulfite ester can be persistent and may not readily proceed to the final product.[11]

Troubleshooting Strategies:

  • Use of a Catalyst: The addition of a catalytic amount of a nucleophilic catalyst like DMAP can accelerate the reaction. DMAP reacts with DMSC to form a more reactive sulfamoylonium intermediate.

  • Stronger Base: Deprotonating the alcohol with a strong base like sodium hydride (NaH) prior to the addition of DMSC can significantly increase the nucleophilicity of the oxygen atom. This should be done carefully in an anhydrous solvent like THF.

  • Alternative Reagents: For particularly hindered alcohols, consider alternative sulfamoylating agents that may be more reactive or proceed through a different mechanism.

Q6: Are there any specific side reactions to be aware of when reacting DMSC with phenols?

A6: Phenols are generally less nucleophilic than aliphatic alcohols due to the delocalization of the oxygen lone pair into the aromatic ring.[12] Therefore, reactions with DMSC typically require more forcing conditions, such as the use of a base to generate the more nucleophilic phenoxide ion.

Potential Side Reactions:

  • Ring Chlorination: Under certain conditions, especially if excess DMSC is used or if the reaction is heated, electrophilic aromatic substitution on the phenol ring by a chlorine species could occur, though this is less common.

  • Reaction with Polyfunctional Phenols: With phenols containing other nucleophilic groups (e.g., catechols, hydroquinones), chemoselectivity can be an issue. The reaction may occur at multiple sites if stoichiometry is not carefully controlled.[6]

Reactions with Thiols

Q7: What happens when DMSC is reacted with a thiol?

A7: Thiols are generally more nucleophilic than their corresponding alcohols. They are expected to react with DMSC to form N,N-dimethylsulfamoyl thiolesters (R-S-SO₂N(CH₃)₂). However, this is not a commonly reported transformation, and side reactions are possible.

Potential Side Reactions:

  • Disulfide Formation: Thiols are easily oxidized to disulfides. The reaction conditions, particularly the presence of any oxidizing impurities, could promote this side reaction.

  • Over-reaction: Similar to primary amines, thiols can potentially react further if the initial product is unstable or if there are other reactive sites.

Given the limited specific literature on this reaction, it is advisable to start with small-scale test reactions and carefully analyze the product mixture.

Use as a Protecting Group

Q8: I am using the N,N-dimethylsulfamoyl group to protect a primary amine. How stable is this group, and what are the best methods for its removal?

A8: The N,N-dimethylsulfamoyl group is a robust protecting group for amines, offering stability to a range of reaction conditions.

Stability Profile:

  • Acidic Conditions: N,N-dimethylsulfonamides are generally stable to moderately acidic conditions. However, strong, hot aqueous acid can lead to hydrolysis.[8][13] The rate of hydrolysis is generally slow.[1]

  • Basic Conditions: They are highly stable to basic conditions, including strong aqueous bases like NaOH.[14][15]

  • Orthogonality: The N,N-dimethylsulfamoyl group is orthogonal to many other common amine protecting groups. For instance, it is stable to the acidic conditions used to cleave Boc groups (e.g., TFA) and the basic conditions used to remove Fmoc groups (e.g., piperidine).[1][5]

Deprotection Methods: Cleavage of the N,N-dimethylsulfamoyl group can be challenging due to its stability.

  • Reductive Cleavage: While not as common as for other sulfonyl protecting groups, certain reducing agents may effect cleavage. For example, some arenesulfonamides can be cleaved by photoactivated electron transfer from a neutral organic donor.[16]

  • Acidic Cleavage: Strong acidic conditions, often at elevated temperatures, can be used for deprotection, although this may not be suitable for sensitive substrates.[17]

Diagram 2: Orthogonality of the N,N-Dimethylsulfamoyl Protecting Group

Orthogonality DMSC_Protected_Amine R-N(SO2NMe2)-R' Acidic_Conditions Acidic Conditions (e.g., TFA) DMSC_Protected_Amine->Acidic_Conditions Stable (Boc Cleaved) Basic_Conditions Basic Conditions (e.g., Piperidine) DMSC_Protected_Amine->Basic_Conditions Stable (Fmoc Cleaved) Reductive_Conditions Reductive Cleavage (e.g., hv, e- donor) DMSC_Protected_Amine->Reductive_Conditions Potentially Cleaved Strong_Acid_Heat Strong Acid + Heat DMSC_Protected_Amine->Strong_Acid_Heat Cleaved

Caption: Stability of the N,N-dimethylsulfamoyl group under various deprotection conditions.

Data Summary

Table 1: Physical Properties of N,N-Dimethylsulfamoyl Chloride

PropertyValueReference(s)
CAS Number 13360-57-1[18]
Molecular Formula C₂H₆ClNO₂S[18]
Molecular Weight 143.59 g/mol [18]
Appearance Colorless to pale yellow liquid[4]
Boiling Point 114 °C at 75 mmHg[19]
Density 1.337 g/mL at 25 °C[19]
Refractive Index n20/D 1.452[19]

References

  • Troubleshooting: My Reaction Failed: FAQ - Department of Chemistry : University of Rochester. Available at: [Link]

  • Nms‐Amides: An Amine Protecting Group with Unique Stability and Selectivity - PMC - NIH. Available at: [Link]

  • DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support - PMC - NIH. Available at: [Link]

  • Highly Selective and Catalytic C–N Bond Cleavage of Tertiary Sulfonamides: Scope and Mechanistic Insight - PubMed Central. Available at: [Link]

  • Exploring the Chemical Properties and Reactivity of N,N-Dimethylsulfamoyl Chloride. Available at: [Link]

  • Improved Synthesis of the Thiophenol Precursor N-(4-Chloro-3-mercaptophenyl)picolinamide for Making the mGluR4 PET Ligand - NIH. Available at: [Link]

  • VI Protecting Groups and Orthogonal Protection Strategies. Available at: [Link]

  • A New Protocol for Selective Cleavage of Acyl Protecting Groups in 2′-O-Modified 3′,5′-O-(Tetraisopropyldisiloxane-1,3-diyl)ribonucleosides - ResearchGate. Available at: [Link]

  • Exploring the Chemical Properties and Reactivity of N,N-Dimethylsulfamoyl Chloride. Available at: [Link]

  • Dimethylsulphamoyl chloride | C2H6ClNO2S | CID 83372 - PubChem. Available at: [Link]

  • CHM 252: Organic Chemistry: Alcohols: Reaction Importance and Sulfonyl Chloride Intro Part 9 - YouTube. Available at: [Link]

  • Reaction of different alcohols with DMSO in presence of cyanuric chloride - ResearchGate. Available at: [Link]

  • Solvolysis of N,N-dimethylthiocarbamoyl chloride: Effect of sulfur-for-oxygen substitution upon kinetics and product partitioning - ResearchGate. Available at: [Link]

  • 17.6: Reactions of Alcohols - Chemistry LibreTexts. Available at: [Link]

  • Activation of Alcohols: Reactions with sulfonyl chlorides (ie-TsCl and MsCl) - YouTube. Available at: [Link]

  • Rate and product studies in the solvolyses of N,N-dimethylsulfamoyl and 2-propanesulfonyl chlorides - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

  • Amide Hydrolysis Using Acid Or Base - Master Organic Chemistry. Available at: [Link]

  • Organic Syntheses Procedure. Available at: [Link]

  • Thiophenol synthesis by C-S coupling or substitution - Organic Chemistry Portal. Available at: [Link]

  • EP4011901A1 - Method for the fmoc group cleavage - Google Patents.
  • 24.4: Hydrolysis of Amides - Chemistry LibreTexts. Available at: [Link]

  • N,N-Dimethylaminoxy Carbonyl, a Polar Protecting Group for Efficient Peptide Synthesis - Frontiers. Available at: [Link]

  • Acidic and Basic Amide Hydrolysis // - ResearchGate. Available at: [Link]

  • Rate and product studies in the solvolyses of N,N-dimethylsulfamoyl and 2-propanesulfonyl chlorides - PubMed. Available at: [Link]

  • Amide Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps. Available at: [Link]

  • An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - PMC - NIH. Available at: [Link]

  • the hydrolysis of amides - Chemguide. Available at: [Link]

  • ChemInform Abstract: Solvent-Free Synthesis of Thiophenol Using Uncatalyzed Transfer Hydrogenation. | Request PDF - ResearchGate. Available at: [Link]

  • Cas 13360-57-1,Dimethylsulfamoyl chloride - LookChem. Available at: [Link]

  • Orthogonal protecting groups for N?-amino and C-terminal carboxyl functions in solid-phase peptide synthesis | Request PDF - ResearchGate. Available at: [Link]

  • Metal-Free Reductive Cleavage of C–N and S–N Bonds by Photoactivated Electron Transfer from a Neutral Organic Donor - NIH. Available at: [Link]

  • Practical Sulfonylation of Amines with 4‐Hydroxybenzenesulfonyl Chloride: In Situ Silylation–Desilylation - ResearchGate. Available at: [Link]

  • Deprotection of Benzyl-Derived Groups via Uranyl-Photocatalysis | Request PDF - ResearchGate. Available at: [Link]

  • Super silyl-based stable protecting groups for both the C- and N-terminals of peptides: applied as effective hydrophobic tags in liquid-phase peptide synthesis - RSC Publishing. Available at: [Link]

  • Sustainable Approaches for the Protection and Deprotection of Functional Groups - NIH. Available at: [Link]

  • Potential Explosion Hazards with Using DMSO and DMF in Chemical Reactions - Purdue College of Engineering. Available at: [Link]

  • Reactions of sulphonyl chloride–NN-dimethylformamide complexes - RSC Publishing. Available at: [Link]

  • Development of Novel Amino Acids Containing N‐mercaptophenetyl (MPE)‐type Auxiliary and Orthogonal Protecting Groups for Sequential Ligation of Multiple Peptides - ResearchGate. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Resolving Overlapping Signals in ¹⁵N NMR Spectra of Labeled Proteins

Welcome to the technical support center for protein NMR spectroscopy. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with signal overlap in ¹⁵N Heteronuclea...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for protein NMR spectroscopy. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with signal overlap in ¹⁵N Heteronuclear Single Quantum Coherence (HSQC) spectra. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying principles to empower you to make informed decisions in your experimental design.

Troubleshooting Guide

Severe spectral overlap in ¹⁵N HSQC spectra is a common hurdle, particularly for larger proteins, intrinsically disordered proteins (IDPs), or proteins with repetitive sequences. This overlap complicates resonance assignment and subsequent structural and dynamic analyses.[1] This guide provides a structured approach to systematically diagnose and resolve these issues.

Problem 1: My Protein is Large (>25 kDa) and the Signals are Broad and Overlapped

Cause: For larger proteins, the slow molecular tumbling leads to rapid transverse relaxation (short T₂), which in turn causes significant line broadening.[1][2] This broadening, combined with the sheer number of signals, results in extensive overlap.

Solution: Transverse Relaxation-Optimized Spectroscopy (TROSY) and Deuteration

The combination of TROSY-based experiments and protein deuteration is the cornerstone for studying large proteins by NMR.[3][4][5]

  • What is TROSY? TROSY is an NMR technique that cleverly reduces transverse relaxation rates by exploiting the interference between two different relaxation mechanisms: dipole-dipole (DD) coupling and chemical shift anisotropy (CSA).[6] At high magnetic fields, this interference allows for the selection of one narrow, high-intensity component of a multiplet, dramatically improving both resolution and sensitivity for large molecules.[5][6]

  • Why Deuteration? Replacing non-exchangeable protons with deuterium (²H) significantly reduces ¹H-¹H dipolar interactions, a major contributor to relaxation.[3][7] This leads to sharper lines and improved spectral quality.[2][3] The combination is powerful, enabling studies of macromolecules up to 1,000 kDa.[4][5]

Experimental Workflow: TROSY with Deuteration

TROSY_Deuteration_Workflow cluster_prep Sample Preparation cluster_nmr NMR Acquisition expr Express Protein in D₂O-based minimal media with ¹⁵NH₄Cl purify Purify Protein expr->purify Standard Protocol exchange Buffer exchange into 90% H₂O / 10% D₂O to back-exchange amides purify->exchange Final Step acquire Acquire 2D ¹H-¹⁵N TROSY-HSQC spectrum on a high-field (>600 MHz) spectrometer exchange->acquire caption Workflow for TROSY NMR.

Caption: Workflow for preparing a deuterated protein sample for TROSY NMR.

Step-by-Step Protocol:
  • Protein Expression and Deuteration:

    • Adapt your E. coli expression strain to grow in D₂O-based minimal media.

    • Grow the cells in the deuterated medium containing ¹⁵NH₄Cl as the sole nitrogen source and a deuterated carbon source (e.g., deuterated glucose). A simple and effective protocol can achieve high levels of deuteration.[8] The level of deuteration can be fine-tuned by adjusting the D₂O concentration and the ratio of protonated to deuterated glucose.[8]

    • Induce protein expression as per your standard protocol.

  • Purification and Sample Preparation:

    • Purify the ¹⁵N-labeled, deuterated protein using your established chromatography protocol.

    • Perform the final buffer exchange into your NMR buffer (e.g., phosphate or Tris buffer, pH 6.0-7.5) prepared with 90% H₂O and 10% D₂O. This step is crucial for back-exchanging the amide deuterons to protons, making them visible in the ¹H-¹⁵N HSQC. Incomplete back-exchange can be an issue, especially for core residues.[4][9]

    • Concentrate the protein to an optimal concentration, typically 0.3-1.0 mM.[10]

  • NMR Data Acquisition:

    • Set up a 2D ¹H-¹⁵N TROSY-HSQC experiment on a high-field spectrometer (≥ 600 MHz). The benefits of TROSY are more pronounced at higher magnetic fields.[4][6]

    • Optimize acquisition parameters, including the number of scans and acquisition times, to achieve a good signal-to-noise ratio.

Problem 2: Even with TROSY, my Spectrum is Too Crowded. How can I Simplify it?

Cause: For proteins with a high degree of sequence homology, intrinsically disordered regions, or simply a very large number of residues, even a high-quality TROSY spectrum can be too congested for unambiguous assignments.

Solution: Amino Acid-Selective Labeling

This powerful technique simplifies spectra by labeling only specific types of amino acids.[11] This reduces the number of signals, making assignments more tractable.[11][12] There are two main approaches:

  • Selective Labeling: The protein is expressed in minimal media where one or more ¹⁵N-labeled amino acids are added. The bacteria will preferentially incorporate these labeled amino acids.

  • Reverse (or Selective Unlabeling): The protein is grown in a fully ¹⁵N-labeled minimal medium, but one or more unlabeled amino acids are added.[12] This results in signals from all but the selected amino acid types.

Experimental Workflow: Amino Acid-Selective Labeling

Selective_Labeling_Workflow cluster_growth Protein Expression start Choose Target Amino Acid(s) (e.g., Leu, Val, Ala) media Prepare Minimal Media with ¹⁴N Ammonium Chloride start->media add_aa Add desired ¹⁵N-labeled Amino Acid(s) (~100 mg/L) media->add_aa grow_induce Grow cells and induce protein expression add_aa->grow_induce purify Purify Protein and Prepare NMR Sample grow_induce->purify acquire Acquire 2D ¹H-¹⁵N HSQC purify->acquire caption Workflow for selective labeling.

Caption: Workflow for amino acid-selective ¹⁵N labeling.

Step-by-Step Protocol (Selective Labeling):
  • Media Preparation:

    • Prepare a minimal medium (e.g., M9) using ¹⁴NH₄Cl as the nitrogen source.

    • Supplement the medium with the desired ¹⁵N-labeled amino acid(s) (e.g., ¹⁵N-Leucine) at a concentration of approximately 100-200 mg/L.

  • Expression and Purification:

    • Grow your E. coli culture and induce protein expression. The bacteria will incorporate the supplied ¹⁵N-amino acid.

    • Be aware of potential "scrambling," where metabolic pathways can convert the labeled amino acid into other amino acids, leading to unintended labels.[11] Choosing amino acids from distinct metabolic pathways can minimize this.

    • Purify the selectively labeled protein as usual.

  • NMR Analysis:

    • Acquire a 2D ¹H-¹⁵N HSQC spectrum. The resulting spectrum will only show peaks corresponding to the amino acid type you chose to label, significantly reducing overlap.[13]

Problem 3: My Acquisition Times are Too Long, Especially for 3D/4D Experiments.

Cause: Traditional NMR data collection requires sampling a complete grid of data points in the indirect dimensions, which can be extremely time-consuming for higher-dimensional experiments needed to resolve severe overlap.[14][15]

Solution: Non-Uniform Sampling (NUS)

NUS is an acquisition method that skips a random fraction of the data points in the indirect dimensions.[16][17] This can dramatically reduce experiment time, often by a factor of 10 or more for 3D and 4D experiments, without sacrificing resolution.[17] The full spectrum is then reconstructed from the sparsely collected data using specialized algorithms.[17][18]

  • When to Use NUS: NUS is most beneficial when the experiment time is limited by the sampling of indirect dimensions, not by the need for signal averaging.[16] It is particularly powerful for high-resolution 3D and 4D protein NMR spectra.[15]

Logical Flow: Deciding to Use NUS

NUS_Decision_Flow rect_node rect_node start Is 2D ¹H-¹⁵N HSQC spectrum severely overlapped? need_3d Need to run 3D/4D experiments (e.g., HNCA, HNCO)? start->need_3d Yes use_uniform Use conventional (uniform) sampling start->use_uniform No time_limit Is acquisition time a limiting factor? need_3d->time_limit Yes need_3d->use_uniform No use_nus Implement NUS time_limit->use_nus Yes time_limit->use_uniform No caption Decision flow for using NUS.

Caption: Decision flow for implementing Non-Uniform Sampling.

Step-by-Step Protocol:
  • Initial Assessment:

    • Acquire a high-quality 2D ¹H-¹⁵N HSQC spectrum. This spectrum serves as a reference and is often required by NUS reconstruction algorithms.[14]

    • If this 2D spectrum confirms that higher dimensionality is required for assignments, proceed with NUS.

  • Setting up a NUS Experiment (e.g., 3D HNCA):

    • In your spectrometer software (e.g., TopSpin), select the desired 3D experiment.

    • Enable the NUS acquisition mode. Most modern software has integrated NUS capabilities.[17]

    • Define the sampling density (e.g., 25%). This means only 25% of the total indirect data points will be collected. A lower percentage saves more time but may introduce artifacts if the signal-to-noise is low.

    • The software will automatically generate an optimized "sparse list" that dictates which specific data points are collected.[17]

  • Data Processing:

    • After acquisition, use a reconstruction algorithm (e.g., compressed sensing or multi-dimensional decomposition) to calculate the missing data points.

    • The result is a fully-formed 3D spectrum that can be processed and analyzed like a conventionally acquired one.

Frequently Asked Questions (FAQs)

Q1: I have a well-behaved 30 kDa protein, but the central region of my HSQC is still very crowded. What's the best first step?

A1: The best first step is to move to three-dimensional (3D) NMR experiments. A standard suite of triple-resonance experiments (e.g., HNCA, HNCO, HNCACB) spreads the overlapped ¹H-¹⁵N signals out by the chemical shift of a third nucleus (¹³Cα, ¹³CO, etc.).[1][19] This increased dimensionality dramatically reduces resonance degeneracy and is often sufficient to resolve overlap for proteins in this size range.[19]

Q2: What is the difference between HSQC and TROSY? When should I choose one over the other?

A2: HSQC is a standard, highly sensitive experiment for correlating ¹H and ¹⁵N nuclei.[20] TROSY is a specialized version of this experiment designed to counteract the line-broadening effects seen in large, slowly tumbling molecules.[6]

  • Choose HSQC for: Proteins < 25 kDa, where transverse relaxation is less severe. A standard HSQC is often more sensitive for smaller proteins.

  • Choose TROSY for: Proteins > 25 kDa, or for any protein that exhibits significant line broadening due to slow tumbling.[6] TROSY is essential for obtaining high-quality spectra of large proteins and complexes at high magnetic fields.[4][5]

Q3: Can I use selective labeling for specific regions of a protein, like a binding interface?

A3: Yes, this is an advanced and powerful application. If you have a hypothesis about which residues are at an interface, you can selectively label those amino acid types. Upon ligand binding, you can then specifically monitor the chemical shift perturbations for only those labeled residues, providing a clean and unambiguous view of the binding event.

Q4: My protein has dynamics on the microsecond to millisecond timescale. How does this affect my HSQC and how can I study it?

A4: Conformational exchange on the µs-ms timescale can cause significant line broadening for specific residues involved in the dynamic process, potentially causing their signals to broaden beyond detection in a standard HSQC. This phenomenon, however, can be studied directly using Carr-Purcell-Meiboom-Gill (CPMG) Relaxation Dispersion experiments.[21][22][23] These are pseudo-3D experiments that measure the effective transverse relaxation rate (R₂) as a function of a pulsing frequency.[23] By analyzing how R₂ changes, you can extract kinetic and thermodynamic information about the underlying dynamic process.[22][24]

Q5: Are there any other methods to improve resolution without changing my sample preparation?

A5: Yes, beyond increasing the magnetic field strength and implementing NUS, you can explore "pure shift" NMR methods. These are advanced acquisition techniques that collapse the multiplet structure caused by proton-proton J-couplings into single sharp peaks.[25][26] This directly reduces signal overlap in the proton dimension and can significantly improve both resolution and sensitivity.[25][26]

References

  • Pervushin, K., Riek, R., Wider, G., & Wüthrich, K. (1997). Attenuated T2 relaxation by mutual cancellation of dipole-dipole coupling and chemical shift anisotropy indicates an avenue to NMR structures of very large biological macromolecules in solution. Proceedings of the National Academy of Sciences, 94(23), 12366-12371. [Link]

  • Takeuchi, K., Gal, M., & Wagner, G. (2016). Nitrogen-detected TROSY at high field yields high resolution and sensitivity for protein NMR. Journal of Biomolecular NMR, 64(1), 17-26. [Link]

  • Atreya, H. S. (2012). Amino acid selective labeling and unlabeling for protein resonance assignments. In Protein NMR Techniques (pp. 95-112). Humana Press. [Link]

  • Lescop, E., Schanda, P., & Brutscher, B. (2010). Non-uniform sampling for the rapid acquisition of high-resolution protein NMR data. Magnetic Resonance in Chemistry, 48(S1), S129-S135. [Link]

  • Leiting, B., Marsilio, F., & O'Connell, J. F. (1999). A simple protocol for the production of highly deuterated proteins in Escherichia coli. Analytical Biochemistry, 267(2), 317-323. [Link]

  • Palmer, A. G., & Massi, F. (2006). Characterization of protein dynamics on multiple time scales with NMR relaxation. Chemical Reviews, 106(5), 1700-1719. [Link]

  • Tugarinov, V., Muhandiram, R., Ayed, A., & Kay, L. E. (2002). Four-dimensional NMR spectroscopy of a 723-residue protein: chemical shift assignments and secondary structure of malate synthase G. Journal of the American Chemical Society, 124(34), 10025-10035. [Link]

  • Bruker Corporation. (n.d.). Non-Uniform Sampling (NUS). Bruker. [Link]

  • Fernandez, C., & Wüthrich, K. (2003). TROSY in NMR studies of the structure and function of large biological macromolecules. Current Opinion in Structural Biology, 13(5), 570-580. [Link]

  • Foroozandeh, M., Adams, R. W., Meharry, N. J., Jeannerat, D., Nilsson, M., & Morris, G. A. (2014). Measuring couplings in crowded NMR spectra: pure shift NMR with multiplet analysis. Angewandte Chemie International Edition, 53(27), 6990-6992. [Link]

  • Tollinger, M., Skrynnikov, N. R., Mulder, F. A., Forman-Kay, J. D., & Kay, L. E. (2001). Slow dynamics in folded and unfolded states of an SH3 domain. Journal of the American Chemical Society, 123(46), 11341-11352. [Link]

  • Clore, G. M., & Gronenborn, A. M. (1998). NMR structure determination of proteins and protein complexes larger than 20 kDa. Current Opinion in Chemical Biology, 2(5), 564-570. [Link]

  • Bax, A., & Grzesiek, S. (1993). Methodological advances in protein NMR. Accounts of Chemical Research, 26(4), 131-138. [Link]

  • Gardner, K. H., & Kay, L. E. (1998). The use of 2H, 13C, 15N multidimensional NMR to study the structure and dynamics of proteins. Annual Review of Biophysics and Biomolecular Structure, 27(1), 357-406. [Link]

  • Hansen, D. F., Vallurupalli, P., & Kay, L. E. (2008). An improved 15N relaxation dispersion experiment for the measurement of millisecond time-scale dynamics in proteins. Journal of Biomolecular NMR, 42(3), 225-230. [Link]

  • Wand, A. J., Ehrhardt, M. R., & Flynn, P. F. (1998). High-resolution NMR of encapsulated proteins. Proceedings of the National Academy of Sciences, 95(26), 15299-15302. [Link]

  • Yamazaki, T., Lee, W., Revington, M., Mattiello, D. L., Dahlquist, F. W., & Kay, L. E. (1994). An HNCA-based experiment for the sequential assignment of protein resonances in larger proteins. Journal of the American Chemical Society, 116(25), 11655-11666. [Link]

  • IMSERC. (n.d.). DEUTERATED PROTEINS. Northwestern University. [Link]

  • CUNY. (2023, February 17). 15N-TROSY - Solution State NMR Experiments. The City University of New York. [Link]

  • IMSERC. (n.d.). Protein NMR. 15N T2 Relaxation. Northwestern University. [Link]

  • Kerfah, R., Plevin, M. J., Sounier, R., Gans, P., & Boisbouvier, J. (2015). A simple protocol for the production of highly deuterated proteins in Escherichia coli. Journal of Biomolecular NMR, 63(4), 389-401. [Link]

  • Bitesize Bio. (n.d.). Multidimensional NMR: A Powerful Protein Analysis Tool. [Link]

  • Kay, L. E. (2001). Multidimensional NMR methods for protein structure determination. IUBMB life, 52(6), 291-302. [Link]

  • CK Isotopes. (n.d.). Selective Amino Acid-Type Labeling. [Link]

  • Peak Proteins. (n.d.). Enhancing Protein NMR For Drug Discovery - The Role Of Deuteration. [Link]

  • Mobli, M., & Hoch, J. C. (2014). Non-uniform sampling for all: more NMR spectral quality, less measurement time. Concepts in Magnetic Resonance Part A, 43(5), 133-148. [Link]

  • Bieri, M., & Loria, J. P. (2021). 15N CPMG Relaxation Dispersion for the Investigation of Protein Conformational Dynamics on the µs-ms Timescale. Journal of visualized experiments: JoVE, (170), 10.3791/62395. [Link]

  • Castañar, L., & Morris, G. A. (2020). Real-time pure shift 15N HSQC of proteins: A real improvement in resolution and sensitivity. Magnetic Resonance, 1(1), 1-8. [Link]

  • Wagner, G., & Wüthrich, K. (1986). Sequential resonance assignments in protein 1H nuclear magnetic resonance spectra. Journal of molecular biology, 192(3), 503-527. [Link]

  • Orekhov, V. Y., Ibraghimov, I., & Billeter, M. (2003). NUS@NMR: a new software for processing non-uniformly sampled NMR data. Journal of biomolecular NMR, 27(2), 165-173. [Link]

  • UCL Discovery. (n.d.). Relaxation Dispersion NMR spectroscopy. [Link]

  • Wikipedia. (2023). Nuclear magnetic resonance spectroscopy of proteins. [Link]

  • ResearchGate. (n.d.). a Overlay of a conventional 1 H-15 N HSQC spectrum of ubiquitin.... [Link]

  • University of Connecticut. (n.d.). 1H-15N HSQC Spectra, Examples. [Link]

  • NMR-BIO. (n.d.). Isotope - labeled amino acids and compounds for NMR studies. [Link]

Sources

Optimization

stability issues of N-sulfonylimidazoles under acidic or basic conditions

Technical Support Center: N-Sulfonylimidazoles Introduction: Navigating the Reactivity of N-Sulfonylimidazoles N-sulfonylimidazoles are a pivotal class of compounds in modern organic synthesis and drug development. They...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: N-Sulfonylimidazoles

Introduction: Navigating the Reactivity of N-Sulfonylimidazoles

N-sulfonylimidazoles are a pivotal class of compounds in modern organic synthesis and drug development. They serve as highly effective sulfonating agents, act as key intermediates, and function as versatile activating groups. Their utility stems from the unique electronic properties of the imidazole ring, which renders the sulfonyl group highly susceptible to nucleophilic attack, making them excellent leaving groups.[1][2] However, this same reactivity is the source of their primary challenge: stability.

This guide is designed for researchers, chemists, and drug development professionals who encounter stability issues with N-sulfonylimidazoles. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying chemical logic to empower you to troubleshoot effectively. We will explore the degradation pathways under acidic and basic conditions, offer validated solutions to common experimental failures, and provide robust analytical methods for monitoring compound integrity.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter in the lab. The format is designed for quick issue identification and resolution.

Q1: My N-sulfonylimidazole is rapidly decomposing upon addition to my reaction mixture. What's happening and how can I fix it?

Probable Causes & Solutions

This is the most common failure mode, typically rooted in unintended hydrolysis. The N-S bond is the molecule's Achilles' heel, highly susceptible to cleavage by nucleophiles, including water, under both acidic and basic conditions.

  • Cause A: Residual Acid or Base. Trace amounts of acid or base from previous steps can catalyze rapid hydrolysis. The mechanism involves either protonation of an imidazole nitrogen (acid-catalyzed) or direct attack by a hydroxide ion (base-catalyzed), both of which activate the sulfur atom for nucleophilic attack by water.[3][4]

    • Solution: Ensure all reagents and solvents are neutral. If your reaction generates acidic or basic byproducts, consider adding a non-nucleophilic buffer (e.g., 2,6-lutidine or proton sponge for acidic conditions; carefully dried K₂CO₃ for basic conditions).

  • Cause B: Protic or Wet Solvents. Solvents like methanol, ethanol, or even supposedly "anhydrous" solvents with trace water can act as nucleophiles, leading to solvolysis or hydrolysis.

    • Solution: Use freshly distilled, high-purity anhydrous aprotic solvents (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN)). Store them over molecular sieves. When possible, run reactions under an inert atmosphere (N₂ or Ar) to prevent atmospheric moisture ingress.

  • Cause C: High Reaction Temperature. Thermal energy can accelerate the rate of decomposition, especially if nucleophiles are present.

    • Solution: Begin your reaction at a lower temperature (e.g., 0 °C or -78 °C) and allow it to warm slowly to room temperature. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to find the optimal temperature that promotes the desired reaction without significant degradation.

Q2: My sulfonylation reaction has stalled, resulting in low yield of the desired product and recovery of my starting material. Why?

Probable Causes & Solutions

If the N-sulfonylimidazole isn't decomposing but the reaction isn't proceeding, the issue lies with reactivity rather than stability.

  • Cause A: Insufficient Activation. The N-sulfonylimidazole may not be a sufficiently powerful electrophile for your specific nucleophile, especially if the nucleophile is weak or sterically hindered.

    • Solution:

      • Change the Sulfonyl Group: Switch to an N-sulfonylimidazole with a more electron-withdrawing group on the sulfonyl moiety (e.g., a trifluoromethylphenylsulfonyl instead of a tosyl group). This increases the electrophilicity of the sulfur atom.

      • Activate the Nucleophile: If your nucleophile is an alcohol or amine, deprotonate it first with a strong, non-nucleophilic base (e.g., NaH, LiHMDS) to form the more potent alkoxide or amide anion.

  • Cause B: Steric Hindrance. Significant steric bulk near the reacting centers on either the N-sulfonylimidazole or the nucleophile can impede the reaction.

    • Solution: Increase the reaction time and/or moderately increase the temperature, while carefully monitoring for decomposition. If this fails, a less hindered sulfonating agent may be necessary.

Logical Workflow for Troubleshooting N-Sulfonylimidazole Reactions

The following diagram outlines a systematic approach to diagnosing and solving stability-related issues in your experiments.

G start Reaction Failure (Low Yield / Decomposition) check_purity 1. Analyze Crude Reaction Mixture (LC-MS, NMR) start->check_purity decomposed Is Starting Material (SM) Decomposed? check_purity->decomposed hydrolysis_product Degradation Products Found (e.g., Sulfonic Acid, Imidazole) decomposed->hydrolysis_product Yes no_reaction SM Recovered Intact decomposed->no_reaction No check_conditions 2. Review Reaction Conditions hydrolysis_product->check_conditions is_wet Are Solvents Strictly Anhydrous? check_conditions->is_wet is_neutral Is pH Neutral? is_wet->is_neutral Yes dry_solvents Solution: Use Freshly Distilled Anhydrous Solvents Under Inert Atmosphere is_wet->dry_solvents No buffer_reaction Solution: Add Non-Nucleophilic Buffer Or Purify Reagents is_neutral->buffer_reaction No optimize_conditions Solution: - Increase reaction time - Cautiously increase temperature is_neutral->optimize_conditions Yes check_reactivity 2. Assess Reagent Reactivity no_reaction->check_reactivity is_hindered Is Steric Hindrance a Factor? check_reactivity->is_hindered increase_potency Solution: - Use more electron-withdrawing sulfonyl group - Deprotonate nucleophile with strong base is_hindered->increase_potency No is_hindered->optimize_conditions Yes

Caption: A step-by-step workflow for diagnosing N-sulfonylimidazole reaction failures.

Frequently Asked Questions (FAQs)

Q1: What is the detailed mechanism for the acid-catalyzed hydrolysis of N-sulfonylimidazoles?

Under acidic conditions, the reaction is initiated by the protonation of one of the imidazole nitrogen atoms. This increases the leaving group ability of the imidazole moiety. A water molecule then acts as a nucleophile, attacking the electrophilic sulfur atom to form a tetrahedral intermediate. Subsequent proton transfer and collapse of this intermediate releases the corresponding sulfonic acid and the protonated imidazole salt.

G cluster_0 Acid-Catalyzed Hydrolysis A N-Sulfonylimidazole B Protonated Intermediate (Activated) A->B + H₃O⁺ C Tetrahedral Intermediate B->C + H₂O (Nucleophilic Attack) D Products: Sulfonic Acid + Imidazole Salt C->D - H₃O⁺

Caption: Mechanism of acid-catalyzed N-sulfonylimidazole hydrolysis.

Q2: And what is the mechanism under basic conditions?

In basic media, the hydroxide ion (OH⁻) is a potent nucleophile and directly attacks the electron-deficient sulfur atom. This is typically the rate-determining step. This attack forms a transient, negatively charged tetrahedral intermediate, which then rapidly collapses, breaking the sulfur-nitrogen bond to yield a sulfonate salt and imidazole.

G cluster_1 Base-Catalyzed Hydrolysis E N-Sulfonylimidazole F Tetrahedral Intermediate E->F + OH⁻ (Nucleophilic Attack) G Products: Sulfonate Salt + Imidazole F->G (Collapse)

Caption: Mechanism of base-catalyzed N-sulfonylimidazole hydrolysis.

Q3: How do substituents on the sulfonyl group and imidazole ring affect stability?

Substituent effects play a critical role and can be used to tune the molecule's reactivity and stability.

Substituent LocationEffect of Electron-Withdrawing Groups (e.g., -NO₂, -CF₃)Effect of Electron-Donating Groups (e.g., -OCH₃, -CH₃)
On the Sulfonyl Group Increases the electrophilicity of the sulfur atom. Result: Higher reactivity but lower stability to nucleophiles.Decreases the electrophilicity of the sulfur atom. Result: Lower reactivity but higher stability .
On the Imidazole Ring Decreases the basicity of the imidazole nitrogen atoms. Result: Makes the imidazole a better leaving group, leading to lower stability .Increases the basicity of the imidazole nitrogen atoms. Result: Makes the imidazole a poorer leaving group, leading to higher stability .

Table 1: Influence of Electronic Effects on N-Sulfonylimidazole Stability.

Q4: What are the best practices for storing and handling N-sulfonylimidazole compounds?

Given their sensitivity to moisture and pH, proper storage is critical to ensure a long shelf-life.

  • Form: Store the compound as a dry, crystalline solid whenever possible. Solutions are more prone to degradation.

  • Atmosphere: Store under an inert atmosphere (argon or nitrogen) to displace moisture and oxygen. Use vials with tight-fitting septa.

  • Temperature: Store at low temperatures (0 to -20 °C) to minimize thermal degradation.

  • Light: Protect from light, as some aromatic sulfonyl compounds can be photosensitive.[5]

  • Purity: Ensure the compound is free from residual acids or bases from its synthesis.

Experimental Protocols

Protocol 1: General Procedure for the Sulfonylation of an Alcohol

This protocol provides a robust starting point, emphasizing anhydrous conditions.

  • Preparation: Dry a round-bottom flask and magnetic stir bar in an oven at 120 °C for at least 4 hours. Cool under a stream of dry nitrogen or in a desiccator.

  • Reagent Setup: Add the alcohol substrate (1.0 eq) to the flask and dissolve it in anhydrous DCM (approx. 0.1 M concentration). Add a non-nucleophilic base (e.g., triethylamine, 1.5 eq).

  • Cooling: Cool the mixture to 0 °C using an ice-water bath.

  • Addition: In a separate flask, dissolve the N-sulfonylimidazole (1.2 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirring alcohol solution over 10-15 minutes.

  • Reaction: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature. Monitor the reaction's completion by TLC (staining with potassium permanganate can help visualize products).

  • Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography.

Protocol 2: HPLC Method for Monitoring Stability

This method can be used to quantify the degradation of an N-sulfonylimidazole over time. Stability studies are crucial in drug development to establish shelf-life.[6][7]

  • Sample Preparation: Prepare a stock solution of your N-sulfonylimidazole (e.g., 1 mg/mL) in acetonitrile.

  • Forced Degradation Study:

    • Acidic: Dilute the stock solution with 0.1 M HCl.

    • Basic: Dilute the stock solution with 0.1 M NaOH.

    • Neutral: Dilute the stock solution with HPLC-grade water.

  • Time Points: Incubate the solutions at a controlled temperature (e.g., 40 °C). At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot, neutralize it if necessary, and dilute it to a final concentration suitable for HPLC analysis.

  • HPLC Conditions (General Starting Point):

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: Start with a 95:5 (A:B) mixture, ramp to 5:95 over 15 minutes, hold for 2 minutes, and return to initial conditions.

    • Flow Rate: 1.0 mL/min.

    • Detection: Diode Array Detector (DAD) at 254 nm (or the λₘₐₓ of your compound).

  • Analysis: Quantify the peak area of the parent N-sulfonylimidazole at each time point to determine the rate of degradation under each condition. Look for the appearance of new peaks corresponding to degradation products (e.g., the sulfonic acid).

References

  • Curtis, J. C., & Kirby, A. J. (1980). An easily introduced and removed protecting group for imidazole nitrogen: A convenient route to 2-substituted imidazoles. The Journal of Organic Chemistry, 45(20).
  • Gerokonstantis, D. T., et al. (2020). Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH.
  • Manoharan, T. S., & Brown, R. S. (1990). 2-Protecting groups for 5-lithiation in the syntheses of imidazoles. Journal of the Chemical Society, Perkin Transactions 1.
  • BenchChem. (2025). A Comparative Guide to N-Boc and N-Trityl Protection of Imidazoles for Researchers and Drug Development Professionals. BenchChem Technical Guides.
  • Weinstock, L. M., et al. (2006). Recent advances in heterolytic nucleofugal leaving groups. National Institutes of Health. [Link]

  • Biochemistry. (Date not available). Oxidative Degradation of N-Sulfonylimidazoles.
  • King, J. F., & Lee, T. M. (1987). Hydrolysis of a sulfonamide by a novel elimination mechanism generated by carbanion formation in the leaving group.
  • ResearchGate. (2020). The synthesis of biologically active 1-sulfonyl-1, 2, 3-triazoles from sulfonyl azides and alkynes: a focus review.
  • Wuts, P. G. M., & Greene, T. W. (n.d.). Protecting Groups. Excerpt from "Greene's Protective Groups in Organic Synthesis".
  • Ask This Paper. (2022). Synthesis of n-sulfonylamidines-via-three-component-reaction-of-proline-aldehydes-and-sulfonyl-azides-under-metal-free-conditions. Bohrium.
  • Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. Hovione Technical Papers.
  • ResearchGate. (2002). Stability Studies of N-Acylimidazoles.
  • Jencks, W. P., & Gilchrist, M. (1965). Steric Effects in the Hydrolysis Reactions of N-Acylimidazoles. Effect of Aryl Substitution in the Leaving Group. PubMed. [Link]

  • Reddit r/OrganicChemistry. (2024).
  • ResearchGate. (2023). Stability testing and its role in drug development process.
  • Khan Academy. (2014). Acid and base-catalyzed hydrolysis of amides. Khan Academy Organic Chemistry. [Link]

  • Cox, R. A., & Buncel, E. (1985). The mechanisms of the hydrolyses of N-nitrobenzenesulfonamides, N-nitrobenzamides and some other N-nitro amides in aqueous sulfuric acid. Journal of the Chemical Society, Perkin Transactions 2.
  • Professor Dave Explains. (2016). Leaving Group Derivatives. YouTube. [Link]

  • Chemistry LibreTexts. (2023). Hydrolysis Reactions. Chemistry LibreTexts.
  • International Journal of Pharmaceutical Sciences. (n.d.). Review On Drug Stability. IJPSR.
  • Kaleta, Z., & Baszczyňski, O. (2021). 1,2,3-Triazoles as leaving groups: SNAr reactions of 2,6-bistriazolylpurines with O- and C-nucleophiles. National Institutes of Health. [Link]

  • Netpharmalab. (2025). Stability Studies in Pharmaceuticals. Netpharmalab.
  • Ashenhurst, J. (2025). What Makes A Good Leaving Group. Master Organic Chemistry.
  • ResearchGate. (2018). Green Synthesis of N-Sulfonylimine in Solvent-Free Condition with Heteropoly Acid as Catalyst.
  • ResearchGate. (2008). Improved analytical procedure for the determination of sulfonamides in honey.
  • Choi, Y. H., et al. (2019).
  • European Medicines Agency. (2023). Guideline on Stability Testing: Stability testing of existing active substances and related finished products. EMA. [Link]

Sources

Troubleshooting

Technical Support Center: Enhancing the Solubility of Imidazole-Based Reagents for In-Cell NMR

Welcome to the technical support center for optimizing the use of imidazole-based reagents in in-cell Nuclear Magnetic Resonance (NMR) studies. This guide is designed for researchers, scientists, and drug development pro...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for optimizing the use of imidazole-based reagents in in-cell Nuclear Magnetic Resonance (NMR) studies. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and practical protocols to overcome solubility challenges, ensuring the integrity and success of your in-cell NMR experiments.

Introduction: The Solubility Challenge with Imidazole-Based Reagents

Imidazole and its derivatives are invaluable probes and ligands in in-cell NMR due to their sensitivity to the cellular microenvironment, particularly pH.[1][2][3] However, their often-planar and sometimes-hydrophobic nature can lead to poor aqueous solubility at the high concentrations required for NMR, posing a significant hurdle for intracellular delivery and detection.[4] This guide provides a systematic approach to addressing these solubility issues, ensuring you can acquire high-quality in-cell NMR data.

Part 1: Frequently Asked Questions (FAQs)

Here we address common questions regarding the solubility of imidazole-based reagents for in-cell NMR.

Q1: Why is my imidazole-based reagent precipitating in my cell culture medium?

A1: Precipitation in cell culture medium, which is an aqueous buffer, is a common issue for poorly soluble compounds.[5][6] Imidazole-based reagents, particularly those with larger, more hydrophobic substituents, can have low intrinsic aqueous solubility. The rigid, planar structure of the imidazole ring can promote strong intermolecular interactions, leading to the formation of a stable crystal lattice that is difficult to disrupt with water molecules.[4] Furthermore, the components of your cell culture medium, such as salts and proteins, can sometimes decrease the solubility of small molecules.

Q2: What is the first and most critical step when encountering a solubility problem?

A2: The first step is to quantitatively assess the solubility of your compound in the intended biological buffer (e.g., cell culture medium or a buffered saline solution). A simple method for this is using ¹H NMR to determine the concentration of the dissolved compound in a saturated solution, with a known concentration of an internal standard.[7][8][9][10] This provides a baseline solubility value and helps you understand the magnitude of the problem.

Q3: How does pH influence the solubility of my imidazole-based reagent?

A3: The imidazole ring contains nitrogen atoms that can be protonated, making most imidazole derivatives weak bases.[4][11] Consequently, their solubility is often pH-dependent. At lower pH values (more acidic conditions), the imidazole ring becomes protonated, forming a more soluble salt.[4][11] Therefore, a slight decrease in the pH of your buffer, while still maintaining physiological relevance for your cells, can sometimes significantly improve solubility. However, it's crucial to consider the pKa of your specific imidazole derivative and the pH stability of your cells.

Q4: Are there any "quick-fix" formulation strategies I can try?

A4: Yes, several formulation strategies can be attempted for a quick assessment of solubility improvement. These include:

  • Co-solvents: Using a small percentage of a water-miscible organic solvent, like DMSO or ethanol, can significantly enhance solubility.[12] However, the concentration must be carefully optimized to avoid cytotoxicity.

  • pH adjustment: As mentioned in Q3, carefully lowering the pH can increase the solubility of basic imidazole compounds.[12][13]

  • Use of Surfactants/Detergents: Low concentrations of non-ionic detergents can form micelles that encapsulate the hydrophobic reagent, increasing its apparent solubility.[12][14][15]

Part 2: Troubleshooting Guide

This section provides a systematic approach to troubleshooting and resolving solubility issues with your imidazole-based reagents.

Issue 1: Reagent Precipitation Upon Addition to Aqueous Buffer

Symptoms:

  • Visible precipitate or cloudiness in the solution.

  • Inconsistent results in subsequent experiments.

  • Lower than expected signal intensity in NMR spectra.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for reagent precipitation.

Detailed Steps:

  • Determine Maximum Soluble Concentration: Before attempting any modifications, it is crucial to know the baseline solubility of your reagent in the experimental buffer. (See Protocol 1).

  • Initial Formulation Strategies:

    • pH Adjustment: Prepare a series of buffers with slightly different pH values (e.g., from 6.8 to 7.4) and test the solubility of your reagent in each. Remember to check for cell viability at the chosen pH.[12]

    • Co-solvent Addition: Prepare stock solutions of your reagent in a water-miscible organic solvent like DMSO. Then, perform serial dilutions into your aqueous buffer to find the highest concentration that remains soluble. Be mindful of the final co-solvent concentration and its potential toxicity to cells.[16]

    • Detergent/Surfactant Screening: Test a range of non-ionic detergents (e.g., Tween-20, Triton X-100) at concentrations slightly above their critical micelle concentration (CMC).[17][18][19] These can encapsulate the reagent and increase its solubility.[15]

  • Advanced Strategies:

    • Chemical Modification: If formulation strategies fail, consider modifying the chemical structure of your imidazole-based reagent. Introducing polar functional groups (e.g., hydroxyl, carboxyl, or short polyethylene glycol chains) can significantly enhance aqueous solubility.[14][20][21][22][23]

    • Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, effectively increasing their solubility.[5][6][12]

Issue 2: Poor Cellular Uptake of the Reagent

Symptoms:

  • Weak or no intracellular signal in the in-cell NMR spectrum.

  • High background signal from the extracellular medium.

Potential Causes and Solutions:

Cause Explanation Suggested Solution
Low free concentration Even if the reagent is solubilized with detergents or cyclodextrins, the free concentration available for cellular uptake might be too low.Optimize the formulation to maximize the free concentration while maintaining solubility. This may involve screening different solubilizing agents.
Poor membrane permeability The reagent may be too polar or too large to efficiently cross the cell membrane.Consider chemical modification to create a prodrug. A common strategy is to mask polar groups with lipophilic moieties that can be cleaved by intracellular enzymes, releasing the active reagent inside the cell.[14]
Efflux pump activity The reagent might be actively transported out of the cell by efflux pumps.Test for the involvement of efflux pumps by using known inhibitors. If this is the case, a different reagent or cell line may be necessary.

Part 3: Experimental Protocols

Protocol 1: Determination of Aqueous Solubility using ¹H NMR

Objective: To quantitatively determine the maximum solubility of an imidazole-based reagent in a given aqueous buffer.

Materials:

  • Imidazole-based reagent (solid)

  • Aqueous buffer of choice (e.g., PBS, DMEM) prepared in D₂O

  • Internal standard (e.g., TSP, DSS)

  • NMR tubes

  • Vortex mixer

  • Centrifuge

Procedure:

  • Prepare a stock solution of the internal standard in the D₂O-based buffer at a known concentration (e.g., 1 mM).

  • Add an excess amount of the solid imidazole-based reagent to a known volume of the internal standard solution in a microcentrifuge tube.

  • Vortex the mixture vigorously for 2 minutes to facilitate dissolution.

  • Equilibrate the suspension at the desired temperature (e.g., 25°C or 37°C) for at least 24 hours to ensure the solution is saturated.

  • Centrifuge the suspension at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the undissolved solid.

  • Carefully transfer the supernatant to a clean NMR tube.

  • Acquire a ¹H NMR spectrum of the sample.

  • Integrate a well-resolved peak of the imidazole-based reagent and the peak of the internal standard.

  • Calculate the concentration of the dissolved reagent using the following formula:

    Concentration_reagent = (Integral_reagent / Integral_standard) * (Number of protons_standard / Number of protons_reagent) * Concentration_standard

Protocol 2: Screening for Optimal Co-solvent Concentration

Objective: To determine the highest concentration of a co-solvent that can be used to dissolve the imidazole-based reagent without causing significant cytotoxicity.

Materials:

  • Imidazole-based reagent

  • Co-solvent (e.g., DMSO)

  • Aqueous buffer

  • Cell line of interest

  • Cell viability assay kit (e.g., MTT, Trypan Blue)

  • 96-well plates

Procedure:

  • Prepare a high-concentration stock solution of the imidazole-based reagent in the co-solvent (e.g., 50 mM in DMSO).

  • Prepare a series of dilutions of the stock solution in the aqueous buffer to achieve a range of final co-solvent concentrations (e.g., 0.1%, 0.5%, 1%, 2%, 5% v/v).

  • Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

  • Treat the cells with the different concentrations of the reagent-co-solvent mixtures. Include controls for the co-solvent alone and untreated cells.

  • Incubate the cells for the desired experimental duration.

  • Perform a cell viability assay according to the manufacturer's instructions.

  • Determine the highest co-solvent concentration that results in minimal cytotoxicity (e.g., >90% cell viability). This will be your maximum allowable co-solvent concentration for subsequent in-cell NMR experiments.

Part 4: Visualization of Key Concepts

Workflow for Solubility Enhancement

G cluster_0 Initial Assessment cluster_1 Formulation Strategies cluster_2 Advanced Strategies cluster_3 Validation start Poorly Soluble Imidazole Reagent solubility_test Determine Aqueous Solubility (Protocol 1) start->solubility_test ph_adjust pH Optimization solubility_test->ph_adjust Inadequate Solubility cosolvent Co-solvent Screening (Protocol 2) solubility_test->cosolvent Inadequate Solubility detergent Detergent/Surfactant Addition solubility_test->detergent Inadequate Solubility chem_mod Chemical Modification ph_adjust->chem_mod Still Insoluble cyclodextrin Cyclodextrin Complexation ph_adjust->cyclodextrin Still Insoluble cell_viability Cell Viability Assay ph_adjust->cell_viability cosolvent->chem_mod Still Insoluble cosolvent->cyclodextrin Still Insoluble cosolvent->cell_viability detergent->chem_mod Still Insoluble detergent->cyclodextrin Still Insoluble detergent->cell_viability chem_mod->solubility_test cyclodextrin->cell_viability cell_viability->ph_adjust Optimize cell_viability->cosolvent Optimize cell_viability->detergent Optimize incell_nmr In-Cell NMR Experiment cell_viability->incell_nmr Acceptable Viability end end incell_nmr->end Successful Experiment

Caption: A workflow for enhancing the solubility of imidazole-based reagents.

References

  • World Pharma Today. Innovative Formulation Strategies for Poorly Soluble Drugs. Available from: [Link]

  • PMC - PubMed Central. Solubilization techniques used for poorly water-soluble drugs. Available from: [Link]

  • ResearchGate. (2025, July 10). Formulation strategies for poorly soluble drugs. Available from: [Link]

  • PMC - PubMed Central. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Available from: [Link]

  • ResearchGate. (2013, September 25). Affects of imidazole on protein solubility and labeling reactions?. Available from: [Link]

  • ACS Publications. Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry | Journal of Medicinal Chemistry. Available from: [Link]

  • ResearchGate. (2025, August 10). Improving solubility via structural modification. Available from: [Link]

  • PubMed. (2017, December 1). Improvement in aqueous solubility achieved via small molecular changes. Available from: [Link]

  • PMC - NIH. Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules. Available from: [Link]

  • PubMed. (1998, July 15). A study of imidazole-based nuclear magnetic resonance probes of cellular pH. Available from: [Link]

  • PMC. Mixing and Matching Detergents for Membrane Protein NMR Structure Determination. Available from: [Link]

  • PMC - NIH. Harnessing polarisation transfer to indazole and imidazole through signal amplification by reversible exchange to improve their NMR detectability. Available from: [Link]

  • PubMed. Effect of imidazole on the solubility of a his-tagged antibody fragment. Available from: [Link]

  • PMC - PubMed Central. (2017, April 10). From Imidazole toward Imidazolium Salts and N-Heterocyclic Carbene Ligands: Electronic and Geometrical Redistribution. Available from: [Link]

  • Using Imidazolium-Based Ionic Liquids to Teach Fundamental NMR Interpretation. (2022, June 13). Available from: [Link]

  • ResearchGate. 1 H NMR spectra in CDCl 3 of authentic samples of imidazole (0.05 mol L.... Available from: [Link]

  • ResearchGate. (2025, August 6). Mixing and Matching Detergents for Membrane Protein NMR Structure Determination | Request PDF. Available from: [Link]

  • PMC - NIH. (2020, September 8). NMR in target driven drug discovery: why not?. Available from: [Link]

  • Ovid. International Journal of Pharmaceutics Use of 1H NMR to facilitate solubility measurement for drug discovery compounds. Available from: [Link]

  • ResearchGate. (2025, August 6). Imidazole as a pH Probe: An NMR Experiment for the General Chemistry Laboratory. Available from: [Link]

  • PMC - NIH. NMR characterization of membrane protein–detergent micelle solutions using microcoil equipment. Available from: [Link]

  • PubMed. Internal pH indicators for biomolecular NMR. Available from: [Link]

  • ResearchGate. Solution state ¹H NMR spectra of a Imidazole and b CsPW11Ni-Im. Available from: [Link]

  • PubMed. Imidazol-1-ylalkanoic acids as extrinsic 1H NMR probes for the determination of intracellular pH, extracellular pH and cell volume. Available from: [Link]

  • Use of (1)H NMR to facilitate solubility measurement for drug discovery compounds. (2009, March 18). Available from: [Link]

  • Binding site identification and structure determination of protein-ligand complexes by NMR. Available from: [Link]

  • PubMed - NIH. On choosing a detergent for solution NMR studies of membrane proteins. Available from: [Link]

  • ResearchGate. ¹H NMR changes upon addition of imidazole to 3 in DMSO-d6. Available from: [Link]

  • Molecular tunability of surface-functionalized metal nanocrystals for selective electrochemical CO2 reduction - Supporting Information. Available from: [Link]

  • [12] Optimization of Protein Solubility and Stability for Protein Nuclear Magnetic Resonance. Available from: [Link]

  • PMC - NIH. Determination of intracellular protein–ligand binding affinity by competition binding in-cell NMR. Available from: [Link]

  • Chalmers Publication Library. Correlation between ligand solubility and formation of protein-ligand complexes in X-ray crystallography. Available from: [Link]

  • PMC - NIH. (2019, March 13). Improved sensitivity and resolution of in-cell NMR spectra. Available from: [Link]

  • uu .diva. (2022, October 14). Characterising Weak Interactions in Solution.. An NMR Spectroscopic Approach. Available from: [Link]

  • IJFMR. Drug Solubility: Importance and Enhancement Techniques. Available from: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to 15N-Labeling Reagents: A Comparative Analysis Featuring 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2

Introduction: The Imperative of 15N-Labeling in Modern Drug Development In the landscape of contemporary biomedical research and pharmaceutical development, the precise tracking and quantification of molecules are paramo...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative of 15N-Labeling in Modern Drug Development

In the landscape of contemporary biomedical research and pharmaceutical development, the precise tracking and quantification of molecules are paramount. Nitrogen-15 (¹⁵N), a stable, non-radioactive isotope, has become an indispensable tool for these endeavors.[1] Its unique nuclear spin of 1/2 makes it NMR-active, providing enhanced signal clarity in nuclear magnetic resonance (NMR) spectroscopy for structural biology and interaction studies.[2][3] Furthermore, the predictable mass shift it imparts allows for highly accurate quantification in mass spectrometry (MS)-based proteomics and metabolomics.[4][5] From elucidating metabolic pathways to defining pharmacokinetic profiles and validating drug targets, ¹⁵N-labeling accelerates the entire drug discovery pipeline.[2]

This guide provides an in-depth comparison of various ¹⁵N-labeling strategies. We will begin by examining the properties and potential applications of a specific, labeled compound, 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂, and then contrast its prospective use with established, field-proven methodologies. Our focus will be on the practical application, underlying chemical principles, and the strategic selection of a labeling reagent tailored to specific research questions.

Part 1: The Focus Reagent: 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂

1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ is a ¹⁵N-labeled derivative of N,N-Dimethyl-1H-imidazole-1-sulfonamide.[6] While it is commercially available as a stable isotope-labeled compound, its primary documented use is as a building block in the synthesis of specific molecules like Histamine H3 Receptor Agonists.[7] However, its chemical structure suggests a compelling, albeit less documented, application as a chemical labeling reagent for introducing a ¹⁵N-labeled dimethylsulfamoyl group onto nucleophilic moieties.

Structural Analysis and Potential Reactivity

The molecule consists of a dimethylsulfamoyl group, [(CH₃)₂NSO₂-], where both nitrogen atoms of the imidazole ring are labeled with ¹⁵N.[8] The imidazole ring is an excellent leaving group, analogous to its role in other activating reagents in organic synthesis. This structural feature implies that the molecule can act as an electrophilic "donor" of the ¹⁵N-labeled dimethylsulfamoyl group.

Primary and secondary amines, common functional groups in pharmaceuticals and biomolecules, are strong nucleophiles that can attack the sulfur atom, displacing the imidazole-¹⁵N₂ leaving group. This reaction, a sulfonylation, would result in the formation of a stable ¹⁵N-labeled N,N-dimethylsulfamide derivative of the target molecule.

G Imidazole 1-(N,N-Dimethylsulfamoyl) -1H-imidazole-15N2 LabeledProduct 15N-Labeled Sulfamide Derivative Imidazole->LabeledProduct Sulfonylation Reaction Byproduct Imidazole-15N2 (Leaving Group) Imidazole->Byproduct Amine Primary/Secondary Amine (R-NHR') Amine->LabeledProduct

Caption: Proposed reaction of the imidazole reagent with an amine.

Part 2: A Comparative Overview of ¹⁵N-Labeling Strategies

The selection of a labeling strategy is a critical decision dictated by the nature of the analyte, the experimental goals (e.g., structural analysis vs. quantification), and the biological system under investigation. We will compare the prospective use of our focus reagent with two major alternative classes: broad-spectrum metabolic labeling and targeted chemical labeling.

Metabolic Labeling

This in vivo strategy involves introducing simple ¹⁵N-containing precursors into the growth medium of cells or organisms.[9] The organism's own metabolic machinery then incorporates the isotope into a wide array of biomolecules, including proteins and nucleic acids.

  • Common Reagents: ¹⁵NH₄Cl, K¹⁵NO₃, or ¹⁵N-labeled amino acids.[10][11]

  • Principle: The organism is forced to use the supplied heavy isotope for the de novo synthesis of nitrogen-containing compounds. Minimal media are often used to prevent dilution from unlabeled sources.[12]

  • Advantages:

    • Comprehensive Labeling: Every protein synthesized will be labeled, making it a gold standard for quantitative proteomics.[9]

    • Cost-Effective: Using simple salts like ¹⁵NH₄Cl is economical for labeling entire proteomes.[12]

    • Early Incorporation: The label is introduced at the very beginning of the experimental workflow, minimizing quantitative errors from sample handling.[9]

  • Limitations:

    • Not for Small Molecules/Drugs: Unsuitable for labeling synthetic compounds that are not built by the cell's machinery.

    • "Early-Stage" Only: Cannot be used to label pre-existing molecules (late-stage labeling).

    • System Dependent: Requires a biological system (e.g., cell culture, E. coli, yeast) capable of incorporating the label.

    • Incomplete Labeling/Scrambling: Achieving 100% enrichment can be challenging, and metabolic scrambling can sometimes redistribute the ¹⁵N label to unintended molecules.[13][14]

Alternative Chemical Labeling Reagents

Chemical labeling involves the in vitro covalent modification of a target molecule with a ¹⁵N-containing tag. This approach offers high specificity for certain functional groups.

  • A. Isotopic Exchange Reagents (e.g., ¹⁵N-Benzophenone Imine)

    • Principle: This advanced method enables the direct replacement of a ¹⁴N atom in a primary amine with a ¹⁵N atom from the reagent under mild conditions.[15]

    • Advantages:

      • Late-Stage Functionalization: Ideal for labeling complex drug molecules at the final step of synthesis without redesigning the entire synthetic route.[15]

      • High Specificity: Targets primary amines, a common moiety in pharmaceuticals.[15]

    • Limitations:

      • Substrate Scope: Specific to primary alkyl amines and requires different conditions for α-primary, -secondary, and -tertiary amines.[15]

      • Reagent Synthesis: The labeled reagent itself must be synthesized.

  • B. Amine-Reactive NHS-Esters

    • Principle: N-Hydroxysuccinimide (NHS) esters are highly reactive towards the nucleophilic attack of primary amines, forming stable amide bonds. While many commercial NHS-esters are designed for affinity tags (like biotin) or fluorescence, custom synthesis can produce a small, ¹⁵N-containing NHS-ester for simple isotopic labeling.

    • Advantages:

      • Robust Chemistry: The reaction is efficient, rapid, and typically proceeds in aqueous-compatible buffers at neutral to slightly basic pH.

      • High Specificity: Primarily targets primary amines (e.g., the N-terminus of proteins and lysine side chains).

    • Limitations:

      • Adds a Tag: Unlike isotopic exchange, this method adds an entire chemical group to the molecule, altering its mass and potentially its properties.

      • Hydrolysis: NHS-esters are susceptible to hydrolysis, requiring careful control of reaction conditions.[16]

Part 3: Head-to-Head Comparison

The table below summarizes the key performance attributes of each labeling strategy, including a prospective evaluation of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂.

Feature1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ (Prospective)Metabolic Labeling (e.g., ¹⁵NH₄Cl)Isotopic Exchange (e.g., ¹⁵N-Benzophenone Imine)
Primary Application Late-stage labeling of small molecules & peptides.Global quantitative proteomics, protein NMR.Late-stage labeling of drug candidates.
Target Moiety Primary & Secondary Amines.All newly synthesized nitrogenous biomolecules.Primary Alkyl Amines.
Labeling Stage Late-Stage (In Vitro).Early-Stage (In Vivo).Late-Stage (In Vitro).
Atom Alteration Adds a -(¹⁵N)SO₂(¹⁵N)(CH₃)₂ group.Replaces ¹⁴N with ¹⁵N.Replaces ¹⁴N with ¹⁵N.
Protocol Complexity Moderate (Organic Synthesis).High (Cell culture, protein extraction).Moderate to High (Organic Synthesis).
Cost-Effectiveness Potentially high (complex reagent).High (for simple salts); Moderate (for amino acids).High (multi-step reagent synthesis).
Substrate Scope Potentially broad for molecules with accessible amines.Limited to biosynthesized molecules in culturable organisms.Specific to primary alkyl amines.

Part 4: Experimental Protocols & Workflows

Trustworthy science relies on robust and reproducible methodologies. Below are representative protocols for the discussed labeling strategies.

Protocol 1: Hypothetical Labeling of a Primary Amine with 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂

Causality: This protocol is designed based on standard sulfonylation chemistry. An aprotic polar solvent is chosen to dissolve the reactants without interfering. A non-nucleophilic base is added to deprotonate the amine, increasing its nucleophilicity and driving the reaction to completion. Purification via chromatography is essential to separate the labeled product from the imidazole byproduct and unreacted starting material.

  • Preparation: In a clean, dry vial, dissolve the amine-containing substrate (1.0 eq) in anhydrous Dimethylformamide (DMF).

  • Base Addition: Add a non-nucleophilic base such as Diisopropylethylamine (DIPEA) (1.2 eq).

  • Labeling: Add a solution of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ (1.1 eq) in anhydrous DMF dropwise to the vial.

  • Reaction: Stir the reaction mixture at room temperature for 4-12 hours, monitoring progress by TLC or LC-MS.

  • Quenching: Upon completion, quench the reaction by adding a small amount of water.

  • Purification: Purify the crude product using flash column chromatography or preparative HPLC to isolate the ¹⁵N-labeled sulfamide.

  • Verification: Confirm the identity and isotopic incorporation of the final product using high-resolution mass spectrometry and NMR.

Caption: Workflow for chemical labeling with the imidazole reagent.

Protocol 2: Metabolic Labeling of E. coli for Protein Expression

Causality: This protocol uses M9 minimal medium, which lacks complex nitrogen sources, forcing the E. coli to use the supplied ¹⁵NH₄Cl as the sole nitrogen source for amino acid and protein synthesis.[12] This ensures high levels of isotopic enrichment throughout the proteome.

  • Prepare M9 Medium: Prepare 1L of M9 minimal medium using standard protocols, but substitute standard Ammonium Chloride (¹⁴NH₄Cl) with ¹⁵N-Ammonium Chloride (¹⁵NH₄Cl) as the sole nitrogen source.

  • Inoculation: Inoculate the ¹⁵N-M9 medium with a single colony of the E. coli strain containing the expression plasmid for the protein of interest.

  • Growth: Grow the culture at 37°C with shaking until it reaches an optical density (OD₆₀₀) of 0.6-0.8.

  • Induction: Induce protein expression by adding Isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 1 mM.

  • Harvesting: Continue to grow the culture for another 3-4 hours, then harvest the cells by centrifugation.

  • Protein Purification: Lyse the cells and purify the ¹⁵N-labeled protein of interest using standard affinity chromatography techniques (e.g., Ni-NTA for His-tagged proteins).

  • Verification: Assess labeling efficiency by digesting a small aliquot of the protein and analyzing the resulting peptides by mass spectrometry to determine the mass shift.[17]

Caption: Workflow for metabolic labeling of proteins in E. coli.

Conclusion and Strategic Recommendations

The choice of a ¹⁵N-labeling reagent is not a one-size-fits-all decision. It is a strategic choice that must align with the experimental objective.

  • 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ presents an intriguing potential option for the late-stage chemical labeling of small molecules containing primary or secondary amines . Its value lies in its ability to attach a small, stable, ¹⁵N-labeled tag onto a nearly-finalized compound, which is highly advantageous for ADME (Absorption, Distribution, Metabolism, and Excretion) studies using MS as a readout. However, it alters the parent molecule by adding a dimethylsulfamoyl group, a factor that must be considered.

  • Metabolic Labeling remains the undisputed gold standard for global quantitative proteomics and NMR-based protein structural studies . When the goal is to compare entire proteomes or determine the structure of a recombinantly expressed protein, the comprehensive and relatively non-perturbative nature of metabolic labeling is unparalleled.

  • Late-Stage Isotopic Exchange reagents offer the most elegant solution for directly labeling a drug candidate with minimal structural alteration . For pharmacokinetic studies where it is critical to track the original molecule, replacing a ¹⁴N with a ¹⁵N atom is the ideal approach.

For researchers and drug development professionals, the path forward is clear: define your question first. If you need to label a complex synthetic molecule at its final step to create an MS standard, a chemical reagent like 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-¹⁵N₂ is a promising avenue. If you need to understand how a drug affects protein expression on a global scale, metabolic labeling is the method of choice. By understanding the distinct advantages and causal mechanisms of each strategy, you can harness the power of ¹⁵N to accelerate your research and development efforts.

References

  • Tao. (2025, August 13). Nitrogen-15 Labeling: A Game-Changer in Protein Metabolism and Drug Development.
  • Alfa Chemistry. 15N Labeled Compounds.
  • National Institutes of Health. (2023, May 10). The use of nitrogen-15 in microbial natural product discovery and biosynthetic characterization.
  • National Institutes of Health. A comprehensive assessment of selective amino acid 15N-labeling in human embryonic kidney 293 cells for NMR spectroscopy.
  • Metabolic Solutions. (2024, November 21). Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases.
  • National Institutes of Health. 15N Metabolic Labeling of Mammalian Tissue with Slow Protein Turnover.
  • National Institutes of Health. Late-Stage Isotopic Exchange of Primary Amines.
  • National Institutes of Health. (2022, March 14). Determination of 15N/14N of Ammonium, Nitrite, Nitrate, Hydroxylamine, and Hydrazine Using Colorimetric Reagents and Matrix-Assisted Laser Desorption Ionization–Time-of-Flight Mass Spectrometry (MALDI-TOF MS).
  • illuminated Cell. 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2.
  • BenchChem. (2025). A Researcher's Guide: Comparing 13C and 15N Labeled Amino Acids for Protein Studies.
  • National Institutes of Health. (2022, November 16). Specific isotopic labelling and reverse labelling for protein NMR spectroscopy: using metabolic precursors in sample preparation.
  • Protein NMR. 15N.
  • Pharmaffiliates. 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2.
  • Meso Scale Discovery. MSD GOLD SULFO-TAG NHS-Ester - Labeling Reagent.
  • PubMed. (2016). Method for the Determination of ¹⁵N Incorporation Percentage in Labeled Peptides and Proteins.
  • PubMed Central. Quantitative Proteomics: Measuring Protein Synthesis Using 15N Amino Acids Labeling in Pancreas Cancer Cells.
  • LGC Standards. 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2.
  • Frontiers. 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein Prospector.
  • PubMed. Metabolic labeling of model organisms using heavy nitrogen (15N).
  • BenchChem. (2025, December). minimizing isotopic scrambling in 15N labeling experiments.

Sources

Comparative

A Senior Application Scientist's Guide to the Validation of ¹⁵N Incorporation Using High-Resolution Mass Spectrometry

For researchers, scientists, and drug development professionals engaged in quantitative proteomics, the precise and accurate measurement of protein turnover, expression, and metabolic flux is paramount. Stable Isotope La...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals engaged in quantitative proteomics, the precise and accurate measurement of protein turnover, expression, and metabolic flux is paramount. Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) and similar metabolic labeling techniques using ¹⁵N-enriched media are foundational methods for these studies. The ¹⁵N-labeled proteome serves as a robust internal standard, enabling precise quantification by correcting for variations during sample preparation.[1][2]

However, the validity of any quantitative data derived from these experiments hinges on a critical, often overlooked, quality control step: the validation of ¹⁵N incorporation efficiency. Incomplete labeling can lead to significant quantification errors and misinterpretation of results. This guide provides an in-depth comparison of methodologies for validating ¹⁵N incorporation, establishing high-resolution mass spectrometry as the gold standard for its unparalleled accuracy, sensitivity, and specificity.[3][4] We will explore the causality behind experimental choices, provide detailed protocols, and present a self-validating workflow to ensure the integrity of your quantitative proteomics data.

The Analytical Imperative: Why High-Resolution Mass Spectrometry Excels

The fundamental principle of validating ¹⁵N incorporation is the direct measurement of the mass shift in peptides resulting from the replacement of the light ¹⁴N isotope with the heavy ¹⁵N isotope.[3][5] While various mass spectrometry platforms can detect this shift, high-resolution instruments, particularly Orbitrap and Fourier-transform ion cyclotron resonance (FTICR) mass spectrometers, offer distinct and decisive advantages.

The superiority of high-resolution MS is grounded in three key performance pillars:

  • Mass Accuracy and Resolving Power : High-resolution instruments can measure the mass-to-charge ratio (m/z) of an ion with exceptional precision (typically < 5 ppm).[6] This allows them to resolve the complex isotopic patterns of peptides. Crucially, this resolving power distinguishes the ¹⁵N-labeled peptide's isotopic envelope from co-eluting, isobaric interferences that would otherwise confound the measurement on lower-resolution instruments like triple quadrupoles.[4] This capability is vital for accurately calculating enrichment, especially at very low levels.[4]

  • Unambiguous Isotopic Fine Structure : At high resolution, it is possible to observe the isotopic fine structure of a peptide, where subtle mass differences between isotopologues (e.g., ¹³C vs. ¹⁵N) become apparent. This level of detail provides an unequivocal confirmation of the elemental composition and, therefore, the enrichment level, which is essential for fitting experimental data to theoretical isotopic distributions.[7]

  • Enhanced Sensitivity : Modern high-resolution mass spectrometers offer outstanding sensitivity, enabling the detection and validation of ¹⁵N incorporation in low-abundance proteins or in systems with slow protein turnover where enrichment levels may be minimal.[4]

Comprehensive Workflow for ¹⁵N Incorporation Validation

The following diagram and protocols outline a self-validating workflow, from initial cell labeling to final data analysis, designed to ensure the highest degree of confidence in your results.

G cluster_0 Phase 1: Labeling & Harvesting cluster_1 Phase 2: Sample Preparation cluster_2 Phase 3: Analysis A Metabolic Labeling (e.g., SILAC with ¹⁵N amino acids) B Cell Harvesting & Lysis A->B C Protein Quantification (e.g., BCA Assay) B->C D Mix Unlabeled (¹⁴N) & Labeled (¹⁵N) Proteomes (1:1 Ratio) C->D Equal Protein Amount E Protein Digestion (e.g., Trypsin) D->E F Peptide Cleanup (e.g., Solid-Phase Extraction) E->F G LC-MS/MS Analysis (High-Resolution MS) F->G Analyte H Database Search & Peptide Identification G->H I Isotopic Distribution Analysis & Enrichment Calculation H->I J Validation Report I->J

Caption: End-to-end workflow for ¹⁵N incorporation validation.

Experimental Protocol 1: ¹⁵N Metabolic Labeling and Sample Preparation

This protocol is based on the widely used SILAC methodology.

Rationale: The goal is to replace nearly all ¹⁴N atoms with ¹⁵N in the cellular proteome. Achieving >95% incorporation is critical for accurate quantification.[8][9] Mixing labeled and unlabeled samples at the protein level corrects for downstream variability in sample handling.[2]

Step-by-Step Methodology:

  • Cell Culture: Grow two populations of cells in parallel. One population is cultured in standard "light" medium, while the other is cultured in "heavy" medium where all essential amino acids containing nitrogen are ¹⁵N-labeled.

  • Ensure Complete Labeling: Culture the "heavy" population for a minimum of five to six cell doublings to ensure the incorporation of heavy amino acids exceeds 95-97%.[8][9]

  • Harvest and Lyse: Harvest and lyse the light (¹⁴N) and heavy (¹⁵N) cell populations separately using a suitable lysis buffer containing protease inhibitors.

  • Protein Quantification: Determine the protein concentration for both the light and heavy lysates using a reliable method like a BCA assay.

  • Sample Mixing: Combine an equal amount of protein from the light and heavy lysates (e.g., 50 µg + 50 µg). This 1:1 mixture serves as the analytical sample.

  • Protein Digestion: Process the mixed protein sample through a standard enzymatic digestion protocol. This typically involves reduction (with DTT), alkylation (with iodoacetamide), and overnight digestion with a protease such as trypsin.[9]

  • Peptide Cleanup: Desalt the resulting peptide mixture using a solid-phase extraction (SPE) method (e.g., C18 StageTips) to remove contaminants that could interfere with LC-MS/MS analysis.

Experimental Protocol 2: High-Resolution MS Analysis and Data Validation

Rationale: This phase focuses on acquiring high-quality data and using specialized software to calculate the precise incorporation percentage. The comparison of empirical isotopic patterns to theoretical models is the core of the validation.[10]

Step-by-Step Methodology:

  • LC-MS/MS Analysis: Analyze the cleaned peptide mixture using a high-resolution mass spectrometer (e.g., an Orbitrap-based instrument) coupled to a nano-liquid chromatography system.

    • Resolution: Set the MS1 scan resolution to ≥60,000 to resolve peptide isotopic envelopes.

    • Data Acquisition: Use a standard data-dependent acquisition (DDA) method to acquire MS/MS spectra for peptide identification.

  • Database Searching: Use a proteomics software suite (e.g., MaxQuant, Proteus-SE, Mascot) to identify peptides from the acquired MS/MS spectra.[11] The search parameters must include ¹⁵N labels as a variable modification.

  • Enrichment Calculation:

    • The software will locate paired "light" (¹⁴N) and "heavy" (¹⁵N) peptide features based on their co-elution and predicted mass difference.[12]

    • For each identified peptide, the software extracts the ion intensities for each peak in the observed isotopic envelope.

    • This empirical distribution is compared against a series of theoretical isotopic profiles calculated at different enrichment rates (e.g., from 90% to 100%).[10]

    • The percentage of ¹⁵N incorporation is determined by finding the best-fit correlation between the empirical and theoretical profiles, often using a Pearson product-moment correlation coefficient.[10]

  • Final Validation: Average the incorporation efficiency calculated from a large number of high-confidence peptides (ideally >50) to obtain a robust, statistically significant measure of the overall proteome labeling efficiency.[13]

G cluster_0 Data Analysis Logic A Acquired MS1 Spectrum (Empirical Isotopic Distribution) D Correlation Engine (e.g., Pearson Correlation) A->D B Theoretical Isotope Model Generator C Generate Profiles (95%, 96%, 97%... 100% ¹⁵N) B->C C->D E Best Fit Analysis D->E F Reported ¹⁵N Incorporation % E->F

Sources

Validation

The Ascendancy of Stability: A Comparative Guide to Stable Isotope Labeling Over Radioactive Tracers in Modern Research

In the landscape of modern molecular and biomedical research, the ability to trace and quantify the metabolic fate of molecules is paramount. For decades, radioactive tracers were the gold standard, providing unparallele...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern molecular and biomedical research, the ability to trace and quantify the metabolic fate of molecules is paramount. For decades, radioactive tracers were the gold standard, providing unparalleled sensitivity. However, the paradigm has shifted. Stable isotope labeling (SIL), coupled with advanced analytical techniques, now offers a superior alternative in a vast array of applications, from fundamental metabolic research to late-stage clinical drug development. This guide provides an in-depth, objective comparison for researchers, scientists, and drug development professionals, grounded in experimental data and field-proven insights, to illuminate the multifaceted advantages of transitioning to stable isotope methodologies.

I. The Core Distinction: At the Heart of Safety and Experimental Freedom

The fundamental difference between stable and radioactive isotopes lies in their nuclear properties. Stable isotopes, such as Carbon-13 (¹³C), Nitrogen-15 (¹⁵N), and Deuterium (²H), possess a balanced number of protons and neutrons, rendering them non-radioactive.[1][2] They do not undergo spontaneous decay or emit ionizing radiation.[1] In contrast, radioactive isotopes (radionuclides) like Carbon-14 (¹⁴C) and Tritium (³H) have unstable nuclei that decay, emitting radiation.[3][4] This seemingly simple distinction has profound implications for every stage of the research process.

The most significant advantage of stable isotopes is their inherent safety.[5][6] The absence of radiation risk eliminates exposure hazards for researchers and, crucially, for study participants in clinical and preclinical trials.[5] This enhanced safety profile translates into a cascade of practical benefits:

  • Simplified Regulatory Oversight: Research with stable isotopes is subject to far less stringent regulatory requirements compared to the handling of radioactive materials, which is governed by bodies like the Nuclear Regulatory Commission (NRC).[5][7]

  • Reduced Operational Complexity: The need for specialized radiation shielding, dedicated "hot labs," and complex waste disposal protocols is entirely avoided.[5]

  • Expanded Clinical Applicability: SIL is ideal for studies involving vulnerable populations, including children, pregnant women, and patients with rare diseases, where radiation exposure is a primary concern.[8] Long-term and repeated studies become feasible without cumulative radiation dose limitations.[5][8]

This freedom from the constraints of radioactivity empowers researchers to design more complex and informative experiments, a theme we will explore throughout this guide.

II. Analytical Power and Precision: Beyond Simple Quantification

While radioactive tracers have historically been lauded for their high sensitivity, modern analytical techniques have dramatically narrowed this gap, and in many respects, surpassed the capabilities of traditional radioisotope detection.[5]

FeatureStable Isotope Tracers (e.g., ¹³C, ¹⁵N)Radioactive Tracers (e.g., ¹⁴C, ³H)
Detection Method Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR)[5]Scintillation Counting, PET, SPECT[5]
Detection Principle Mass-to-charge ratio of the molecule[5]Emission of radiation upon radioactive decay[5]
Information Provided Quantitative amount, positional information of the label, identification of metabolites[5]A measure of the overall amount of tracer present[5]
Sensitivity High, with advancements in MS continually improving detection limits[5]Historically very high, especially with Accelerator Mass Spectrometry (AMS)[5][9]

Table 1: Quantitative Comparison of Tracer Detection Methods

The true power of SIL lies in the rich, multidimensional data provided by Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[5][] Unlike scintillation counting, which merely quantifies the decay events of a radionuclide, MS can distinguish between different isotopologues (molecules differing only in their isotopic composition).[5] This allows for:

  • Positional Analysis: Precisely determining the location of the stable isotope within a molecule, offering detailed insights into specific metabolic pathways and reaction mechanisms.[5][11]

  • Metabolite Identification: The fragmentation patterns in MS provide structural information, aiding in the identification of novel metabolites.[12]

  • Multiplexing Capabilities: Multiple stable isotope tracers can be used simultaneously in the same subject to investigate intersecting metabolic pathways, a feat not safely achievable with radioisotopes due to cumulative radiation exposure.[5]

This analytical depth is particularly transformative in the field of Metabolic Flux Analysis (MFA) . MFA quantitatively studies the rates of metabolic reactions in a biological system.[13] By introducing stable isotope-labeled substrates (like ¹³C-glucose) and analyzing the isotopic enrichment in downstream metabolites, researchers can map the flow of atoms through complex metabolic networks.[2][13][14] This provides a dynamic picture of cellular metabolism that is simply unattainable with radioactive tracers.[15]

III. Experimental Design and Workflow: A Tale of Two Methodologies

The choice between stable and radioactive tracers fundamentally dictates the experimental workflow. The following sections provide a comparative overview of a common application: a cellular glucose uptake assay.

A. Stable Isotope Labeling Workflow for Glucose Uptake

Objective: To quantify the rate of glucose uptake in cultured cells using a stable isotope-labeled glucose analog (e.g., ¹³C-glucose) and analysis by Liquid Chromatography-Mass Spectrometry (LC-MS).

Experimental Protocol:

  • Cell Culture: Plate cells at a desired density and allow them to adhere and grow in standard culture medium.

  • Starvation: Prior to the assay, incubate cells in a glucose-free medium for a defined period to deplete intracellular glucose stores.

  • Labeling: Replace the starvation medium with a medium containing a known concentration of ¹³C-glucose. Incubate for a specific time course (e.g., 0, 5, 15, 30 minutes).

  • Wash: Rapidly wash the cells with ice-cold phosphate-buffered saline (PBS) to stop glucose uptake and remove extracellular labeled glucose.

  • Metabolite Extraction: Lyse the cells and extract intracellular metabolites using a cold solvent mixture (e.g., 80% methanol).

  • Sample Preparation: Centrifuge the extract to pellet cell debris. Collect the supernatant and dry it under vacuum. Reconstitute the sample in a suitable solvent for LC-MS analysis.

  • LC-MS Analysis: Inject the sample into an LC-MS system. Separate the metabolites via liquid chromatography and detect the mass-to-charge ratio of ¹³C-labeled glucose and its downstream metabolites.

  • Data Analysis: Quantify the amount of incorporated ¹³C-glucose by comparing its peak area to a standard curve. Normalize the data to total protein content or cell number to calculate the rate of glucose uptake.

Workflow Diagram (Stable Isotope Labeling):

SIL_Workflow cluster_prep Cell Preparation cluster_exp Labeling Experiment cluster_analysis Analysis A Cell Culture B Glucose Starvation A->B C Incubate with ¹³C-Glucose B->C D Wash with ice-cold PBS C->D E Metabolite Extraction D->E F LC-MS Analysis E->F G Data Analysis & Quantification F->G

Caption: Experimental workflow for a stable isotope-labeled glucose uptake assay.

B. Radioactive Tracer Workflow for Glucose Uptake

Objective: To quantify the rate of glucose uptake in cultured cells using a radiolabeled glucose analog (e.g., [³H]-2-deoxy-D-glucose) and analysis by scintillation counting.

Experimental Protocol:

  • Cell Culture: Identical to the SIL protocol.

  • Starvation: Identical to the SIL protocol.

  • Labeling: Replace the starvation medium with a medium containing a known concentration and specific activity of [³H]-2-deoxy-D-glucose. Incubate for the same time course.

  • Wash: Identical to the SIL protocol.

  • Cell Lysis: Lyse the cells using a suitable lysis buffer (e.g., containing NaOH or a detergent).

  • Scintillation Counting: Transfer the cell lysate to a scintillation vial. Add a scintillation cocktail, which contains fluors that emit light when excited by radiation.

  • Measurement: Place the vials in a liquid scintillation counter to measure the radioactive decay in disintegrations per minute (DPM) or counts per minute (CPM).

  • Data Analysis: Normalize the measured radioactivity to the total protein content or cell number and the specific activity of the [³H]-2-DG to calculate the rate of glucose uptake.[5]

Workflow Diagram (Radioactive Tracer):

Radioactive_Workflow cluster_prep Cell Preparation cluster_exp Labeling Experiment cluster_analysis Analysis A Cell Culture B Glucose Starvation A->B C Incubate with [³H]-2-DG B->C D Wash with ice-cold PBS C->D E Cell Lysis D->E F Liquid Scintillation Counting E->F G Data Analysis & Quantification F->G

Caption: Experimental workflow for a radioactive tracer glucose uptake assay.

The comparison highlights the streamlined and safer analytical backend of the SIL workflow, which avoids the handling of radioactive lysates and specialized counting equipment.

IV. Applications in Drug Development: De-risking and Accelerating the Pipeline

The advantages of SIL are particularly impactful in the high-stakes environment of drug development.[8] By providing precise data on a drug's absorption, distribution, metabolism, and excretion (ADME), stable isotopes help to de-risk and accelerate the entire process.[][12]

  • Early Pharmacokinetic (PK) Studies: Microdosing studies, which use sub-therapeutic doses of a drug, can be safely conducted in humans using ¹³C-labeled compounds to gather early PK data.[8][16] This helps in selecting the most promising drug candidates before significant investment is made.

  • Metabolite Identification and Profiling: SIL is instrumental in elucidating metabolic pathways of new chemical entities.[][12] By comparing the mass spectra of labeled and unlabeled drug metabolites, researchers can confidently identify and quantify metabolic products.

  • Bioavailability Studies: Isotope dilution mass spectrometry, a technique that uses a known amount of a stable isotope-labeled drug as an internal standard, allows for the precise quantification of a drug's bioavailability.[]

  • Drug-Drug Interaction Studies: Researchers can administer a labeled version of one drug and an unlabeled version of another to precisely determine if the second drug affects the metabolism or clearance of the first.[]

The integration of SIL into drug development workflows not only enhances data quality but also significantly expedites the journey from discovery to regulatory submission by providing safer, more detailed, and clinically relevant information.[8]

V. Cost Considerations: A Nuanced Perspective

While the upfront cost of synthesizing a stable isotope-labeled compound can be higher than its radioactive counterpart, a holistic view reveals a more nuanced financial picture.[6][17][18]

Cost FactorStable Isotope LabelingRadioactive Tracers
Compound Synthesis Can be more expensive due to the cost of enriched starting materials.[6][19]Synthesis can be complex and requires specialized facilities.
Infrastructure Utilizes standard laboratory equipment (e.g., LC-MS systems).Requires dedicated "hot labs," shielding, and specialized detectors.
Waste Disposal Standard chemical waste disposal.Expensive and highly regulated radioactive waste disposal.[5]
Regulatory & Safety Minimal overhead for safety and compliance.Significant costs associated with radiation safety officers, licensing, and monitoring.
Personnel Standard laboratory training.Specialized training and certification for handling radioactive materials.

Table 2: Comparative Cost Factors

When considering the total cost of ownership—including infrastructure, regulatory compliance, waste disposal, and personnel—stable isotope labeling often emerges as the more cost-effective and sustainable choice in the long run, particularly for institutions conducting frequent tracer studies.[18]

VI. Conclusion: The Clear Choice for Modern, Data-Rich Research

The era of relying solely on radioactive tracers is waning. Stable isotope labeling, powered by the analytical prowess of modern mass spectrometry, offers a safer, more versatile, and often more informative approach to biological and biomedical research.[5] Its non-radioactive nature unshackles researchers from the significant safety, regulatory, and logistical burdens of radiotracers, opening the door to more complex, clinically relevant, and ethically sound study designs.[5][8] From elucidating intricate metabolic pathways to accelerating the development of life-saving drugs, stable isotopes provide the clarity, precision, and safety that modern science demands. For the contemporary research laboratory, the choice is clear: the future of tracer methodology is stable.

References

  • Metabolic Solutions. (2024, November 21). Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. [Link]

  • Iglesias, J., Sleno, L., & Volmer, D. A. (2012). Isotopic Labeling of Metabolites in Drug Discovery Applications. Current Drug Metabolism, 13(9), 1213–1225. [Link]

  • Silantes. (2023, December 11). Applications of Stable Isotope-Labeled Molecules. [Link]

  • International Atomic Energy Agency. Safe Use of Radioactive Tracers in Industrial Processes. [Link]

  • NIH National Library of Medicine. (n.d.). Advances in stable isotope labeling: dynamic labeling for spatial and temporal proteomic analysis. [Link]

  • NIH National Library of Medicine. (n.d.). Metabolic Flux Analysis—Linking Isotope Labeling and Metabolic Fluxes. [Link]

  • ResearchGate. (n.d.). The use of stable isotopes in drug metabolism studies. [Link]

  • NIH National Library of Medicine. (n.d.). Measurement of metabolic fluxes using stable isotope tracers in whole animals and human patients. [Link]

  • MDPI. (n.d.). Advancing Stable Isotope Analysis for Alcoholic Beverages' Authenticity: Novel Approaches in Fraud Detection and Traceability. [Link]

  • PubMed. (2021). Technological advances in stable isotope analysis provide ever more insights into animal ecology. [Link]

  • Wiley Analytical Science. (2024, February 29). Advancements in stable isotope analysis. [Link]

  • ResearchGate. (n.d.). Advances in Stable-isotope Methodology. [Link]

  • PubMed. (2000). A validation study comparing accelerator MS and liquid scintillation counting for analysis of 14C-labelled drugs in plasma, urine and faecal extracts. [Link]

  • ResearchGate. (n.d.). Different approaches for stable isotope based labeling experiments. [Link]

  • PubMed. (1998). Analytical performance of accelerator mass spectrometry and liquid scintillation counting for detection of 14C-labeled atrazine metabolites in human urine. [Link]

  • Nuclear Regulatory Commission. (n.d.). § 39.45 Subsurface tracer studies. [Link]

  • Silantes. (2023, December 3). The Advantages of Using Stable Isotope-Labeled Nucleic Acids. [Link]

  • ResearchGate. (n.d.). Advantages and disadvantages of radioactive and stable tracers. [Link]

  • Occupational & Environmental Medicine. Safety Techniques for Radioactive Tracers. [Link]

  • ResearchGate. (n.d.). Stable isotopes in clinical research: Safety reaffirmed. [Link]

  • SNMMI Annual Meeting. (n.d.). Fact Sheet: Nuclear Medicine and Radiation Safety. [Link]

  • Semantic Scholar. (n.d.). Stable isotopes in clinical research: safety reaffirmed. [Link]

  • radiologyscan.com.au. Nuclear Medicine Safety: How It Keeps You Safe During Scans. [Link]

  • The Health Physics Society. (2021, March 26). Are both liquid scintillation counting and liquid chromatography – mass spectrometry useful for analysis of radionuclides?[Link]

  • NewYork-Presbyterian. Radioactive Tracer. [Link]

  • Wikipedia. Positron emission tomography. [Link]

  • Journal of Chemical Education. Limitations of the radioactive tracer method. [Link]

  • DeepDyve. (1991, June 13). Stable isotopes in clinical research: safety reaffirmed. [Link]

  • Prezi. Advantages and Disadvantages of using radioactive isotopes. [Link]

  • ResearchGate. (2018, January 29). Cost for isotopic labeling?[Link]

  • Mordor Intelligence. (2025, December 1). Stable Isotope Labeled Compounds Market Size & Forecast Report 2030. [Link]

  • Silantes. (2023, March 9). Why has the price of stable isotopes skyrocketed?[Link]

Sources

Comparative

A Senior Application Scientist's Guide: Comparative Analysis of ¹⁴N vs ¹⁵N NMR for Protein Studies

For researchers, scientists, and drug development professionals venturing into the intricate world of protein analysis, Nuclear Magnetic Resonance (NMR) spectroscopy stands as a uniquely powerful tool. It offers an unpar...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals venturing into the intricate world of protein analysis, Nuclear Magnetic Resonance (NMR) spectroscopy stands as a uniquely powerful tool. It offers an unparalleled atomic-level view of protein structure, dynamics, and interactions in solution, mimicking their native environment. A crucial choice in designing protein NMR experiments lies in the selection of the nitrogen isotope to observe: the highly abundant but challenging ¹⁴N, or the stable, versatile, yet rare ¹⁵N.

This guide provides an in-depth comparative analysis of ¹⁴N and ¹⁵N NMR for protein studies. Moving beyond a simple list of pros and cons, we will delve into the fundamental physics governing their NMR properties, the practical implications for experimental design, and the specific applications where each isotope can be most effectively leveraged.

The Fundamental Divide: A Tale of Two Spins

The core differences between ¹⁴N and ¹⁵N NMR stem from their intrinsic nuclear properties. Understanding these distinctions is paramount to appreciating their respective strengths and limitations in the context of protein science.

Property¹⁴N¹⁵N
Natural Abundance ~99.6%~0.37%
Nuclear Spin (I) 11/2
Gyromagnetic Ratio (γ) 1.934 x 10⁷ rad T⁻¹ s⁻¹-2.7126 x 10⁷ rad T⁻¹ s⁻¹
Quadrupole Moment (Q) 2.044 x 10⁻³⁰ m²0
The Quadrupolar Challenge of ¹⁴N

The most significant characteristic of the ¹⁴N nucleus is its spin of I=1, which gives rise to an electric quadrupole moment.[1][2][3] This quadrupole moment interacts with local electric field gradients, providing a highly efficient relaxation mechanism.[2][3] In the asymmetric electronic environment typical of a protein backbone, this leads to extremely rapid transverse relaxation (short T₂) and, consequently, very broad NMR signals.[1][4][5] For all but the smallest and most symmetric molecules, these line widths can be on the order of kilohertz, often rendering the signals undetectable on high-resolution NMR spectrometers.[1][4][5]

The Spin-½ Advantage of ¹⁵N

In stark contrast, the ¹⁵N nucleus has a spin of I=1/2, meaning it lacks a quadrupole moment.[1] This fundamental difference is the primary reason for its widespread use in protein NMR. The absence of quadrupolar relaxation results in significantly narrower line widths, enabling the acquisition of high-resolution spectra necessary for detailed structural and dynamic analysis.[1] However, its very low natural abundance necessitates isotopic labeling, a crucial experimental step we will discuss in detail.

Experimental Workflows: A Comparative Overview

The disparate nuclear properties of ¹⁴N and ¹⁵N dictate vastly different experimental approaches for their application in protein studies.

The ¹⁵N Labeling and HSQC/TROSY Workflow

The workhorse of modern protein NMR is the ¹⁵N-labeling workflow, typically coupled with Heteronuclear Single Quantum Coherence (HSQC) or Transverse Relaxation-Optimized Spectroscopy (TROSY) experiments.

G cluster_0 Protein Expression & Labeling cluster_1 NMR Data Acquisition cluster_2 Data Analysis Expression Vector Expression Vector Bacterial Expression Bacterial Expression Expression Vector->Bacterial Expression Transformation ¹⁵N-labeled Protein ¹⁵N-labeled Protein Bacterial Expression->¹⁵N-labeled Protein Induction & Harvest Minimal Media Minimal Media Minimal Media->Bacterial Expression Growth ¹⁵NH₄Cl ¹⁵NH₄Cl ¹⁵NH₄Cl->Minimal Media Supplementation NMR Spectrometer NMR Spectrometer ¹⁵N-labeled Protein->NMR Spectrometer Sample Preparation 2D ¹H-¹⁵N HSQC/TROSY 2D ¹H-¹⁵N HSQC/TROSY NMR Spectrometer->2D ¹H-¹⁵N HSQC/TROSY Pulse Sequence Resonance Assignment Resonance Assignment 2D ¹H-¹⁵N HSQC/TROSY->Resonance Assignment Processing Structure, Dynamics, Interaction Studies Structure, Dynamics, Interaction Studies Resonance Assignment->Structure, Dynamics, Interaction Studies Interpretation

Caption: Workflow for ¹⁵N-based protein NMR studies.

Step-by-Step Methodology for ¹⁵N Labeling and HSQC
  • Protein Expression in Minimal Media: The protein of interest is typically overexpressed in E. coli grown in a minimal medium.[6] This ensures that the sole nitrogen source is the isotopically labeled compound provided.

  • Supplementation with ¹⁵N Source: The minimal medium is supplemented with a ¹⁵N-labeled nitrogen source, most commonly ¹⁵NH₄Cl.[6]

  • Protein Purification: Standard protein purification protocols are employed to isolate the ¹⁵N-labeled protein.

  • NMR Sample Preparation: The purified protein is concentrated and placed in a suitable buffer for NMR analysis.

  • Data Acquisition (¹H-¹⁵N HSQC): A 2D ¹H-¹⁵N HSQC experiment is performed. This experiment correlates the chemical shifts of amide protons with their directly bonded nitrogen atoms, producing a "fingerprint" spectrum where each peak corresponds to a specific amino acid residue in the protein backbone.[6][7]

  • Data Analysis: The resulting spectrum is analyzed to assign resonances to specific residues and to extract structural, dynamic, or interaction information.

The Challenges of Direct ¹⁴N Observation

Direct observation of ¹⁴N in proteins via solution-state NMR is generally impractical due to the severe line broadening.[1] However, specialized solid-state NMR techniques can be employed, particularly for smaller molecules or crystalline samples. These methods often focus on measuring the ¹⁴N quadrupolar coupling constant, which is highly sensitive to the local electronic environment and hydrogen bonding.[8][9]

G cluster_0 Sample Preparation cluster_1 Solid-State NMR cluster_2 Data Analysis Unlabeled Protein Unlabeled Protein Crystallization/Solid Sample Crystallization/Solid Sample Unlabeled Protein->Crystallization/Solid Sample Preparation Solid-State NMR Spectrometer Solid-State NMR Spectrometer Crystallization/Solid Sample->Solid-State NMR Spectrometer Packing ¹⁴N Ultra-wideline NMR ¹⁴N Ultra-wideline NMR Solid-State NMR Spectrometer->¹⁴N Ultra-wideline NMR Specialized Pulse Sequences Quadrupolar Coupling Constants Quadrupolar Coupling Constants ¹⁴N Ultra-wideline NMR->Quadrupolar Coupling Constants Spectral Analysis Local Environment & H-bonding Local Environment & H-bonding Quadrupolar Coupling Constants->Local Environment & H-bonding Interpretation

Caption: Workflow for ¹⁴N solid-state NMR studies.

Comparative Performance in Protein Studies

Feature¹⁴N NMR¹⁵N NMR
Sensitivity Very Low (due to broad lines)High (with isotopic labeling)
Resolution Very LowHigh
Isotopic Labeling Not required (high natural abundance)Required (low natural abundance)
Cost Low (no labeling)High (cost of ¹⁵N-labeled reagents)
Applicability to Large Proteins Extremely limitedFeasible, especially with deuteration and TROSY
Primary Information Local electronic environment, H-bonding (Solid-State)3D structure, dynamics, ligand binding, protein-protein interactions

Advanced Applications and Causality in Experimental Choices

Probing Protein Dynamics with ¹⁵N Relaxation

One of the most powerful applications of ¹⁵N NMR is the study of protein dynamics over a wide range of timescales.[10][11] By measuring the longitudinal (T₁) and transverse (T₂) relaxation rates, as well as the heteronuclear ¹H-¹⁵N Nuclear Overhauser Effect (NOE), researchers can gain insights into the flexibility of the protein backbone on the picosecond to nanosecond timescale.[11] These experiments are crucial for understanding protein function, allostery, and entropy.

The choice to use ¹⁵N for these studies is a direct consequence of its favorable relaxation properties. The absence of quadrupolar contributions allows for the accurate measurement of relaxation rates, which are then fit to models of molecular motion to extract dynamic parameters.

Overcoming the Size Barrier with ¹⁵N, Deuteration, and TROSY

For proteins larger than ~25 kDa, even ¹⁵N NMR spectra can suffer from line broadening due to slow molecular tumbling.[12][13] To circumvent this, a combination of isotopic labeling strategies is employed. Uniform deuteration of the protein, with the exception of the amide protons, significantly reduces dipolar relaxation pathways, leading to sharper lines.[14][15]

The Transverse Relaxation-Optimized Spectroscopy (TROSY) experiment further mitigates relaxation by taking advantage of interference between different relaxation mechanisms at high magnetic fields.[12][16] This combination of ¹⁵N-labeling, deuteration, and TROSY has pushed the size limit of proteins amenable to solution NMR studies to over 100 kDa.[12]

The Niche of ¹⁴N in Solid-State NMR

While largely overshadowed in solution studies, ¹⁴N NMR has found a niche in solid-state NMR of biomolecules.[8][9] The quadrupolar interaction, a major hindrance in solution, becomes a valuable source of information in the solid state. The magnitude of the quadrupolar coupling is exquisitely sensitive to the local electronic environment, including hydrogen bond lengths and geometries.[8][9] This makes ¹⁴N solid-state NMR a useful tool for probing the finer details of protein structure in crystalline or aggregated states.

Conclusion: A Clear Choice for Most Protein Studies

For the vast majority of protein structure, dynamics, and interaction studies in solution, ¹⁵N NMR is the unequivocally superior choice . The fundamental advantage of its spin-1/2 nature, which provides narrow lines and high-resolution spectra, far outweighs the initial cost and effort of isotopic labeling. The wealth of sophisticated multidimensional NMR experiments developed for ¹⁵N-labeled proteins provides an extensive toolkit for answering a wide range of biological questions.

While ¹⁴N NMR, with its high natural abundance, remains an intriguing prospect, its utility in protein science is largely confined to specialized solid-state NMR applications where its quadrupolar interaction can be harnessed to probe the local electronic environment. For the researcher aiming to elucidate the structure and function of proteins in a near-native state, mastering the techniques of ¹⁵N isotopic labeling and spectroscopy is an essential and rewarding endeavor.

References
  • Biology Stack Exchange. Why is nitrogen isotopic labelling required for protein NMR? (2016-06-21). Available from: [Link]

  • Higman, V.A. 15N - Protein NMR. (2012-10-31). Available from: [Link]

  • New York Structural Biology Center. 15N T1/T2/NOE HSQC/TROSY Relaxation Experiments | CoMD/NMR. Available from: [Link]

  • National Institutes of Health. Nitrogen detected TROSY at high field yields high resolution and sensitivity for protein NMR - PMC. Available from: [Link]

  • Magnetic Resonance. Insights into Protein Dynamics from 15N-1H HSQC. Available from: [Link]

  • PubMed. Specific isotopic labelling and reverse labelling for protein NMR spectroscopy: using metabolic precursors in sample preparation. (2022-12-16). Available from: [Link]

  • Higman, V.A. 15N,13C,2H - Protein NMR. (2012-10-31). Available from: [Link]

  • City University of New York. 15N-TROSY - Solution State NMR Experiments. (2023-02-17). Available from: [Link]

  • IMSERC. 15N-LABELED PROTEINS. Available from: [Link]

  • Wikipedia. Nuclear magnetic resonance spectroscopy of proteins. Available from: [Link]

  • Royal Society of Chemistry. Static solid-state 14N NMR and computational studies of nitrogen EFG tensors in some crystalline amino acids. Available from: [Link]

  • PubMed. Determining protein dynamics from ¹⁵N relaxation data by using DYNAMICS. Available from: [Link]

  • University of Toronto. the use of 2h, 13c, 15n multidimensional nmr to study the structure and dynamics of proteins. Available from: [Link]

  • Chemistry LibreTexts. 5.2: Nuclear Quadrupoles and Quadrupole-induced Relaxation. (2022-09-03). Available from: [Link]

  • Wiley. NMR Spectroscopy: Basic Principles, Concepts and Applications in Chemistry, 3rd Edition. Available from: [Link]

  • ResearchGate. Comparison of ¹⁵N-detected TROSY-HSQC (left) and ¹H-detected TROSY-HSQC... (2013). Available from: [Link]

  • ResearchGate. A practical guide to protein dynamics from 15N spin relaxation in solution. (2011). Available from: [Link]

  • Semantic Scholar. Nuclear relaxation and molecular properties Part I. 14N nuclear quadrupolar relaxation and 1H line shapes in nitrogen-containing heterocycles. Available from: [Link]

  • Royal Society of Chemistry. Natural abundance 14N and 15N solid-state NMR of pharmaceuticals and their polymorphs. Available from: [Link]

  • National Institutes of Health. Complete resolution of the solid-state NMR spectrum of a uniformly 15N-labeled membrane protein in phospholipid bilayers - PMC. Available from: [Link]

  • Royal Society of Chemistry. Measurement of 14N quadrupole couplings in biomolecular solids using indirect-detection 14N solid-state NMR with DNP. Available from: [Link]

  • Quadrupolar nuclei. Available from: [Link]

  • PubMed. Determination of solid-state NMR structures of proteins by means of three-dimensional 15N-13C-13C dipolar correlation spectroscopy and chemical shift analysis. (2003-10-07). Available from: [Link]

  • Nitrogen NMR. Available from: [Link]

  • ResearchGate. NMR Spectroscopy, 14N and 15N. Available from: [Link]

  • ResearchGate. Nitrogen-14 NMR spectroscopy | Request PDF. Available from: [Link]

  • OSTI.GOV. Natural abundance 14 N and 15 N solid-state NMR of pharmaceuticals and their polymorphs. Available from: [Link]

  • NMR Wiki. Quadrupolar coupling. (2011-07-20). Available from: [Link]

  • PubMed. Practical aspects of NMR signal assignment in larger and challenging proteins. (2014-04). Available from: [Link]

  • National Institutes of Health. Practical aspects of NMR signal assignment in larger and challenging proteins - PMC. Available from: [Link]

  • Northeastern University. Protein NMR spectroscopy : practical techniques and applications. Available from: [Link]

  • Duke Computer Science. Introduction to NMR spectroscopy of proteins. Available from: [Link]

  • PubMed. 14N NMR relaxation times of several protein amino acids in aqueous solution--comparison with 17O NMR data and estimation of the relative hydration numbers in the cationic and zwitterionic forms. (2000-05-15). Available from: [Link]

  • Longdom Publishing. Principles and Applications of Nuclear Magnetic Resonance (NMR) Spectroscopy in Analytical Chemistry. Available from: [Link]

  • Wiley. Protein NMR Spectroscopy: Practical Techniques and Applications. (2011). Available from: [Link]

  • NMR structure determination of proteins and protein complexes larger than 20 kDa G Marius Clore and Angela M Gronenborn. Available from: [Link]

  • Royal Society of Chemistry. 15N isotopic labelling for in-cell protein studies by NMR spectroscopy and single-cell IR synchrotron radiation FTIR microscopy: a correlative study. (2018-01-12). Available from: [Link]

  • National Institutes of Health. A Unique and Simple Approach to Improve Sensitivity in 15N-NMR Relaxation Measurements for NH3+ Groups: Application to a Protein-DNA Complex. (2017-08-15). Available from: [Link]

  • National Institutes of Health. A comprehensive assessment of selective amino acid 15N-labeling in human embryonic kidney 293 cells for NMR spectroscopy. Available from: [Link]

  • Progress, Challenges and Opportunities of NMR and XL-MS for Cellular Structural Biology. Available from: [Link]

  • ResearchGate. Sensitivity-Enhanced Correlation of 15N and 1H Chemical Shifts in Natural-Abundance Samples via Multiple Quantum Coherence. (2022). Available from: [Link]

  • National Institutes of Health. NMR resonance assignments for sparsely 15N labeled proteins - PubMed. Available from: [Link]

  • ResearchGate. Identifying H–N proximities in solid-state NMR using 14N overtone irradiation under fast MAS | Request PDF. (2020). Available from: [Link]

  • National Institutes of Health. NMR profiling of biomolecules at natural abundance using 2D 1H–15N and 1H–13C multiplicity-separated (MS) HSQC spectra. Available from: [Link]

Sources

Validation

A Senior Application Scientist's Guide to N-Sulfonylating Agents in Synthesis

For the discerning researcher in organic synthesis and drug development, the selection of an appropriate N-sulfonylating agent is a critical decision that profoundly impacts reaction efficiency, substrate scope, and the...

Author: BenchChem Technical Support Team. Date: January 2026

For the discerning researcher in organic synthesis and drug development, the selection of an appropriate N-sulfonylating agent is a critical decision that profoundly impacts reaction efficiency, substrate scope, and the overall strategic success of a synthetic campaign. This guide provides an in-depth, objective comparison of the performance of common N-sulfonylating agents, grounded in experimental data and mechanistic principles, to empower you to make informed decisions in your laboratory.

The Strategic Importance of N-Sulfonylation

N-sulfonylation, the formation of a sulfonamide linkage by reacting an amine with a sulfonylating agent, is a cornerstone transformation in modern organic chemistry. The resulting sulfonamides are not merely stable derivatives; they are often key pharmacophores in a multitude of therapeutic agents, exhibiting a wide range of biological activities.[1] Furthermore, the sulfonyl group can serve as a robust protecting group for amines, modulating their reactivity and enabling selective transformations elsewhere in a complex molecule.[2] The choice of the sulfonylating agent dictates the stability of the sulfonamide and the conditions required for its potential subsequent cleavage, a critical consideration in multi-step synthesis.

A Comparative Analysis of Key N-Sulfonylating Agents

The reactivity of a sulfonyl chloride is primarily governed by the electrophilicity of the sulfur atom, which is influenced by both electronic and steric factors of the substituent on the sulfonyl group.[3] We will focus our comparative analysis on three of the most widely utilized agents: p-toluenesulfonyl chloride (TsCl), methanesulfonyl chloride (MsCl), and 2-nitrobenzenesulfonyl chloride (NsCl).

Reactivity and Performance: A Data-Driven Comparison

The selection of a sulfonylating agent is often a balance between reactivity, stability of the resulting sulfonamide, and the ease of its removal. The following table provides a comparative overview of the performance of TsCl, MsCl, and NsCl in the N-sulfonylation of representative primary and secondary amines.

Sulfonylating AgentSubstrateReaction ConditionsReaction TimeYield (%)Deprotection ConditionsReference(s)
TsCl AnilinePyridine, 0-25 °C-~100HBr/phenol, reflux; Na/NH₃[1]
BenzylaminePyridine, CH₂Cl₂, 0 °C to rt2-16 h~95Reductive (e.g., Na/Hg) or strong acid[4]
MsCl AnilinePyridine, CH₂Cl₂, 0 °C to rt12-16 hHighTiCl₃, Li, THF, rt[5]
BenzylamineEt₃N, CH₂Cl₂, 0 °C to rt1-4 h>90Reductive or strong acid[4]
NsCl BenzylaminePyridine, CH₂Cl₂, 0 °C2 h98Thiophenol, K₂CO₃, MeCN, rt, 1-2 h[4]
Various AminesEt₃N, CH₂Cl₂-HighThiol and base (mild)[6]

Note: Reaction times and yields are highly substrate-dependent and the data presented is for comparative purposes. "rt" denotes room temperature.

From the data, a general trend in reactivity can be observed: MsCl > NsCl > TsCl . The higher reactivity of the alkanesulfonyl chloride (MsCl) compared to the arenesulfonyl chlorides is attributed to reduced steric hindrance and the absence of resonance stabilization of the S-Cl bond.[3] Among the arenesulfonyl chlorides, the strongly electron-withdrawing nitro group in NsCl enhances the electrophilicity of the sulfur atom, making it more reactive than TsCl, which possesses a slightly electron-donating methyl group.[3]

Mechanistic Insights: More Than a Simple Nucleophilic Attack

The mechanism of N-sulfonylation is nuanced and depends on the nature of the sulfonylating agent and the reaction conditions, particularly the base employed.

Arenesulfonyl Chlorides (TsCl and NsCl): The SN2-like Pathway

For arenesulfonyl chlorides like TsCl and NsCl, the reaction with an amine generally proceeds through a direct nucleophilic attack of the amine on the electrophilic sulfur atom, following a concerted SN2-like mechanism. The base, typically pyridine or triethylamine, serves to neutralize the HCl generated, driving the reaction to completion.

Amine R₂NH Intermediate [R₂NH⁺-SO₂(Ar)-Cl⁻] Amine->Intermediate Nucleophilic Attack TsCl ArSO₂Cl TsCl->Intermediate Product R₂N-SO₂Ar Intermediate->Product -HCl Base Base Salt Base·HCl Base->Salt +HCl

Caption: General SN2-like mechanism for N-sulfonylation with arenesulfonyl chlorides.

Alkanesulfonyl Chlorides (MsCl): The Sulfene Intermediate Pathway

In contrast, the mechanism for the reaction of alkanesulfonyl chlorides with α-hydrogens, such as MsCl, can be more complex, especially in the presence of a strong, non-nucleophilic base like triethylamine. Under these conditions, an elimination-addition mechanism involving a highly reactive sulfene intermediate can operate.[7] The base abstracts an α-proton from MsCl to form the sulfene, which is then rapidly trapped by the amine.

Kinetic isotope effect studies have provided strong evidence for this pathway. For the hydrolysis of methanesulfonyl chloride, a large primary kinetic isotope effect is observed at pH > 6.7, indicating that the cleavage of the C-H bond is involved in the rate-determining step, which is consistent with the formation of a sulfene intermediate.[7][8]

MsCl CH₃SO₂Cl Sulfene [CH₂=SO₂] MsCl->Sulfene -HCl, via Base Base Et₃N Salt Et₃N·HCl Base->Salt Product R₂N-SO₂CH₃ Sulfene->Product + R₂NH Amine R₂NH Amine->Product

Caption: Sulfene intermediate pathway in the N-sulfonylation with methanesulfonyl chloride.

This mechanistic dichotomy is a crucial consideration for the synthetic chemist, as the generation of a highly reactive and indiscriminate sulfene intermediate can sometimes lead to side reactions and a broader substrate scope.

The Art of Deprotection: A Strategic Consideration

The choice of a sulfonylating agent is intrinsically linked to the strategy for its potential removal. The stability of the sulfonamide bond varies significantly with the nature of the sulfonyl group.

  • Tosyl (Ts) and Mesyl (Ms) Groups: These form highly stable sulfonamides that are resistant to a wide range of acidic and basic conditions.[4] Their removal often requires harsh reductive conditions (e.g., Na/NH₃, Na/Hg) or strongly acidic conditions (e.g., HBr/phenol), which may not be compatible with sensitive functional groups in the molecule.[4]

  • Nosyl (Ns) Group: The nosyl group is a cornerstone of modern synthetic strategy due to its facile cleavage under mild conditions. The presence of the electron-withdrawing nitro group facilitates nucleophilic aromatic substitution. Treatment with a thiol, such as thiophenol, in the presence of a mild base like potassium carbonate, efficiently cleaves the sulfonamide at room temperature.[4][6] This orthogonality to many other protecting groups makes the nosyl group invaluable in complex total synthesis.[9]

The mild deprotection of nosylamides is a key feature of the Fukuyama Amine Synthesis , a powerful method for the preparation of secondary amines.[6] The nosyl group activates the sulfonamide proton, facilitating N-alkylation (for example, under Mitsunobu conditions), and is subsequently removed under mild conditions.[6]

cluster_protection Protection & Alkylation cluster_deprotection Deprotection Amine R-NH₂ Nosylamide R-NH-Ns Amine->Nosylamide + NsCl Alkylated_Nosylamide R-N(R')-Ns Nosylamide->Alkylated_Nosylamide + R'-X, Base Secondary_Amine R-NH-R' Alkylated_Nosylamide->Secondary_Amine + Thiol, Base

Caption: Workflow of the Fukuyama Amine Synthesis.

Experimental Protocols: A Guide for Practical Application

To provide a framework for the objective assessment of these agents in your own laboratory, a detailed protocol for a comparative N-sulfonylation experiment is provided below.

Comparative N-Sulfonylation of Benzylamine

Objective: To compare the performance of TsCl, MsCl, and NsCl in the N-sulfonylation of benzylamine under standardized conditions.

Materials:

  • Benzylamine

  • p-Toluenesulfonyl chloride (TsCl)

  • Methanesulfonyl chloride (MsCl)

  • 2-Nitrobenzenesulfonyl chloride (NsCl)

  • Anhydrous Pyridine

  • Anhydrous Dichloromethane (DCM)

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flasks, magnetic stir bars, ice bath, separatory funnel, rotary evaporator

  • Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

  • Reaction Setup: In three separate flame-dried round-bottom flasks equipped with magnetic stir bars, dissolve benzylamine (1.0 equiv.) in anhydrous DCM. To each flask, add anhydrous pyridine (1.2 equiv.).

  • Cooling: Cool the solutions to 0 °C in an ice bath.

  • Addition of Sulfonylating Agent: To the first flask, slowly add a solution of TsCl (1.05 equiv.) in anhydrous DCM. To the second flask, add MsCl (1.05 equiv.) dropwise. To the third flask, add NsCl (1.05 equiv.) portionwise.

  • Reaction Monitoring: Allow the reactions to warm to room temperature and stir. Monitor the progress of each reaction by TLC until the starting amine is consumed. Record the reaction time for each.

  • Work-up: Quench each reaction by adding water. Transfer the mixtures to separate separatory funnels and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Isolation and Purification: Dry the organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude sulfonamides. Purify the products by recrystallization or column chromatography.

  • Analysis: Determine the yield of each purified sulfonamide and compare the results.

This standardized protocol will provide a direct comparison of the reaction times and yields for each sulfonylating agent with a common substrate, allowing for an evidence-based selection for future synthetic endeavors.

Conclusion: Making the Strategic Choice

The selection of an N-sulfonylating agent is a strategic decision with far-reaching implications for a synthetic route.

  • For robust, stable sulfonamides where harsh deprotection conditions are tolerable, TsCl and MsCl are excellent choices, with MsCl generally offering higher reactivity.

  • For syntheses requiring mild deprotection and orthogonality with other protecting groups, NsCl is the superior option, enabling the powerful Fukuyama amine synthesis.

By understanding the interplay of reactivity, stability, and deprotection strategies, and by grounding your decisions in a thorough understanding of the underlying reaction mechanisms, you can harness the full potential of N-sulfonylating agents to accelerate your research and development goals.

References

  • Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface. [URL: https://www.researchgate.net/publication/327278036_Recent_advances_in_synthesis_of_sulfonamides_A_review]
  • Application Notes and Protocols: Nitrophenylsulfonyl (Nosyl) Group for Amine Protection. Benchchem. [URL: https://www.benchchem.com/application-notes/426891/application-notes-and-protocols-nitrophenylsulfonyl-nosyl-group-for-amine-protection]
  • Why do tosylation and mesylation of alcohols follow different mechanisms?. ECHEMI. [URL: https://www.echemi.com/community/why-do-the-tosylation-and-mesylation-of-an-alcohol-proceed-via-different-mechanisms-more-specifically-in-tosylation-the-lone-pair-of-the-alcohol-attacks-the-sulfur-in-tscl-but-why-does-it-not-do-so-with-ms_thread_53213.html]
  • Fukuyama Amine Synthesis. Chem-Station Int. Ed. [URL: https://www.chem-station.com/en/reactions-2/2014/03/fukuyama-amine-synthesis.html]
  • Why do tosylation and mesylation of alcohols follow different mechanisms?. Stack Exchange. [URL: https://chemistry.stackexchange.com/questions/53213/why-do-the-tosylation-and-mesylation-of-an-alcohol-proceed-via-different-mechanis]
  • Fukuyama–Mitsunobu alkylation in amine synthesis on solid phase revisited: N-alkylation with secondary alcohols and synthesis of curtatoxins. ResearchGate. [URL: https://www.researchgate.
  • A Comparative Guide to Sulfonylating Agents for Amine Protection. Benchchem. [URL: https://www.benchchem.
  • Nms‐Amides: An Amine Protecting Group with Unique Stability and Selectivity. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10255462/]
  • Application Notes and Protocols: Nitrophenylsulfonyl (Nosyl) Group for Amine Protection. Benchchem. [URL: https://www.benchchem.com/application-notes/426891/application-notes-and-protocols-nitrophenylsulfonyl-nosyl-group-for-amine-protection]
  • Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews. [URL: https://pubs.acs.org/doi/10.1021/cr400507p]
  • A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Reaction Chemistry & Engineering. [URL: https://pubs.rsc.org/en/content/articlelanding/2021/re/d1re00196a]
  • Synthesis of Tosyl- and Nosyl-Ended Polyisobutylenes with High Extent of Functionalities: The Effect of Reaction Conditions. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7692131/]
  • A Comparative Study of Sulfonyl Chlorides: Reactivity and Applications in Synthesis. Benchchem. [URL: https://www.benchchem.
  • Kinetics of Reactions of Acyl Chlorides. II. Mechanisms of Hydrolysis of Sulfonyl Chlorides. Journal of the American Chemical Society. [URL: https://pubs.acs.org/doi/10.1021/ja01186a037]
  • Protective Groups. Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/protectivegroups.htm]
  • Removal of the tosyl and nosyl groups. a Deprotection of tosyl (Ts)... ResearchGate. [URL: https://www.researchgate.net/figure/Removal-of-the-tosyl-and-nosyl-groups-a-Deprotection-of-tosyl-Ts-group-with-MeSO3H-in_fig2_349544922]
  • Recent advances in synthesis of sulfonamides: A review. CHEMISTRY & BIOLOGY INTERFACE. [URL: http://www.cbijournal.com/paper/recent-advances-in-synthesis-of-sulfonamides-a-review/]
  • . RSC Advances. [URL: https://www.rsc.org/advances]

  • (PDF) N-Sulfonylation of amines, imides, amides and anilides using p-TsCl in presence of atomized sodium in EtOH-THF under sonic condition. ResearchGate. [URL: https://www.researchgate.net/publication/271887342_N-Sulfonylation_of_amines_imides_amides_and_anilides_using_p-TsCl_in_presence_of_atomized_sodium_in_EtOH-THF_under_sonic_condition]
  • Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4848981/]
  • A Comparative Guide to Sulfonyl Chlorides in Organic Synthesis: 4-(Chlorosulfonyl)benzoic Acid in Focus. Benchchem. [URL: https://www.benchchem.com/application-notes/426888/a-comparative-guide-to-sulfonyl-chlorides-in-organic-synthesis-4-chlorosulfonylbenzoic-acid-in-focus]
  • Technical Support Center: Methanesulfonylation of Anilines. Benchchem. [URL: https://www.benchchem.
  • Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10874012/]
  • Mechanism of Fukuyama–Mitsunobu alkylation[10][11]. ResearchGate. [URL: https://www.researchgate.net/figure/Mechanism-of-Fukuyama-Mitsunobu-alkylation-11-25_fig3_342111952]

  • Base-free monosulfonylation of amines using tosyl or mesyl chloride in water. ResearchGate. [URL: https://www.researchgate.
  • A Simple and Effective Methodology for the Sulfonylation of Alcohols and Aniline under Solvent Free Condition at Room Temperature. Semantic Scholar. [URL: https://www.semanticscholar.org/paper/A-Simple-and-Effective-Methodology-for-the-of-and-Ghorbani-Choghamarani-Zolfigol/0f4d38a8e3d2c80327f2f1e6b5e0225d3090623a]
  • Application Notes and Protocols for N-benzylation of Amines with Benzyl Tosylate. Benchchem. [URL: https://www.benchchem.

Sources

Comparative

A Researcher's Guide to Cross-Validation of Metabolic Flux Analysis Using ¹³C and ¹⁵N Labels

For researchers, scientists, and drug development professionals, the accurate quantification of metabolic fluxes is paramount to understanding cellular physiology, identifying novel therapeutic targets, and optimizing bi...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the accurate quantification of metabolic fluxes is paramount to understanding cellular physiology, identifying novel therapeutic targets, and optimizing bioprocesses. Metabolic Flux Analysis (MFA) is a cornerstone technique for these investigations. While single isotopic tracers have been foundational, the strategic use of multiple, distinct isotopic tracers in parallel experiments has emerged as a more robust methodology for enhancing the precision and reliability of metabolic flux models. This guide provides an objective comparison of single versus multiple isotopic tracer approaches in MFA, supported by experimental data. It details experimental protocols for parallel labeling experiments and illustrates how these techniques can be applied to investigate metabolic reprogramming.

The Imperative for Cross-Validation: Enhancing Flux Precision

Metabolic Flux Analysis (MFA) is a powerful technique for quantifying the rates of intracellular metabolic reactions.[1][2][3] The precision and reliability of flux estimations are critically dependent on the experimental design, most notably the choice of isotopic tracer. While single isotopic tracers, such as uniformly labeled [U-¹³C]glucose, can provide valuable insights into central carbon metabolism, their inability to effectively label all pathways can limit the comprehensiveness and precision of flux determination. The use of multiple, distinct isotopic tracers in parallel experiments under identical conditions provides complementary labeling patterns, which, when integrated into a single model, significantly constrain the possible flux solutions and enhance the accuracy of the estimations.[4][5]

The core advantage of employing multiple isotopic tracers lies in the increased precision of flux estimations.[4] By providing complementary labeling patterns, different tracers help to better constrain the mathematical models used in MFA, leading to narrower confidence intervals for calculated fluxes.[4] Parallel labeling experiments, where cells are cultured under identical conditions but fed with different labeled substrates in separate experiments, have proven to be particularly effective.[4][5]

¹³C and ¹⁵N: A Synergistic Partnership in Tracing Metabolism

Stable isotope-labeled compounds, particularly those containing ¹³C and ¹⁵N, are indispensable tools in MFA.[] They share the same chemical properties as their natural counterparts but are distinguishable by mass, allowing researchers to trace their journey through metabolic pathways using techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR).[]

  • ¹³C-Labeled Tracers: These are the gold standard for MFA, primarily used to track the flow of carbon atoms through metabolic networks.[] Since metabolism largely involves the transformation of carbon skeletons, ¹³C-labeled substrates like glucose and glutamine are ideal for dissecting pathways such as glycolysis, the pentose phosphate pathway (PPP), and the tricarboxylic acid (TCA) cycle.[]

  • ¹⁵N-Labeled Tracers: While used less frequently than their ¹³C counterparts for central carbon metabolism, ¹⁵N-labeled compounds are crucial for investigating nitrogen metabolism.[][7] They provide invaluable insights into amino acid biosynthesis, nucleotide metabolism, and other pathways where nitrogen transfer is a key event.

The true power of isotopic labeling is unlocked when ¹³C and ¹⁵N are used in a coordinated fashion for cross-validation. This dual-pronged approach provides a more holistic view of cellular metabolism, as carbon and nitrogen fluxes are often intricately linked.

Quantitative Comparison: Single vs. Multiple Tracers

The advantages of employing multiple tracers are not merely theoretical. Experimental validation has consistently demonstrated a marked improvement in the precision of flux estimations across various key metabolic pathways.

Metabolic PathwaySingle Tracer ExampleMultiple Tracer CombinationImprovement in Flux Precision
Glycolysis & Pentose Phosphate Pathway (PPP)[1,2-¹³C]glucose[1,2-¹³C]glucose + [U-¹³C]glutamineSignificant[5]
Tricarboxylic Acid (TCA) Cycle[U-¹³C]glucose[U-¹³C]glucose + [U-¹³C]glutamineSignificant[5]
Anaplerotic Reactions[U-¹³C]glucose[U-¹³C]glucose + ¹³CO₂Significant
Amino Acid Biosynthesis[U-¹³C]glucose[U-¹³C]glucose + [¹⁵N]glutamineHigh

Experimental Workflow for Cross-Validated MFA

The following diagram illustrates a typical workflow for a parallel labeling experiment designed for cross-validation of metabolic fluxes using ¹³C and ¹⁵N tracers.

G cluster_0 Experiment 1: 13C Labeling cluster_1 Experiment 2: 15N Labeling cluster_2 Data Integration and Flux Calculation culture1 Cell Culture (Standard Medium) label1 Switch to [U-13C]glucose Medium culture1->label1 harvest1 Harvest Cells at Isotopic Steady State label1->harvest1 extract1 Metabolite Extraction harvest1->extract1 analysis1 LC-MS/MS Analysis (13C Isotopomers) extract1->analysis1 integrate Combine 13C and 15N Labeling Data analysis1->integrate culture2 Cell Culture (Standard Medium) label2 Switch to [amide-15N]glutamine Medium culture2->label2 harvest2 Harvest Cells at Isotopic Steady State label2->harvest2 extract2 Metabolite Extraction harvest2->extract2 analysis2 LC-MS/MS Analysis (15N Isotopomers) extract2->analysis2 analysis2->integrate mfa MFA Software (e.g., INCA, Metran) integrate->mfa model Metabolic Network Model model->mfa fluxes Cross-Validated Metabolic Flux Map mfa->fluxes caption Parallel Labeling Workflow for Cross-Validated MFA G rawData Raw Mass Spectrometry Data (13C and 15N Experiments) correction Natural Abundance Correction rawData->correction mid Mass Isotopomer Distributions (MIDs) correction->mid mfa Metabolic Flux Analysis Software mid->mfa fitting Simultaneous Fitting of all Datasets mid->fitting model Stoichiometric Model of Cellular Metabolism model->mfa extracellular Extracellular Fluxes (Uptake/Secretion Rates) extracellular->mfa mfa->fitting fluxMap Estimated Fluxes with Confidence Intervals fitting->fluxMap goodness Goodness-of-Fit Statistics fitting->goodness caption Data Analysis Pipeline for Cross-Validated MFA

Sources

Validation

A Senior Application Scientist’s Guide to Alternative Methods for Synthesizing ¹⁵N-Labeled Heterocyclic Compounds

Authored for Researchers, Scientists, and Drug Development Professionals The strategic incorporation of stable isotopes into molecular scaffolds is a cornerstone of modern chemical and biomedical research. Among these, t...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of stable isotopes into molecular scaffolds is a cornerstone of modern chemical and biomedical research. Among these, the nitrogen-15 (¹⁵N) isotope has become indispensable. Its nuclear spin of I=1/2 makes it NMR-active, providing a powerful tool for structural elucidation and mechanistic studies without the complexities of the quadrupolar ¹⁴N nucleus.[1] In pharmaceutical development, ¹⁵N-labeled compounds are critical for absorption, distribution, metabolism, and excretion (ADMET) studies.[2][3] Furthermore, the advent of hyperpolarization techniques, such as Signal Amplification by Reversible Exchange (SABRE), has unlocked the potential for ¹⁵N-labeled molecules as next-generation contrast agents for in vivo molecular imaging, demanding efficient and versatile synthetic access.[4][5]

Historically, the synthesis of ¹⁵N-labeled heterocycles—a structural motif prevalent in over 60% of FDA-approved drugs—has often relied on lengthy de novo syntheses from simple, commercially available ¹⁵N sources like ¹⁵NH₃ or its salts.[5] This approach, while fundamental, can be laborious and impractical, especially when the target is a complex, multi-step drug molecule. Consequently, the field has evolved, producing innovative strategies that offer greater flexibility, efficiency, and applicability.

This guide provides an in-depth comparison of key alternative methods for ¹⁵N-labeling of heterocyclic compounds. We will move beyond simple procedural lists to explore the causality behind experimental choices, offering field-proven insights into when and why a particular strategy should be deployed. We will examine three distinct and powerful approaches: the classic de novo ring construction, late-stage isotopic exchange via the Zincke reaction, and advanced skeletal editing through the ANRORC (Addition of Nucleophile, Ring Opening, Ring Closing) mechanism.

Method 1: De Novo Synthesis – Building from the Ground Up

The de novo strategy involves constructing the heterocyclic ring system from acyclic, isotopically labeled precursors. This is the most traditional approach, building the molecular framework "from scratch" with the ¹⁵N atom incorporated from the outset.

Expertise & Rationale: This method is fundamentally robust and ensures the ¹⁵N label is placed unambiguously. It is the go-to strategy when a specific, complex substitution pattern is required that cannot be easily achieved through modification of an existing heterocycle. The primary causal driver for choosing a de novo synthesis is the need to build a core scaffold that is not commercially available or to incorporate multiple isotopic labels (e.g., ¹³C and ¹⁵N) simultaneously. The main drawback is the potential need for extensive synthetic development to prepare the necessary substituted precursors, which can be inefficient if the unlabeled parent molecule is already a complex, multi-step target.[2]

Exemplar Workflow: De Novo Synthesis of [¹⁵N]Pyridine

A well-established de novo synthesis of pyridine involves the reaction of a dihydropyran derivative with a ¹⁵N-ammonia source.[4][6] This method leverages a Diels-Alder reaction to form the pyran precursor, which already contains the desired carbon skeleton for the final pyridine ring.

de_novo_synthesis start Start Materials (α,β-Unsaturated Carbonyl + Vinyl Ether) diels_alder Diels-Alder Reaction start->diels_alder precursor Alkoxy-Dihydropyran Precursor diels_alder->precursor reaction Ring Transformation (Acidic Medium, Methylene Blue) precursor->reaction n15_source ¹⁵NH₄Cl n15_source->reaction product [¹⁵N]Pyridine Derivative reaction->product end Purification product->end

Caption: Workflow for de novo ¹⁵N-pyridine synthesis.

Experimental Protocol: Synthesis of [¹⁵N]Pyridine

Based on the procedure described for pyridine synthesis from 2-ethoxy-3,4-dihydro-2H-pyran.[4]

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 2-ethoxy-3,4-dihydro-2H-pyran (1.0 eq) and [¹⁵N]ammonium chloride (¹⁵NH₄Cl, 1.0 eq).

  • Solvent and Catalyst: Add a suitable solvent such as water or an acidic buffer, followed by a catalytic amount of methylene blue.

  • Reaction Conditions: Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress by TLC or GC-MS.

  • Workup: After cooling to room temperature, make the solution basic with an appropriate base (e.g., NaOH).

  • Extraction: Extract the aqueous layer multiple times with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

  • Purification: Combine the organic layers, dry over an anhydrous salt (e.g., MgSO₄), filter, and concentrate under reduced pressure. Purify the resulting crude product by distillation or column chromatography to yield [¹⁵N]pyridine. A reported yield for this type of reaction is approximately 55%.

Method 2: Late-Stage Isotopic Exchange via the Zincke Reaction

A significant advancement in isotopic labeling is the ability to perform the ¹⁵N incorporation at a late stage in the synthesis. This avoids the need to carry expensive isotopic labels through numerous synthetic steps. The Zincke reaction provides a classic yet powerful mechanism for this type of transformation, particularly for pyridine-containing molecules.[4]

Expertise & Rationale: The core principle involves activating the pyridine nitrogen to make it susceptible to nucleophilic attack. This leads to a ring-opening event, forming a so-called "Zincke salt" or, in more modern variations, a Zincke imine.[2][3] This open-chain intermediate can then react with a ¹⁵N-labeled primary amine (often from ¹⁵NH₄Cl), which displaces the original nitrogen-containing fragment and subsequently ring-closes to form the desired ¹⁵N-labeled pyridine. The primary driver for this method is efficiency; it allows a researcher to take a complex, fully-formed ¹⁴N-heterocycle (such as a drug candidate) and directly swap the nitrogen atom for its ¹⁵N isotope.[2] This strategy is exceptionally valuable in pharmaceutical development where it can provide labeled standards for metabolic studies without a complete de novo re-synthesis.

Exemplar Workflow: ¹⁴N-to-¹⁵N Exchange in Pyridines via Zincke Intermediates

Modern protocols often use triflic anhydride (Tf₂O) for activation, which proceeds under milder conditions than the classic Zincke reagents.[2][7]

zincke_exchange start Start Material (¹⁴N-Pyridine Derivative) activation N-Activation (e.g., Tf₂O) start->activation pyridinium N-Tf-Pyridinium Salt activation->pyridinium ring_opening Ring Opening (e.g., Dibenzylamine) pyridinium->ring_opening zincke_imine Zincke Imine Intermediate ring_opening->zincke_imine ring_closing Ring Closing (¹⁵N Incorporation) zincke_imine->ring_closing n15_source ¹⁵NH₄Cl n15_source->ring_closing product [¹⁵N]Pyridine Derivative ring_closing->product end Purification product->end

Caption: Late-stage ¹⁵N-labeling via a Zincke imine intermediate.

Experimental Protocol: Synthesis of a [¹⁵N]Pyridine via an NTf-Zincke Imine

Adapted from the general approach reported by McNally and coworkers.[2][3][7]

  • Activation & Ring Opening: Dissolve the starting ¹⁴N-pyridine (1.0 eq) in a suitable anhydrous solvent (e.g., CH₂Cl₂). Cool the solution to -78 °C. Add collidine (1.2 eq) followed by the dropwise addition of trifluoromethanesulfonic anhydride (Tf₂O, 1.1 eq). After stirring for 15 minutes, add a secondary amine such as dibenzylamine (1.1 eq) and allow the reaction to warm to room temperature and stir for 1-2 hours until the Zincke imine intermediate is formed (monitor by LC-MS).

  • Isolation of Intermediate (Optional but Recommended): The Zincke imine can often be isolated via column chromatography to ensure purity before the labeling step.

  • ¹⁵N Incorporation: Dissolve the isolated Zincke imine (1.0 eq) in a solvent like 1,2-dichloroethane. Add [¹⁵N]ammonium chloride (¹⁵NH₄Cl, 2.0-4.0 eq) and a mild base such as sodium acetate (NaOAc, 2.0-4.0 eq).

  • Reaction Conditions: Heat the mixture at a specified temperature (e.g., 80 °C) for several hours until the conversion is complete.

  • Workup and Purification: After cooling, quench the reaction with a saturated solution of NaHCO₃ and extract with an organic solvent. The combined organic layers are dried, concentrated, and purified by column chromatography to yield the final [¹⁵N]pyridine product. This method generally results in excellent isotopic incorporation (>95%).[2][3]

Method 3: Skeletal Editing via ANRORC with Functionalized Nucleophiles

Pushing the boundaries of isotopic labeling, skeletal editing techniques aim to directly swap one atom for another within a core heterocyclic structure under mild conditions. These transformations often proceed via an ANRORC (Addition of Nucleophile, Ring Opening, Ring Closing) mechanism, which is a broader classification of the process seen in the Zincke reaction. Recent innovations have employed more complex, functionalized ¹⁵N-nucleophiles to achieve this transformation in heterocycles that are otherwise challenging to label.

Expertise & Rationale: The key insight here is that by using a carefully designed ¹⁵N-nucleophile, one can achieve transformations that are not possible with simple ammonia salts. For example, researchers have developed a method to exchange the nitrogen in pyrimidines and other azines using ¹⁵N-labeled aspartate diester.[8][9][10][11] The rationale is to use a "soft" nucleophile that facilitates the ring-opening/ring-closing cascade under mild conditions. The aspartate-derived backbone is designed to be eliminated cleanly after the ring-closing event, revealing the ¹⁵N-labeled heterocycle. This approach is chosen when labeling heterocycles (like pyrimidines) where the classic Zincke reaction is not applicable or for substrates that are sensitive to the harsher conditions of older methods.

Exemplar Workflow: ¹⁴N-to-¹⁵N Isotopic Exchange in Pyrimidines

This process involves N-activation followed by a sequence mediated by the ¹⁵N-aspartate nucleophile, which forms an isolable intermediate before eliminating to give the final product.[9][10][11]

anrorc_exchange start Start Material (¹⁴N-Pyrimidine) activation N-Activation (Triflylation) start->activation activated_het N-Tf-Pyrimidinium Salt activation->activated_het anrorc ANRORC Sequence (Ring Opening/Closing) activated_het->anrorc n15_source ¹⁵N-Aspartate Diester n15_source->anrorc intermediate Isolable ¹⁵N-Succinyl Intermediate anrorc->intermediate elimination Elimination of Succinyl Group intermediate->elimination product [¹⁵N]Pyrimidine elimination->product end Purification product->end

Caption: Skeletal editing for ¹⁵N-labeling via an ANRORC mechanism.

Experimental Protocol: ¹⁴N → ¹⁵N Isotopic Exchange of a Pyrimidine

Conceptual protocol based on the work of Sarpong, Levin, and coworkers.[9][10][11]

  • Heterocycle Activation: The starting ¹⁴N-pyrimidine is activated, typically by N-triflylation with Tf₂O in the presence of a non-nucleophilic base.

  • ANRORC Reaction: The activated N-triflyated pyrimidinium salt is treated with a ¹⁵N-labeled aspartate diester nucleophile in a suitable solvent. This initiates the ANRORC cascade.

  • Intermediate Formation: The reaction proceeds through a ring-opening and re-closing sequence to form a key, often isolable, ¹⁵N-succinyl intermediate.

  • Elimination: This intermediate is then subjected to conditions that promote the elimination of the succinyl group (as fumarate or maleate), which regenerates the aromaticity of the ring. This step unveils the final ¹⁵N-labeled pyrimidine.

  • Purification: Standard chromatographic techniques are used to isolate the pure ¹⁵N-labeled product. The transformation occurs under mild conditions and provides high chemical and isotopic yields.[9]

Performance Comparison of ¹⁵N-Labeling Methods

To aid researchers in selecting the most appropriate method, the following table summarizes the key performance characteristics and logistical considerations of the discussed strategies.

FeatureMethod 1: De Novo SynthesisMethod 2: Late-Stage (Zincke)Method 3: Skeletal Editing (ANRORC)
Core Strategy Ring construction from acyclic precursors.Isotope exchange on a pre-formed ring.Direct atom swap within a heterocyclic core.
Timing of Labeling Early-stage.Late-stage.Late-stage.
Common ¹⁵N Source ¹⁵NH₄Cl, ¹⁵NH₃.[4]¹⁵NH₄Cl.[2][3]¹⁵N-Aspartate, other functionalized amines.[9][11]
Typical Yield Variable (e.g., ~55% for pyridine).Good to Excellent (Can be >70%).[2]Good to Excellent.[9]
Isotopic Enrichment >98% (source dependent).Very High (>95%).[2][3]High (>90%).[9]
Substrate Scope Broad, but requires specific precursor synthesis for each target.Excellent for pyridines, quinolines, isoquinolines.[2][12]Broader azine scope, including pyrimidines.[9][11]
Key Advantage Unambiguous label placement; access to novel scaffolds.Ideal for labeling complex, late-stage molecules (e.g., APIs).[2]Mild conditions; labels traditionally difficult heterocycles.
Primary Limitation Can be laborious; not ideal for labeling existing complex molecules.Scope can be limited by substitution patterns that hinder activation or ring-opening.Requires synthesis of a more complex ¹⁵N-labeled reagent.

Conclusion

The toolkit for synthesizing ¹⁵N-labeled heterocyclic compounds has expanded far beyond traditional de novo methods. The development of robust late-stage isotopic exchange strategies, primarily leveraging ring-opening/ring-closing mechanisms like the Zincke reaction and more advanced ANRORC-based skeletal editing, has revolutionized the field. These alternative methods provide unparalleled access to isotopically labeled complex molecules, such as active pharmaceutical ingredients, at the final stages of a synthetic sequence.

The choice of method is dictated by the specific scientific question and the nature of the target molecule. For building novel scaffolds or when early incorporation is feasible, de novo synthesis remains a valid and powerful option. However, for the vast number of applications in drug development and molecular imaging that require the labeling of existing, complex heterocycles, late-stage exchange and skeletal editing methodologies offer a more pragmatic and efficient path forward. As these techniques continue to be refined, they will undoubtedly accelerate research and development across the chemical and biomedical sciences.

References

  • Shchepin, R. V., et al. (2017). A versatile synthetic route to the preparation of 15N heterocycles. bioRxiv. [Link]

  • Neufeldt, S. R., et al. (2023). Synthesis of 15N-Pyridines and Higher Mass Isotopologs via Zincke Imine Intermediates. Journal of the American Chemical Society. [Link]

  • Neufeldt, S. R., et al. (2023). Synthesis of 15N-Pyridines and Higher Mass Isotopologs via Zincke Imine Intermediates. Journal of the American Chemical Society, Supporting Information. [Link]

  • Shchepin, R. V., et al. (2019). Synthetic Approaches for 15N-labeled Hyperpolarized Heterocyclic Molecular Imaging Agents for 15N NMR Signal Amplification By Reversible Exchange in Microtesla Magnetic Fields. NIH Public Access. [Link]

  • He, J., et al. (2021). Synthesis of 15N-labeled heterocycles via the cleavage of C–N bonds of anilines and glycine-15N. Chemical Communications. [Link]

  • Koptyug, I. V., et al. (2019). 15N labeling and analysis of 13C–15N and 1H–15N couplings in studies of the structures and chemical transformations of nitrogen heterocycles. ResearchGate. [Link]

  • Neufeldt, S. R., et al. (2023). Synthesis of 15N-Pyridines and Higher Mass Isotopologs via Zincke Imine Intermediates. ChemRxiv. [Link]

  • Kober, C., et al. (2019). Synthesis of ¹⁵N‐labelled 3,5‐dimethylpyridine. Journal of Labelled Compounds and Radiopharmaceuticals. [Link]

  • Bartholomew, L. P., et al. (2023). 14N to 15N Isotopic Exchange of Nitrogen Heteroaromatics through Skeletal Editing. ChemRxiv. [Link]

  • Kovtunov, K. V., et al. (2019). 15N labeling and analysis of 13C–15N and 1H–15N couplings in studies of the structures and chemical transformations of nitrogen heterocycles. RSC Advances. [Link]

  • Tolchin, Z. A., & Smith, J. M. (2023). 15NRORC: An Azine Labeling Protocol. ResearchGate. [Link]

  • Bartholomew, L. P., et al. (2024). 14N to 15N Isotopic Exchange of Nitrogen Heteroaromatics through Skeletal Editing. NIH Public Access. [Link]

  • Tolchin, Z. A., & Smith, J. M. (2023). 15NRORC: An Azine Labeling Protocol. Semantic Scholar. [Link]

  • Tolchin, Z. A., & Smith, J. M. (2024). 15NRORC: An Azine Labeling Protocol. NIH Public Access. [Link]

  • Tolchin, Z. A., & Smith, J. M. (2023). 15NRORC: An Azine Labeling Protocol. ChemRxiv. [Link]

  • Koptyug, I. V., et al. (2019). 15 N labeling and analysis of 13 C– 15 N and 1 H– 15 N couplings in studies of the structures and chemical transformations of nitrogen heterocycles. ResearchGate. [Link]

  • ChemistryViews. (2024). New Protocol for Labeling Azines with 15N. ChemistryViews. [Link]

  • Tolchin, Z. A., & Smith, J. M. (2023). 15NRORC: An Azine Labeling Protocol. ChemRxiv. [Link]

  • Various Authors. (2012-2020). 15N NMR coordination shifts in transition metal complexes and organometallics with heterocycles containing nitrogen—Update for 2012–20. ResearchGate. [Link]

  • He, J., et al. (2021). Synthesis of 15N-labeled heterocycles via the cleavage of C-N bonds of anilines and glycine-15N. PubMed. [Link]

  • Various Authors. (2024). Microwave Assisted Synthesis Of New Heterocyclic Compounds. International Journal of Pharmaceutical Sciences. [Link]

  • Bartholomew, L. P., et al. (2023). 14N to 15N Isotopic Exchange of Nitrogen Heteroaromatics through Skeletal Editing. ChemRxiv. [Link]

  • He, J., et al. (2021). Synthesis of 15N-labeled heterocycles via the cleavage of C–N bonds of anilines and glycine-15N. RSC Publishing. [Link]

  • Various Authors. (2021). The transformation of 2‐alkynylanilines to ¹⁵N‐labeled indoles. ResearchGate. [Link]

  • Bartholomew, L. P., et al. (2024). 14N to 15N Isotopic Exchange of Nitrogen Heteroaromatics through Skeletal Editing. eScholarship. [Link]

  • Bartholomew, L. P., et al. (2024). 14N to 15N Isotopic Exchange of Nitrogen Heteroaromatics through Skeletal Editing. eScholarship. [Link]

  • Kim, J. H., et al. (2018). Catalytic Synthesis of Substituted Indoles and Quinolines from the Dehydrative C–H Coupling of Arylamines with 1,2- and 1,3-Diols. NIH Public Access. [Link]

Sources

Comparative

A Researcher's Guide to the Kinetic Isotope Effect of ¹⁵N Substitution in Enzymatic Reactions: A Comparative Analysis

For researchers, scientists, and drug development professionals dedicated to unraveling the intricacies of enzyme mechanisms, the kinetic isotope effect (KIE) stands as a powerful and nuanced tool. The substitution of an...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals dedicated to unraveling the intricacies of enzyme mechanisms, the kinetic isotope effect (KIE) stands as a powerful and nuanced tool. The substitution of an atom with its heavier, stable isotope can subtly alter the rate of a chemical reaction, providing profound insights into the transition state—a fleeting molecular arrangement that dictates catalytic efficiency. Among the various isotopic probes, the ¹⁵N KIE offers a unique window into reactions involving nitrogen, a key player in a vast array of biological transformations.

This guide provides an in-depth, comparative analysis of the ¹⁵N kinetic isotope effect. Moving beyond a simple recitation of protocols, we will explore the causality behind experimental choices, compare the utility of ¹⁵N KIE against other common mechanistic probes, and present supporting data from seminal studies. Our aim is to equip you with the knowledge to not only perform these experiments but to critically evaluate their place within your broader research program.

The Theoretical Underpinning of the ¹⁵N Kinetic Isotope Effect

The kinetic isotope effect is fundamentally a quantum mechanical phenomenon. It arises from the difference in zero-point vibrational energy between bonds involving a lighter isotope (e.g., ¹⁴N) and its heavier counterpart (¹⁵N).[1][2] A bond to a heavier isotope has a lower vibrational frequency and thus a lower zero-point energy, making it more stable and requiring more energy to break.[1]

The magnitude of the KIE, expressed as the ratio of the reaction rate for the lighter isotope to that of the heavier isotope (k¹⁴/k¹⁵), is exquisitely sensitive to changes in bonding at the isotopic atom during the rate-determining step of a reaction.[2] A primary KIE (k¹⁴/k¹⁵ > 1) is observed when the bond to the nitrogen atom is broken or formed in the transition state.[3] Conversely, a secondary KIE can be observed when the bonding to the nitrogen is not directly altered but its environment changes. An inverse KIE (k¹⁴/k¹⁵ < 1) suggests an increase in the stiffness of bonding to the nitrogen atom in the transition state.[4]

Heavy-atom KIEs, such as those involving ¹⁵N, are typically much smaller than deuterium (²H) KIEs, often in the range of 1.02 to 1.10.[5] This is due to the smaller percentage mass change between ¹⁴N and ¹⁵N compared to that between protium and deuterium. Consequently, highly precise measurement techniques are paramount.[3]

A Comparative Look: ¹⁵N KIE vs. Other Mechanistic Probes

While ¹⁵N KIE is a powerful tool, it is most impactful when its findings are integrated with data from other experimental approaches. Here, we compare ¹⁵N KIE with other common techniques used to probe enzyme mechanisms.

Technique Information Provided Strengths Limitations
¹⁵N Kinetic Isotope Effect Details of bond breaking, bond formation, and changes in the chemical environment at nitrogen centers in the transition state.High sensitivity to the transition state of nitrogen-involved reactions; provides dynamic information about the catalytic process.Limited to reactions involving nitrogen; small effect size requires high-precision measurements; can be masked by non-chemical rate-limiting steps.
²H and ¹³C Kinetic Isotope Effects Information on C-H bond cleavage (²H) and changes at carbon centers (¹³C) in the transition state.Large magnitude of ²H KIEs makes them easier to measure; ¹³C KIEs are valuable for a wide range of organic reactions.Not informative for reactions where nitrogen is the primary center of chemical change; interpretation can be complex.
Site-Directed Mutagenesis Role of specific amino acid residues in catalysis and substrate binding.[6][7][8]Allows for targeted investigation of enzyme structure-function relationships.Can cause unintended global conformational changes; interpretation of results can be ambiguous without complementary kinetic or structural data.
X-ray Crystallography High-resolution, static 3D structure of the enzyme, often with substrate or inhibitor bound.[9][10][11]Provides a detailed architectural view of the active site.Provides a static picture, not the dynamic process of catalysis; crystallizing membrane proteins and large complexes can be challenging.
Computational Modeling Theoretical models of the reaction pathway and transition state structures.[1]Can provide detailed energetic and structural information that is difficult to obtain experimentally.Accuracy is highly dependent on the level of theory and the quality of the model system; requires experimental data for validation.

Experimental Design and Methodologies for Measuring ¹⁵N KIE

The "internal competition" method is the most precise and commonly used approach for measuring the small KIEs associated with heavy atoms like ¹⁵N.[3][5] This method avoids many systematic errors by using a mixture of ¹⁴N- and ¹⁵N-labeled substrates in the same reaction vessel. The change in the isotopic ratio of the substrate or product is then measured as the reaction progresses.

General Experimental Workflow

G cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis sub_prep Prepare mixture of ¹⁴N and ¹⁵N substrates initiate Initiate reaction by mixing substrates and enzyme sub_prep->initiate enz_prep Prepare enzyme solution enz_prep->initiate quench Quench reaction at various time points initiate->quench separate Separate substrate and product (e.g., HPLC) quench->separate measure Measure isotopic ratio (MS or NMR) separate->measure calculate Calculate KIE measure->calculate

Caption: A generalized workflow for the competitive measurement of the ¹⁵N kinetic isotope effect.

Detailed Experimental Protocols

IRMS offers exceptional precision for measuring isotope ratios and is a gold standard for KIE studies.[3]

Step-by-Step Methodology:

  • Substrate Preparation: Synthesize the substrate with a high degree of ¹⁵N enrichment at the position of interest. Prepare a mixture of the ¹⁴N (natural abundance) and ¹⁵N-labeled substrates. The precise initial isotopic ratio (R₀) must be determined accurately.

  • Enzymatic Reaction: Initiate the reaction by adding the enzyme to the substrate mixture. Allow the reaction to proceed to a specific fractional conversion (typically 20-80%). It is crucial to run parallel reactions to accurately determine the fractional conversion.

  • Quenching and Separation: Quench the reaction at various time points. Separate the remaining substrate from the product using a validated method such as high-performance liquid chromatography (HPLC).

  • Sample Conversion for IRMS: The purified substrate (or product) must be converted to a small gaseous molecule, typically N₂, for analysis by IRMS. This is often achieved through combustion analysis.

  • IRMS Analysis: Introduce the N₂ gas into the IRMS instrument to determine the isotopic ratio (R) of the sample.

  • KIE Calculation: The KIE is calculated using the following equation, where F is the fractional conversion:

    KIE = log(1 - F) / log(1 - F * (R / R₀))

Self-Validation and Trustworthiness: The precision of this method relies on the complete separation of substrate and product and the quantitative conversion to N₂ gas. Running multiple time points and ensuring a linear relationship in the appropriate plot validates the consistency of the experiment.

Modern mass spectrometry techniques allow for the direct analysis of the isotopic composition of the substrate and product without the need for combustion.[3][12][13]

Step-by-Step Methodology:

  • Substrate Preparation: As with the IRMS method, prepare a mixture of ¹⁴N and ¹⁵N-labeled substrates.

  • Enzymatic Reaction and Quenching: Perform the enzymatic reaction and quench at multiple time points.

  • LC-MS/MALDI-TOF MS Analysis: Directly analyze the quenched reaction mixtures. For LC-MS, separate the substrate and product chromatographically before they enter the mass spectrometer. For MALDI-TOF, the mixture can often be analyzed directly after co-crystallization with a suitable matrix.

  • Data Acquisition: In the mass spectrometer, measure the relative intensities of the ion signals corresponding to the ¹⁴N and ¹⁵N isotopologues of the substrate or product.

  • KIE Calculation: The KIE is calculated using the same formula as for the IRMS method, with the isotopic ratios determined from the mass spectral data.

Self-Validation and Trustworthiness: This method's reliability hinges on the absence of isotopic fractionation during the ionization process and the linear response of the detector to different isotopologues. The inclusion of an internal standard with a different isotopic labeling pattern can enhance the quantitative accuracy of the measurement.[13]

Case Studies: The ¹⁵N KIE in Action

Case Study 1: Elucidating the Mechanism of Cytidine Deaminase

E. coli cytidine deaminase catalyzes the hydrolytic deamination of cytidine to uridine. A study by Snell et al. utilized ¹⁵N KIEs to probe the transition state of this reaction.[14] They measured a primary ¹⁵(V/K) of 1.0109 for the exocyclic amino group, indicating that C-N bond cleavage is partially rate-limiting.[14] Furthermore, a secondary ¹⁵N KIE of 0.9879 at the N3 position of the pyrimidine ring was observed, which is consistent with protonation and rehybridization at this position during the formation of a tetrahedral intermediate.[14] These findings provided strong evidence for a stepwise mechanism involving a tetrahedral intermediate, with ammonia elimination being a major rate-determining step.[14]

Case Study 2: Probing the Transition State of Nitrate Reductase

Nitrate reductases are crucial enzymes in the global nitrogen cycle, catalyzing the reduction of nitrate to nitrite.[15] A study on various nitrate reductases from plants, fungi, and bacteria measured the in vitro ¹⁵N discrimination.[16] The observed KIEs ranged from 1.022 to 1.032, indicating that the cleavage of the N-O bond is a significant kinetic barrier.[16] This information is vital for understanding nitrogen isotope fractionation in ecosystems and for accurately tracing nitrogen flow.

Case Study 3: Investigating the Amidase Activity of Candida antarctica Lipase B (CALB)

Computational studies on the promiscuous amidase activity of CALB predicted ¹⁵N KIEs for different steps in the reaction mechanism.[17] For the first step, a small normal KIE of 1.009 was calculated, while the second step, involving C-N bond cleavage, was predicted to have a larger normal KIE of 1.017.[17] Such computational predictions, when coupled with experimental KIE measurements, can provide a powerful approach to dissecting complex reaction mechanisms.

Integrating ¹⁵N KIE with Other Techniques for a Holistic View

The true power of ¹⁵N KIE is realized when it is used in concert with other techniques. For instance, a crystal structure can provide a static image of the active site, while ¹⁵N KIE can offer dynamic information about the bond rearrangements that occur during catalysis. Similarly, site-directed mutagenesis can identify key catalytic residues, and ¹⁵N KIE can reveal how the mutation of these residues alters the transition state. This integrated approach provides a more complete and robust understanding of enzyme function.[18][19]

Conclusion: A Nuanced Tool for a Complex Problem

The ¹⁵N kinetic isotope effect is a highly sensitive probe of the transition state in enzymatic reactions involving nitrogen. While the experimental demands are high due to the small magnitude of the effect, the insights gained are often unattainable through other methods. By carefully designing experiments, utilizing high-precision analytical techniques, and integrating the results with structural and computational data, researchers can gain a deeper understanding of the fundamental principles of enzyme catalysis. This knowledge is not only of academic interest but also has profound implications for the rational design of potent enzyme inhibitors and the development of novel therapeutics.

References

  • Gu, H., & Zhang, S. (2013). Advances in Kinetic Isotope Effect Measurement Techniques for Enzyme Mechanism Study. Molecules, 18(9), 11047-11067. [Link]

  • Schramm, V. L. (2005). Enzymatic transition state structures constrained by experimental kinetic isotope effects. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1754(1-2), 177-186. [Link]

  • Marsh, E. N. G., & Melendez, J. A. (2012). Using kinetic isotope effects to probe the mechanism of adenosylcobalamin-dependent enzymes. Methods in Enzymology, 516, 137-158. [Link]

  • Gao, J., & Truhlar, D. G. (2002). Computation of kinetic isotope effects for enzymatic reactions. Annual review of physical chemistry, 53, 467-505. [Link]

  • Cleland, W. W. (2005). The use of isotope effects to determine enzyme mechanisms. Archives of biochemistry and biophysics, 433(1), 2-12. [Link]

  • Schramm, V. L. (2011). Transition state analysis using multiple kinetic isotope effects: mechanisms of enzymatic and non-enzymatic glycoside hydrolysis and transfer. Journal of the Royal Society, Interface, 8(65), 1717-1728. [Link]

  • Schramm, V. L. (2007). Transition States, Analogues and Drug Development. Journal of biological chemistry, 282(39), 28297-28301. [Link]

  • Cleland, W. W. (2004). The use of isotope effects to determine enzyme mechanisms. Archives of Biochemistry and Biophysics, 433(1), 2-12. [Link]

  • Schramm, V. L. (2005). Enzymatic Transition States and Transition-State Analogs. Annual Review of Biochemistry, 74, 853-876. [Link]

  • Tcherkez, G., & Farquhar, G. D. (2006). Nitrate reductase 15N discrimination in Arabidopsis thaliana, Zea mays, Aspergillus niger, Pichea angusta, and Escherichia coli. FEBS letters, 580(19), 4643-4647. [Link]

  • Schramm, V. L. (2011). Enzymatic Transition States and Drug Design. Chemical reviews, 111(11), 6447-6467. [Link]

  • Garcia-Borràs, M., & Osuna, S. (2019). Exploring the Origin of Amidase Substrate Promiscuity in CALB by a Computational Approach. ACS Catalysis, 9(12), 11526-11537. [Link]

  • ResearchGate. (n.d.). 256618 PDFs | Review articles in ENZYMOLOGY. Retrieved from [Link]

  • Paneth, P. (1987). Some analytical aspects of the measurement of heavy-atom kinetic isotope effects. Journal of Radioanalytical and Nuclear Chemistry, 114(2), 295-302. [Link]

  • Wikipedia. (n.d.). Kinetic isotope effect. Retrieved from [Link]

  • Jones, A. M., & Kliewer, S. A. (2015). Isotopic Fractionation and Kinetic Isotope Effects of a Purified Bacterial Nitric Oxide Reductase (NOR). Biochemistry, 54(40), 6219-6226. [Link]

  • Fry, A., & Bigeleisen, J. (1970). Heavy-atom kinetic isotope effects. National Bureau of Standards. [Link]

  • Acevedo-Rocha, C. G., & Reetz, M. T. (2024). Perspectives on Computational Enzyme Modeling: From Mechanisms to Design and Drug Development. ACS Omega. [Link]

  • ChemRxiv. (2023). Direct Competitive Kinetic Isotope Effect Measurement Using Quantitative Whole Molecule MALDI-TOF Mass Spectrometry. [Link]

  • Kaiser, W. M., & Huber, S. C. (2001). Nitrate reductase in higher plants: A case study for transduction of environmental stimuli into control of catalytic activity. Plant Physiology, 127(3), 713-721. [Link]

  • Acevedo-Rocha, C. G., & Reetz, M. T. (2024). Perspectives on Computational Enzyme Modeling: From Mechanisms to Design and Drug Development. ACS Omega. [Link]

  • Amabilino, S., & Bennet, A. J. (2018). New method for kinetic isotope effect measurements. University of Maryland. [Link]

  • Snider, M. J., & Wolfenden, R. (2001). 15N kinetic isotope effects on uncatalyzed and enzymatic deamination of cytidine. Biochemistry, 40(50), 15284-15290. [Link]

  • Wikipedia. (n.d.). Nitrate reductase. Retrieved from [Link]

  • ChemRxiv. (2023). Direct Competitive Kinetic Isotope Effect Measurement Using Quantitative Whole Molecule MALDI-TOF Mass Spectrometry. [Link]

  • Bryan, C. G., & Wynne, C. (2018). Advanced spectroscopic analysis and 15N-isotopic labelling study of nitrate and nitrite reduction to ammonia and nitrous oxide by E. coli. Analyst, 143(24), 6046-6055. [Link]

  • Singleton, D. A. (2002). Measuring Kinetic Isotope Effects of Carbon at Natural Abundance. University of Illinois. [Link]

  • Wlodawer, A., & Dauter, Z. (2017). Protein X-ray Crystallography and Drug Discovery. FEBS Journal, 284(17), 2816-2834. [Link]

  • Wikipedia. (n.d.). Site-directed mutagenesis. Retrieved from [Link]

  • Kumar, R., & Rajagopal, K. (2018). Site-Directed Mutagenesis to Mutate Multiple Residues in a Single Reaction. Methods in Molecular Biology, 1827, 29-39. [Link]

  • Bachman, J. (2013). Site-directed mutagenesis. Methods in Enzymology, 529, 241-248. [Link]

  • Science.gov. (n.d.). enzyme site-directed mutagenesis: Topics by Science.gov. Retrieved from [Link]

  • Chen, B., & Przybyla, A. E. (1994). Site-Directed Mutagenesis Mediated by a Single Polymerase Chain Reaction Product. BioTechniques, 17(4), 657-659. [Link]

  • NNLM. (n.d.). COLLECTING AND ANALYZING EVALUATION DATA 2nd edition BOOKLET. Retrieved from [Link]

  • IIBA. (n.d.). Guide to Business Data Analytics. Retrieved from [Link]

  • ResearchGate. (2025). Crystallization and initial X-ray crystallographic analysis of a de novo-designed protein with left-handed βαβ units. Retrieved from [Link]

  • The Bumbling Biochemist. (2021, September 26). Understanding x-ray crystallography structures [Video]. YouTube. [Link]

  • Minor, W., Dauter, Z., & Jaskolski, M. (2016). Refining the macromolecular model – achieving the best agreement with the data from X-ray diffraction experiment. FEBS Journal, 283(16), 2976-2993. [Link]

  • Dartmouth Undergraduate Journal of Science. (2009, November 21). X-Ray Crystallography. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Quantitative Analysis of Derivatized Peptides using 14N/15N Isotopic Labeling

For researchers, scientists, and professionals in drug development, the accurate quantification of peptides is paramount. This guide provides an in-depth technical comparison of 14N/15N isotopic labeling of derivatized p...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, the accurate quantification of peptides is paramount. This guide provides an in-depth technical comparison of 14N/15N isotopic labeling of derivatized peptides with other prominent quantitative proteomics methods. We will delve into the underlying principles, provide detailed experimental protocols, and present supporting data to empower you to make informed decisions for your research.

The Rationale for Isotopic Labeling and Derivatization

In the realm of quantitative mass spectrometry, the goal is to precisely measure the relative abundance of peptides between different samples. Isotopic labeling introduces a "heavy" version of a peptide that is chemically identical to the "light" (natural abundance) version but distinguishable by mass. By mixing a known amount of the heavy-labeled standard with an unknown amount of the light peptide from a biological sample, we can determine the exact quantity of the target peptide with high accuracy.

However, not all peptides are readily detectable by mass spectrometry. Peptides with low ionization efficiency can be challenging to quantify accurately. This is where derivatization comes into play. By chemically modifying the peptides, we can enhance their ionization efficiency, leading to stronger signals and improved sensitivity. The combination of derivatization and isotopic labeling provides a powerful tool for the robust quantification of a wide range of peptides.

The 14N/15N Isotopic Labeling Workflow: A Detailed Protocol

The following protocol outlines a robust method for the quantitative analysis of peptides using 14N/15N isotopic labeling via N-terminal derivatization with succinic anhydride. This method is particularly useful for targeted peptide quantification.

Experimental Workflow Diagram

experimental_workflow cluster_sample_prep Sample Preparation cluster_labeling Isotopic Labeling cluster_analysis Analysis start Protein Extraction & Digestion peptide_cleanup Peptide Cleanup (e.g., C18 SPE) start->peptide_cleanup split Split Peptide Sample peptide_cleanup->split label_14N Derivatize with 14N-Succinic Anhydride ('Light') split->label_14N label_15N Derivatize with 15N-Succinic Anhydride ('Heavy') split->label_15N quench Quench Reaction label_14N->quench label_15N->quench combine Combine 'Light' and 'Heavy' Samples quench->combine peptide_cleanup2 Final Peptide Cleanup combine->peptide_cleanup2 lcms LC-MS/MS Analysis peptide_cleanup2->lcms data_analysis Data Analysis & Quantification lcms->data_analysis

Caption: A typical workflow for 14N/15N isotopic labeling of derivatized peptides.

Step-by-Step Methodology

1. Protein Extraction and Digestion:

  • Begin with your protein sample of interest, extracted from cells or tissues using a suitable lysis buffer.

  • Quantify the protein concentration using a standard method (e.g., BCA assay).

  • Perform in-solution or in-gel digestion of the proteins into peptides using an appropriate protease, most commonly trypsin.

2. Peptide Cleanup:

  • After digestion, it is crucial to remove any interfering substances such as salts and detergents. Solid-phase extraction (SPE) using a C18 cartridge is a standard and effective method for this purpose.

  • Elute the purified peptides and dry them completely using a vacuum centrifuge.

3. Peptide Derivatization and Isotopic Labeling:

  • Rationale: We will use succinic anhydride to derivatize the N-terminal amine of the peptides. The use of 14N and 15N isotopologues of this reagent will introduce the mass difference required for quantification. This reaction is performed at a slightly alkaline pH to favor the reaction with the more nucleophilic N-terminal alpha-amine over the epsilon-amine of lysine side chains.

  • Reagents:

    • 14N-Succinic Anhydride solution (e.g., 10 mg/mL in anhydrous DMSO or acetonitrile)

    • 15N-Succinic Anhydride solution (e.g., 10 mg/mL in anhydrous DMSO or acetonitrile)

    • Labeling Buffer: 50 mM sodium borate buffer, pH 8.5

    • Quenching Solution: 5% hydroxylamine or 1 M Tris-HCl, pH 8.0

  • Procedure:

    • Resuspend the dried peptide samples in the Labeling Buffer to a concentration of approximately 1-2 mg/mL.

    • Divide the peptide solution into two equal aliquots. One will be labeled with the "light" (14N) reagent, and the other with the "heavy" (15N) reagent.

    • To the "light" aliquot, add the 14N-Succinic Anhydride solution. A 10-20 fold molar excess of the reagent over the estimated amount of peptide N-termini is a good starting point.

    • To the "heavy" aliquot, add the 15N-Succinic Anhydride solution in the same molar excess.

    • Incubate both reactions for 1 hour at room temperature with gentle mixing.

    • Quench the reaction by adding the Quenching Solution and incubating for 15 minutes at room temperature. This will react with any excess succinic anhydride.

    • Combine the "light" and "heavy" labeled samples.

4. Final Peptide Cleanup:

  • Perform a final C18 SPE cleanup to remove the labeling reagents and byproducts.

  • Elute the labeled peptides and dry them in a vacuum centrifuge.

5. LC-MS/MS Analysis:

  • Resuspend the final peptide sample in a solution compatible with your LC-MS system (e.g., 0.1% formic acid in water).

  • Analyze the sample using a high-resolution mass spectrometer. The instrument should be capable of distinguishing the small mass difference between the 14N and 15N labeled peptides.

6. Data Analysis:

  • Process the raw data using software capable of quantifying isotopic pairs.

  • For each peptide, extract the ion chromatograms for the "light" and "heavy" forms.

  • Calculate the ratio of the peak areas or intensities to determine the relative abundance of the peptide in the original sample.

Comparative Analysis of Quantitative Proteomics Methods

While 14N/15N labeling of derivatized peptides is a powerful technique, it is essential to understand its performance in the context of other widely used methods. The following table provides a comparative overview.

Feature14N/15N DerivatizationSILAC (Stable Isotope Labeling by Amino Acids in Cell Culture)TMT/iTRAQ (Isobaric Tags)Label-Free Quantification
Principle Chemical labeling of peptide N-termini with light/heavy isotopes.Metabolic incorporation of light/heavy amino acids into proteins in vivo.Chemical labeling of peptides with isobaric tags; quantification from reporter ions in MS/MS.Quantification based on signal intensity or spectral counts of unlabeled peptides.
Sample Type Any protein/peptide sample.Proliferating cells in culture. Not suitable for tissues or clinical samples.Any protein/peptide sample.Any protein/peptide sample.
Accuracy High.[1]Very High.[1][2]High, but can be affected by ratio compression.Moderate to High, dependent on instrument performance and data analysis.[2]
Precision (CV%) Typically <15%Typically <10%[2]Typically <15-20%Can be >20%, highly variable.[2]
Dynamic Range 2-3 orders of magnitude3-4 orders of magnitude2-3 orders of magnitude3-5 orders of magnitude (instrument dependent)
Multiplexing 2-plex (light/heavy)2-3 plex (light/medium/heavy)Up to 18-plex with TMTproNot applicable
Cost Moderate (reagent cost)High (labeled media and amino acids)High (reagent kits)Low (no labeling reagents)
Workflow Complexity Moderate (extra labeling steps)High (requires cell culture expertise and long incubation times)High (multiple labeling and cleanup steps)Low (simplest sample preparation)

Troubleshooting Common Issues

Even with a robust protocol, challenges can arise. Here are some common issues and their solutions.

Troubleshooting Workflow Diagram

troubleshooting_workflow problem Problem Observed low_labeling Low Labeling Efficiency problem->low_labeling poor_quant Poor Quantitative Reproducibility problem->poor_quant no_signal No Signal for Labeled Peptide problem->no_signal cause1 Incorrect pH of Labeling Buffer low_labeling->cause1 cause2 Degraded Labeling Reagent low_labeling->cause2 cause3 Insufficient Reagent Excess low_labeling->cause3 cause4 Pipetting Errors poor_quant->cause4 cause5 Sample Loss During Cleanup poor_quant->cause5 no_signal->cause5 cause6 Inefficient Ionization no_signal->cause6 solution1 Verify pH is 8.5 cause1->solution1 solution2 Use fresh, anhydrous reagent cause2->solution2 solution3 Increase molar excess of reagent cause3->solution3 solution4 Use calibrated pipettes; careful handling cause4->solution4 solution5 Optimize SPE protocol cause5->solution5 solution6 Optimize MS parameters cause6->solution6

Caption: A decision tree for troubleshooting common issues in peptide isotopic labeling.

  • Issue: Low Labeling Efficiency.

    • Cause: The pH of the labeling buffer may be incorrect. The reaction is most efficient at a slightly alkaline pH (around 8.5).

    • Solution: Carefully prepare and verify the pH of the labeling buffer before use.

    • Cause: The succinic anhydride reagent may have hydrolyzed due to exposure to moisture.

    • Solution: Use fresh, high-quality reagents and store them in a desiccator. Prepare reagent solutions immediately before use.

  • Issue: Poor Quantitative Reproducibility.

    • Cause: Inconsistent pipetting when splitting the sample or adding reagents.

    • Solution: Use calibrated pipettes and exercise care during all liquid handling steps.

    • Cause: Variable sample loss during the solid-phase extraction cleanup steps.

    • Solution: Standardize and optimize your SPE protocol to ensure consistent recovery.

  • Issue: No Signal for Labeled Peptides.

    • Cause: Significant sample loss during cleanup steps.

    • Solution: See above. Consider starting with a larger amount of protein.

    • Cause: The derivatized peptide may not ionize well under the chosen mass spectrometry conditions.

    • Solution: Optimize the mass spectrometer source parameters for the derivatized peptides. The addition of the succinyl group will alter the charge and hydrophobicity of the peptides.

Concluding Remarks

The quantitative analysis of derivatized peptides using 14N/15N isotopic labeling is a robust and reliable method for a wide range of applications. While it requires careful attention to detail in the experimental workflow, the high accuracy and precision it offers make it an invaluable tool for targeted quantitative proteomics. By understanding the principles of this technique and comparing its performance to other methods, researchers can confidently select the most appropriate approach to answer their specific biological questions.

References

  • Bantscheff, M., Lemeer, S., Savitski, M. M., & Kuster, B. (2012). Quantitative mass spectrometry in proteomics: a critical review. Analytical and bioanalytical chemistry, 404(4), 939–965. [Link]

  • Boersema, P. J., Raijmakers, R., Lemeer, S., Heck, A. J., & Mohammed, S. (2009). Multiplex peptide stable isotope dimethyl labeling for quantitative proteomics.
  • Gygi, S. P., Rist, B., Gerber, S. A., Turecek, F., Gelb, M. H., & Aebersold, R. (1999). Quantitative analysis of complex protein mixtures using isotope-coded affinity tags.
  • Hsu, J. L., Huang, S. Y., Chow, N. H., & Chen, S. H. (2003). Stable-isotope dimethyl labeling for quantitative proteomics. Analytical chemistry, 75(24), 6843–6852. [Link]

  • Koehler, C. J., Strozynski, M., & Tholey, A. (2011). Isobaric peptide termini labeling utilizing site-specific N-terminal succinylation. Journal of proteome research, 10(8), 3765–3771. [Link]

  • Ong, S. E., Blagoev, B., Kratchmarova, I., Kristensen, D. B., Steen, H., Pandey, A., & Mann, M. (2002). Stable isotope labeling by amino acids in cell culture, SILAC, as a simple and accurate approach to expression proteomics. Molecular & cellular proteomics, 1(5), 376–386.
  • Ross, P. L., Huang, Y. N., Marchese, J. N., Williamson, B., Parker, K., Hattan, S., Khainovski, N., Pillai, S., Dey, S., Daniels, S., Purkayastha, S., Juhasz, P., Martin, S., Bartlet-Jones, M., He, F., Jacobson, A., & Pappin, D. J. (2004). Multiplexed protein quantitation in Saccharomyces cerevisiae using amine-reactive isobaric tagging reagents. Molecular & cellular proteomics, 3(12), 1154–1169.
  • Thompson, A., Schäfer, J., Kuhn, K., Kienle, S., Schwarz, J., Schmidt, G., Neumann, T., & Hamon, C. (2003). Tandem mass tags: a novel quantification strategy for comparative analysis of complex protein mixtures by MS/MS. Analytical chemistry, 75(8), 1895–1904.
  • Yao, X., Freas, A., Ramirez, J., Demirev, P. A., & Fenselau, C. (2001). Proteolytic 18O labeling for comparative proteomics: model studies with two serotypes of adenovirus. Analytical chemistry, 73(13), 2836–2842.
  • Ji, J., Chakraborty, A., & Regnier, F. E. (2000). Isotope coding for qualitative and quantitative study of peptides and proteins: A global internal standard technology in proteomics. Journal of chromatography. B, Biomedical sciences and applications, 745(1), 197–210. [Link]

  • O'Connor, P. B., & Costello, C. E. (2000). A method for high-sensitivity peptide sequencing using postsource decay matrix-assisted laser desorption ionization mass spectrometry. Proceedings of the National Academy of Sciences of the United States of America, 97(15), 8233–8238. [Link]

  • Oda, Y., Huang, K., Swiderek, K. M., Johnson, R. S., & Aebersold, R. (1999). Development of a method for the quantitative analysis of proteins whose expression is regulated by protein phosphorylation. Analytical biochemistry, 276(1), 58–69.
  • Pratt, J. M., Simpson, D. M., Doherty, M. K., Rivers, J., Gaskell, S. J., & Beynon, R. J. (2006). Multiplexed absolute quantification for proteomics using concatenated signature peptides encoded by QconCAT genes.
  • Rauniyar, N., & Yates, J. R., 3rd (2014). Isobaric labeling-based relative quantification in shotgun proteomics. Journal of proteome research, 13(12), 5293–5309.
  • Unwin, R. D., Evans, C. A., & Whetton, A. D. (2006). Relative quantification of proteins in complex mixtures by stable isotope labelling: a review. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 833(1), 1–10.
  • Zhang, Y., Fonslow, B. R., Shan, B., Baek, M. C., & Yates, J. R., 3rd (2013). Protein analysis by shotgun/bottom-up proteomics. Chemical reviews, 113(4), 2343–2394.
  • Zhou, H., Ranish, J. A., Watts, J. D., & Aebersold, R. (2002). Quantitative proteome analysis by solid-phase isotope tagging and mass spectrometry.
  • Zybailov, B., Mosley, A. L., Sardiu, M. E., Coleman, M. K., Florens, L., & Washburn, M. P. (2006). Statistical analysis of membrane proteome expression changes in Saccharomyces cerevisiae. Journal of proteome research, 5(9), 2339–2347.

Sources

Comparative

A Comparative Guide to the Clinical Efficacy of Imidazole-Based Drugs

For researchers and drug development professionals, the imidazole scaffold represents a cornerstone of modern pharmacology. Its versatile structure has given rise to a multitude of indispensable drugs across diverse ther...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and drug development professionals, the imidazole scaffold represents a cornerstone of modern pharmacology. Its versatile structure has given rise to a multitude of indispensable drugs across diverse therapeutic areas. This guide provides an in-depth, objective comparison of the clinical efficacy of prominent imidazole-based drugs, supported by experimental data from key clinical trials. We will delve into the nuances of their mechanisms, compare their performance in head-to-head studies, and provide standardized protocols for their evaluation, empowering you to make informed decisions in your research and development endeavors.

Imidazole-Based Drugs in Oncology: A Tale of Two Alkylating Agents

The imidazole ring is a key feature in several anticancer agents, notably the alkylating agents dacarbazine and its oral prodrug, temozolomide. Both are crucial in the treatment of metastatic melanoma. Their mechanism involves the methylation of DNA, which ultimately triggers apoptosis in rapidly dividing cancer cells.

Mechanism of Action: DNA Alkylation

Dacarbazine and temozolomide are not active in their initial forms. They undergo metabolic activation to form the reactive intermediate 5-(3-methyltriazen-1-yl)imidazole-4-carboximide (MTIC). MTIC then releases a methyldiazonium cation, which is a potent methylating agent that transfers a methyl group to DNA bases, primarily at the O6 and N7 positions of guanine. This DNA methylation leads to base mispairing and DNA strand breaks, inducing cell cycle arrest and apoptosis.

cluster_activation Metabolic Activation cluster_action Cellular Action Dacarbazine Dacarbazine MTIC MTIC Dacarbazine->MTIC Hepatic Metabolism Temozolomide Temozolomide Temozolomide->MTIC Spontaneous Conversion Methylated_DNA Methylated_DNA MTIC->Methylated_DNA Methylation DNA DNA Apoptosis Apoptosis Methylated_DNA->Apoptosis DNA Damage

Mechanism of action for dacarbazine and temozolomide.

Clinical Efficacy: Dacarbazine vs. Temozolomide in Metastatic Melanoma

Numerous clinical trials have compared the efficacy of intravenous dacarbazine with oral temozolomide in patients with advanced metastatic melanoma.

Trial/Meta-analysis Key Efficacy Endpoints Conclusion
Middleton et al. (2000) [1][2]- Median Overall Survival (OS): 7.7 months (Temozolomide) vs. 6.4 months (Dacarbazine)- Median Progression-Free Survival (PFS): 1.9 months (Temozolomide) vs. 1.5 months (Dacarbazine)Temozolomide demonstrated a statistically significant improvement in PFS and was associated with a better quality of life.[1][2][3]
Patel et al. (2011) [4]- Median OS: 9.1 months (Temozolomide) vs. 9.4 months (Dacarbazine)- Overall Response Rate (ORR): 14.5% (Temozolomide) vs. 9.8% (Dacarbazine)An extended, escalated-dose schedule of temozolomide did not improve OS or PFS compared to standard-dose dacarbazine.[4]
Aparicio et al. (2013) Meta-analysis [5]- No significant difference in complete response, stable disease, or disease control rate between the two drugs.The meta-analysis of three head-to-head trials concluded no significant difference in efficacy, though temozolomide has the advantage of oral administration.[5]
Experimental Protocol: In Vitro Kinase Inhibition Assay

Many imidazole-based anticancer drugs function as kinase inhibitors.[6][7][8][9][10][11][12][13][14] Here is a generalized protocol for assessing the in vitro efficacy of an imidazole-based kinase inhibitor.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against a specific kinase.

Materials:

  • Recombinant human kinase

  • Kinase-specific substrate (peptide or protein)

  • ATP (Adenosine triphosphate)

  • Kinase buffer (e.g., Tris-HCl, MgCl2, DTT)

  • Test compound (imidazole-based inhibitor)

  • Detection reagent (e.g., ADP-Glo™, LanthaScreen™)

  • 384-well microplates

  • Plate reader compatible with the detection reagent

Procedure:

  • Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM, with 1:3 serial dilutions.

  • Reaction Setup: a. In a 384-well plate, add the kinase buffer. b. Add the test compound dilutions to the wells. Include a positive control (no inhibitor) and a negative control (no kinase). c. Add the kinase to all wells except the negative control. d. Add the kinase-specific substrate to all wells.

  • Initiation of Reaction: Add ATP to all wells to start the kinase reaction. The final ATP concentration should be at or near the Km for the specific kinase.

  • Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes). The incubation time should be within the linear range of the kinase reaction.

  • Detection: a. Stop the kinase reaction by adding the detection reagent according to the manufacturer's instructions. This reagent typically measures the amount of ADP produced or the amount of phosphorylated substrate. b. Incubate the plate at room temperature for the recommended time for signal development.

  • Data Acquisition: Read the plate on a plate reader (luminescence or fluorescence, depending on the assay).

  • Data Analysis: a. Subtract the background signal (negative control) from all data points. b. Normalize the data to the positive control (100% activity). c. Plot the percent inhibition versus the log of the inhibitor concentration. d. Fit the data to a four-parameter logistic equation to determine the IC50 value.

Azole Antifungals: A Spectrum of Activity

The azole antifungals, characterized by a five-membered heterocyclic ring containing nitrogen atoms, are a cornerstone in the management of fungal infections. They are broadly classified into imidazoles (e.g., ketoconazole) and triazoles (e.g., fluconazole, voriconazole, posaconazole). Their primary mechanism of action is the inhibition of lanosterol 14α-demethylase, a key enzyme in the biosynthesis of ergosterol, an essential component of the fungal cell membrane.

Clinical Efficacy: Head-to-Head Comparisons

The choice of an azole antifungal often depends on the causative fungal species and the severity of the infection. Clinical trials have provided valuable comparative data.

Trial Comparison Indication Key Efficacy Endpoints Conclusion
Maertens et al. (2021) [1][2][3][7]Posaconazole vs. VoriconazoleInvasive Aspergillosis- All-cause mortality at day 42: 15% (Posaconazole) vs. 21% (Voriconazole)Posaconazole was non-inferior to voriconazole for the primary treatment of invasive aspergillosis and was associated with fewer treatment-related adverse events.[1][2][3][7]
Wingard et al. (2010) [15]Voriconazole vs. FluconazoleProphylaxis in Allogeneic Hematopoietic Cell Transplant- Fungal-free survival at 180 days: 78% (Voriconazole) vs. 75% (Fluconazole)- Fewer Aspergillus infections with voriconazole.No significant difference in fungal-free survival, but voriconazole showed a trend toward fewer Aspergillus infections.[15]
Experimental Protocol: Antifungal Susceptibility Testing (CLSI/EUCAST Broth Microdilution)

Standardized methods from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) are crucial for determining the in vitro susceptibility of fungi to antifungal agents.[6][16][17][18][19][20][21][22][23]

Objective: To determine the Minimum Inhibitory Concentration (MIC) of an azole antifungal against a fungal isolate.

Materials:

  • Fungal isolate

  • Sabouraud dextrose agar (for culture)

  • RPMI-1640 medium (buffered with MOPS)

  • Azole antifungal powder

  • 96-well microtiter plates

  • Spectrophotometer

  • Inoculating loop

  • Vortex mixer

  • Incubator

Procedure:

  • Inoculum Preparation: a. Subculture the fungal isolate on Sabouraud dextrose agar and incubate at 35°C for 24-48 hours. b. Prepare a suspension of the fungal colonies in sterile saline. c. Adjust the turbidity of the suspension to match a 0.5 McFarland standard using a spectrophotometer (approximately 1-5 x 106 CFU/mL). d. Further dilute the suspension in RPMI-1640 medium to achieve the final desired inoculum concentration (typically 0.5-2.5 x 103 CFU/mL).

  • Antifungal Dilution: a. Prepare a stock solution of the azole antifungal in a suitable solvent (e.g., DMSO). b. Perform serial twofold dilutions of the antifungal in RPMI-1640 medium in a 96-well microtiter plate to achieve the desired concentration range.

  • Inoculation: Inoculate each well of the microtiter plate containing the antifungal dilutions with the prepared fungal suspension. Include a growth control well (no antifungal) and a sterility control well (no inoculum).

  • Incubation: Incubate the plates at 35°C for 24-48 hours.

  • MIC Determination: a. Read the MIC as the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically a ≥50% reduction in turbidity) compared to the growth control well. b. The MIC can be read visually or with a microplate reader.

Fungal_Culture Fungal_Culture Inoculum_Preparation Inoculum_Preparation Fungal_Culture->Inoculum_Preparation 0.5 McFarland Inoculation Inoculation Inoculum_Preparation->Inoculation Diluted Suspension Incubation Incubation Inoculation->Incubation 35°C, 24-48h Antifungal_Stock Antifungal_Stock Serial_Dilution Serial_Dilution Antifungal_Stock->Serial_Dilution Twofold dilutions Serial_Dilution->Inoculation MIC_Reading MIC_Reading Incubation->MIC_Reading Visual or Spectrophotometric Result Result MIC_Reading->Result Lowest concentration with ≥50% inhibition

Workflow for antifungal susceptibility testing.

Nitroimidazole Antibiotics: Targeting Anaerobic Infections

Nitroimidazoles, such as metronidazole and tinidazole, are a class of antibiotics with excellent activity against anaerobic bacteria and certain protozoa. Their mechanism of action involves the reduction of the nitro group by microbial nitroreductases, leading to the formation of cytotoxic radical anions that damage microbial DNA.

Clinical Efficacy: Metronidazole vs. Tinidazole for Trichomoniasis

Trichomoniasis, a common sexually transmitted infection caused by Trichomonas vaginalis, is a primary indication for nitroimidazole antibiotics.

Trial/Guideline Key Efficacy Endpoints Conclusion
CDC STI Treatment Guidelines [24]- Cure rates for metronidazole: 84%–98%- Cure rates for tinidazole: 92%–100%Tinidazole is equivalent or superior to metronidazole in achieving parasitological cure and has a longer half-life and fewer gastrointestinal side effects.[24]
Bhatt et al. (1986) [5]- Parasitological cure: 100% for both drugs- Complete symptom relief: 62% (Tinidazole) vs. 13% (Metronidazole)Tinidazole showed a significantly higher rate of complete symptom relief and a lower incidence of side effects compared to metronidazole in a single-dose regimen.[5]
Mohanty et al. (1977) [10]- Parasitological cure: 94% (Tinidazole) vs. 64% (Metronidazole)Tinidazole was significantly more effective than metronidazole in achieving both parasitological cure and clinical improvement.[10]
Experimental Protocol: Determination of Minimal Lethal Concentration (MLC)

For antimicrobial agents, determining the minimal concentration that is lethal to the organism is a key efficacy parameter.

Objective: To determine the MLC of a nitroimidazole antibiotic against Trichomonas vaginalis.

Materials:

  • T. vaginalis isolate

  • Diamond's TYI-S-33 medium

  • Nitroimidazole antibiotic (metronidazole or tinidazole)

  • 96-well microtiter plates

  • Anaerobic incubation system (e.g., GasPak jar)

  • Inverted microscope

Procedure:

  • Inoculum Preparation: Culture T. vaginalis in Diamond's TYI-S-33 medium to a density of approximately 1 x 105 organisms/mL.

  • Antibiotic Dilution: Prepare serial twofold dilutions of the nitroimidazole in the culture medium in a 96-well plate.

  • Inoculation: Add the T. vaginalis suspension to each well. Include a growth control (no antibiotic).

  • Incubation: Incubate the plates under anaerobic conditions at 37°C for 48 hours.

  • MIC Determination: Determine the MIC as the lowest concentration of the antibiotic that results in no motile trichomonads as observed by an inverted microscope.

  • MLC Determination: a. From each well showing no motile organisms (at and above the MIC), subculture a small aliquot into fresh, antibiotic-free medium. b. Incubate these subcultures for an additional 48 hours. c. The MLC is the lowest concentration from which no growth is observed in the subculture.

Proton Pump Inhibitors (PPIs) and H2 Receptor Antagonists: Controlling Gastric Acid

Imidazole-based drugs have revolutionized the treatment of acid-related gastrointestinal disorders. Histamine H2 receptor antagonists (e.g., cimetidine, ranitidine, famotidine) and proton pump inhibitors (e.g., omeprazole, lansoprazole, esomeprazole) both work to reduce gastric acid secretion, but through different mechanisms.

Mechanism of Action
  • H2 Receptor Antagonists: These drugs competitively block the histamine H2 receptors on the basolateral membrane of parietal cells, thereby inhibiting histamine-stimulated gastric acid secretion.

  • Proton Pump Inhibitors: PPIs are prodrugs that are activated in the acidic environment of the parietal cell canaliculus. The activated form covalently binds to and irreversibly inhibits the H+/K+-ATPase (the proton pump), which is the final step in gastric acid secretion.

Clinical Efficacy: A Comparison of Acid Suppression

Numerous studies have compared the efficacy of different PPIs and H2 receptor antagonists in healing erosive esophagitis and providing symptom relief in gastroesophageal reflux disease (GERD).

Proton Pump Inhibitors

A network meta-analysis by Chen et al. (2017) compared the efficacy of several FDA-approved PPIs for erosive esophagitis.[12][14]

Comparison Efficacy Outcome (Healing Rates)
Esomeprazole 40 mg vs. Omeprazole 20 mg Esomeprazole showed significantly higher healing rates at 4 and 8 weeks.[12][14]
Esomeprazole 40 mg vs. Lansoprazole 30 mg Esomeprazole demonstrated significantly higher healing rates at 4 and 8 weeks.[11][12][14]
Pantoprazole 40 mg and Rabeprazole 20 mg vs. Omeprazole 20 mg Pantoprazole and rabeprazole were significantly more effective than omeprazole in a study of elderly patients.[25]

In a large multicenter trial, lansoprazole 30mg and esomeprazole 40mg showed comparable efficacy in providing symptom relief for GERD.[8]

H2 Receptor Antagonists

Studies have shown that famotidine and ranitidine provide better gastric pH control compared to cimetidine.[13] In a double-blind study, famotidine and ranitidine demonstrated significantly greater acid reduction than cimetidine.

Experimental Protocol: In Vitro H2 Receptor Antagonist Activity Assay

The efficacy of H2 receptor antagonists can be quantified by their ability to inhibit histamine-stimulated activity in vitro.

Objective: To determine the inhibitory constant (Ki) of an H2 receptor antagonist.

Materials:

  • Guinea pig cerebral cortex membrane preparation (source of H2 receptors)

  • 3H-tiotidine (a radiolabeled H2 antagonist)

  • Histamine

  • Test compound (H2 antagonist)

  • Incubation buffer (e.g., Tris-HCl)

  • Scintillation fluid and counter

Procedure:

  • Binding Assay: a. In test tubes, combine the membrane preparation, 3H-tiotidine, and varying concentrations of the test compound. b. Include a control for total binding (no test compound) and a control for non-specific binding (excess unlabeled histamine). c. Incubate at room temperature. d. Separate the bound and free radioligand by rapid filtration. e. Measure the radioactivity of the filters using a scintillation counter.

  • Data Analysis: a. Calculate the specific binding by subtracting non-specific binding from total binding. b. Determine the IC50 of the test compound (the concentration that inhibits 50% of the specific binding of 3H-tiotidine). c. Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Conclusion

The imidazole scaffold has proven to be a remarkably fruitful starting point for the development of a wide array of clinically effective drugs. This guide has provided a comparative analysis of the efficacy of imidazole-based drugs in several key therapeutic areas, supported by data from pivotal clinical trials and standardized experimental protocols. For researchers and drug developers, a deep understanding of these comparisons is essential for identifying opportunities for novel drug design, optimizing clinical trial protocols, and ultimately, advancing patient care. The continued exploration of imidazole chemistry promises to yield even more innovative and effective therapies in the years to come.

References

  • Middleton, M. R., Grob, J. J., Aaronson, N., Fierlbeck, G., Tilgen, W., Seiter, S., ... & Thatcher, N. (2000). Randomized phase III study of temozolomide versus dacarbazine in the treatment of patients with advanced metastatic malignant melanoma. Journal of Clinical Oncology, 18(1), 158-166. [Link]

  • Aparicio, A., Rangwala, F., & Hwu, W. J. (2013). Efficacy and side effects of dacarbazine in comparison with temozolomide in the treatment of malignant melanoma: a meta-analysis. Melanoma research, 23(5), 381–389. [Link]

  • Patel, P. M., Suciu, S., Mortier, L., Kicinski, M., Life, P., & Testori, A. (2011). Extended schedule, escalated dose temozolomide versus dacarbazine in stage IV melanoma: final results of a randomised phase III study (EORTC 18032). European Journal of Cancer, 47(10), 1476-1483. [Link]

  • Maertens, J., Rahav, G., Lee, D. G., Ponce-de-León, A., Sánchez, C., Klimko, N., ... & Raad, I. (2021). Posaconazole versus voriconazole for primary treatment of invasive aspergillosis: a phase 3, randomised, controlled, non-inferiority trial. The Lancet, 397(10274), 609-617. [Link]

  • Wingard, J. R., Carter, S. L., Walsh, T. J., Kurtzberg, J., Small, T. N., Baden, L. R., ... & BMT CTN 0101 Investigators. (2010). Randomized, double-blind trial of fluconazole versus voriconazole for prevention of invasive fungal infection after allogeneic hematopoietic cell transplantation. Blood, 116(24), 5111-5118. [Link]

  • Centers for Disease Control and Prevention. (2021). Sexually Transmitted Infections Treatment Guidelines, 2021. MMWR. Recommendations and reports: Morbidity and mortality weekly report. Recommendations and reports, 70(4), 1. [Link]

  • Bhatt, R. V., Doshi, K. J., & Hazra, M. N. (1986). Single-dose oral treatment of vaginal trichomoniasis with tinidazole and metronidazole. Journal of obstetrics and gynaecology of India, 36, 502-504. [Link]

  • Mohanty, K. C., & De, S. S. (1977). Single-dose treatment of trichomonal vaginitis: a comparison of tinidazole and metronidazole. Journal of international medical research, 5(6), 438-441. [Link]

  • Chen, Y. I., Chen, C. Y., & Li, Y. T. (2017). Comparative effectiveness and acceptability of the FDA-licensed proton pump inhibitors for erosive esophagitis: A PRISMA-compliant network meta-analysis. Medicine, 96(39). [Link]

  • Gralnek, I. M., Dulai, G. S., Fennerty, M. B., & Spiegel, B. M. (2006). Esomeprazole versus other proton pump inhibitors in erosive esophagitis: a meta-analysis of randomized clinical trials. Clinical gastroenterology and hepatology, 4(12), 1452-1458. [Link]

  • Castell, D. O., Kahrilas, P. J., Richter, J. E., Vakil, N. B., Johnson, D. A., Zuckerman, S., ... & Esomeprazole/Lansoprazole Erosive Esophagitis Study Group. (2002). Esomeprazole (40 mg) compared with lansoprazole (30 mg) in the treatment of erosive esophagitis. The American journal of gastroenterology, 97(3), 575-583. [Link]

  • Pilotto, A., Franceschi, M., Leandro, G., Di Mario, F., & The Italian Lansoprazole Study Group. (2000). Comparison of four proton pump inhibitors for the short-term treatment of esophagitis in elderly patients. World journal of gastroenterology, 6(4), 554. [Link]

  • Fennerty, M. B., Johanson, J. F., & Hatlebakk, J. (2005). Lansoprazole and Esomeprazole in Symptomatic GERD: A Double-Blind, Randomised, Multicentre Trial in 3000 Patients Confirms Comparable Symptom Relief. Gastroenterology, 128(4), A-13. [Link]

  • Lazzaroni, M., & Bianchi Porro, G. (1991). Comparative effectiveness and acceptability of the FDA-licensed proton pump inhibitors for erosive esophagitis. Gastroenterology, 100(6), 1515-1520. [Link]

  • Campoli-Richards, D. M., & Clissold, S. P. (1986). Famotidine. Drugs, 32(3), 197-221. [Link]

  • Merki, H., & Wilder-Smith, C. (1994). Double blind comparison of the effects of cimetidine, ranitidine, famotidine, and placebo on intragastric acidity in 30 normal volunteers. Gut, 35(9), 1167-1171. [Link]

  • Clinical and Laboratory Standards Institute. (2017). M27-A3: Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Third Edition. CLSI.
  • European Committee on Antimicrobial Susceptibility Testing. (2020). EUCAST Definitive Document E.DEF 9.3.2: Method for the determination of broth dilution minimum inhibitory concentrations of antifungal agents for yeasts. EUCAST.
  • Gajjar, D., Patel, P., Shah, S., & Dave, J. (2022). Imidazoles as potential anticancer agents. Future Medicinal Chemistry, 14(12), 929-953. [Link]

  • Al-Ostoot, F. H., Al-Tamimi, A. M., Al-Kaissi, E., & Al-Majid, A. M. (2021). Imidazoles as Potential Anticancer Agents: An Update on Recent Studies. Molecules, 26(16), 4953. [Link]

  • Wang, X., Wang, Y., & Li, Y. (2023). An overview of imidazole and its analogues as potent anticancer agents. Future Medicinal Chemistry, 15(17), 1621-1646. [Link]

  • Kumar, A., Kumar, A., Kumar, V., & Singh, P. (2023). Imidazole Hybrids: A Privileged Class of Heterocycles in Medicinal Chemistry with New Insights into Anticancer Activity. Molecules, 28(13), 5001. [Link]

  • Gholizadeh, Z., Ghandadi, M., & Foroumadi, A. (2023). Imidazopyridine-based kinase inhibitors as potential anticancer agents: A review. Bioorganic chemistry, 140, 106831. [Link]

  • El-Sayed, M. T., El-Senduny, F. F., & Badria, F. A. (2023). Insight into the Anticancer Potential of Imidazole-Based Derivatives Targeting Receptor Tyrosine Kinases. Molecules, 28(15), 5786. [Link]

  • Montemiglio, L. C., & Parisi, G. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of medicinal chemistry, 64(20), 14878-14951. [Link]

  • Al-kuraishy, H. M., Al-Gareeb, A. I., & Rasheed, H. A. (2025). Novel anticancer effect of substituted imidazole derivatives against urothelial carcinoma: integrating In vitro screening and molecular docking for target kinases. Molecular and Cellular Biochemistry, 1-15. [Link]

  • The BioDrive Antifungal Stewardship Trial. (n.d.). Posaconazole versus voriconazole for primary treatment of invasive aspergillosis: a phase 3, randomised, controlled, non-inferiority trial. [Link]

  • EUCAST. (n.d.). Antifungal susceptibility testing (AFST). [Link]

  • EUCAST. (n.d.). Clinical breakpoint table. [Link]

  • Rodriguez, A. G., & Pfaller, M. A. (2021). Antifungal Susceptibility Testing: A Primer for Clinicians. Open forum infectious diseases, 8(7), ofab334. [Link]

  • Pfaller, M. A., Diekema, D. J., & Rex, J. H. (2004). Antifungal Susceptibility Testing: Current Approaches. Clinical infectious diseases, 38(2), 241-251. [Link]

  • National Committee for Clinical Laboratory Standards. (1998). Reference method for broth dilution antifungal susceptibility testing of filamentous fungi; proposed standard. M38-P. NCCLS.
  • Crowell, W. J., & Kuriakose, S. (2021). In Vitro Metronidazole and Tinidazole Activities against Metronidazole-Resistant Strains of Trichomonas vaginalis. Journal of clinical microbiology, 59(12), e01377-21. [Link]

  • Al-Haddad, M., & Johanson, J. F. (2005). Comparison of esomeprazole (20, 40, 80 mg) versus lansoprazole (15, 30, 60 mg) on intragastric pH in healthy subjects. Gastroenterology, 128(4), A-14. [Link]

  • Ip, S., & Shoheiber, O. (2011). Proton Pump Inhibitors for Gastrointestinal Conditions: A Review of Clinical Effectiveness and Cost-Effectiveness. Canadian Agency for Drugs and Technologies in Health. [Link]

  • Gafter-Gvili, A., & Fraser, A. (2012). Antifungal prophylaxis with azoles in high-risk, surgical intensive care unit patients: A meta-analysis of randomized, placebo-controlled trials. Critical care medicine, 40(1), 226-234. [Link]

  • Ghanavatian, S., & Derakhshandeh, A. (2022). Comparison of the antifungal effect of voriconazole and fluconazole on oral candidiasis before and during radiotherapy. Dental research journal, 19. [Link]

  • Pfaller, M. A., & Messer, S. A. (2004). Comparison of the Susceptibilities of Candida spp. to Fluconazole and Voriconazole in a 4-Year Global Evaluation Using Disk Diffusion. Journal of clinical microbiology, 42(9), 4042-4048. [Link]

  • Pfaller, M. A., & Rinaldi, M. G. (2001). In Vitro Activities of Fluconazole and Voriconazole against Clinical Isolates of Candida spp. Determined by Disk Diffusion Testing in Turin, Italy. Journal of clinical microbiology, 39(7), 2435-2439. [Link]

  • Ma, C., & Li, Y. (2024). Compare the efficacy of antifungal agents as primary therapy for invasive aspergillosis: a network meta-analysis. Journal of medical microbiology, 73(6). [Link]

  • Schwebke, J. R. (2009). A Comparison of Single versus Multi-Dose Metronidazole by Select Clinical Factors for the Treatment of Trichomonas vaginalis in Women. Sexually transmitted diseases, 36(12), 762-765. [Link]

  • Yellin, T. O., & Buck, S. H. (1980). A relatively specific and quantitative assay for histamine H2-receptor blocking activity by determination of inhibition of histamine-induced gastric acid secretion in the rat. The Journal of pharmacology and experimental therapeutics, 214(1), 1-6. [Link]

  • Gaginella, T. S., & Wdowicki, M. (1983). Studies on histamine H2 receptor antagonists. 2. Synthesis and pharmacological activities of N-sulfamoyl and N-sulfonyl amidine derivatives. Journal of medicinal chemistry, 26(1), 1-6. [Link]

  • Kłodos, K., & Ulenberg, S. (2023). Antioxidant and Anti-Glycation Potential of H2 Receptor Antagonists—In Vitro Studies and a Systematic Literature Review. Antioxidants, 12(9), 1735. [Link]

  • Ghannoum, M. A., & Hossain, M. A. (2012). 1169. In Vitro Activity of Posaconazole versus Voriconazole for the Treatment of Invasive Aspergillosis in Adults Enrolled in a Clinical Trial. Open Forum Infectious Diseases, 2012(Suppl 1), A1169. [Link]

  • Lee, J., & Lee, W. (2021). Adverse Effects Associated With Currently Commonly Used Antifungal Agents: A Network Meta-Analysis and Systematic Review. Frontiers in pharmacology, 12, 751925. [Link]

  • Dean, R. P., & Lee, C. (2021). The Impact of Genetic Polymorphisms on the Clinical Efficacy of Azole Antifungals. Journal of fungi, 7(11), 919. [Link]

  • Journal of Clinical Care and Skills. (2019). Comparison the Effect of Omeprazole Esomeprazole and Lansoprazole on Treatment of Gastroesophageal Reflux Disease in Infants. [Link]

  • ResearchGate. (n.d.). A Multicenter, Randomized, Double-Blind Study Comparing Famotidine with Cimetidine in the Treatment of Active Duodenal Ulcer Disease. [Link]

  • ResearchGate. (n.d.). The Comparative Study of the Effectiveness of Cimetidine, Ranitidine, Famotidine, and Omeprazole in Treatment of Children with Dyspepsia. [Link]

Sources

Safety & Regulatory Compliance

Handling

Personal protective equipment for handling 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2

Comprehensive Safety and Handling Guide: 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2 As a Senior Application Scientist, my priority is to empower your research by ensuring the highest standards of safety and operational...

Author: BenchChem Technical Support Team. Date: January 2026

Comprehensive Safety and Handling Guide: 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2

As a Senior Application Scientist, my priority is to empower your research by ensuring the highest standards of safety and operational excellence. This guide moves beyond a simple checklist to provide a deep, procedural understanding of how to handle 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2. The protocols herein are designed as a self-validating system to protect you, your colleagues, and the integrity of your work.

Hazard Assessment: Understanding the Compound

A robust safety plan is built on a thorough understanding of the material's intrinsic properties. 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2 is a molecule with distinct hazard characteristics derived from its constituent parts.

  • The Imidazole Core: The foundational hazard stems from the imidazole ring. Imidazole is classified as a corrosive material that can cause severe skin burns and eye damage.[1][2][3][4] It is harmful if swallowed and may cause damage to an unborn child.[2][3][4][5] In its solid form, imidazole dust can form explosive mixtures with air, and its decomposition during a fire can produce toxic fumes, including nitrogen oxides and hydrogen cyanide.[1][6][7]

  • The N,N-Dimethylsulfamoyl Group: While the parent sulfonamide (N,N-Dimethyl-1H-imidazole-1-sulfonamide) is less aggressive than imidazole, it is still categorized as causing skin and serious eye irritation.[8]

  • Isotopic Labeling (¹⁵N₂): The 15N2 designation indicates that the two nitrogen atoms in the imidazole ring have been replaced with the stable, non-radioactive isotope Nitrogen-15. This labeling does not alter the chemical reactivity or the toxicological hazards of the molecule. However, as isotopically labeled compounds are often valuable and used in sensitive quantitative studies, preventing contamination and loss is paramount, reinforcing the need for meticulous handling.[9][10][11]

Given this profile, all handling procedures must assume the compound is corrosive, a potent irritant, and a potential reproductive toxin.

Risk-Based Personal Protective Equipment (PPE) Escalation

The level of PPE required is not static; it must be adapted to the specific experimental context. The following workflow provides a logical framework for escalating protective measures based on the potential for exposure.

PPE_Workflow cluster_assessment Risk Assessment cluster_ppe Required PPE Ensemble start Start: Assess Procedure quantity Handling >1g or Splash Risk? start->quantity aerosol Potential for Dust or Aerosol Generation? core_ppe Core Protection - Nitrile Gloves - Safety Glasses - Lab Coat aerosol->core_ppe No max_ppe Maximum Containment - All Enhanced PPE - Respiratory Protection  (N95/P100 Respirator) aerosol->max_ppe Yes quantity->aerosol No enhanced_ppe Enhanced Protection - Double Nitrile Gloves - Chemical Goggles - Face Shield - Chemical Resistant Apron quantity->enhanced_ppe Yes enhanced_ppe->aerosol

Caption: Risk-based workflow for selecting appropriate PPE.

Detailed PPE Specifications and Rationale

Choosing the correct type of PPE is as critical as wearing it. The following table details the specifications and the scientific reasoning behind each choice.

PPE ItemSpecificationRationale & Protection Against
Hand Protection Nitrile gloves (minimum 5 mil thickness). Consider double-gloving for all procedures.Protects against skin contact with the corrosive imidazole moiety.[2] Double-gloving provides a backup barrier and allows for safe removal of the outer, contaminated glove during a procedure.[9]
Eye & Face Protection ANSI Z87.1-rated chemical splash goggles. A full-face shield is required when there is a significant splash risk.[12][13]Safety glasses with side shields are insufficient.[14] Goggles provide a seal around the eyes to protect against dust and splashes.[15] A face shield protects the entire face from corrosive splashes.[14]
Body Protection Fully-buttoned, long-sleeved laboratory coat. A chemical-resistant apron over the lab coat is recommended for large quantities or splash risks.Provides a primary barrier against incidental contact and small spills.[16] A chemical-resistant apron offers enhanced protection against corrosive liquid splashes.[12][15]
Respiratory Protection NIOSH-approved N95 or P100 particulate respirator.Required when handling the solid compound outside of a certified chemical fume hood or when aerosolization is likely.[2][14] This prevents inhalation of fine dust which can cause respiratory tract irritation.[6] Surgical masks offer no protection.[13][14]
Procedural Discipline: Donning and Doffing PPE

Cross-contamination is most likely to occur during the removal of PPE. Adherence to a strict sequence is non-negotiable for ensuring safety.

A. Donning (Putting On) PPE Protocol This sequence is designed to move from the least critical to the most critical areas of protection.

  • Lab Coat/Apron: Put on your lab coat and fasten all buttons. If required, don a chemical-resistant apron.

  • Respirator (if required): Perform a seal check as per manufacturer instructions.

  • Eye and Face Protection: Put on chemical splash goggles, followed by a face shield if the risk assessment demands it.

  • Gloves: Don the first pair of nitrile gloves. If double-gloving, pull the cuff of the outer glove over the cuff of your lab coat sleeve to create a seal.

B. Doffing (Removing) PPE Protocol This sequence is a reverse-contamination-control workflow, removing the most contaminated items first.

  • Outer Gloves (if double-gloved): Pinch the outside of one glove at the wrist without touching your skin. Peel it off, turning it inside out. Hold the removed glove in your gloved hand. Slide two fingers from your ungloved hand under the wrist of the remaining glove and peel it off from the inside, creating a bag for both gloves. Dispose of immediately.

  • Face Shield/Apron: Remove the face shield and apron, handling them by the straps or ties. Place in a designated area for decontamination or disposal.

  • Goggles: Remove goggles from the back of your head forward.

  • Lab Coat: Unbutton the lab coat. Shrug it off your shoulders, touching only the inside of the coat. Turn the sleeves inside out as you remove it, folding the contaminated outside inwards.

  • Respirator: Remove the respirator from the back of your head.

  • Inner Gloves: Remove the final pair of gloves using the same technique as in Step 1.

  • Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.

Operational and Disposal Plans

A. Engineering Controls and Handling

  • Ventilation: All handling of the solid form of 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2 must be conducted within a certified chemical fume hood to prevent inhalation of dust.[1][2]

  • Work Area: Designate a specific area for handling the compound. Ensure an eyewash station and safety shower are immediately accessible.[1][7]

  • Spill Response: In the event of a spill, immediately evacuate the area if the spill is large or if you are not trained to handle it. For small spills, contain the material with an inert absorbent (e.g., vermiculite or sand), avoiding dust generation.[17] Collect the material into a sealed, labeled hazardous waste container using non-sparking tools.

B. Waste Disposal

  • Chemical Waste: All waste containing 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2, including contaminated absorbents, gloves, and weighing papers, must be collected in a clearly labeled, sealed hazardous waste container.[18]

  • Container Rinsing: Empty containers that held the compound must be managed as hazardous waste. The first rinse of the container with a suitable solvent must be collected and disposed of as hazardous chemical waste.[18] For highly toxic chemicals, the first three rinses must be collected.[18]

  • Disposal Method: Do not dispose of this chemical down the drain or in regular trash.[18] All waste must be disposed of through a licensed hazardous waste disposal facility in accordance with local, state, and federal regulations.[17]

By integrating this comprehensive safety framework into your laboratory's standard operating procedures, you can effectively mitigate the risks associated with 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2, ensuring a secure environment for groundbreaking research.

References

  • Vertex AI Search. (2010).
  • International Chemical Safety Cards (ICSCs). ICSC 1721 - IMIDAZOLE.
  • Yale Environmental Health & Safety. Safety Information and Specific Handling Precautions for Radionuclides H-3, C-14, S-35, P-32 and I-125.
  • PerkinElmer.
  • Sigma-Aldrich. (2025).
  • Moravek. How To Properly Store Your Radiolabeled Compounds.
  • UC Davis Safety Services. (2020). Safe Handling of Radioisotopes.
  • ChemSupply Australia. (2023).
  • Environmental Health & Safety, UC Berkeley. Appendix G.2 SAFE USE OF RADIOISOTOPES.
  • TCI Chemicals. (2025). SAFETY DATA SHEET - N,N-Dimethyl-1H-imidazole-1-sulfonamide.
  • Safe Work Australia. Hazardous Chemical Information System (HCIS) - Details for Imidazole.
  • Chemos GmbH&Co.KG. (2020).
  • Thermo Fisher Scientific. (2018).
  • Sigma-Aldrich. (2024).
  • Oregon OSHA. Personal Protective Equipment: Selecting the Right PPE for Pesticide Use.
  • Pharmaffiliates. CAS No : 2710685-02-0 | Product Name : 1-(N,N-Dimethylsulfamoyl)-1H-imidazole-15N2.
  • NIOSH. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs.
  • Provista. (2022). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
  • Dartmouth College. Hazardous Waste Disposal Guide.
  • Wilhelmsen. (2025). SAFE CHEMICAL HANDLING PROTECTION PPE KIT.
  • Benchchem. Proper Disposal of 4-Iodo-N,N-dimethyl-1H-imidazole-1-sulfonamide.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.